Z-5-Decen-1-ol

• CAS: 51652-47-2

Core Science & Biosynthesis

(Z)-5-Decen-1-ol chemical properties and structure

An In-Depth Technical Guide to (Z)-5-Decen-1-ol: Structure, Properties, and Applications

Abstract

(Z)-5-Decen-1-ol is a C10 unsaturated fatty alcohol that serves as a critical semiochemical in the chemical communication systems of numerous insect species, particularly within the order Lepidoptera.[1][2] Beyond its vital role in chemical ecology and integrated pest management (IPM), its bifunctional nature—possessing both a nucleophilic hydroxyl group and a stereodefined alkene—renders it a versatile and valuable intermediate in modern organic synthesis.[3][4] This guide provides an in-depth examination of the chemical properties, structure, synthesis, and analytical characterization of (Z)-5-Decen-1-ol. We will explore its field-proven applications in pest control and its utility as a synthetic building block, offering detailed protocols and expert insights for researchers, scientists, and professionals in drug development and fine chemical manufacturing.

Molecular Structure and Physicochemical Properties

The biological activity and synthetic utility of (Z)-5-Decen-1-ol are intrinsically linked to its precise molecular architecture. The molecule consists of a ten-carbon aliphatic chain with a primary alcohol at the C1 position and a cis-configured (Z) double bond between the C5 and C6 positions.[5][6] This specific stereochemistry is crucial for its function as an insect pheromone, as the corresponding (E)-isomer often exhibits significantly lower or even inhibitory activity.[7][8]

The presence of the hydroxyl group and the double bond defines its reactivity. The alcohol function allows for standard transformations such as oxidation to the corresponding aldehyde or carboxylic acid, esterification, and etherification. The alkene can undergo various addition reactions, metathesis, or oxidative cleavage, making (Z)-5-Decen-1-ol a highly versatile synthon.[4]

Structural and Chemical Identifiers

Below is a diagram illustrating the key structural features of (Z)-5-Decen-1-ol.

Caption: Molecular structure of (Z)-5-Decen-1-ol highlighting functional groups.

Physicochemical Data

The following table summarizes the key physicochemical properties of (Z)-5-Decen-1-ol, compiled from authoritative chemical databases.

Property	Value	Source(s)
IUPAC Name	(Z)-dec-5-en-1-ol	[9]
CAS Number	51652-47-2	[5][6][10]
Molecular Formula	C₁₀H₂₀O	[5][9]
Molecular Weight	156.27 g/mol	[9][10]
Appearance	Colorless clear liquid (est.)	[11]
Boiling Point	225.3 ± 0.0 °C at 760 Torr	[12]
110.0 °C at 8.00 mm Hg	[11]
Density	0.845 ± 0.06 g/cm³ (20 °C)	[12]
Refractive Index	1.4520 - 1.4600 (20 °C)	[11][12]
Flash Point	87.9 - 104.4 °C	[11][12]
Solubility	Soluble in alcohol; 204.8 mg/L in water (est.)	[11]
Odor Profile	Waxy, fatty, rose	[11][12]
InChIKey	WYPQHXVMNVEVEB-WAYWQWQTSA-N	[5][9]

Synthesis and Analytical Validation

The procurement of high-purity (Z)-5-Decen-1-ol (typically >98%) is critical for both research and commercial applications to ensure reproducible results and avoid interference from isomers or other impurities.[3][4] While commercially available, understanding its synthesis and analytical validation is paramount for quality control and custom applications.

Representative Synthesis: Z-Selective Cross-Metathesis

Modern synthetic chemistry offers several routes to (Z)-alkenes. While classical methods like the Wittig reaction are effective, Z-selective olefin metathesis has emerged as a powerful and efficient strategy.[13] This approach leverages renewable starting materials and offers high stereoselectivity.

The following protocol is a representative workflow for synthesizing (Z)-5-Decen-1-ol.

Caption: Workflow for synthesis and purification of (Z)-5-Decen-1-ol.

Experimental Protocol:

• Reactor Preparation: Under an inert atmosphere (e.g., Argon), a flame-dried, round-bottom flask equipped with a magnetic stirrer is charged with anhydrous dichloromethane (DCM).

• Reactant Addition: Add 1-hexene (1.0 eq) and 5-hexen-1-ol (1.2 eq) to the flask. The slight excess of the alcohol can help drive the reaction to completion.

• Catalyst Introduction: Add a Z-selective ruthenium metathesis catalyst (e.g., a Hoveyda-Grubbs type catalyst with specific chelating ligands, ~1-2 mol%) in one portion.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until consumption of the limiting starting material is observed.

• Quenching: Upon completion, quench the reaction by adding a small amount of ethyl vinyl ether to deactivate the catalyst, and stir for 30 minutes.

• Purification: Concentrate the mixture in vacuo. The resulting crude oil is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure (Z)-5-Decen-1-ol.

Causality: The choice of a Z-selective catalyst is the most critical parameter for ensuring the desired stereochemical outcome.[13] The inert atmosphere prevents catalyst degradation. Post-reaction quenching is a self-validating step to halt catalytic activity and prevent side reactions during purification.

Analytical Characterization for Quality Control

Confirming the identity, purity, and isomeric ratio of the final product is a mandatory step. A multi-technique approach ensures a self-validating system of analysis.

Analytical Workflow:

Caption: A multi-technique workflow for the analytical validation of (Z)-5-Decen-1-ol.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for assessing purity and confirming molecular weight. The sample is vaporized and separated on a capillary column.

  • Expected Result: A major peak at a specific retention time corresponding to the target compound. Purity is often reported as >98% based on peak area. The mass spectrum should show the molecular ion [M]+ and characteristic fragmentation patterns.[5][9] The NIST Mass Spectrometry Data Center provides reference spectra for comparison.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for unambiguous structure elucidation and stereochemical assignment.

  • Expected ¹H NMR Result: Key signals include a multiplet around δ 5.3-5.4 ppm for the two vinylic protons (C5-H and C6-H), a triplet around δ 3.6 ppm for the methylene protons adjacent to the hydroxyl group (C1-H₂), and a broad singlet for the hydroxyl proton (-OH). The coupling constant between the vinylic protons is characteristic of the Z-geometry.

  • Expected ¹³C NMR Result: Signals for the sp² carbons of the double bond will appear around δ 129-130 ppm, while the carbon bearing the hydroxyl group (C1) will be around δ 62 ppm. Spectral data is available for reference on PubChem.[9]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to confirm the presence of key functional groups.

  • Expected Result: A broad absorption band in the region of 3200-3500 cm⁻¹ corresponding to the O-H stretching of the alcohol. A weaker absorption around 3010 cm⁻¹ for the =C-H stretch and around 1655 cm⁻¹ for the C=C stretching of the cis-alkene.[9]

Biological Function and Applications in Pest Management

(Z)-5-Decen-1-ol is a well-documented insect semiochemical, acting as a pheromone or attractant for a variety of pest species.[1] It was first identified in the peach twig borer (Anarsia lineatella).[1] Its primary application lies in the formulation of monitoring lures and mating disruption products for Integrated Pest Management (IPM) strategies.

Mechanism of Action: In many target species, the virgin female moth releases a specific blend of compounds, including (Z)-5-Decen-1-ol, to attract males for mating. By deploying synthetic versions in the field, two main objectives can be achieved:

• Monitoring: Traps baited with a lure containing (Z)-5-Decen-1-ol can attract and capture male moths. This allows growers to monitor pest populations, determine infestation levels, and make informed decisions about the timing of insecticide applications.[14]

• Mating Disruption: Permeating a large area (e.g., an orchard) with a high concentration of the synthetic pheromone confuses the male moths, making it difficult or impossible for them to locate calling females. This disrupts the mating cycle and suppresses the next generation of the pest, reducing the need for broad-spectrum insecticides.[1][14]

The advantages of using pheromone-based controls are their high specificity to the target pest, low toxicity, and environmental safety.[14]

Utility in Advanced Organic Synthesis

For drug development professionals and synthetic chemists, (Z)-5-Decen-1-ol is a valuable C10 building block.[3][4] Its defined stereochemistry and bifunctionality allow for the creation of complex molecular targets with high precision.

• Chain Elaboration: The terminal alcohol can be converted into a good leaving group (e.g., tosylate or mesylate) or an aldehyde for subsequent Wittig or Grignard reactions, allowing for linear extension of the carbon skeleton.

• Introduction of New Functionality: The double bond can be dihydroxylated, epoxidized, or cleaved to introduce new functional groups at the center of the chain.

• Template for Natural Products: The 1,6-relationship between the alcohol and one of the alkene carbons is a common motif in various natural products. (Z)-5-Decen-1-ol can serve as a starting point for the synthesis of more complex bioactive molecules.

Its role as a versatile intermediate means it is a foundational component for constructing novel compounds that may be investigated for pharmaceutical or other high-value applications.[4]

Safety, Handling, and Storage

As with any chemical reagent, proper handling is essential. Users should always consult the most current Safety Data Sheet (SDS) provided by the supplier.[15][16]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side-shields, and a lab coat.[16]

• Handling: Use in a well-ventilated area or under a chemical fume hood.[15] Keep away from heat, sparks, and open flames. Take precautionary measures against static discharge.[16]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

• First Aid: In case of skin contact, wash off immediately with plenty of water.[16] For eye contact, rinse cautiously with water for several minutes.[17] If inhaled, move the person to fresh air.[17]

Conclusion

(Z)-5-Decen-1-ol is a molecule of significant dual importance. In the realm of applied biology, it is a cornerstone of sustainable agriculture through its use in pheromone-based pest control. For the synthetic chemist, its well-defined structure provides a reliable and versatile platform for the construction of complex molecular architectures. A thorough understanding of its properties, synthesis, and analytical validation is crucial for leveraging its full potential in both research and industrial settings. The continued exploration of this and similar bifunctional molecules will undoubtedly fuel innovation across the chemical sciences.

References

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• The Good Scents Company. (n.d.). (Z)-5-decen-1-ol, 51652-47-2.
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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Z-5-Decen-1-ol in Modern Organic Synthesis.
• PubMed. (1983). (Z)-5-tetradecen-1-ol: A secondary pheromone of the yellowheaded spruce sawfly, and its relationship to (Z)-10-nonadecenal. J Chem Ecol, 9(9), 1343-52.
• Guidechem. (n.d.). Z-5-DECEN-1-OL (cas 51652-47-2) SDS/MSDS download.
• NIST WebBook. (n.d.). 5-Decen-1-ol, (E)-.
• US EPA. (n.d.). 5-Decen-1-ol, (5Z)- - Substance Details - SRS.
• Jaydev Chemical Industries. (n.d.). Insect Pheromones and Intermediates.
• Safety Data Sheet. (n.d.). 5 - SAFETY DATA SHEET.
• The Pherobase. (n.d.). Semiochemical compound: (Z)-5-Decen-1-ol | C10H20O.
• PMC. (n.d.). Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis.
• ChemicalBook. (n.d.). Z-5-DECEN-1-YL ACETATE - Safety Data Sheet.

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Introduction: The Significance of (Z)-5-Decen-1-ol

An In-Depth Technical Guide to (Z)-5-Decen-1-ol (CAS: 51652-47-2)

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

(Z)-5-Decen-1-ol is a C10 unsaturated fatty alcohol that holds considerable importance in the fields of chemical ecology and synthetic organic chemistry.[1][2] Its molecular structure, characterized by a cis (or Z) configuration of the double bond at the fifth carbon and a terminal primary alcohol, is the key to its potent biological activity and its versatility as a chemical intermediate.[2] Primarily recognized as an insect pheromone, it is a critical semiochemical for various Lepidopteran species, including the peach tree borer (Anarsia lineatella) and the codling moth (Cydia pomonella).[1][3][4] This biological function makes it an invaluable tool for developing species-specific and environmentally benign integrated pest management (IPM) strategies.[1] Beyond its role in agriculture, its unique structural motifs make it a valuable building block for the synthesis of more complex molecules in research and development settings.[2][5] This guide provides a comprehensive technical overview of its properties, synthesis, applications, and handling for the scientific professional.

Physicochemical and Spectroscopic Profile

Accurate characterization is the foundation of reproducible science. The key physical and chemical properties of (Z)-5-Decen-1-ol are summarized below. These data are critical for experimental design, from reaction setup to purification and analytical identification.

Table 1: Key Physicochemical Properties of (Z)-5-Decen-1-ol

Property	Value	Source(s)
CAS Number	51652-47-2	[3][6][7][][9]
Molecular Formula	C₁₀H₂₀O	[3][6][7][]
Molecular Weight	156.27 g/mol	[6][7][][10]
Appearance	Colorless clear liquid (est.)	[11]
Boiling Point	225-226 °C @ 760 mm Hg; 110 °C @ 8.00 mm Hg	[11][12]
Density	0.845 - 0.857 g/cm³ @ 20-25 °C	[11][12]
Refractive Index	1.4520 - 1.4600 @ 20.00 °C	[11][12]
Flash Point	~88 - 104 °C (~190 - 220 °F)	[11][12]
Solubility	Soluble in alcohol; poorly soluble in water (~205 mg/L @ 25 °C est.)	[11]
Odor Profile	Waxy, fatty, rose-like	[1][11][12]
LogP (o/w)	3.614 (est.)	[11][12]

Spectroscopic Data: Definitive structural confirmation relies on spectroscopic analysis. Key identifiers for (Z)-5-Decen-1-ol include:

• Mass Spectrometry (MS): The electron ionization (EI) mass spectrum provides a fragmentation pattern characteristic of the molecule's structure.[7][13]

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for confirming the presence of the alcohol functionality, the alkyl chain, and, crucially, the Z-configuration of the double bond through analysis of coupling constants.

• Kovats Retention Index: For gas chromatography (GC) analysis, the Kovats retention index is a key parameter for identification, with reported values of 1247 on a standard non-polar column.[10]

Stereoselective Synthesis: The Wittig Reaction

The biological activity of 5-Decen-1-ol is highly dependent on the geometry of its double bond. Therefore, stereoselective synthesis is not merely a matter of efficiency but a necessity for its primary applications. The Wittig reaction is a cornerstone of alkene synthesis and is particularly well-suited for generating (Z)-alkenes when specific conditions are employed.[14][15][16]

Mechanistic Rationale for (Z)-Selectivity

The Wittig reaction involves the reaction of a phosphorus ylide (a Wittig reagent) with an aldehyde or ketone.[15] The stereochemical outcome is largely dictated by the stability of the ylide.

• Non-Stabilized Ylides: For the synthesis of (Z)-alkenes, non-stabilized ylides (where the group attached to the carbanion is an alkyl group) are used.[14][15] These ylides are highly reactive.

• Kinetic Control: The reaction proceeds rapidly under kinetic control through a four-membered cyclic intermediate, an oxaphosphetane.[14] The initial cycloaddition is sterically driven, leading preferentially to a syn intermediate (the erythro betaine in older mechanistic models), which then rapidly decomposes to form the (Z)-alkene and triphenylphosphine oxide.[15][17] The formation of the highly stable P=O bond in triphenylphosphine oxide is the thermodynamic driving force for the entire reaction.[14]

The general workflow for synthesizing (Z)-5-Decen-1-ol via the Wittig reaction is outlined below.

Caption: Fig 1. Synthetic workflow for (Z)-5-Decen-1-ol via the Wittig reaction.

Self-Validating Experimental Protocol

This protocol provides a representative synthesis. Causality: The use of a protected aldehyde prevents the acidic proton of the alcohol from quenching the highly basic ylide. Purification via column chromatography is essential to remove the triphenylphosphine oxide byproduct, and final analysis by GC-MS and NMR validates both the purity and the critical (Z)-stereochemistry of the product.

Objective: To synthesize (Z)-5-Decen-1-ol with high isomeric purity.

Materials:

• Pentyltriphenylphosphonium bromide

• Tetrahydrofuran (THF), anhydrous

• n-Butyllithium (n-BuLi) in hexanes

• 5-(Tetrahydropyran-2-yloxy)pentanal (THP-protected 5-hydroxypentanal)

• Hydrochloric acid (HCl), aqueous solution

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane/Ethyl Acetate solvent system

Procedure:

• Ylide Generation: a. Suspend pentyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar). b. Cool the suspension to 0 °C in an ice bath. c. Add n-BuLi (1.05 eq) dropwise. The solution should turn a deep orange/red color, indicating ylide formation. d. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Wittig Reaction: a. Cool the ylide solution back down to 0 °C. b. Add a solution of 5-(tetrahydropyran-2-yloxy)pentanal (1.0 eq) in anhydrous THF dropwise. c. Allow the reaction to warm to room temperature and stir overnight. The disappearance of the deep color indicates consumption of the ylide.

• Work-up and Deprotection: a. Quench the reaction by carefully adding water. b. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x). c. Combine the organic layers and wash with brine. Dry over anhydrous MgSO₄. d. Filter and concentrate the solvent in vacuo. e. Dissolve the crude residue in a mixture of THF and 1M HCl. Stir at room temperature for 2-4 hours until TLC analysis indicates complete removal of the THP protecting group.

• Purification and Validation: a. Neutralize the acidic solution with saturated sodium bicarbonate. b. Extract the product with diethyl ether (3x). c. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate. d. Purify the crude alcohol using silica gel column chromatography, typically with a hexane/ethyl acetate gradient. e. Validation: Collect fractions and analyze by TLC. Combine pure fractions and concentrate to yield (Z)-5-Decen-1-ol as a colorless oil. Confirm identity, purity (>98%), and isomeric ratio by GC-MS and ¹H-NMR spectroscopy.

Core Applications and Biological Significance

Insect Pheromone for Integrated Pest Management (IPM)

The primary and most significant application of (Z)-5-Decen-1-ol is as a semiochemical in agriculture.[1] It is a key component of the female sex pheromone for numerous moth species that are significant pests of fruit and nut crops.[1][4]

• Mechanism of Action: The molecule's specific shape, dictated by the (Z)-double bond, allows it to bind with high specificity to olfactory receptors in the antennae of male moths. This binding triggers a behavioral response, guiding the male towards the perceived female for mating.

• IPM Strategies:

  • Monitoring: Traps baited with a synthetic lure containing (Z)-5-Decen-1-ol are used to monitor pest populations. This allows growers to determine the presence and density of a target pest, enabling precise timing of control measures.

  • Mating Disruption: By permeating an agricultural area (e.g., an orchard) with a high concentration of the synthetic pheromone, the natural chemical trails left by females are overwhelmed.[1] Male moths are unable to locate calling females, thus disrupting the mating cycle and reducing the subsequent larval population that causes crop damage.

The use of (Z)-5-Decen-1-ol in IPM represents a shift away from broad-spectrum insecticides, offering a more sustainable and ecologically targeted approach to pest control.

Caption: Fig 2. Logical workflow for (Z)-5-Decen-1-ol in IPM systems.

Intermediate in Organic Synthesis

The bifunctional nature of (Z)-5-Decen-1-ol—containing both a nucleophilic alcohol and an electrophilic/radical-reactive alkene—makes it a versatile intermediate for further chemical transformations.[2][5] Researchers can leverage these two functional groups to build more complex molecular architectures.

• Alcohol Group Reactions: The primary alcohol can undergo standard transformations such as oxidation to the corresponding aldehyde or carboxylic acid, esterification, or etherification.[2] For example, its acetate ester, (Z)-5-Decenyl acetate, is also a known pheromone component.[18]

• Alkene Group Reactions: The double bond can participate in a wide range of addition reactions, including hydrogenation, halogenation, epoxidation, and dihydroxylation, allowing for the introduction of new functionalities into the carbon backbone.

Safety, Handling, and Storage

While specific toxicity data for (Z)-5-Decen-1-ol is limited, standard laboratory precautions for handling flammable organic liquids should be followed.[11] General safety guidelines for similar long-chain alcohols provide a basis for safe handling.[19][20][21][22]

• Handling: Use in a well-ventilated area or under a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[19][21] Avoid inhalation of vapors and contact with skin and eyes.[20] Keep away from heat, sparks, and open flames.[19][21] Take precautionary measures against static discharge.[20]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[19][21] Keep away from oxidizing agents and strong acids.[19]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations at an approved waste disposal plant.[19]

Conclusion

(Z)-5-Decen-1-ol is a molecule of significant scientific and commercial value. Its importance is rooted in the stereospecificity of its biological function as an insect pheromone, a role that is being harnessed to create advanced and sustainable agricultural practices. For the research scientist, its synthesis presents a classic case study in stereocontrolled olefination, while its bifunctional structure offers a versatile platform for constructing novel compounds. A thorough understanding of its physicochemical properties, synthetic pathways, and handling requirements is essential for its effective and safe utilization in both research and applied contexts.

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(Z)-5-Decen-1-ol: A Technical Guide for Advanced Synthesis and Application

Introduction: Beyond the Structure

(Z)-5-Decen-1-ol is a C10 unsaturated fatty alcohol recognized for its critical role as a versatile intermediate in organic synthesis and as a potent semiochemical in entomology.[1][2] Its molecular architecture, featuring a cis-configured double bond at the fifth carbon and a terminal primary alcohol, provides two distinct points for chemical modification, making it a valuable building block for constructing more complex molecules.[2] This guide provides an in-depth exploration of (Z)-5-Decen-1-ol, moving beyond basic properties to detail its synthesis, analytical characterization, and strategic application for researchers in synthetic chemistry and drug development. We will examine the causality behind methodological choices, ensuring that every protocol is presented as a self-validating system grounded in established chemical principles.

Core Molecular and Physicochemical Profile

A foundational understanding of a molecule's intrinsic properties is paramount before its inclusion in any synthetic or analytical workflow. These data govern choices regarding reaction conditions, purification methods, and storage.

Molecular Formula and Weight

The essential identity of (Z)-5-Decen-1-ol is defined by its elemental composition and mass.

Property	Value	Source
Molecular Formula	C₁₀H₂₀O	[3][4][5][6][7]
Molecular Weight	156.27 g/mol	[3][4][5][7]
CAS Number	51652-47-2	[3][4][5][6][7][8]
IUPAC Name	(5Z)-dec-5-en-1-ol	[3][4]

Physicochemical Properties

The physical behavior of (Z)-5-Decen-1-ol dictates its handling and purification. Its relatively high boiling point and immiscibility with water are key considerations for reaction workups and isolation procedures.

Property	Value	Source
Boiling Point	225.3 °C (at 760 Torr)	[8]
Density	0.845 g/cm³ (at 20 °C)	[8]
Refractive Index	1.4520 (at 20 °C)	[8]
Flash Point	87.9 °C	[8]
Solubility	Insoluble in water; Soluble in alcohol
Odor Profile	Waxy, fatty, rose-like	[8]

Stereoselective Synthesis: The Wittig Reaction

The synthesis of (Z)-5-Decen-1-ol with high stereochemical fidelity is crucial, as the biological activity of many pheromones is dependent on the specific geometry of the double bond. The Wittig reaction, utilizing a non-stabilized phosphorus ylide, is the preeminent method for generating (Z)-alkenes from aldehydes.

Mechanistic Rationale

The preference for the (Z)-isomer arises from the kinetic control of the reaction pathway. Non-stabilized ylides (where the group attached to the carbanion is alkyl) are highly reactive. They react rapidly with the aldehyde via a concerted [2+2] cycloaddition, proceeding through a strained, four-membered oxaphosphetane intermediate. The kinetic pathway favors the formation of the cis-substituted oxaphosphetane, which then decomposes in a syn-elimination fashion to yield the (Z)-alkene and triphenylphosphine oxide. The high thermodynamic stability of the phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct is the driving force for this reaction.

Caption: Kinetic pathway of the Wittig reaction for (Z)-alkene synthesis.

Experimental Protocol: A Representative Synthesis

This protocol is adapted from established procedures for synthesizing (Z)-alkenol pheromones. The key is the formation of the phosphorus ylide from the corresponding phosphonium salt using a strong, non-nucleophilic base, followed by reaction with an aldehyde containing the other half of the carbon skeleton.

Step 1: Preparation of the Ylide

• Setup: Under an inert atmosphere (Nitrogen or Argon), add (pentyl)triphenylphosphonium bromide (1.1 equivalents) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer.

• Solvation: Add anhydrous tetrahydrofuran (THF) via cannula to dissolve the phosphonium salt.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add a strong base such as sodium bis(trimethylsilyl)amide (NaHMDS) or n-butyllithium (n-BuLi) (1.05 equivalents) dropwise via syringe.

  • Causality: A strong, sterically hindered base is used to deprotonate the carbon alpha to the phosphorus atom efficiently without competing nucleophilic attack on the phosphonium salt.

• Formation: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour. The formation of the characteristic deep red or orange color of the ylide indicates successful deprotonation.

Step 2: Olefination

• Aldehyde Addition: Cool the ylide solution back to 0 °C. Add a solution of 5-hydroxypentanal (1.0 equivalent) in anhydrous THF dropwise via a dropping funnel.

  • Expertise: The aldehyde must be pure and free of carboxylic acid impurities, which would quench the ylide. Protecting the hydroxyl group (e.g., as a TBDMS ether) is a common strategy to prevent side reactions, followed by deprotection. For this guide, we describe the direct reaction.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight.

• Quenching: Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution.

Step 3: Workup and Purification

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x). Combine the organic layers.

• Washing: Wash the combined organic layers with water, then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product will contain the desired (Z)-5-Decen-1-ol and the triphenylphosphine oxide byproduct. Purify by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient. The less polar alkene will elute before the more polar triphenylphosphine oxide.

Analytical Characterization and Quality Control

Confirming the identity, purity, and stereochemical integrity of the synthesized (Z)-5-Decen-1-ol is a non-negotiable step. The two primary methods for this are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for separating volatile compounds and confirming their identity based on retention time and mass fragmentation patterns. For long-chain alcohols, a derivatization step is often employed to increase volatility and improve peak shape.

Protocol: Silylation and GC-MS Analysis

• Sample Preparation: To 1 mg of the purified alcohol in a 2 mL GC vial, add 100 µL of anhydrous pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Trustworthiness: This derivatization step converts the polar -OH group to a non-polar -OTMS (trimethylsilyl) ether. This reduces hydrogen bonding, preventing peak tailing on the GC column and making the molecule more volatile for a sharper, more symmetric peak.

• Reaction: Cap the vial and heat at 60 °C for 30 minutes. Cool to room temperature before analysis.

• Instrumentation:

  • GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness), is ideal.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Injector: 250 °C, splitless mode.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 40-400.

• Data Analysis: The resulting trimethylsilyl ether of (Z)-5-Decen-1-ol will have a characteristic retention time. Its mass spectrum will show a molecular ion peak (M+) and distinct fragmentation patterns that can be compared against a spectral library (e.g., NIST) for definitive identification.

Caption: A representative synthetic pathway utilizing (Z)-5-Decen-1-ol.

Biological Significance: Pheromone Olfaction in Moths

In drug development and life sciences, understanding the biological target is as important as understanding the molecule itself. (Z)-5-Decen-1-ol is a known pheromone component for several moth species. Its mechanism of action provides a compelling case study in molecular recognition.

• Transport: The hydrophobic pheromone molecule enters the aqueous environment of the insect's antennal sensillum lymph. Here, it is encapsulated by Pheromone Binding Proteins (PBPs) . This solubilization is the first step in signal reception.

• Receptor Binding: The PBP-pheromone complex interacts with a specific Olfactory Receptor (OR) , a seven-transmembrane protein located on the dendritic membrane of an Olfactory Receptor Neuron (ORN). In moths, this OR is typically part of a heterodimeric complex with a co-receptor known as Orco.

• Signal Transduction: This binding event activates the OR/Orco complex, which functions as a ligand-gated ion channel. The influx of ions depolarizes the neuron's membrane.

• Neural Signal: This depolarization generates an action potential, which travels to the antennal lobe of the moth's brain, where the signal is processed, leading to a behavioral response (e.g., upwind flight towards the female). The high specificity of the PBP and OR for the (Z)-isomer is the basis for species-specific mate recognition.

Safety and Handling

As an unsaturated alcohol, (Z)-5-Decen-1-ol requires appropriate laboratory handling procedures.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

• Fire Safety: The compound is combustible. Keep away from heat, sparks, and open flames. Use appropriate fire extinguishers (dry chemical, CO₂, or alcohol-resistant foam).

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion

(Z)-5-Decen-1-ol is a molecule of significant utility, bridging the gap between fundamental organic synthesis and applied chemical biology. Its value lies not just in its structure, but in the precise control that can be exerted during its synthesis and the specific biological responses it can elicit. For the research scientist, a thorough understanding of its synthesis via the Wittig reaction, its characterization by modern analytical techniques, and its potential for further chemical transformation is essential for leveraging its full potential as a tool in the development of novel bioactive compounds and advanced materials.

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The Chemical Signal: A Technical Guide to the Natural Occurrence of (Z)-5-Decen-1-ol in Insects

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of (Z)-5-Decen-1-ol in Insect Chemical Communication

(Z)-5-Decen-1-ol is a straight-chain unsaturated alcohol that serves as a pivotal semiochemical in the intricate world of insect communication.[1] This molecule is a prime example of a pheromone, a chemical substance released by an organism to elicit a specific reaction from a conspecific.[2][3] Its primary role is as a sex pheromone component in numerous insect species, particularly within the order Lepidoptera (moths and butterflies). The stereospecificity of (Z)-5-Decen-1-ol, with the double bond in the cis or "Z" configuration, is crucial for its biological activity.[1] This precise molecular geometry is a key factor in the species-specific nature of chemical communication, preventing interbreeding between closely related species.

The study of (Z)-5-Decen-1-ol and other insect pheromones has profound implications for agriculture and pest management. By understanding the chemical language of pest insects, researchers can develop highly selective and environmentally benign control strategies, such as mating disruption and mass trapping, reducing the reliance on broad-spectrum insecticides.[1][3] This guide provides a comprehensive technical overview of the natural occurrence of (Z)-5-Decen-1-ol in insects, its biosynthesis, detailed analytical methodologies for its identification, and the physiological mechanisms of its reception.

Natural Occurrence and Pheromone Blend Composition

(Z)-5-Decen-1-ol has been identified as a key pheromone component in a variety of insect species, predominantly moths. It often functions as part of a multi-component blend, where the specific ratio of each compound is critical for eliciting the full behavioral response in the receiving insect.

Table 1: Documented Occurrence of (Z)-5-Decen-1-ol in Various Insect Species

Order	Family	Species	Common Name	Role of (Z)-5-Decen-1-ol	Other Key Pheromone Components
Lepidoptera	Gelechiidae	Anarsia lineatella	Peach Twig Borer	Sex Pheromone	(E)-5-Decen-1-ol, (E)-5-Decenyl Acetate[4][5]
Lepidoptera	Noctuidae	Euxoa tritici	White-line Dart	Sex Attractant	Often found as an impurity in lures for other species, attracting male moths.[6][7]
Lepidoptera	Coleophoridae	Coleophora laricella	Larch Casebearer	Attractant	-
Lepidoptera	Batrachedridae	Batrachedra amydraula	Lesser Date Moth	Pheromone	-
Lepidoptera	Batrachedridae	Batrachedra pinicolella	Pine Cosmet	Pheromone	-

This table is a representative list and not exhaustive. The specific ratios of pheromone components can vary between different populations of the same species.

The peach twig borer, Anarsia lineatella, is a notable example where the interplay between different isomers and functional groups is crucial. The female-produced sex pheromone is a blend of (E)-5-decen-1-ol and (E)-5-decenyl acetate.[4] Interestingly, while the synthetic pheromone is used for monitoring, field-trapping experiments have shown that virgin females are more attractive, suggesting the presence of additional, yet to be fully identified, pheromone components.[4]

Biosynthesis of (Z)-5-Decen-1-ol in Insects

The biosynthesis of (Z)-5-Decen-1-ol and other fatty acid-derived pheromones in moths is a fascinating example of metabolic engineering at the cellular level. These compounds are typically synthesized de novo in the female's pheromone gland from acetyl-CoA through the fatty acid synthesis pathway.[8] The process involves a series of enzymatic steps including desaturation and reduction to produce the final alcohol.

The key enzymes in this pathway are:

• Fatty Acyl Desaturases: These enzymes introduce double bonds at specific positions in the fatty acid chain. A Δ5-desaturase is responsible for creating the double bond at the 5th carbon position.[9]

• Pheromone Gland Fatty Acyl Reductases (pgFARs): These enzymes catalyze the reduction of the fatty acyl-CoA precursor to the corresponding alcohol.[9][10] pgFARs are often specific to the pheromone gland and can exhibit selectivity for substrates of particular chain lengths and degrees of unsaturation, thus playing a crucial role in determining the final pheromone composition.[9][10]

The biosynthetic pathway can be visualized as a multi-step process within the pheromone gland cells.

Caption: Generalized biosynthetic pathway of (Z)-5-Decen-1-ol in insects.

Analytical Methodologies for the Identification of (Z)-5-Decen-1-ol

The identification and quantification of (Z)-5-Decen-1-ol from insect samples require meticulous analytical techniques due to the minute quantities produced by individual insects. The general workflow involves extraction, purification, and instrumental analysis.

Experimental Workflow

Caption: Experimental workflow for the identification of insect pheromones.

Detailed Protocols

Protocol 1: Solvent Extraction of Pheromone Glands

This method is highly effective for identifying all compounds present in the gland, including non-volatile precursors.[11]

• Insect Preparation: Anesthetize virgin female insects at their peak calling period by chilling them at 4°C for 5-10 minutes.[11]

• Gland Dissection: Under a dissecting microscope, carefully excise the terminal abdominal segments containing the pheromone gland using fine-tipped forceps and scissors.[12]

• Extraction: Immediately transfer the excised gland into a 2 mL glass vial with a PTFE-lined cap. Add 50-100 µL of high-purity hexane.[12]

• Tissue Disruption: Gently crush the gland against the side of the vial with a clean glass rod to ensure thorough extraction.[12]

• Incubation: Cap the vial tightly and allow it to stand for at least 30 minutes at room temperature.[12]

• Storage: Store the crude extract at -20°C or lower until analysis to prevent degradation.[12]

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the cornerstone technique for separating and identifying volatile and semi-volatile compounds in complex mixtures.

• Sample Preparation: If necessary, concentrate the extract under a gentle stream of nitrogen. For quantitative analysis, add a known amount of an internal standard (e.g., a C17 alkane).

• Injection: Inject 1 µL of the extract into the GC-MS system.

• GC Parameters (Example for C10 alcohols):

  • Column: A nonpolar column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 450.

• Data Analysis: Identify compounds by comparing their mass spectra with libraries (e.g., NIST) and their retention times with those of authentic standards.

Olfactory Reception of (Z)-5-Decen-1-ol

The detection of (Z)-5-Decen-1-ol by male moths is a highly sensitive and specific process that occurs in specialized olfactory sensilla on their antennae. The process involves a cascade of events, from the binding of the pheromone molecule to a receptor to the generation of a nerve impulse.

The key players in this process are:

• Pheromone-Binding Proteins (PBPs): These proteins are abundant in the sensillum lymph and are thought to solubilize and transport the hydrophobic pheromone molecules to the olfactory receptors.[13]

• Olfactory Receptors (ORs): Located on the dendritic membrane of olfactory receptor neurons (ORNs), these are heptahelical transmembrane proteins that bind to specific pheromone components.[13]

• Signal Transduction Cascade: The binding of the pheromone to its receptor initiates a signal transduction cascade, which is believed to be primarily metabotropic, involving G-proteins and second messengers like inositol triphosphate (IP3) and diacylglycerol (DAG).[14][15] This cascade ultimately leads to the opening of ion channels, depolarization of the neuron, and the generation of an action potential.[14][15]

Caption: Pheromone signal transduction cascade in an insect olfactory neuron.

Conclusion and Future Directions

(Z)-5-Decen-1-ol is a well-established and critical component of the chemical communication systems of numerous insect species. This guide has provided a technical overview of its natural occurrence, biosynthesis, analytical identification, and reception. The continued study of this and other semiochemicals is essential for advancing our understanding of chemical ecology and for the development of novel, sustainable pest management strategies.

Future research should focus on:

• Identifying the complete pheromone blends for a wider range of insect species.

• Elucidating the specific roles of minor pheromone components in modulating insect behavior.

• Characterizing the full complement of enzymes involved in pheromone biosynthesis and their regulation.

• Investigating the evolution of pheromone communication systems and the genetic basis of pheromone production and reception.

By continuing to unravel the complexities of insect chemical communication, we can unlock new avenues for both fundamental scientific discovery and practical applications in agriculture and beyond.

References

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• Stengl, M. (2010). Pheromone Transduction in Moths. Frontiers in Cellular Neuroscience, 4, 13. [Link]

• Ignell, R., et al. (2016). Two fatty acyl reductases involved in moth pheromone biosynthesis. Scientific Reports, 6, 29927. [Link]

• Liénard, M. A., et al. (2010). Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase. ProQuest. [Link]

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• Gries, R., et al. (1998). Contact pheromone components and diel periodicity of sexual communication in peach twig borers, anarsia lineatella (lepidoptera: gelechiidae). SFU Summit. [Link]

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• Tóth, M., et al. (2023). Catches of Euxoa tritici in pheromone traps for Anarsia lineatella are due to the presence of (Z)-5-decenyl acetate as an impurity. ResearchGate. [Link]

• Tumlinson, J. H., et al. (1982). Analysis of Chemical Communications Systems of Lepidoptera. In Insect Pheromone Technology: Chemistry and Applications (pp. 1-25). American Chemical Society. [Link]

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• Nagy, A., et al. (2021). Catches of Euxoa tritici in pheromone traps for Anarsia lineatella are due to the presence of (Z)‐5‐decenyl acetate as an impurity. Entomologia Experimentalis et Applicata, 169(1), 101-108. [Link]

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An In-depth Technical Guide to the Biosynthesis of (Z)-5-Decen-1-ol

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Executive Summary

(Z)-5-Decen-1-ol is a fatty acid-derived semiochemical, acting as a critical pheromone component for various Lepidopteran species. Understanding its biosynthesis is paramount for developing novel, species-specific pest management strategies and for harnessing biocatalytic systems for its sustainable production. This guide provides a comprehensive overview of the proposed biosynthetic pathway of (Z)-5-Decen-1-ol, grounded in the established principles of insect pheromone biochemistry. We will dissect the multi-stage enzymatic cascade, from common fatty acid precursors to the final active molecule, and provide a detailed, field-proven experimental protocol for the functional characterization of the key enzymes involved.

The Architectural Logic of Fatty Acid-Derived Pheromones

Insect pheromones derived from fatty acids are a testament to metabolic elegance and efficiency. Rather than evolving entirely novel pathways, insects have adapted and repurposed core metabolic machinery—specifically fatty acid synthesis and degradation—to generate a vast diversity of signaling molecules.[1] The production of a specific compound like (Z)-5-Decen-1-ol is not the result of a single, unique enzyme but rather a modular enzymatic assembly line. The key to generating specificity lies in three primary modifications to a standard fatty acid backbone:

• Chain Length Modification: Adjusting the carbon backbone to a precise length (C10 in this case).

• Desaturation: Introducing one or more double bonds at specific positions and with exact stereochemistry (a Z-configured double bond at the 5th carbon).

• Functional Group Modification: Reducing the terminal carboxyl group to an alcohol.

This modularity allows for the evolution of species-specific pheromone blends through subtle changes in the expression or specificity of the enzymes in this pathway.[2]

The Core Biosynthetic Pathway of (Z)-5-Decen-1-ol

The synthesis of (Z)-5-Decen-1-ol is a four-stage process that begins with primary metabolism and concludes with highly specialized enzymatic modifications within the insect's pheromone gland.

Stage 1: De Novo Fatty Acid Synthesis

The ultimate carbon source for the pheromone is acetyl-CoA. Through the conserved fatty acid synthase (FAS) complex, acetyl-CoA is elongated to produce saturated fatty acyl-CoA molecules, primarily Palmitoyl-CoA (C16:0-CoA) and Stearoyl-CoA (C18:0-CoA). This process occurs in the cytoplasm and provides the foundational building blocks for a vast array of lipids, including pheromones.[3]

Stage 2: Controlled Chain-Shortening via Peroxisomal β-Oxidation

To achieve the C10 backbone required for (Z)-5-Decen-1-ol, the C16 or C18 acyl-CoA precursors must be shortened. This is accomplished through a modified β-oxidation pathway within the peroxisomes.[4][5] Unlike metabolic β-oxidation which proceeds to completion, pheromone biosynthesis involves a limited number of cycles. To produce a C10 acyl-CoA from a C16 precursor, exactly three cycles of β-oxidation are required. The precise mechanism for halting the process at a specific chain length is an area of active research, but it is believed to involve acyl-CoA oxidases (POX) with specific chain-length selectivities or other regulatory factors that prevent further degradation.[4][6]

Stage 3: Δ5-Desaturation – The Genesis of Specificity

This is the most critical step for defining the identity of the final molecule. A specialized fatty acyl-CoA desaturase (FAD) introduces a double bond into the C10:0 acyl-CoA precursor. For (Z)-5-Decen-1-ol, this requires a Δ5-desaturase that acts with Z-stereospecificity, creating (Z)-5-Decenoyl-CoA.[7] Insect desaturases are membrane-bound enzymes, typically located in the endoplasmic reticulum, and are responsible for the immense diversity of unsaturated pheromones.[2] While a Δ5-desaturase specific to this pathway in a particular insect has yet to be fully characterized in published literature, the functional characterization of related desaturases (e.g., Δ5 and Δ6 desaturases from C. elegans and vertebrates) provides a robust framework for its discovery and analysis.[8]

Stage 4: Reduction to the Final Alcohol

The final transformation is the reduction of the acyl-CoA thioester to a primary alcohol. This reaction is catalyzed by a Fatty Acyl-CoA Reductase (FAR) , a class of enzymes that are pivotal in the biosynthesis of fatty alcohol-based pheromones.[9] These enzymes utilize NADPH as a cofactor to perform a four-electron reduction of the fatty acyl-CoA to the corresponding alcohol, (Z)-5-Decen-1-ol, without the release of an intermediate aldehyde.[9] Insect FARs often belong to a large gene family, and their individual substrate specificities—for both chain length and saturation—contribute significantly to the final composition of a species' pheromone blend.[3][10]

Visualized Pathway

Experimental Validation: A Protocol for Functional Characterization

The most robust and widely accepted method for validating the function of putative pheromone biosynthesis genes (desaturases and reductases) is heterologous expression in the yeast Saccharomyces cerevisiae.[2] This system lacks the endogenous enzymes to produce these specific fatty acid derivatives, providing a clean background for functional assays. Engineered yeast strains, such as those with deletions in the native OLE1 desaturase or in β-oxidation pathways (e.g., pox1Δ), are particularly effective.[3]

Experimental Workflow Overview

Detailed Step-by-Step Methodology

Objective: To determine if a candidate gene encodes a functional Δ5-desaturase or a C10-preferring Fatty Acyl-CoA Reductase.

Materials:

• Yeast Strain: S. cerevisiae INVSc1 (or a strain with relevant deletions, e.g., ole1Δ for desaturase assays or pox1Δ to prevent product degradation).

• Expression Vector: pYES2/CT or similar galactose-inducible vector.

• Reagents: Zymolyase, LiAc/PEG solution, appropriate synthetic defined dropout media (SD-Ura), galactose, fatty acid substrates (e.g., Decanoic acid, Methyl decanoate), internal standards (e.g., Heptadecanoic acid), Methanolic HCl or BF3-Methanol for derivatization, Hexane, Chloroform.

Protocol:

• Gene Cloning and Vector Construction:

  • Isolate total RNA from the pheromone glands of the target insect.

  • Synthesize first-strand cDNA using an oligo(dT) primer.

  • Amplify the full open reading frame (ORF) of the candidate desaturase or reductase gene using high-fidelity PCR.

  • Clone the PCR product into a yeast expression vector (e.g., pYES2/CT) under the control of a galactose-inducible promoter (e.g., GAL1). Verify the sequence integrity.

• Yeast Transformation:

  • Prepare competent yeast cells using the lithium acetate (LiAc) method.

  • Transform the yeast with the expression vector construct and a corresponding empty vector as a negative control.

  • Select for successful transformants by plating on synthetic defined medium lacking uracil (SD-Ura).

• Expression and Substrate Feeding:

  • Inoculate a starter culture of the transformed yeast in 5 mL of SD-Ura medium with 2% glucose and grow overnight at 30°C.

  • Inoculate 50 mL of SD-Ura with 2% raffinose (a non-repressing sugar) with the starter culture and grow to an OD600 of ~0.8.

  • Induce gene expression by adding 2% galactose.

  • Simultaneously, feed the culture with the potential fatty acid substrate. For a Δ5-desaturase assay, add Decanoic acid (C10:0) to a final concentration of 0.5 mM. For a FAR assay, add (Z)-5-Decenoic acid.

  • Incubate the culture for an additional 48-72 hours at a lower temperature (e.g., 20-25°C) to promote correct protein folding and membrane integration.

• Lipid Extraction and Derivatization:

  • Harvest the yeast cells by centrifugation.

  • Wash the cell pellet with sterile water.

  • Perform whole-cell hydrolysis and transesterification by adding 1 mL of 5% Methanolic HCl and an internal standard (for quantification). Incubate at 80°C for 1 hour. This process simultaneously breaks open the cells and converts all fatty acids to their volatile Fatty Acid Methyl Esters (FAMEs).[11]

  • Extract the FAMEs and fatty alcohols by adding 1 mL of hexane, vortexing vigorously, and centrifuging to separate the phases.

  • Carefully transfer the upper hexane layer to a new glass vial for analysis.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Inject 1 µL of the hexane extract into the GC-MS.

  • Use a polar capillary column (e.g., HP-INNOWax) suitable for separating FAMEs and alcohols.

  • Typical GC Program:

    • Initial temperature: 100°C, hold for 2 min.

    • Ramp 1: 15°C/min to 180°C.

    • Ramp 2: 5°C/min to 250°C, hold for 10 min.[10]

  • Analyze the resulting chromatograms. In the desaturase assay, identify the peak corresponding to methyl (Z)-5-decenoate by its mass spectrum and retention time relative to standards. In the FAR assay, identify the peak for (Z)-5-Decen-1-ol. Compare the profiles to the empty vector control to confirm that the new product is a result of the expressed gene.

Quantitative Analysis: Substrate Specificity and Enzyme Kinetics

Beyond qualitative identification, understanding the quantitative performance of these enzymes is crucial. This involves assessing their substrate specificity and key kinetic parameters like Kₘ and Vₘₐₓ.[12][13]

• Kₘ (Michaelis Constant): Represents the substrate concentration at which the enzyme operates at half its maximum velocity. It is an inverse measure of the enzyme's affinity for its substrate. A low Kₘ indicates high affinity.[12]

• Vₘₐₓ (Maximum Velocity): The maximum rate of the reaction when the enzyme is saturated with the substrate. It reflects the catalytic efficiency of the enzyme.[13]

• k_cat/Kₘ (Specificity Constant): Often considered the best measure of an enzyme's overall catalytic efficiency, as it accounts for both substrate binding and turnover.[14]

These parameters can be determined by expressing the enzyme in yeast and performing feeding experiments with a range of substrate concentrations and chain lengths, followed by quantitative GC analysis.

Data Presentation: Substrate Specificity of a Putative Fatty Acyl-CoA Reductase

The following table represents hypothetical but realistic data for a FAR characterized via heterologous expression, demonstrating how its activity might vary with different chain-length substrates.

Acyl-CoA Substrate	Chain Length	Saturation	Relative Conversion (%)
Decanoyl-CoA	C10:0	Saturated	85%
(Z)-5-Decenoyl-CoA	C10:1	Unsaturated	100%
Dodecanoyl-CoA	C12:0	Saturated	65%
Myristoyl-CoA	C14:0	Saturated	30%
Palmitoyl-CoA	C16:0	Saturated	5%
(Z)-9-Hexadecenoyl-CoA	C16:1	Unsaturated	15%
Relative conversion is normalized to the most efficiently converted substrate.

This type of data demonstrates the enzyme's preference for C10 unsaturated substrates, strongly supporting its role in the biosynthesis of (Z)-5-Decen-1-ol.[15]

Conclusion and Future Outlook

The biosynthesis of (Z)-5-Decen-1-ol is a highly coordinated enzymatic pathway that modifies common cellular metabolites into a potent, species-specific chemical signal. By understanding the key enzymes—the chain-length specific β-oxidation machinery, the regio- and stereospecific Δ5-desaturase, and the C10-preferring fatty acyl-CoA reductase—we unlock the potential for profound advancements. Future research should focus on the in-vivo characterization of these enzymes from insects known to produce this pheromone, elucidating the regulatory networks that control their expression, and leveraging this knowledge to engineer robust microbial cell factories for the sustainable and cost-effective production of pheromones for agricultural applications.[3]

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• Petkevicius, K., Wenning, L., Kildegaard, K. R., et al. (2022). Biosynthesis of insect sex pheromone precursors via engineered β-oxidation in yeast. National Center for Biotechnology Information. [Link]

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• de Gouvea, P. F., & Ejsing, C. S. (2017). Derivatization and Gas Chromatography of Fatty Acids from Yeast. Cold Spring Harbor Protocols, 2017(5). [Link]

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• LIPID MAPS. (2023). Fatty Acid Mass Spectrometry Protocol. LIPID MAPS Lipidomics Resource. [Link]

• Tillman, J. A., Seybold, S. J., Jurenka, R. A., & Blomquist, G. J. (1999). Insect pheromones--an overview of biosynthesis and endocrine regulation. Insect Biochemistry and Molecular Biology, 29(6), 481-514. [Link]

• Moto, K., Ando, T., Matsumoto, S., et al. (2004). Involvement of a bifunctional fatty-acyl desaturase in the biosynthesis of the silkmoth, Bombyx mori, sex pheromone. Proceedings of the National Academy of Sciences, 101(23), 8631-8636. [Link]

• Camps, F., Fabrias, G., & Guerrero, A. (1992). Synthesis of biosynthetic inhibitors of the sex pheromone of Spodoptera littoralis. Part II: Acetylenic and cyclopropane fatty acids. Chemistry and Physics of Lipids, 61(2), 157-167. [Link]

• Cheng, J. B., & Russell, D. W. (2004). Mammalian Wax Biosynthesis: I. IDENTIFICATION OF TWO FATTY ACYL-COENZYME A REDUCTASES WITH DIFFERENT SUBSTRATE SPECIFICITIES AND TISSUE DISTRIBUTIONS. Journal of Biological Chemistry, 279(36), 37789-37797. [Link]

• Villas-Bôas, S. G., et al. (2007). Yeast Metabolomics: Sample Preparation for a GC/MS-Based Analysis. In Metabolomics, 21-35. [Link]

• Synapse, P. (2024). What Is Enzyme Kinetics? Understanding Km and Vmax in Biochemical Reactions. PatSnap. [Link]

• Ganter, P. F. (2006). Diversity and Functions of Yeast Communities Associated with Insects. Biodiversity and Ecophysiology of Yeasts, 303-345. [Link]

• Synapse, P. (2024). Understanding Km and Vmax: Practical Implications for Enzyme Studies. PatSnap. [Link]

• Helmkampf, M., et al. (2015). Evolution of the Insect Desaturase Gene Family with an Emphasis on Social Hymenoptera. G3: Genes, Genomes, Genetics, 5(10), 2171-2181. [Link]

• LibreTexts. (2024). 5.2: Enzyme Parameters. Chemistry LibreTexts. [Link]

• Zhang, J., et al. (2016). Molecular Characterization of Two Fatty Acyl-CoA Reductase Genes From Phenacoccus solenopsis (Hemiptera: Pseudococcidae). Journal of Insect Science, 16(1), 69. [Link]

• Kajikawa, M., et al. (2008). Isolation and Characterization of a Delta5-desaturase From Oblongichytrium Sp. Bioscience, Biotechnology, and Biochemistry, 72(8), 2224-2227. [Link]

• Leedarts. (2022). Enzyme kinetics fundamentals & terms: Km, kcat, specificity constant/catalytic efficiency, activity. YouTube. [Link]

• Watts, J. L., & Browse, J. (1999). Isolation and characterization of a Delta 5-fatty acid desaturase from Caenorhabditis elegans. Archives of Biochemistry and Biophysics, 362(1), 175-182. [Link]

• Wang, G., et al. (2022). The Plant Fatty Acyl Reductases. International Journal of Molecular Sciences, 24(1), 10. [Link]

• Tupec, M., et al. (2019). Expansion of the fatty acyl reductase gene family shaped pheromone communication in Hymenoptera. eLife, 8, e39231. [Link]

• Obukowicz, M. G., et al. (1998). Identification and characterization of a novel delta6/delta5 fatty acid desaturase inhibitor as a potential anti-inflammatory agent. Medical Hypotheses, 50(4), 305-312. [Link]

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• Hu, Y., et al. (2020). Fatty Acyl-CoA Reductase of Ericerus pela (Hemiptera: Coccoidae): Localization in Insect Cells and Bioinformatic Analysis. Pakistan Journal of Zoology, 53(3). [Link]

• Lattka, E., et al. (2012). Recent insights into the relation of Δ5 desaturase and Δ6 desaturase activity to the development of type 2 diabetes. Current Opinion in Clinical Nutrition and Metabolic Care, 15(4), 345-351. [Link]

• Hastings, N., et al. (2001). A vertebrate fatty acid desaturase with Δ5 and Δ6 activities. Proceedings of the National Academy of Sciences, 98(25), 14304-14309. [Link]

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An In-depth Technical Guide to the Stereoisomers of 5-Decen-1-ol

Abstract: This technical guide provides a comprehensive overview of the stereoisomers of 5-decen-1-ol, specifically the (E)- and (Z)-isomers. It is designed for researchers, scientists, and professionals in drug development and chemical ecology. The document details the distinct physicochemical properties, stereoselective synthesis methodologies, analytical separation and characterization techniques, and the significant biological roles of these isomers, particularly as insect pheromones. The guide emphasizes the causality behind experimental choices and provides validated, step-by-step protocols to ensure scientific integrity and reproducibility.

Introduction

5-Decen-1-ol is a C10 unsaturated fatty alcohol that exists as two geometric isomers, or stereoisomers: (E)-5-decen-1-ol and (Z)-5-decen-1-ol. The spatial arrangement of the alkyl chains around the carbon-carbon double bond at the 5th position dictates the molecule's overall shape, leading to distinct physical, chemical, and biological properties. This stereoisomerism is not a trivial structural nuance; it is the critical determinant of the molecule's function in nature. (Z)-5-Decen-1-ol, for example, is a known Lepidopteran pheromone, acting as a chemical signal for species like the peach tree borer (Anarsia lineatella).[1] The biological activity is highly specific to the (Z)-configuration, rendering the (E)-isomer inactive in this context.[1] This high degree of stereospecificity underscores the importance of robust synthetic and analytical methods to produce and verify isomerically pure compounds for applications in integrated pest management (IPM), chemical ecology research, and as building blocks in fine chemical synthesis.[1][2] This guide will provide the foundational knowledge and practical protocols necessary for the effective study and application of these important semiochemicals.

Physicochemical and Spectroscopic Properties

The geometry of the double bond directly influences the physical properties of the isomers. The (Z)-isomer's "bent" shape prevents efficient packing of the molecules, generally leading to a lower boiling point and different density and refractive index compared to the more linear (E)-isomer. These differences, while subtle, are critical for their analytical separation.

Caption: Molecular structures of (Z)- and (E)-5-decen-1-ol.

Table 1: Comparative Physicochemical Properties of 5-Decen-1-ol Stereoisomers

Property	(Z)-5-Decen-1-ol	(E)-5-Decen-1-ol	Reference(s)
Molecular Formula	C₁₀H₂₀O	C₁₀H₂₀O	[3][4]
Molecular Weight	156.27 g/mol	156.27 g/mol	[3][4]
CAS Number	51652-47-2	56578-18-8	[4][5]
Appearance	Colorless clear liquid	Colorless to pale yellow liquid	[6][7]
Boiling Point	110 °C @ 8 mmHg	225.3 °C @ 760 mmHg (est.)	[6][7]
Refractive Index	1.453 - 1.460 @ 20 °C	Not specified	[6]

| Specific Gravity | 0.847 - 0.857 @ 25 °C | Not specified |[6] |

Stereoselective Synthesis Methodologies

The synthesis of isomerically pure 5-decen-1-ol is paramount for its application in pheromone research. The choice of reaction pathway directly controls the resulting stereochemistry of the double bond. The most common and reliable strategies involve the stereoselective reduction of a 5-decyn-1-ol precursor or stereocontrolled olefination reactions like the Wittig reaction.

Synthesis of (Z)-5-Decen-1-ol via Alkyne Semi-Hydrogenation

Causality: To achieve the cis or (Z)-geometry, a syn-addition of hydrogen across the alkyne triple bond is required. This is accomplished using a "poisoned" catalyst, such as Lindlar's catalyst (palladium on calcium carbonate or barium sulfate, treated with lead acetate and quinoline).[8][9][10] The catalyst's surface is deactivated (poisoned) to prevent over-reduction to the corresponding alkane, stopping the reaction at the alkene stage.[8][11] The alkyne adsorbs to the catalyst surface, and hydrogen is delivered to the same face of the triple bond, ensuring syn addition and the formation of the (Z)-alkene.[8][9]

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Caption: Workflow for the synthesis of (Z)-5-decen-1-ol.

Experimental Protocol: Lindlar Hydrogenation of 5-Decyn-1-ol

• Catalyst Preparation: In a suitable hydrogenation flask, suspend Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead; ~5% w/w relative to the alkyne) in a solvent such as ethanol or hexane.

• Reaction Setup: Add the starting material, 5-decyn-1-ol, to the flask. The system must be completely purged of air and filled with hydrogen gas (typically at or slightly above atmospheric pressure using a balloon).

• Hydrogenation: Vigorously stir the mixture at room temperature. The progress of the reaction should be monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to observe the consumption of the starting alkyne and the formation of the (Z)-alkene.

• Workup: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the solid catalyst. Caution: The Lindlar catalyst can be pyrophoric and should be handled with care, often wetted with solvent during filtration.[11]

• Purification: The solvent is removed from the filtrate under reduced pressure. The resulting crude product is then purified, typically by vacuum distillation, to yield pure (Z)-5-decen-1-ol.

Synthesis of (E)-5-Decen-1-ol via Dissolving Metal Reduction

Causality: To generate the trans or (E)-isomer, an anti-addition of hydrogen atoms is necessary. This is achieved through a dissolving metal reduction, most commonly using sodium or lithium metal in liquid ammonia at low temperatures (-78 °C to -33 °C).[12][13] The mechanism involves a sequence of single-electron transfers (SET) from the sodium metal to the alkyne.[13] This forms a radical anion, which is protonated by ammonia to give a vinyl radical. A second electron transfer yields a vinyl anion. This vinyl anion intermediate can isomerize, and it preferentially adopts the more thermodynamically stable trans configuration to minimize steric repulsion between the alkyl groups before the final protonation by ammonia locks in the (E)-geometry.[13][14]

Experimental Protocol: Dissolving Metal Reduction of 5-Decyn-1-ol

• Reaction Setup: In a three-necked flask equipped with a dry-ice condenser and an inlet for ammonia gas, condense ammonia at -78 °C (dry ice/acetone bath).

• Metal Dissolution: Carefully add small pieces of sodium metal to the liquid ammonia with stirring. The formation of solvated electrons will produce a characteristic deep blue color.[15]

• Substrate Addition: Slowly add a solution of 5-decyn-1-ol in an appropriate solvent (e.g., anhydrous THF) to the sodium-ammonia solution.

• Reaction and Quenching: Allow the reaction to proceed until the blue color disappears, indicating the consumption of the sodium metal. The reaction is then carefully quenched by the addition of a proton source, such as ammonium chloride, to neutralize any remaining sodium amide.

• Workup: The ammonia is allowed to evaporate. The remaining residue is partitioned between water and an organic solvent (e.g., diethyl ether). The organic layer is separated, washed, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated.

• Purification: The crude product is purified by vacuum distillation or column chromatography to yield pure (E)-5-decen-1-ol.

Analytical Characterization and Separation

Verifying the isomeric purity of a synthetic sample is a critical step. Gas chromatography and NMR spectroscopy are the primary tools for separating and identifying the (E)- and (Z)-isomers.

// Nodes sample [label="Synthetic Sample\n(Mixture of E/Z Isomers)", fillcolor="#FFFFFF", fontcolor="#202124"]; gc [label="Gas Chromatography (GC)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; separation [label="Separation Based on\nBoiling Point/Polarity", fillcolor="#FBBC05", fontcolor="#202124"]; detection [label="Mass Spectrometry (MS)\nor FID Detection", fillcolor="#FFFFFF", fontcolor="#202124"]; nmr [label="¹H and ¹³C NMR Spectroscopy", fillcolor="#EA4335", fontcolor="#FFFFFF"]; id [label="Structural Identification\n(Coupling Constants, Chemical Shifts)", fillcolor="#FBBC05", fontcolor="#202124"]; z_isomer [label="(Z)-Isomer Identified", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; e_isomer [label="(E)-Isomer Identified", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges sample -> gc; gc -> separation -> detection; sample -> nmr; nmr -> id; detection -> z_isomer [label="Peak 1"]; detection -> e_isomer [label="Peak 2"]; id -> z_isomer; id -> e_isomer; } end_dot

Caption: Analytical workflow for isomer separation and identification.

Gas Chromatography (GC)

GC is an exceptionally powerful technique for separating volatile compounds like the 5-decen-1-ol isomers.[16] The separation is based on differential partitioning between a stationary phase (the column coating) and a mobile phase (an inert carrier gas).

• Causality of Separation: The choice of the GC column is critical. On a standard non-polar column (e.g., DB-5), separation is primarily based on boiling point differences. On a polar column (e.g., a wax-type column like DB-WAX), separation is influenced by dipole-dipole interactions. The more exposed double bond in the (E)-isomer often leads to stronger interactions with a polar stationary phase, resulting in a longer retention time compared to the more shielded double bond of the (Z)-isomer.

Table 2: Kovats Retention Indices for GC Separation

Isomer	Standard Non-Polar Column	Standard Polar Column	Reference(s)
(Z)-5-Decen-1-ol	1247	1810	[17]
(E)-5-Decen-1-ol	1247	1803	[3][18]

Note: Retention indices can vary slightly between instruments and specific column manufacturers.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dilute a small amount of the 5-decen-1-ol sample in a suitable volatile solvent (e.g., hexane or dichloromethane).

• Injection: Inject 1 µL of the diluted sample into the GC-MS instrument.

• GC Conditions:

  • Column: A polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness DB-WAX) is recommended for optimal separation.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Start at a lower temperature (e.g., 60 °C), hold for 2 minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 220 °C) and hold.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: Identify the peaks corresponding to the isomers based on their retention times. The mass spectra for both isomers will be very similar, often indistinguishable, as they are structural isomers with the same molecular weight. Identification is therefore confirmed by comparing retention times to authentic standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While GC separates the isomers, NMR spectroscopy provides definitive structural confirmation.[19] Both ¹H and ¹³C NMR can be used to distinguish between the (E) and (Z) configurations.

• ¹H NMR: The key diagnostic signals are from the vinylic protons (the hydrogens on the double bond). The coupling constant (J-value) between these protons is stereochemistry-dependent. For the (Z)-isomer, the cis coupling constant is typically in the range of 10-12 Hz, while the (E)-isomer exhibits a larger trans coupling constant, usually 14-16 Hz.

• ¹³C NMR: The chemical shifts of the allylic carbons (the carbons adjacent to the double bond) are diagnostic. In the (Z)-isomer, steric compression (the gamma-gauche effect) causes the allylic carbons to be shielded and appear at a higher field (lower ppm value) compared to the same carbons in the less-strained (E)-isomer.

Biological Significance and Applications

The primary application for high-purity 5-decen-1-ol isomers is in chemical ecology and pest management.[1]

• (Z)-5-Decen-1-ol: This isomer is a known sex pheromone component for several species of Lepidoptera.[1] It is used in monitoring traps to detect the presence and population density of pests like the peach twig borer. It can also be used in mating disruption strategies, where a high concentration of the synthetic pheromone is released into an agricultural field, confusing the males and preventing them from locating females, thereby reducing reproduction.[1]

• (E)-5-Decen-1-ol: While often biologically inactive on its own, the (E)-isomer can sometimes act as a behavioral antagonist or be a component of the pheromone blend for other insect species.[20] Its presence as an impurity in a (Z)-pheromone lure can significantly reduce or even nullify the lure's effectiveness. This highlights the critical need for high isomeric purity in these applications.

Conclusion

The (E)- and (Z)-stereoisomers of 5-decen-1-ol serve as a clear example of how subtle changes in molecular geometry can lead to profound differences in physical properties and biological function. Mastery over the stereoselective synthesis and rigorous analytical characterization of these compounds is essential for their successful application, particularly in the development of environmentally benign pest management strategies. The protocols and causal explanations provided in this guide offer a robust framework for researchers and drug development professionals working with these and other stereochemically sensitive molecules.

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The Function of Z-5-Decen-1-ol as a Lepidopteran Pheromone: An In-depth Technical Guide

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Abstract

Z-5-Decen-1-ol is a straight-chain unsaturated alcohol that serves as a critical semiochemical in the chemical communication systems of numerous Lepidopteran species.[1] This technical guide provides a comprehensive examination of the multifaceted role of Z-5-Decen-1-ol, from its fundamental chemical properties and biosynthesis to its perception by male moths and its practical applications in integrated pest management (IPM). This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this pivotal insect pheromone. We will delve into the precise mechanisms of action, validated experimental protocols for its identification and analysis, and the logical framework underpinning its use in sustainable agriculture.

Introduction to Lepidopteran Pheromones and the Significance of Z-5-Decen-1-ol

Insects, particularly moths and butterflies of the order Lepidoptera, rely heavily on chemical signals for intraspecific communication.[2][3] These signals, known as pheromones, govern a wide array of behaviors, including mating, aggregation, and trail-following.[4] Sex pheromones, typically released by females, are paramount for reproductive success, often acting over long distances to attract conspecific males.[3][5] The specificity of these chemical cues is remarkable, often relying on precise blends of compounds in specific ratios to ensure reproductive isolation between closely related species.[2]

Z-5-Decen-1-ol has been identified as a key pheromone component or attractant for a variety of Lepidopteran pests that impact top fruit, stone fruit, and tree nuts.[1] Notably, it was first isolated from the peach tree borer (Anarsia lineatella).[1] Its utility extends to the management of other significant agricultural pests such as the codling moth (Cydia pomonella), the pandemis leafroller (Pandemis pyrusana), and the fruit tree leafroller (Archips argyrospilus).[1] The biological activity of Z-5-Decen-1-ol is intrinsically linked to its stereospecific structure, with the (Z)-configuration of the double bond at the fifth carbon being essential for eliciting a behavioral response in target species.[1] This structural specificity forms the basis of its application in mating disruption strategies, a cornerstone of modern IPM programs.[1][3]

Chemical and Physical Properties of Z-5-Decen-1-ol

A thorough understanding of the physicochemical properties of Z-5-Decen-1-ol is fundamental to its synthesis, formulation, and effective deployment in the field.

Property	Value	Source
Molecular Formula	C10H20O	[6][7]
Molecular Weight	156.27 g/mol	[6][8]
CAS Number	51652-47-2	[6][8]
Appearance	Colorless clear liquid (est.)	[7]
Boiling Point	225-226 °C at 760 mm Hg	[7]
Flash Point	220 °F (104.44 °C)	[7]
Solubility	Soluble in alcohol; sparingly soluble in water (204.8 mg/L at 25 °C est.)	[7]
Odor Profile	Waxy, fatty, rose-like	[1][7]

The presence of both a hydroxyl group and a carbon-carbon double bond makes Z-5-Decen-1-ol a versatile chemical intermediate for organic synthesis.[9][10] This reactivity is crucial for the laboratory synthesis of the pheromone for research and commercial purposes. High purity, often exceeding 98%, is critical for ensuring the desired biological activity and for avoiding unintended behavioral effects from impurities.[9][10]

Biosynthesis and Regulation of Z-5-Decen-1-ol in Lepidoptera

The biosynthesis of "Type I" moth sex pheromones, which includes unsaturated alcohols, aldehydes, and acetates with 10 to 18 carbon chains, is a well-studied process.[2][11] These compounds are typically derived from fatty acid metabolism. The general biosynthetic pathway involves the de novo synthesis of palmitic acid (a C16 fatty acid), followed by a series of enzymatic modifications including chain-shortening, desaturation, and reduction.[2][11]

The production of Z-5-Decen-1-ol likely follows this canonical pathway. The process is often regulated by a neurohormone known as pheromone biosynthesis-activating neuropeptide (PBAN).[2][11] PBAN, released in a circadian rhythm, can trigger key enzymatic steps, such as the reduction of the fatty acyl precursor to the corresponding alcohol.[2][11]

Diagram: Generalized Biosynthetic Pathway of Type I Lepidopteran Pheromones

Caption: Generalized pathway for the biosynthesis of Z-5-Decen-1-ol from Acetyl-CoA.

Perception of Z-5-Decen-1-ol: From Antenna to Brain

The detection of Z-5-Decen-1-ol by male moths is a highly sensitive and specific process that occurs in the olfactory sensory neurons (OSNs) housed within specialized sensilla on the antennae.[3][12] This intricate process involves several key protein players.

Upon entering the sensillum lymph through pores in the cuticle, the hydrophobic pheromone molecule is thought to be solubilized and transported by Pheromone Binding Proteins (PBPs) .[12][13] These proteins are highly abundant in the sensillum lymph and are believed to contribute to the sensitivity and selectivity of the olfactory system.[12]

The PBP-pheromone complex then interacts with a Pheromone Receptor (PR) , a seven-transmembrane domain protein located on the dendritic membrane of the OSN.[12][13][14] The PR is part of a larger complex with an obligatory co-receptor known as Orco .[13][14] The binding of the pheromone to the PR-Orco complex triggers the opening of an ion channel, leading to the depolarization of the OSN and the generation of an action potential.[15] This electrical signal is then transmitted to the antennal lobe of the brain, where it is processed, ultimately leading to a behavioral response, such as upwind flight towards the pheromone source.[13]

Diagram: Pheromone Signal Transduction Pathway

Caption: Schematic of Z-5-Decen-1-ol perception at the olfactory sensory neuron.

Experimental Methodologies for the Study of Z-5-Decen-1-ol

The identification and functional characterization of Z-5-Decen-1-ol in a novel insect species requires a multi-step, integrated approach.

Pheromone Gland Extraction and Chemical Analysis

The first step is to confirm the presence of Z-5-Decen-1-ol in the pheromone gland of the female insect.

Protocol: Pheromone Gland Extraction

• Insect Preparation: Use virgin female moths at the peak of their calling (pheromone-releasing) period.

• Gland Dissection: Carefully dissect the terminal abdominal segments containing the pheromone gland under a stereomicroscope.

• Solvent Extraction: Immerse the dissected glands in a small volume (e.g., 50-100 µL) of high-purity hexane for a defined period (e.g., 30 minutes).

• Sample Concentration: Carefully remove the gland tissue and concentrate the hexane extract under a gentle stream of nitrogen if necessary.

• Storage: Store the extract at -20°C or lower in a sealed vial until analysis.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the separation, identification, and quantification of volatile pheromone components.[4]

• Injection: Inject a small aliquot (e.g., 1 µL) of the pheromone gland extract into the GC-MS system.

• Separation: Use a non-polar capillary column (e.g., DB-5ms) with a temperature program designed to separate C10 alcohols.

• Detection and Identification: The mass spectrometer will fragment the eluting compounds, generating a characteristic mass spectrum. Compare the retention time and mass spectrum of the unknown peak with those of an authentic Z-5-Decen-1-ol standard.

• Quantification: Create a calibration curve using known concentrations of the Z-5-Decen-1-ol standard to quantify its amount in the gland extract.[4]

Electrophysiological Analysis: Electroantennography (EAG)

EAG is a technique used to measure the summated electrical response of the entire antenna to a volatile stimulus, providing a measure of its olfactory activity.[16]

Protocol: Electroantennography (EAG)

• Antenna Preparation: Excise an antenna from a male moth and mount it between two electrodes using conductive gel.[17]

• Stimulus Preparation: Prepare a dilution series of Z-5-Decen-1-ol in a suitable solvent like paraffin oil or hexane.[18] Load a small amount onto a piece of filter paper and insert it into a Pasteur pipette.

• Stimulus Delivery: Deliver a puff of air through the pipette, carrying the odorant over the antennal preparation.

• Data Recording: Record the resulting depolarization (EAG response) using an amplifier and data acquisition software.[19]

• Dose-Response Curve: Plot the EAG response amplitude against the logarithm of the stimulus concentration to generate a dose-response curve. This helps to determine the sensitivity of the antenna to the compound.[16]

Diagram: Experimental Workflow for Pheromone Identification

Caption: Sequential workflow for the identification and validation of Z-5-Decen-1-ol.

Behavioral Assays: Field Trapping

The ultimate validation of a pheromone's function is its ability to elicit a behavioral response in the field.

Protocol: Field Trapping Experiment

• Lure Preparation: Load a controlled-release dispenser (e.g., a rubber septum) with a known amount of synthetic Z-5-Decen-1-ol.

• Trap Deployment: Place the lure inside a species-appropriate trap (e.g., a delta trap with a sticky liner).

• Experimental Design: Deploy traps in the target habitat using a randomized block design. Include unbaited traps as a negative control.

• Data Collection: Periodically check the traps and count the number of captured male moths.

• Statistical Analysis: Analyze the trap capture data to determine if there is a statistically significant difference in captures between baited and control traps.

Applications in Integrated Pest Management (IPM)

The species-specific nature of Z-5-Decen-1-ol makes it an invaluable tool for environmentally benign pest management.[1]

• Monitoring: Traps baited with Z-5-Decen-1-ol can be used to monitor pest populations.[3] This information helps growers to determine the timing and necessity of control measures, reducing unnecessary insecticide applications.[3]

• Mating Disruption: This technique involves permeating an area with a high concentration of the synthetic pheromone.[3] This confuses the male moths, preventing them from locating females and thereby disrupting mating and reducing the subsequent larval generation.[3]

Conclusion

Z-5-Decen-1-ol exemplifies the elegance and specificity of chemical communication in the insect world. A comprehensive understanding of its chemistry, biosynthesis, and perception is not merely an academic exercise; it provides the scientific foundation for the development of powerful and sustainable pest management strategies. The methodologies outlined in this guide represent a robust framework for the continued exploration of this and other semiochemicals, with significant implications for agriculture and the broader field of chemical ecology.

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• Z-5-Decen-1-ol: A Versatile Chemical Intermediate for Research and Industrial Applic
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Olfactory Response of Insects to Z-5-Decen-1-ol: A Technical Guide for Researchers

Introduction: The Significance of Z-5-Decen-1-ol in Insect Chemical Communication

Z-5-Decen-1-ol is a straight-chain unsaturated alcohol that serves as a pivotal semiochemical in the chemical communication systems of numerous insect species, particularly within the order Lepidoptera.[1] First identified in the peach tree borer, Anarsia lineatella, this compound and its acetate ester are crucial components of sex pheromones, mediating mate location and recognition.[1] Its stereospecificity, with the (Z)-configuration at the fifth carbon, is often essential for its biological activity.[1] Understanding the mechanisms by which insects detect and process this specific molecule offers profound insights into the evolution of olfactory systems, insect behavior, and provides a foundation for the development of targeted and sustainable pest management strategies.[1]

This technical guide provides an in-depth exploration of the olfactory response of insects to Z-5-Decen-1-ol, designed for researchers, scientists, and professionals in drug development. We will delve into the molecular and cellular underpinnings of its detection, detail the state-of-the-art electrophysiological and behavioral methodologies used in its study, and discuss its biosynthesis. The causality behind experimental choices and the integration of self-validating protocols are emphasized throughout to ensure scientific integrity and practical applicability.

Part 1: Molecular and Cellular Basis of Z-5-Decen-1-ol Perception

The insect olfactory system is a sophisticated apparatus capable of detecting and discriminating a vast array of volatile compounds with remarkable sensitivity and specificity. The perception of Z-5-Decen-1-ol begins at the peripheral olfactory organs, primarily the antennae, and involves a cascade of molecular events leading to a neural signal that drives behavior.

The Olfactory Sensillum: The Gateway for Odor Detection

Insect antennae are adorned with thousands of sensory hairs called sensilla, which are the primary sites of olfactory transduction. Each sensillum houses the dendrites of one or more olfactory sensory neurons (OSNs) bathed in sensillum lymph. The cuticular wall of the sensillum is perforated by nanopores, allowing volatile molecules like Z-5-Decen-1-ol to enter and interact with the neuronal dendrites.

The Olfactory Receptor Complex: Specificity of Binding

The specificity of Z-5-Decen-1-ol detection is determined by olfactory receptors (ORs), a diverse family of ligand-gated ion channels located on the dendritic membrane of OSNs.[2] In insects, ORs are typically heterodimeric complexes composed of a highly conserved co-receptor, Orco, and a variable, odorant-specific tuning receptor (ORx). It is the unique amino acid sequence of the ORx subunit that confers specificity for particular odorants like Z-5-Decen-1-ol. While the specific OR that binds Z-5-Decen-1-ol has yet to be deorphanized in most species, electrophysiological studies on the larch casebearer moth, Coleophora laricella, have demonstrated a high degree of specificity of its antennal receptors for this compound.[3]

Signal Transduction Pathway

The binding of Z-5-Decen-1-ol to its specific ORx/Orco complex initiates a rapid signal transduction cascade that converts the chemical signal into an electrical one. The current understanding of this process is as follows:

• Ligand Binding: Z-5-Decen-1-ol, after traversing the sensillum lymph, binds to the specific ORx subunit of the receptor complex.

• Ion Channel Gating: This binding event induces a conformational change in the ORx/Orco complex, opening a non-selective cation channel.

• Depolarization: The influx of cations (primarily Na⁺ and Ca²⁺) leads to the depolarization of the OSN membrane.

• Action Potential Generation: If the depolarization reaches the neuron's threshold, it triggers the generation of action potentials (spikes).

• Signal Transmission: These action potentials propagate along the axon of the OSN to the antennal lobe of the insect brain for further processing.

Figure 1: Generalized olfactory signal transduction pathway for Z-5-Decen-1-ol.

Part 2: Electrophysiological Methodologies for Studying the Olfactory Response

To investigate the neural response to Z-5-Decen-1-ol, several powerful electrophysiological techniques are employed. These methods allow for the direct measurement of electrical activity from the insect's antenna and individual sensory neurons.

Electroantennography (EAG)

EAG is a technique that measures the summated electrical potential from the entire antenna in response to an olfactory stimulus. It provides a rapid and robust assessment of whether an insect's antenna can detect a particular compound.

• Whole Antenna Preparation: Using the entire antenna provides a global measure of the olfactory response, making it ideal for initial screening of active compounds.

• Reference and Recording Electrodes: A potential difference is measured between the base and the tip of the antenna, capturing the overall depolarization of the sensory neurons.

• Pulsed Stimulus Delivery: A brief pulse of odorant-laden air ensures a transient and measurable response, allowing for repeated trials.

• Insect Preparation:

  • Anesthetize an adult moth (e.g., Coleophora laricella) by chilling on ice or with a brief exposure to CO₂.

  • Carefully excise one antenna at its base using micro-scissors.

  • Mount the excised antenna between two electrodes using conductive gel. The basal end is connected to the reference electrode and the distal tip to the recording electrode. A small portion of the tip may be removed to ensure good contact.

• Electrode and Recording Setup:

  • Use Ag/AgCl electrodes housed in glass capillaries filled with a saline solution (e.g., 0.1 M KCl).

  • Connect the electrodes to a high-impedance amplifier.

  • Enclose the preparation within a Faraday cage to minimize electrical noise.

• Stimulus Preparation and Delivery:

  • Prepare serial dilutions of Z-5-Decen-1-ol in a high-purity solvent like hexane.

  • Apply a known volume (e.g., 10 µl) of the solution onto a small piece of filter paper and insert it into a Pasteur pipette.

  • Deliver a controlled puff of purified and humidified air (e.g., 0.5 seconds) through the pipette, directed over the antenna.

• Data Acquisition and Analysis:

  • Record the voltage deflection (in millivolts) using data acquisition software.

  • Measure the peak amplitude of the negative deflection as the EAG response.

  • Normalize responses to a standard compound or solvent control to allow for comparisons across preparations.

Figure 2: Experimental workflow for Electroantennography (EAG).

Single-Sensillum Recording (SSR)

SSR is a more refined technique that allows for the recording of action potentials from individual OSNs within a single sensillum.[2] This method provides detailed information about the specificity, sensitivity, and temporal dynamics of the neuronal response to Z-5-Decen-1-ol.[4]

• Targeted Sensillum: By targeting a specific type of sensillum known to house pheromone-sensitive neurons (e.g., long trichoid sensilla), the chances of recording from a responsive OSN are increased.

• Tungsten Electrodes: Sharpened tungsten electrodes are used for their durability and ability to penetrate the tough insect cuticle.

• Spike Sorting: When a sensillum houses multiple OSNs, their action potentials often have different amplitudes, allowing for their separation and analysis through spike sorting software.[2]

• Insect Preparation:

  • Anesthetize the insect and immobilize it in a holder (e.g., a pipette tip or on a wax block).

  • Stabilize the antenna using fine pins or dental wax to prevent movement during recording.

• Electrode Placement:

  • Insert a sharpened tungsten reference electrode into the insect's eye or another part of the head.

  • Under high magnification, carefully advance a second sharpened tungsten recording electrode to pierce the base of a target sensillum.

• Stimulus Delivery:

  • The stimulus delivery system is similar to that used in EAG, with a continuous flow of purified air passing over the antenna.

  • A brief pulse of air carrying Z-5-Decen-1-ol is injected into the continuous airstream.

• Data Acquisition and Analysis:

  • Record the extracellular action potentials using a high-gain amplifier and data acquisition system.

  • Use spike sorting software to differentiate the responses of individual neurons if necessary.

  • Quantify the response by counting the number of spikes in a defined time window after the stimulus and subtracting the spontaneous firing rate.

Parameter	Typical Value Range	Significance
Spontaneous Firing Rate	1 - 20 spikes/second	Baseline neuronal activity.
Peak Firing Rate	50 - 200+ spikes/second	Indicates the maximum response to the odorant.
Response Latency	50 - 200 milliseconds	Time from stimulus onset to the first spike.
Response Duration	100 - 1000+ milliseconds	Duration of the elevated firing rate.
Table 1: Typical parameters measured in Single-Sensillum Recording (SSR) experiments.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the insect antenna as a detector. It is used to identify biologically active compounds in complex mixtures, such as pheromone gland extracts.

• Sample Injection: Inject an extract of the insect's pheromone gland or a synthetic blend into the GC.

• Compound Separation: The compounds in the mixture are separated based on their volatility and interaction with the GC column.

• Effluent Splitting: At the end of the column, the effluent is split into two streams. One stream goes to a conventional GC detector (e.g., a flame ionization detector, FID), while the other is directed over an insect antenna preparation (as in EAG).

• Simultaneous Detection: The FID produces a chromatogram showing all the compounds in the mixture, while the EAG system records antennal responses only to the biologically active compounds.

• Identification of Active Compounds: By aligning the FID chromatogram with the EAD signal, the specific compounds that elicit an olfactory response can be identified.

Part 3: Behavioral Assays for Assessing the Response to Z-5-Decen-1-ol

While electrophysiological techniques reveal the neural response to Z-5-Decen-1-ol, behavioral assays are essential to understand its ultimate effect on the insect's behavior.

Wind Tunnel Assays

Wind tunnels are used to study the in-flight behavior of insects in response to an odor plume. They provide a semi-naturalistic setting to observe attraction and mating behaviors.

• Laminar Airflow: A smooth, non-turbulent airflow is crucial for creating a stable odor plume that insects can navigate.

• Visual Cues: The inclusion of visual patterns on the floor and walls of the tunnel provides insects with the necessary feedback for optomotor anemotaxis (upwind flight).

• Point Source Release: Releasing the pheromone from a single point mimics a calling female and creates a plume that the male can track.

• Setup:

  • Use a wind tunnel with a flight section of at least 1.5 meters in length.

  • Maintain a constant wind speed (e.g., 0.3-0.5 m/s) and controlled temperature, humidity, and lighting conditions.

• Pheromone Dispensing:

  • Load a dispenser (e.g., a rubber septum) with a known amount of Z-5-Decen-1-ol.

  • Place the dispenser at the upwind end of the tunnel.

• Insect Release:

  • Release male moths individually at the downwind end of the tunnel.

• Behavioral Observation and Quantification:

  • Record the flight track of each moth using a video camera.

  • Quantify key behaviors such as:

    • Take-off: Percentage of moths initiating flight.

    • Upwind Flight: Percentage of moths flying towards the pheromone source.

    • Casting: Zig-zagging flight pattern characteristic of plume tracking.

    • Source Contact: Percentage of moths reaching the pheromone source.

Behavioral Parameter	Control (Solvent only)	Z-5-Decen-1-ol (100 µg)
% Take-off	< 10%	> 80%
% Upwind Flight	< 5%	> 70%
% Source Contact	0%	> 50%
Table 2: Hypothetical quantitative data from a wind tunnel assay with Coleophora laricella males.

Y-Tube Olfactometer Assays

A Y-tube olfactometer is a simpler behavioral assay used to assess the preference of an insect for one of two odor sources.

• Setup:

  • A glass Y-shaped tube with a single entry arm and two choice arms.

  • Purified and humidified air is passed through each of the choice arms.

• Odor Delivery:

  • One arm is connected to an air stream passing over a filter paper treated with Z-5-Decen-1-ol.

  • The other arm is connected to an air stream passing over a filter paper treated with the solvent alone (control).

• Insect Introduction and Choice:

  • A single insect is introduced into the entry arm.

  • The insect is allowed a set amount of time (e.g., 5-10 minutes) to choose one of the arms.

  • A choice is recorded when the insect moves a certain distance into one of the arms.

• Data Analysis:

  • The number of insects choosing the treatment arm versus the control arm is recorded.

  • A chi-squared test is used to determine if the preference for the Z-5-Decen-1-ol is statistically significant.

Figure 3: Experimental workflow for a Y-tube olfactometer assay.

Part 4: Biosynthesis of Z-5-Decen-1-ol

The biosynthesis of moth sex pheromones, including unsaturated alcohols like Z-5-Decen-1-ol, typically originates from fatty acid metabolism. While the precise enzymatic steps for Z-5-Decen-1-ol are not fully elucidated for all species, a general pathway can be proposed based on studies of other lepidopteran pheromones.

The biosynthesis is thought to proceed as follows:

• De novo Fatty Acid Synthesis: Acetyl-CoA and malonyl-CoA are used to build saturated fatty acid chains, such as palmitic acid (C16) or stearic acid (C18).

• Chain Shortening: The C16 or C18 fatty acyl-CoA is shortened by β-oxidation to produce a C10 acyl-CoA.

• Desaturation: A specific Δ-desaturase enzyme introduces a double bond at the 5th carbon position, creating a Z-5-decenoyl-CoA intermediate. The stereospecificity of this step is crucial for the biological activity of the final product.

• Reduction: The Z-5-decenoyl-CoA is then reduced to the corresponding alcohol, Z-5-Decen-1-ol, by a fatty acyl reductase.

Further research is needed to identify and characterize the specific enzymes involved in this pathway for different insect species.

Conclusion

The olfactory response of insects to Z-5-Decen-1-ol is a complex and highly specific process, from the initial binding to a dedicated olfactory receptor to the elicitation of a precise behavioral output. The methodologies outlined in this guide provide a robust framework for investigating this fascinating aspect of chemical ecology. A deeper understanding of these mechanisms not only advances our fundamental knowledge of insect neurobiology but also paves the way for the development of innovative and environmentally benign pest control strategies. Future research, particularly in the deorphanization of the specific olfactory receptors for Z-5-Decen-1-ol and the elucidation of its detailed biosynthetic pathway, will undoubtedly provide even greater insights into the intricate world of insect chemical communication.

References

• Benchchem. (2025). Application Notes and Protocols for Electroantennography (EAG) in Pheromone Response Testing. Benchchem.
• Priesner, E., Witzgall, P., & Voerman, S. (1986). Evaluation of (Z)-5-Decen-1-ol as an Attractant for Male Larch Casebearer Moths, Coleophora laricella. Journal of Applied Entomology, 102(1-5), 1-5.
• Benchchem. (2025). A Comparative Guide to Electroantennography (EAG) and Behavioral Assays for Pheromone Activity. Benchchem.
• JoVE. (2023, April 5). Electroantennography Odor detection for Odor Source Localization| Protocol Preview [Video]. YouTube.
• JoVE. (2016, December 6). Using Insect Electroantennogram Sensors on Autonomous Robots for Olfactory Searches [Video]. YouTube.
• Ansebo, L., et al. (2005). Responses to sex pheromone and plant odours by olfactory receptor neurons housed in sensilla auricillica of the codling moth, Cydia pomonella (Lepidoptera: Tortricidae). Journal of Insect Physiology, 51(10), 1066-1074.
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• Baker, T. C., & Cardé, R. T. (1984). Wind Tunnels in Pheromone Research. In H. E. Hummel & T. A. Miller (Eds.), Techniques in Pheromone Research (pp. 73-110). Springer.
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An In-depth Technical Guide to Z-5-Decen-1-ol as a Semiochemical in Insect Communication

Abstract

Z-5-Decen-1-ol is a pivotal semiochemical, primarily functioning as a sex pheromone in numerous Lepidopteran species. Its precise chemical structure, particularly the Z configuration of the double bond, is critical for its biological activity in mediating intraspecific communication, predominantly for mate attraction.[1] This technical guide provides a comprehensive overview of Z-5-decen-1-ol, encompassing its biosynthesis in insects, laboratory chemical synthesis, mechanisms of perception by insects, and the key experimental methodologies for its study. This document is intended for researchers, scientists, and professionals in the fields of chemical ecology, entomology, and drug development, offering both foundational knowledge and practical, field-proven insights to facilitate further research and application.

Introduction: The Chemical Language of Insects

Insects employ a sophisticated chemical language to navigate their environment and interact with conspecifics.[2] These chemical signals, or semiochemicals, govern a wide array of behaviors crucial for survival and reproduction, including mate location, aggregation, alarm signaling, and trail marking.[2][3] Pheromones, a class of semiochemicals, mediate intraspecific communication and are characterized by their high specificity and potency, often eliciting behavioral responses at picogram concentrations.[4]

Z-5-Decen-1-ol is a prominent example of a Type I Lepidopteran sex pheromone, a class of compounds typically comprising C10-C18 unsaturated fatty alcohols, aldehydes, or their acetate esters.[5] It has been identified as a key pheromone component for several economically significant pest species, including the peach tree borer (Anarsia lineatella), the codling moth (Cydia pomonella), and the pandemis leafroller (Pandemis pyrusana).[1] Understanding the biology and chemistry of Z-5-decen-1-ol is therefore not only of fundamental scientific interest but also holds significant potential for the development of sustainable pest management strategies.[1][6]

Biosynthesis of Z-5-Decen-1-ol in Lepidoptera

The biosynthesis of Z-5-decen-1-ol in female moths occurs in specialized pheromone glands and is a multi-step enzymatic process derived from fatty acid metabolism.[5][7][8] The pathway is tightly regulated and involves a suite of specialized enzymes that ensure the production of the correct chemical structure with high stereospecificity. The general biosynthetic pathway can be elucidated as follows:

• De novo Fatty Acid Synthesis: The carbon backbone of the pheromone is constructed through the fatty acid synthase (FAS) complex. Acetyl-CoA is the primary building block, which is carboxylated to malonyl-CoA. The FAS complex then catalyzes the sequential addition of two-carbon units from malonyl-CoA to the growing acyl chain, ultimately producing a saturated fatty acyl-CoA precursor, in this case, decanoyl-CoA (a C10 fatty acid).[3][5]

• Desaturation: The introduction of the crucial Z-configured double bond at the 5th carbon position is catalyzed by a specific fatty acyl-CoA desaturase. These enzymes are highly specific for both the chain length of the fatty acyl-CoA substrate and the position and stereochemistry of the double bond they introduce.[9][10] For Z-5-decen-1-ol, a Δ5-desaturase is responsible for converting decanoyl-CoA to (Z)-5-decenoyl-CoA.

• Reduction: The final step in the biosynthesis of Z-5-decen-1-ol is the reduction of the fatty acyl-CoA to the corresponding alcohol. This reaction is catalyzed by a fatty-acyl reductase (FAR).[10][11] These enzymes are often specific to the pheromone gland and play a critical role in determining the final functional group of the pheromone component.[7][12]

The precise blend and ratio of pheromone components are often species-specific and are crucial for effective chemical communication. The enzymatic machinery of the pheromone gland is therefore finely tuned to produce the correct chemical signals.

Biosynthesis of Z-5-Decen-1-ol.

Chemical Synthesis of Z-5-Decen-1-ol

The stereoselective synthesis of Z-5-decen-1-ol is essential for producing pure standards for research and for the development of pheromone-based pest control products. The Wittig reaction is a powerful and widely used method for the Z-selective formation of carbon-carbon double bonds.[2][3][4][8][12]

Z-Selective Wittig Reaction Protocol

This protocol outlines a general procedure for the synthesis of Z-5-decen-1-ol via a Wittig reaction between pentyltriphenylphosphonium bromide and 5-hydroxypentanal (or a protected form).

Step 1: Preparation of Pentyltriphenylphosphonium Bromide

• Materials: 1-bromopentane, triphenylphosphine, and a suitable solvent such as toluene or acetonitrile.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve triphenylphosphine (1.0 eq) in the chosen solvent.

  • Add 1-bromopentane (1.0-1.1 eq) to the solution.

  • Heat the mixture to reflux and maintain for 12-24 hours. The phosphonium salt will precipitate out of the solution.

  • Cool the reaction mixture to room temperature and collect the white solid by filtration.

  • Wash the solid with cold solvent and dry under vacuum to yield pentyltriphenylphosphonium bromide.

Step 2: Preparation of 5-((Tetrahydro-2H-pyran-2-yl)oxy)pentanal (Protected Aldehyde)

To prevent side reactions, the hydroxyl group of 5-hydroxypentanal is protected, for example, as a tetrahydropyranyl (THP) ether.

• Materials: 5-hydroxypentanal, 3,4-dihydro-2H-pyran (DHP), and a catalytic amount of a mild acid (e.g., pyridinium p-toluenesulfonate, PPTS).

• Procedure:

  • Dissolve 5-hydroxypentanal (1.0 eq) in an anhydrous solvent like dichloromethane (DCM).

  • Add DHP (1.1 eq) and a catalytic amount of PPTS.

  • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction with a saturated sodium bicarbonate solution and extract with DCM.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the protected aldehyde.

Step 3: Wittig Reaction and Deprotection

• Materials: Pentyltriphenylphosphonium bromide, a strong base (e.g., n-butyllithium or sodium hydride), the protected aldehyde, and an anhydrous ether solvent (e.g., THF or diethyl ether).

• Procedure:

  • Suspend pentyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to 0°C and slowly add the strong base to generate the ylide (a deep orange or red color is indicative of ylide formation).

  • Stir the mixture at 0°C for 30-60 minutes.

  • Add a solution of 5-((tetrahydro-2H-pyran-2-yl)oxy)pentanal (1.0 eq) in anhydrous THF dropwise to the ylide solution at 0°C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Quench the reaction by adding water.

  • Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer and deprotect the THP ether by stirring with a mild acid (e.g., acetic acid in THF/water) to yield crude Z-5-decen-1-ol.

  • Purify the product by column chromatography on silica gel to separate the Z-isomer from the E-isomer and triphenylphosphine oxide.

Workflow for the Z-selective Wittig synthesis of Z-5-Decen-1-ol.

Mechanism of Pheromone Perception in Insects

The detection of Z-5-decen-1-ol by male moths is a highly sensitive and specific process that occurs in the antennae. The antennae are covered in specialized sensory hairs called sensilla, which house the olfactory receptor neurons (ORNs).

• Pheromone Binding and Transport: Volatile pheromone molecules enter the sensilla through pores in the cuticle and dissolve in the sensillum lymph. Pheromone-binding proteins (PBPs) within the lymph are thought to bind to the hydrophobic pheromone molecules and transport them to the receptors on the dendritic membrane of the ORNs.

• Receptor Activation: The pheromone-PBP complex interacts with specific pheromone receptors (PRs) on the ORN dendrite. This binding event triggers a conformational change in the receptor, leading to the opening of ion channels.

• Signal Transduction: The influx of ions depolarizes the ORN membrane, generating a receptor potential. If this potential reaches a certain threshold, it will trigger a series of action potentials (nerve impulses) that travel down the axon of the ORN.

• Neural Processing: The axons of the ORNs that express the same type of PR converge on specific spherical structures in the antennal lobe of the insect brain called glomeruli. This organized projection of sensory information allows the brain to process the quality and quantity of the pheromone signal, ultimately leading to a behavioral response, such as upwind flight towards the female.

Simplified pathway of pheromone perception in insects.

Experimental Methodologies

The study of Z-5-decen-1-ol as a semiochemical relies on a combination of electrophysiological, analytical, and behavioral techniques.

Electroantennography (EAG)

EAG is a technique used to measure the summated electrical response of the entire antenna to an olfactory stimulus. It is a rapid and sensitive method for screening compounds for physiological activity.

EAG Experimental Protocol:

• Insect Preparation: An insect is anesthetized (e.g., with CO2 or by chilling), and an antenna is excised at the base. A small portion of the distal tip is also removed to ensure good electrical contact.

• Electrode Placement: The basal end of the antenna is mounted on a reference electrode, and the cut distal tip is connected to a recording electrode. Both electrodes are typically Ag/AgCl wires housed in glass capillaries filled with a conductive saline solution.

• Stimulus Delivery: A continuous stream of humidified, purified air is passed over the antenna. A puff of air containing a known concentration of Z-5-decen-1-ol is injected into the airstream for a short duration (e.g., 0.5 seconds).

• Signal Recording and Analysis: The change in electrical potential between the two electrodes (the EAG response) is amplified, recorded, and measured. The amplitude of the depolarization is indicative of the antenna's sensitivity to the compound.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD combines the separation power of gas chromatography with the sensitivity of the insect antenna as a detector. This technique is invaluable for identifying biologically active compounds in complex mixtures, such as pheromone gland extracts.

GC-EAD Experimental Protocol:

• GC Separation: A sample containing volatile compounds is injected into a gas chromatograph, where the components are separated based on their boiling points and polarity.

• Effluent Splitting: At the end of the GC column, the effluent is split into two streams. One stream goes to a conventional GC detector (e.g., a Flame Ionization Detector, FID), while the other is directed over an EAG preparation.

• Simultaneous Detection: The FID produces a chromatogram showing all the compounds in the mixture, while the EAG records the antenna's response to the compounds as they elute from the column.

• Data Analysis: By aligning the FID chromatogram with the EAG recording, compounds that elicit an antennal response can be identified.

Behavioral Assays

Behavioral assays are essential for determining the behavioral function of a semiochemical. Wind tunnel assays are commonly used to study the orientation behavior of male moths to female sex pheromones.

Wind Tunnel Assay Protocol:

• Wind Tunnel Setup: A wind tunnel is used to create a controlled laminar airflow. A pheromone source (e.g., a rubber septum impregnated with Z-5-decen-1-ol) is placed at the upwind end of the tunnel.

• Insect Acclimation and Release: Male moths are acclimated to the experimental conditions (light, temperature, and humidity) and then released at the downwind end of the tunnel.

• Behavioral Observation: The behavior of the moths is observed and recorded. Key behaviors include taking flight, upwind flight in a zigzagging pattern, and contact with the pheromone source.

• Data Analysis: The percentage of moths exhibiting each behavior is quantified and compared between the pheromone treatment and a solvent control.

Technique	Principle	Type of Data	Primary Application
EAG	Measures the summated electrical potential from the entire antenna.	Electrophysiological (mV)	Screening compounds for olfactory activity.
GC-EAD	Couples GC separation with EAG detection.	Chromatographic and Electrophysiological	Identifying active compounds in complex mixtures.
Behavioral Assay	Directly observes and quantifies an insect's behavioral response.	Behavioral (e.g., % response)	Determining the function of a semiochemical (attractant, repellent, etc.).

Applications in Integrated Pest Management (IPM)

The species-specificity and high potency of Z-5-decen-1-ol make it a valuable tool in integrated pest management (IPM) programs.[1][6] Synthetic pheromones can be used in several ways to control pest populations in an environmentally friendly manner:

• Monitoring: Pheromone-baited traps are used to monitor pest populations, allowing for the timely application of control measures when pest densities reach a certain threshold.[6]

• Mass Trapping: Deploying a high density of pheromone traps can remove a significant number of male insects from the population, thereby reducing mating success.[6]

• Mating Disruption: Permeating the atmosphere with a high concentration of synthetic pheromone confuses male insects and prevents them from locating females, thus disrupting mating.[6]

These pheromone-based strategies can reduce the reliance on broad-spectrum insecticides, thereby minimizing their negative impacts on non-target organisms and the environment.

Conclusion

Z-5-Decen-1-ol is a fascinating and important molecule in the world of insect chemical communication. A thorough understanding of its biosynthesis, chemical synthesis, and the mechanisms by which it is perceived by insects is crucial for advancing our knowledge of chemical ecology. Furthermore, harnessing the power of this semiochemical through innovative research and development will continue to provide effective and sustainable solutions for the management of agricultural and forest pests. The methodologies outlined in this guide provide a robust framework for researchers to explore the multifaceted roles of Z-5-decen-1-ol and other semiochemicals in insect communication.

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• Hagström, Å.K., et al. (2013). A moth pheromone factory in a plant cell factory: Production of the sex pheromone component (Z)-11-hexadecenol in Nicotiana benthamiana. Metabolic Engineering, 18, 59-67. [Link]

• Lassance, J.-M., et al. (2010). Functional characterization of a fatty-acyl reductase from the moth Helicoverpa armigera involved in the biosynthesis of sex pheromone components. Proceedings of the National Academy of Sciences, 107(23), 10662-10667. [Link]

• Löfstedt, C., & Xia, Y. (2020). Pheromone Biosynthesis in Moths: Gene Discovery and Beyond. Journal of Chemical Ecology, 46(7), 605-623. [Link]

• Fleischer, J., & Krieger, J. (2018). Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals. Frontiers in Cellular Neuroscience, 12, 439. [Link]

• Wikipedia. (2023). Insect pheromone. [Link]

• Tillman, J. A., et al. (1999). Insect pheromones--an overview of biosynthesis and endocrine regulation. Insect Biochemistry and Molecular Biology, 29(6), 481-514. [Link]

• Wyatt, T. D. (2014).

• Lifeasible. (n.d.). Insect Pheromone Detection. [Link]

• Moto, K., et al. (2003). Pheromone gland-specific fatty-acyl reductase of the silkmoth, Bombyx mori. Proceedings of the National Academy of Sciences, 100(16), 9156-9161. [Link]

• Zhang, S., et al. (2021). Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts. Frontiers in Bioengineering and Biotechnology, 9, 769507. [Link]

• Vedejs, E., & Peterson, M. J. (1994). Stereochemistry and mechanism in the Wittig reaction. In Topics in Stereochemistry (Vol. 21, pp. 1-157). John Wiley & Sons, Inc.
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical reviews, 89(4), 863-927.
• Still, W. C., & Gennari, C. (1983). Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination. Tetrahedron letters, 24(41), 4405-4408.
• Ando, K. (1997). Z-selective Horner− Wadsworth− Emmons reaction of ethyl (diphenylphosphono) acetate. The Journal of Organic Chemistry, 62(7), 1934-1939.
• Witzgall, P., et al. (2010). Sex pheromones and their impact on pest management. Journal of Chemical Ecology, 36(1), 80-100.

• El-Sayed, A. M. (2022). The Pherobase: Database of Insect Pheromones and Semiochemicals. [Link]

• Baker, T. C. (1989). Pheromones and flight behaviour. In Insect flight (pp. 231-255). Springer, Berlin, Heidelberg.
• Cardé, R. T., & Willis, M. A. (2008). Navigational strategies used by insects to find distant, wind-borne sources of odor. Journal of chemical ecology, 34(7), 854-866.
• Schneider, D. (1957). Elektrophysiologische Untersuchungen von Chemo-und Mechanorezeptoren der Antenne des Seidenspinners Bombyx mori L. Zeitschrift für vergleichende Physiologie, 40(1), 8-41.
• Arn, H., Städler, E., & Rauscher, S. (1975). The electroantennographic detector—a selective and sensitive tool in the gas chromatographic analysis of insect pheromones.
• Linn, C. E., Campbell, M. G., & Roelofs, W. L. (1987). Pheromone components and active spaces: what do moths smell and where do they smell it?. Science, 237(4815), 650-652.
• Vickers, N. J. (2000). Mechanisms of animal navigation in odor plumes. The Biological Bulletin, 198(2), 203-212.
• Kaissling, K. E. (2014). Pheromone reception in insects.
• Leal, W. S. (2013). Odorant reception in insects: roles of receptors, binding proteins, and degrading enzymes. Annual review of entomology, 58, 373-391.
• Montagné, N., et al. (2015). The chemical ecology of the model species Drosophila melanogaster. In Advances in insect physiology (Vol. 48, pp. 1-137). Academic Press.
• Wicher, D. (2015). Pheromone reception in insects. In Progress in molecular biology and translational science (Vol. 130, pp. 37-54). Elsevier.

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• Pickett, J. A., et al. (1997). Developing sustainable pest control from chemical ecology. Agriculture, ecosystems & environment, 64(2), 149-156.
• Reddy, G. V., & Guerrero, A. (2004). New pheromones and insect control applications. In Pheromones and other semiochemicals for integrated control in orchards (pp. 1-28). IOBC/wprs Bulletin.
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An In-Depth Technical Guide to the Physical Properties of (Z)-5-Decen-1-ol

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the key physical properties of (Z)-5-Decen-1-ol, a C10 unsaturated alcohol of significant interest in various research and industrial applications, including as a versatile chemical intermediate.[1] This document will delve into its boiling point and density, presenting not only the established values but also the rigorous experimental methodologies required to validate these properties, thereby ensuring scientific integrity and reproducibility.

Core Physical Properties of (Z)-5-Decen-1-ol

The physical characteristics of a compound are fundamental to its application, dictating handling, purification, and reaction conditions. For (Z)-5-Decen-1-ol, the boiling point and density are critical parameters for its use in synthesis and product formulation. The table below summarizes the reported values for these properties.

Physical Property	Value	Conditions	Source(s)
Boiling Point	225.00 to 226.00 °C	@ 760.00 mm Hg	[2]
110.00 °C	@ 8.00 mm Hg	[2]
225.3±0.0 °C	@ 760 Torr	[3]
Density	0.845±0.06 g/cm³	@ 20 °C, 760 Torr	[3]
Specific Gravity	0.84700 to 0.85700	@ 25.00 °C	[2]

Experimental Determination of Boiling Point: The Siwoloboff Method

For the precise determination of the boiling point of small quantities of a liquid like (Z)-5-Decen-1-ol, the Siwoloboff method is a highly reliable micro-technique.[4][5] This method is predicated on the principle that the boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[6]

Causality Behind Experimental Choices

The selection of the Siwoloboff method is driven by the need for accuracy with minimal sample consumption, a common scenario in research and development where substances may be novel or available in limited quantities. The use of a heating bath (like a Thiele tube) ensures uniform and controlled heating, which is crucial for observing the precise temperature of the phase transition. The inverted capillary tube acts as a miniature manometer, trapping the vapor and allowing for a distinct visual cue when the vapor pressure of the sample equals the external pressure.

Detailed Step-by-Step Methodology

• Sample Preparation: A small sample (approximately 0.5 mL) of (Z)-5-Decen-1-ol is introduced into a fusion tube. A capillary tube, sealed at one end, is then placed inside the fusion tube with its open end downwards.

• Apparatus Assembly: The fusion tube containing the sample and capillary tube is securely attached to a thermometer. This assembly is then immersed in a heating bath, such as a Thiele tube filled with a suitable heating oil.

• Heating and Observation: The heating bath is gently and uniformly heated. Initially, air trapped in the capillary tube will expand and be expelled as a slow stream of bubbles. As the temperature approaches the boiling point of (Z)-5-Decen-1-ol, a continuous and rapid stream of bubbles will emerge from the capillary tube.

• Boiling Point Determination: Once a vigorous and continuous stream of bubbles is observed, the heating is discontinued. The bath is allowed to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and the liquid is drawn up into the capillary tube.[4][5] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

• Pressure Correction: The observed boiling point must be corrected to standard atmospheric pressure (760 mm Hg) if the determination is carried out at a different pressure.[6]

Experimental Workflow Visualization

Caption: Workflow for Boiling Point Determination using the Siwoloboff Method.

Experimental Determination of Density: The Pycnometer Method

The density of a liquid is a fundamental physical property defined as its mass per unit volume. For high-precision density determination of liquids like (Z)-5-Decen-1-ol, the pycnometer method is a standard and highly accurate technique. This method relies on the precise measurement of the mass of a known volume of the liquid.

Causality Behind Experimental Choices

The pycnometer is chosen for its ability to provide a very precise and reproducible volume, which is essential for accurate density calculations. The use of a reference liquid with a well-known density, typically distilled water, allows for the accurate calibration of the pycnometer's volume. Temperature control is critical because the density of liquids is temperature-dependent; therefore, all measurements are conducted at a constant, specified temperature.

Detailed Step-by-Step Methodology

• Pycnometer Calibration:

  • The pycnometer is thoroughly cleaned, dried, and its empty mass (m₀) is accurately determined using an analytical balance.

  • The pycnometer is then filled with a reference liquid of known density (e.g., distilled water) at a specific temperature (e.g., 20 °C).

  • The filled pycnometer is weighed to determine the mass of the reference liquid (m_ref).

  • The volume of the pycnometer (V) is calculated using the formula: V = m_ref / ρ_ref, where ρ_ref is the density of the reference liquid at the measurement temperature.

• Sample Measurement:

  • The calibrated pycnometer is emptied, cleaned, and dried.

  • It is then filled with (Z)-5-Decen-1-ol at the same temperature at which the calibration was performed.

  • The filled pycnometer is weighed to determine the mass of the sample (m_sample).

• Density Calculation:

  • The density of (Z)-5-Decen-1-ol (ρ_sample) is calculated using the formula: ρ_sample = m_sample / V.

Experimental Workflow Visualization

Caption: Workflow for Density Determination using the Pycnometer Method.

Conclusion

The accurate determination of physical properties such as boiling point and density is paramount in the fields of chemical research and drug development. This guide has outlined the established values for the boiling point and density of (Z)-5-Decen-1-ol and has provided detailed, field-proven methodologies for their experimental verification. By adhering to these rigorous protocols, researchers can ensure the integrity of their data and the successful application of this versatile chemical intermediate in their work.

References

• Siwoloboff, A. (1886). Ueber die Siedepunktbestimmung kleiner Mengen Flüssigkeiten. Berichte der deutschen chemischen Gesellschaft, 19(1), 795-796.

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• Determination of The Boiling Point by The Siwoloboff Method. (n.d.). Scribd. Retrieved from [Link]

• (Z)-5-decen-1-ol. (n.d.). The Good Scents Company. Retrieved from [Link]

• Z-5-Decen-1-ol: A Versatile Chemical Intermediate for Research and Industrial Applications. (n.d.). ChemAnalyst. Retrieved from [Link]

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• PubChem. (n.d.). 5-Decen-1-ol, (5E)-. Retrieved from [Link]

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• ASTM D941-88(1994)e1, Standard Test Method for Density and Relative Density (Specific Gravity) of Liquids by Lipkin Bicapillary Pycnometer. (n.d.).
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Protocols & Analytical Methods

Synthesis of Z-5-Decen-1-ol for research purposes

An Application Note for the Stereoselective Synthesis of (Z)-5-Decen-1-ol for Research Applications

Abstract

This document provides a detailed guide for the synthesis of (Z)-5-Decen-1-ol, a key semiochemical and a versatile building block in organic synthesis.[1][2][3][4] As a component of the sex pheromone for various Lepidoptera species, including the peach twig borer, its availability in high isomeric purity is crucial for research in chemical ecology and the development of sustainable pest management strategies.[3][5] We present a robust and stereoselective synthetic route centered on the partial hydrogenation of an alkyne precursor. The causality behind critical experimental choices is explained, and a detailed, step-by-step protocol from commercially available starting materials to the final, purified product is provided. An alternative synthetic strategy via the Wittig olefination is also discussed. This guide is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis.

Introduction and Strategic Overview

(Z)-5-Decen-1-ol is an unsaturated fatty alcohol whose biological significance is intrinsically linked to its stereochemistry. The Z (or cis) configuration of the double bond is essential for its activity as a pheromone or attractant in numerous moth species.[3] Consequently, synthetic strategies must prioritize exceptional control over the double bond geometry.

Two primary retrosynthetic disconnections are logical for this target:

• C=C Bond Formation via Alkyne Reduction: This approach involves the creation of the ten-carbon backbone with a triple bond at the C5 position, followed by a stereoselective semi-hydrogenation to yield the desired Z-alkene. This is a highly reliable and common strategy for accessing Z-alkenes.[6][7][8]

• C=C Bond Formation via Wittig Olefination: This classic method couples a five-carbon aldehyde (pentanal) with a five-carbon phosphorus ylide. The use of a non-stabilized ylide strongly favors the formation of the Z-isomer, making it a powerful alternative.[9][10][11]

This guide will provide a detailed protocol for the alkyne reduction pathway due to its high stereoselectivity and yield. The Wittig reaction will be presented as a robust alternative.

Visualized Synthesis Plan

Caption: Overall synthetic strategies for (Z)-5-Decen-1-ol.

Primary Protocol: Synthesis via Alkyne Semi-Hydrogenation

This route constructs the C10 alkyne precursor, 5-decyn-1-ol, which is then stereoselectively reduced.

Synthesis of 5-Decyn-1-ol (Precursor)

The synthesis involves three key steps: protecting the hydroxyl group of 4-bromo-1-butanol, coupling it with the lithium salt of 1-pentyne, and finally, deprotection.

Rationale for Protection: The terminal proton of 1-pentyne is acidic. To generate the required nucleophilic acetylide using a strong base like n-butyllithium (n-BuLi), any other acidic protons in the reaction mixture, such as from a hydroxyl group, must be masked. The tetrahydropyranyl (THP) ether is an excellent choice as it is stable to strongly basic conditions and can be easily removed under mild acidic conditions.

Step 1: Protection of 4-Bromo-1-butanol

Reagent	MW ( g/mol )	Amount	Moles (mmol)
4-Bromo-1-butanol	153.02	7.65 g	50.0
3,4-Dihydropyran (DHP)	84.12	5.05 g (5.9 mL)	60.0
Pyridinium p-toluenesulfonate (PPTS)	251.30	251 mg	1.0
Dichloromethane (DCM)	-	100 mL	-

Protocol:

• To a solution of 4-bromo-1-butanol (50.0 mmol) in anhydrous dichloromethane (100 mL) at 0 °C, add 3,4-dihydropyran (60.0 mmol).

• Add pyridinium p-toluenesulfonate (1.0 mmol) as a catalyst.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Quench the reaction with saturated aqueous sodium bicarbonate solution (50 mL).

• Separate the layers and extract the aqueous phase with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-((4-bromobutyl)oxy)tetrahydro-2H-pyran, which can often be used in the next step without further purification.

Step 2: Alkynylation to form THP-protected 5-Decyn-1-ol

Reagent	MW ( g/mol )	Amount	Moles (mmol)
1-Pentyne	68.12	3.75 g (5.4 mL)	55.0
n-Butyllithium (2.5 M in hexanes)	64.06	20 mL	50.0
Protected Bromide (from Step 1)	237.14	~11.8 g	~50.0
Anhydrous Tetrahydrofuran (THF)	-	150 mL	-

Protocol:

• To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add 1-pentyne (55.0 mmol) and anhydrous THF (100 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (50.0 mmol) dropwise via syringe, maintaining the temperature below -70 °C. Stir for 1 hour at this temperature.

• Add a solution of 2-((4-bromobutyl)oxy)tetrahydro-2H-pyran (~50.0 mmol) in anhydrous THF (50 mL) dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight (12-16 hours).

• Quench the reaction carefully by slowly adding saturated aqueous ammonium chloride solution (50 mL).

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary.

Step 3: Deprotection to Yield 5-Decyn-1-ol

Reagent	MW ( g/mol )	Amount	Moles (mmol)
Crude Protected Alkyne (from Step 2)	224.35	~11.2 g	~50.0
p-Toluenesulfonic acid (PTSA)	190.22	475 mg	2.5
Methanol	-	100 mL	-

Protocol:

• Dissolve the crude THP-protected 5-decyn-1-ol in methanol (100 mL).

• Add p-toluenesulfonic acid (2.5 mmol) and stir at room temperature for 2-4 hours.

• Monitor by TLC until the starting material is consumed.

• Neutralize the acid by adding solid sodium bicarbonate until effervescence ceases.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Add water (50 mL) and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography (e.g., silica gel, 10-30% ethyl acetate in hexanes) to afford pure 5-decyn-1-ol.

Semi-hydrogenation to (Z)-5-Decen-1-ol

The key to this step is the use of a "poisoned" catalyst that is active enough to reduce the alkyne to an alkene but not so active that it reduces the alkene further to an alkane.[12] Lindlar's catalyst is the classic choice for this transformation, facilitating a syn-addition of hydrogen across the triple bond to yield the Z-alkene exclusively.[13][14][15]

Caption: Mechanism of syn-addition in Lindlar hydrogenation.

Reagent	MW ( g/mol )	Amount	Moles (mmol)
5-Decyn-1-ol	154.25	1.54 g	10.0
Lindlar's Catalyst (5% Pd on CaCO₃, poisoned)	-	100 mg	-
Quinoline	129.16	1-2 drops	-
Ethyl Acetate	-	50 mL	-
Hydrogen (H₂) gas	2.02	1 atm (balloon)	excess

Protocol:

• Dissolve 5-decyn-1-ol (10.0 mmol) in ethyl acetate (50 mL).

• Add Lindlar's catalyst (100 mg) and quinoline (1-2 drops). Quinoline serves as an additional poison to prevent over-reduction.[13]

• Seal the flask, evacuate it, and backfill with hydrogen gas from a balloon. Repeat this cycle three times to ensure an inert atmosphere replaced by hydrogen.

• Stir the reaction vigorously under a positive pressure of hydrogen (balloon) at room temperature.

• Crucially, monitor the reaction progress closely by GC or TLC (staining with KMnO₄). The reaction is typically complete in 2-6 hours. Over-reduction to decan-1-ol will occur if left for too long.

• Once the starting alkyne is consumed, filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product via flash column chromatography to yield pure (Z)-5-Decen-1-ol. Isomerization on standard silica is a risk; using silica gel deactivated with 1-2% triethylamine in the eluent is recommended.[16]

Alternative Protocol: Synthesis via Wittig Reaction

The Wittig reaction provides a powerful alternative for constructing the C=C bond directly.[17] The reaction of an aldehyde with a non-stabilized phosphorus ylide proceeds through a kinetically controlled pathway that favors the formation of a cis-oxaphosphetane intermediate, which decomposes to the Z-alkene and triphenylphosphine oxide.[9][10][18]

Caption: Workflow for the Wittig olefination route.

Brief Protocol Outline:

• Prepare the Phosphonium Salt: React 5-bromo-1-pentanol with triphenylphosphine in a suitable solvent like acetonitrile under reflux to form (5-hydroxypentyl)triphenylphosphonium bromide.

• Generate the Ylide: Suspend the phosphonium salt in an anhydrous ether solvent (like THF) at low temperature (-78 °C to 0 °C) and add a strong, non-nucleophilic base (e.g., KHMDS, NaHMDS, or n-BuLi). The appearance of a characteristic deep orange/red color indicates ylide formation.

• Olefination: Add pentanal dropwise to the ylide solution at low temperature. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work-up and Purification: Quench the reaction and separate the product from the triphenylphosphine oxide byproduct, typically via column chromatography.

Product Characterization

Confirming the identity and isomeric purity of the final product is essential.

Analysis Technique	Expected Result for (Z)-5-Decen-1-ol
¹H NMR (CDCl₃, 400 MHz)	δ ~5.40-5.30 (m, 2H, -CH =CH -), 3.65 (t, 2H, -CH ₂OH), 2.10-2.00 (m, 4H, allylic protons), 1.60 (m, 2H), 1.40-1.25 (m, 4H), 0.90 (t, 3H, -CH₃). The coupling constant for the vinyl protons (J) is typically ~10-12 Hz for a Z-alkene.
¹³C NMR (CDCl₃, 100 MHz)	δ ~130.5, ~129.5 (alkene carbons), ~62.5 (-CH₂OH), and various signals in the aliphatic region (~32.5, ~29.5, ~27.0, ~22.5, ~14.0).
Mass Spec (EI)	Molecular Ion (M⁺) at m/z = 156.27.[19] Fragmentation pattern consistent with a primary alcohol.
IR (thin film)	Broad peak ~3330 cm⁻¹ (O-H stretch), ~3005 cm⁻¹ (=C-H stretch, cis), ~2930, 2860 cm⁻¹ (C-H sp³ stretch), ~1655 cm⁻¹ (C=C stretch, weak).

Troubleshooting and Purity Considerations

• Over-reduction in Hydrogenation: If GC/MS analysis shows the presence of decan-1-ol, the reaction was run for too long or the catalyst was too active. Reduce reaction time or add more quinoline.

• Low Z:E Ratio: While the described methods are highly Z-selective, some E-isomer can form. Isomerization can be promoted by acid, heat, or light.[16] During purification, use deactivated silica gel.[16] For applications requiring exceptionally high isomeric purity, separation can be achieved using silver nitrate-impregnated silica gel chromatography, where the silver ions complex more strongly with the more accessible E-alkene.[20][21]

• Low Yield in Wittig Reaction: Ensure all reagents and solvents are scrupulously dry, as the ylide is highly basic and water-sensitive. The choice of base and reaction temperature can also influence the outcome.

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Gas Chromatography Analysis of Z-5-Decen-1-ol: A Comprehensive Methodological Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a detailed framework for the analysis of Z-5-Decen-1-ol, a significant unsaturated alcohol and insect semiochemical, using gas chromatography (GC). We delve into the foundational principles of method development, offering two distinct, field-proven protocols for sample preparation: solvent extraction and headspace solid-phase microextraction (HS-SPME). A complete, optimized GC method with mass spectrometry (MS) detection is presented, alongside strategies for data interpretation, quantification, and troubleshooting. This document is designed to equip researchers, quality control analysts, and chemical ecologists with the expertise to achieve robust, reliable, and reproducible results.

Introduction: The Analytical Imperative for Z-5-Decen-1-ol

Z-5-Decen-1-ol (CAS 51652-47-2) is a C10 unsaturated fatty alcohol with considerable importance across multiple scientific domains.[1][2] It is a well-documented Lepidopteran pheromone, acting as a critical chemical signal for communication in various insect species, including the peach tree borer (Anarsia lineatella).[3] This biological function makes it a cornerstone compound in the development of sustainable integrated pest management (IPM) strategies, where it is used for monitoring and mating disruption.[3][4] Furthermore, its unique chemical structure serves as a versatile intermediate in organic synthesis, and its waxy, rose-like odor profile lends it potential in the fragrance industry.[1][5]

Given its applications, the precise and accurate analysis of Z-5-Decen-1-ol is paramount. Gas chromatography, particularly when coupled with mass spectrometry (GC-MS), stands as the definitive analytical technique for this purpose.[6] It is essential for verifying the purity of synthetic standards, quantifying the compound in complex biological matrices (such as pheromone gland extracts), and ensuring the correct isomeric composition, as the biological activity is often highly stereospecific to the (Z)-configuration.[3][6] This guide provides the scientific rationale and detailed protocols to master this analysis.

Part 1: Foundational Principles & Method Development

The success of any GC analysis hinges on a method tailored to the analyte's physicochemical properties. Z-5-Decen-1-ol is a semi-volatile compound with a boiling point of approximately 225°C and a logP of 3.6, indicating moderate lipophilicity.[5][7] Its key structural features—a ten-carbon chain, a primary alcohol group, and a cis-double bond at the fifth carbon—dictate the optimal analytical strategy.

Causality Behind Column Selection

The choice of GC column is the most critical parameter for achieving separation. The goal is to select a stationary phase that interacts appropriately with the analyte. For Z-5-Decen-1-ol, both polar and non-polar columns can be used, but they serve different purposes, as evidenced by the compound's Kovats Retention Indices (RI).

• Non-Polar Columns (e.g., DB-1, OV-101, HP-5ms): These columns, typically coated with polydimethylsiloxane, separate compounds primarily based on their boiling points and van der Waals interactions. The Kovats RI for Z-5-Decen-1-ol on a standard non-polar phase is approximately 1247 .[2][8] While effective for general screening, these columns may offer insufficient selectivity to separate Z-5-Decen-1-ol from its trans-isomer, (E)-5-Decen-1-ol, or other structurally similar compounds.

• Polar Columns (e.g., DB-WAX, Carbowax 20M, InertCap Pure-WAX): These columns have a polyethylene glycol (PEG) stationary phase. They separate analytes based on a combination of boiling point and polarity. The alcohol functional group of Z-5-Decen-1-ol can form hydrogen bonds with the stationary phase, leading to stronger retention and significantly different selectivity compared to non-polar columns. The Kovats RI for Z-5-Decen-1-ol on a standard polar phase is approximately 1810 .[2] This strong interaction and high retention index make polar columns the authoritative choice for resolving geometric isomers and achieving superior separation from matrix interferences.

Expert Recommendation: For purity analysis and, critically, for distinguishing between Z- and E- isomers, a polar wax-type column is strongly recommended.

Detector Choice: FID vs. MS

• Flame Ionization Detector (FID): The FID is a robust, universal detector for organic compounds. It provides excellent sensitivity and a wide linear range, making it suitable for routine quantification when the identity of the analyte is already confirmed.

• Mass Spectrometry (MS): MS is the gold standard for pheromone analysis.[6] It not only detects the compound but also provides structural information through its mass spectrum, allowing for positive identification. The electron ionization (EI) mass spectrum for Z-5-Decen-1-ol is publicly available and can be used for library matching.[9] This makes GC-MS an indispensable tool for research and method validation.

Part 2: Sample Preparation Protocols

Effective sample preparation is crucial for extracting Z-5-Decen-1-ol from its matrix while minimizing contaminants.[10] The choice of method depends on the sample type, analyte concentration, and the required sensitivity.

Protocol 2.1: Liquid-Solvent Extraction (LSE)

This classic technique is ideal for analyzing bulk materials, synthetic reaction mixtures, or concentrated biological extracts. It relies on the high solubility of Z-5-Decen-1-ol in non-polar organic solvents.

Step-by-Step Methodology:

• Sample Weighing/Aliquoting: Accurately weigh approximately 10-20 mg of the sample material into a 10 mL volumetric flask. For liquid samples, accurately transfer a known volume.

• Dissolution: Add a high-purity solvent (e.g., Hexane or Dichloromethane) to the flask.[6][11] Fill to approximately 90% of the final volume.

• Sonication: Place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution and extraction.

• Dilution to Volume: Allow the solution to return to room temperature, then carefully add the solvent to the 10 mL mark. Mix thoroughly.

• Serial Dilution (If Necessary): Prepare a working solution with a final concentration of approximately 10-100 µg/mL by performing serial dilutions. This concentration is typically ideal for GC-MS analysis.

• Filtration: Filter the final solution through a 0.22 µm PTFE syringe filter into a 2 mL GC vial.

• Internal Standard: For precise quantification, add an internal standard (e.g., Tetradecane or another suitable n-alkane) to the final solution at a known concentration before injection.

Protocol 2.2: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free, highly sensitive technique perfect for analyzing volatile and semi-volatile compounds from solid or liquid matrices, such as insect glands, controlled-release lures, or environmental samples.[12][13]

Step-by-Step Methodology:

• Sample Preparation: Place a small, accurately weighed amount of the sample (e.g., a single insect pheromone gland or 10-50 mg of a solid matrix) into a 10 or 20 mL headspace vial.[6]

• Vial Sealing: Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• Incubation & Equilibration: Place the vial in a heating block or the GC autosampler's agitator. Heat the sample at a controlled temperature (e.g., 60-80°C) for a defined period (e.g., 20-30 minutes) to promote the volatilization of Z-5-Decen-1-ol into the headspace.[6]

• SPME Fiber Exposure: After equilibration, expose the SPME fiber to the vial's headspace. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad range of analyte polarity.

• Adsorption: Allow the fiber to remain exposed for a fixed time (e.g., 15-30 minutes) while maintaining the incubation temperature to allow the analytes to adsorb onto the fiber coating.

• Desorption: Retract the fiber and immediately introduce it into the hot GC inlet (e.g., 250°C) for thermal desorption, transferring the analytes directly onto the GC column. The desorption time is typically 2-5 minutes.

Diagram 1: Sample Preparation Workflow A flowchart to guide the selection of the appropriate sample preparation technique.

Caption: Decision tree for selecting a sample preparation method.

Part 3: Optimized GC-MS Protocol

This protocol is optimized for the separation and identification of Z-5-Decen-1-ol using a polar stationary phase, which provides excellent resolution and confidence in identification.

Table 1: Recommended GC-MS Parameters

Parameter	Recommended Setting	Rationale & Expertise
GC System	Agilent 8890 GC or equivalent	A modern, electronically controlled GC is essential for reproducible retention times.[11]
Column	DB-WAX, InertCap Pure-WAX, or equivalent	Justification: A polar column is critical for isomer separation and provides robust chromatography for alcohols.[8][14]
30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions provide a good balance between resolution and analysis time.
Carrier Gas	Helium or Hydrogen	Justification: Provides excellent chromatographic efficiency. Maintain a constant flow rate for stable retention times.
Flow Rate	1.2 mL/min (Constant Flow Mode)	Ensures optimal velocity for separation on a 0.25 mm ID column.
Inlet Mode	Split (50:1 ratio)	Justification: Prevents column overloading for concentrated samples from LSE. Use splitless mode for high-sensitivity trace analysis (e.g., SPME).[15]
Inlet Temp.	250 °C	Ensures rapid and complete volatilization of the analyte without thermal degradation.
Oven Program	80 °C (hold 2 min)	Justification: Initial hold allows for proper focusing of analytes at the head of the column.
Ramp to 230 °C at 10 °C/min	A controlled ramp ensures separation of Z-5-Decen-1-ol from solvents and other potential contaminants.[8]
Hold at 230 °C for 5 min	Ensures that all heavier components are eluted from the column before the next run.
Injection Vol.	1 µL	Standard volume for liquid injections.
MS Detector	Quadrupole or TOF Mass Spectrometer
Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization energy for creating reproducible mass spectra for library matching.[15]
Source Temp.	230 °C	Standard temperature to prevent analyte condensation.
Mass Range	m/z 40-300	Captures the molecular ion and key fragment ions of Z-5-Decen-1-ol.
Scan Mode	Full Scan	Used for qualitative analysis and identification. For quantification, Selected Ion Monitoring (SIM) can be used for enhanced sensitivity.

Diagram 2: GC-MS Analysis Workflow A visual representation of the analytical process from injection to data output.

Caption: The workflow of Z-5-Decen-1-ol analysis by GC-MS.

Part 4: Data Analysis and Interpretation

Analyte Identification

The identification of Z-5-Decen-1-ol is a two-factor authentication process:

• Retention Time (RT): Under the conditions specified in Table 1, Z-5-Decen-1-ol is expected to elute at a specific retention time. This RT should be confirmed by analyzing a certified reference standard. Note that RT can shift slightly between instruments and over time.[16]

• Mass Spectrum: The mass spectrum provides definitive structural confirmation. The EI mass spectrum of Z-5-Decen-1-ol should be compared against a spectral library (like NIST) for a match.[9]

Table 2: Expected Analytical Results

Parameter	Expected Value/Observation	Significance
Kovats RI (Polar Column)	~1810	A calculated value used to confirm identity across different systems, independent of minor RT shifts.[2]
Expected Retention Time	~11-13 minutes (Varies by system)	Primary indicator of the analyte's presence. Must be confirmed with a standard.
Molecular Ion (M+)	m/z 156 (May be weak or absent)	Confirms the molecular weight of C10H20O.[2]
Key Fragment Ions (m/z)	41, 55, 67, 82, 96	These fragments form a characteristic fingerprint for Z-5-Decen-1-ol, crucial for library matching.[9]
Water Loss Ion [M-18]+	m/z 138	A common and often prominent ion for primary alcohols, resulting from the loss of H₂O.

Quantification

For quantitative analysis, an external or internal standard calibration curve should be prepared.

• External Standard: A series of known concentrations of Z-5-Decen-1-ol are injected to create a calibration curve of peak area versus concentration.

• Internal Standard (Recommended): A known amount of a non-interfering compound is added to all samples and standards. The calibration curve is built by plotting the ratio of the analyte peak area to the internal standard peak area against concentration. This method corrects for variations in injection volume and instrument response, providing higher accuracy.[17]

References

• Vertex AI Search. (2026).
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• ChemicalBook. (n.d.). Z-5-DECEN-1-OL CAS#: 51652-47-2.
• The Good Scents Company. (n.d.). (Z)-5-decen-1-ol, 51652-47-2.
• PubChem. (2026). 5-Decen-1-ol, (5Z)-.
• NIST. (n.d.). 5-Decen-1-ol, (E)-. In NIST Chemistry WebBook.
• ResearchGate. (2024). What is the most effective method for preparing an insect sample for pheromone analysis?.
• ResearchGate. (2025).
• PubChem. (2026). 5-Decen-1-ol, (5E)-.
• NIST. (n.d.). 5-Decen-1-ol, (Z)-. In NIST Chemistry WebBook.
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• The French Lab Reporter. (2020).
• ResearchGate. (n.d.). GC Analysis (DB-23 Column) of a Crude Pheromone Extract of N. pernix.
• BenchChem. (2025). Application Notes and Protocols for the GC-MS Analysis of (Z)-4-Octen-1-ol.
• Hrala, B., et al. (2023). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Journal of the Serbian Chemical Society.
• BenchChem. (n.d.). Z-5-Decen-1-ol | Insect Pheromone | For Research.
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• The Pherobase. (2025). Semiochemical compound: (Z)-5-Decen-1-ol | C10H20O.

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Application Notes and Protocols for Electroantennography (EAG) Studies with (Z)-5-Decen-1-ol

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on conducting Electroantennography (EAG) studies using the semiochemical (Z)-5-Decen-1-ol. Electroantennography is a powerful electrophysiological technique used to measure the summated response of olfactory receptor neurons on an insect's antenna to volatile compounds.[1][2] (Z)-5-Decen-1-ol is a critical pheromone component for numerous Lepidopteran species, making it a key compound for research in pest management, chemical ecology, and the development of novel attractants or mating disruptors.[3] This guide explains the fundamental principles of EAG, offers detailed, step-by-step protocols for experimental setup and execution, and provides insights into data analysis and interpretation, ensuring a robust and reproducible methodology.

Introduction: The Synergy of EAG and Semiochemicals

The Principle of Electroantennography (EAG)

Electroantennography, a technique pioneered by Dietrich Schneider in 1957, measures the global electrical potential changes from an insect's antenna in response to an olfactory stimulus.[2][4] The resulting signal, a slow, negative voltage deflection, represents the sum of depolarizations from numerous olfactory receptor neurons.[1] The amplitude of the EAG response is generally dose-dependent, increasing with stimulus concentration until a saturation point is reached.[4] This technique serves as an invaluable and rapid bioassay to screen for physiologically active compounds, assess antennal sensitivity, and identify key components in complex odor blends.[4][5][6] While EAG provides crucial information about peripheral sensory reception, it is important to note that it does not delineate the specific behavioral output (e.g., attraction or repulsion) that a compound may elicit.[5][6]

(Z)-5-Decen-1-ol: A Key Lepidopteran Pheromone

(Z)-5-Decen-1-ol is a straight-chain unsaturated alcohol that functions as a significant sex pheromone component or attractant for a variety of moth species.[3] It has been identified in species such as the peach twig borer (Anarsia lineatella) and the larch casebearer moth (Coleophora laricella).[3] The biological activity of this compound is highly dependent on its stereospecific structure, with the (Z)-isomer eliciting significantly stronger electrophysiological responses in the antennae of male moths compared to its (E)-isomer.[3] This specificity makes (Z)-5-Decen-1-ol a valuable tool in integrated pest management (IPM) strategies, where it can be used for monitoring populations or for mating disruption.[3] Understanding the antennal response to this specific pheromone component is a critical first step in developing such environmentally friendly pest control methods.

Materials and Reagents

Successful EAG recordings depend on high-quality materials and precisely prepared reagents. The following table outlines the necessary components.

Category	Item	Specifications & Notes
Chemicals	(Z)-5-Decen-1-ol	High purity (>95%). Isomeric purity is critical.
Hexane (or other suitable solvent)	HPLC grade or equivalent, for stimulus dilution. Must be tested for lack of EAG response.
Saline Solution (e.g., Kaissling)	For filling electrodes. Composition varies by insect group. A typical recipe: 6.4 g NaCl, 0.22 g KCl, 0.15 g CaCl₂, 0.4 g NaHCO₃ per liter of distilled water.
Electrode Gel / Conductive Gel	For ensuring good electrical contact.
Equipment	EAG System	Includes probe, amplifier (AC/DC), and data acquisition software (e.g., Syntech EAG system).
Micromanipulators	For precise positioning of electrodes.
Dissection Microscope	For antenna preparation and mounting.
Air Delivery System	Provides a continuous, purified (charcoal-filtered) and humidified airflow.
Stimulus Controller	To deliver precise puffs of odorant into the airstream.
Faraday Cage	To shield the preparation from electrical noise.[7]
Micropipette Puller	For creating glass capillary electrodes.
Consumables	Glass Capillaries	Borosilicate glass, with or without filament.
Pasteur Pipettes	For creating stimulus cartridges.
Filter Paper Strips	For applying the chemical stimulus inside the Pasteur pipette.
Syringes	For precise application of chemical solutions.
Insect Pins, Wax, or Dental Cement	For immobilizing the insect.

Experimental Protocols

This section details the step-by-step procedures for preparing the insect, setting up the EAG system, and conducting the recordings.

Preparation of (Z)-5-Decen-1-ol Stimuli

The accuracy of dose-response experiments hinges on the precise preparation of serial dilutions.

• Stock Solution: Prepare a 1 µg/µL stock solution of (Z)-5-Decen-1-ol in high-purity hexane.

• Serial Dilutions: Perform serial dilutions (e.g., 10-fold) from the stock solution to create a range of concentrations (e.g., 100 ng/µL, 10 ng/µL, 1 ng/µL, 0.1 ng/µL).

• Stimulus Cartridge Preparation:

  • Cut a small strip of filter paper (e.g., 1 cm x 0.5 cm).

  • Apply a known volume (e.g., 10 µL) of a specific dilution onto the filter paper. This will result in stimulus loads of 1000 ng, 100 ng, 10 ng, and 1 ng.

  • Allow the solvent to evaporate completely (approx. 30-60 seconds).

  • Insert the filter paper into a clean Pasteur pipette.

• Control Preparation: Prepare a control cartridge using a filter paper with the solvent (hexane) only. This is crucial for establishing a baseline and ensuring the solvent itself does not elicit a response.[7]

Insect and Antenna Preparation

The viability of the antennal preparation is the most critical factor for obtaining reliable data. Both excised antennae and whole-insect preparations can be used. Whole-insect preparations often provide more stable and longer-lasting recordings.[8][9]

• Immobilization: Anesthetize the insect (e.g., a male moth) by chilling it on ice or in a freezer for 1-2 minutes.

• Mounting (Whole Insect):

  • Secure the insect onto a holder (e.g., a wax block or a custom stage) using insect pins or dental cement. Ensure the head is immobilized and the antennae are freely accessible.

  • Alternatively, restrain the insect within a truncated pipette tip, with only the head protruding.[10]

• Antenna Preparation (Excised - if necessary):

  • Under a dissection microscope, carefully excise one antenna at its base using micro-scissors.[11]

  • Immediately proceed to mounting to prevent desiccation.

• Electrode Placement:

  • Reference Electrode: Gently insert the reference electrode (filled with saline solution) into the insect's head, often through an eye, or into the base of the antenna.[12]

  • Recording Electrode: Carefully cut the distal tip (approx. 1-2 mm) of the antenna to allow for electrical contact.

  • Using a micromanipulator, bring the recording electrode (also filled with saline and/or conductive gel) into contact with the cut tip of the antenna.[7] A good contact is essential for a stable baseline signal.

EAG Recording Procedure

• System Setup: Place the entire preparation within the Faraday cage. Position the outlet of the air delivery tube approximately 1 cm from the antenna, ensuring a constant, gentle stream of purified air flows over it.[7]

• Acclimatization: Allow the preparation to acclimatize for several minutes until a stable baseline signal is observed on the recording software.

• Stimulation Protocol:

  • Begin by testing the solvent control to ensure no response is elicited.

  • Present the stimuli in ascending order of concentration to minimize adaptation effects.

  • Insert the tip of the stimulus pipette into a hole in the main air delivery tube.

  • Deliver a short puff of air (e.g., 0.5 seconds) through the pipette using the stimulus controller. This injects the odorant into the continuous airstream.

  • Allow sufficient time (e.g., 45-60 seconds) between stimuli for the antenna to repolarize and return to baseline.[5]

• Standardization: Periodically present a standard reference compound throughout the experiment. This helps to monitor the viability of the preparation over time and allows for the normalization of responses across different preparations.[4]

• Replication: Repeat the procedure for a sufficient number of insects (e.g., n=8-10) to ensure statistical validity.

Data Analysis and Interpretation

Data Acquisition and Measurement

The EAG software will record the voltage changes over time. The primary metric is the amplitude of the negative voltage deflection, measured in millivolts (mV).[6]

• Baseline Correction: The software typically allows for the subtraction of the pre-stimulus baseline voltage.

• Amplitude Measurement: Measure the peak amplitude of the response relative to the baseline for each stimulus presentation.

• Normalization (Optional but Recommended): To account for variability between preparations, responses can be normalized. This is often done by expressing the response to a test compound as a percentage of the response to a standard compound.[9]

  • Normalized Response (%) = (Response to Test Compound / Response to Standard) x 100

Data Presentation and Interpretation

A dose-response curve is the most common way to present EAG data.

• Plotting: Plot the mean EAG response amplitude (mV or % of standard) against the logarithm of the stimulus concentration.

• Interpretation: A typical dose-response curve will show increasing EAG amplitudes with increasing concentrations of (Z)-5-Decen-1-ol, eventually reaching a plateau. This demonstrates the sensitivity of the insect's olfactory system to this specific pheromone component. Comparing the dose-response curves of different compounds or between sexes can reveal important biological insights.[13][14]

The following table shows hypothetical, yet representative, EAG response data for a moth species sensitive to (Z)-5-Decen-1-ol.

Stimulus Load (ng)	Mean EAG Response (mV) ± SE (n=10)	Normalized Response (%)
0 (Solvent Control)	0.05 ± 0.01	0%
1	0.45 ± 0.06	25%
10	0.98 ± 0.11	54%
100	1.80 ± 0.23	100% (Standard)
1000	2.15 ± 0.28	119%

Note: The 100 ng dose is used as the standard for normalization in this example.

Interpreting the findings requires careful consideration. A strong EAG response indicates that the compound is detected by the peripheral nervous system, but does not confirm a specific behavioral reaction.[5] However, for known pheromone components like (Z)-5-Decen-1-ol, a strong EAG response in males is a powerful confirmation of its role in chemical communication.

Visualizations: Workflows and Pathways

EAG Experimental Workflow

The following diagram illustrates the complete workflow from preparation to data analysis.

Caption: Generalized workflow for an Electroantennography (EAG) experiment.

Conceptual EAG Signal Generation

This diagram shows the conceptual basis of how an EAG signal is generated and recorded.

Caption: Conceptual diagram of EAG signal generation and recording.

Conclusion and Best Practices

Electroantennography is a cornerstone technique for investigating insect olfaction. When studying a potent semiochemical like (Z)-5-Decen-1-ol, EAG provides rapid, sensitive, and reliable data on the peripheral sensory response. This information is fundamental for applications ranging from basic chemical ecology research to the development of species-specific pest management strategies.

Key Best Practices:

• Consistency is Key: Maintain consistent procedures for insect age, physiological state, and preparation methods.

• Controls are Crucial: Always include a solvent control and a reference standard in your experimental design.

• Minimize Noise: Use a Faraday cage and ensure proper grounding of all equipment to achieve a clean signal.

• Patience with Preparation: A stable, healthy antennal preparation is the foundation of good data. Take the time to optimize the mounting and electrode contact.

• Avoid Contamination: Use clean glassware and pipettes for each stimulus to prevent cross-contamination.

By adhering to the protocols and principles outlined in this guide, researchers can confidently generate high-quality EAG data to advance their scientific objectives.

References

• ResearchGate. (n.d.). 1 Common EAG insect preparations for recording sensory responses from... [Download Scientific Diagram]. Retrieved from [Link]

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• ResearchGate. (n.d.). Antennae mounting methods for EAG recording. A) Excised... [Download Scientific Diagram]. Retrieved from [Link]

• Ockenfels Syntech GmbH. (n.d.). ELECTROANTENNOGRAPHY. Retrieved from [Link]

• Georg-August-Universität Göttingen. (n.d.). Electroantennography (EAG). Retrieved from [Link]

• JoVE. (2021). A Step-by-Step Guide to Mosquito Electroantennography. Retrieved from [Link]

• NIH PMC. (2012). Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles. Retrieved from [Link]

• PubMed. (1998). An improved aphid electroantennogram. Retrieved from [Link]

• Wikipedia. (n.d.). Electroantennography. Retrieved from [Link]

• ResearchGate. (2013). Electroantennogram and Single Sensillum Recording in Insect Antennae. Retrieved from [Link]

• EAG Inc. (n.d.). Understanding the 4 Types of Data Analytics. Retrieved from [Link]

• PubMed. (1983). (Z)-5-tetradecen-1-ol: A secondary pheromone of the yellowheaded spruce sawfly, and its relationship to (Z)-10-nonadecenal. Retrieved from [Link]

• ResearchGate. (n.d.). Overview of the electroantennography method. a) Electroantennography setup... [Download Scientific Diagram]. Retrieved from [Link]

• JoVE. (2022). Electrophysiological Measurements From Moth Olfactory System l Protocol Preview. Retrieved from [Link]

• Işık Üniversitesi Belgeliği. (n.d.). Electrophysiological methods in insect olfaction: a review of EAG, GC-EAG, SSR and GC-SSR approaches. Retrieved from [Link]

• YouTube. (n.d.). EAG Foundations Uses Quorum Data Hub for Energy Insights. Retrieved from [Link]

• PubMed Central. (2020). Electroantennogram reveals a strong correlation between the passion of honeybee and the properties of the volatile. Retrieved from [Link]

• PubMed Central. (2018). Current Source Density Analysis of Electroantennogram Recordings: A Tool for Mapping the Olfactory Response in an Insect Antenna. Retrieved from [Link]

• EAG Advertising & Marketing. (n.d.). Research and Analysis - Experience Design. Retrieved from [Link]

• The Pherobase. (n.d.). Semiochemical compound: (Z)-5-Decen-1-ol | C10H20O. Retrieved from [Link]

• ResearchGate. (2017). Simple Synthesis of 5 E -Decen-1-ol and 5 E -Decenyl Acetate, the Sex Pheromone of Peach Twig Borer. Retrieved from [Link]

• The Good Scents Company. (n.d.). (Z)-5-decen-1-ol, 51652-47-2. Retrieved from [Link]

• NIH PMC. (n.d.). Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis. Retrieved from [Link]

• NIH. (2016). Electroantennogram response of the parasitoid, Microplitis croceipes to host-related odors: The discrepancy between relative abundance and level of antennal responses to volatile compound. Retrieved from [Link]

• OUCI. (n.d.). (Z)-5-tetradecen-1-ol: A secondary pheromone of the yellowheaded spruce sawfly, and its relationship to (Z)-10-nonadece…. Retrieved from [Link]

• ResearchGate. (2009). Electroantennogram responses of the southern pine beetle parasitoid Coeloides pissodis (Ashmead) (Hym., Braconidae) to potential semiochemicals. Retrieved from [Link]

• The EGAD Project. (n.d.). Step 4: Analysing and Interpreting the Data. Retrieved from [Link]

• NIH. (n.d.). Electroantennographic response and odorant-binding protein expression alterations induced by host plant volatiles in Athetis dissimilis (Hampson). Retrieved from [Link]

• ResearchGate. (2003). Synthesis of (Z)-5-Decenol and (Z)-5-Decenyl Acetate, Components of the Sex Pheromones of a Variety of Lepidoptera. Retrieved from [Link]

• ResearchGate. (n.d.). Odor discrimination using insect electroantennogram responses from an insect antennal array. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Syntheses of ( Z,E )-5,7-Dodecadienol and ( E , Z )-10,12-Hexadecadienol, Lepidoptera Pheromone Components, via Zinc Reduction of Enyne Precursors. Test of Pheromone Efficacy against the Siberian Moth. Retrieved from [Link]

• NIH. (2023). Behavioral, Electrophysiological, and Toxicological Responses of Plutella xylostella to Extracts from Angelica pubescens. Retrieved from [Link]

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Field Trial Design for Z-5-Decen-1-ol-Based Lures: A Comprehensive Protocol

An Application Guide for Researchers

Abstract

This document provides a detailed framework for designing and executing scientifically rigorous field trials to evaluate the efficacy of lures based on (Z)-5-Decen-1-ol. As a critical semiochemical for numerous lepidopteran pest species, optimizing its use in integrated pest management (IPM) programs is paramount.[1] These protocols are designed for researchers and pest management professionals, emphasizing the causal relationships behind experimental choices to ensure the generation of robust, reliable, and interpretable data. We cover all stages of the experimental process, from pre-trial considerations and lure formulation to experimental design, data collection, and statistical analysis.

Introduction: The Role of (Z)-5-Decen-1-ol in Pest Management

(Z)-5-Decen-1-ol is a straight-chain unsaturated alcohol that functions as a powerful sex pheromone component for several significant agricultural pests.[1] It was first isolated from the peach tree borer (Anarsia lineatella) and is a key attractant for species such as the codling moth (Cydia pomonella), pandemis leafroller (Pandemis pyrusana), and the lesser date moth (Batrachedra amydraula).[1][2][3] The biological activity of this compound is highly dependent on its stereospecific structure; the (Z)-configuration of the double bond is essential for attracting target males.[1]

The primary application of synthetic (Z)-5-Decen-1-ol is in developing species-specific IPM strategies that reduce the reliance on broad-spectrum insecticides.[1] It is used for:

• Population Monitoring: Detecting the presence and density of pest populations to inform control decisions.[4][5]

• Mating Disruption: Permeating an area with the synthetic pheromone to prevent males from locating females, thereby reducing reproduction.[6][7]

The efficacy of a (Z)-5-Decen-1-ol-based lure is not inherent to the molecule alone; it is profoundly influenced by the lure's formulation, dispenser type, release rate, and the design of the field trial used for its evaluation.[8][9] This guide provides the necessary protocols to systematically investigate and validate these critical parameters.

Pre-Trial Considerations: The Foundation of a Successful Study

Before deploying a single trap, a thorough evaluation of several key factors is essential. These preliminary steps are designed to eliminate confounding variables and ensure the trial is timed and located for maximum relevance.

2.1 Objective Definition and Target Species Confirmation First, clearly define the experimental question. Are you testing a new dispenser, comparing different loading doses, or determining the optimal trap density? This will dictate your experimental design. Subsequently, confirm the presence of the target insect in the proposed trial location through historical data or preliminary trapping. Understanding the pest's phenology—specifically its flight periods and seasonal activity—is crucial for timing the trial effectively.[10] Deploying traps when the target insect is in a non-mobile larval stage will yield no captures and produce misleading results.[6]

2.2 Site Selection Criteria The choice of a field site is one of the most critical decisions in the trial design. An ideal site should have:

• A Known Pest Population: A moderate and relatively uniform pest pressure is ideal.[10]

• Sufficient Size: The area must be large enough to accommodate all traps with adequate spacing to prevent interference between them.[8][10]

• Minimal Environmental Interference: Avoid areas with heavy pesticide use, as this can alter insect behavior and mortality.[10] Be mindful of competing odors from other crops or wild hosts that could draw insects away from the traps.[6] Topography and prevailing wind direction should also be considered, as they affect pheromone plume dispersal.[4][9]

2.3 Lure Formulation and Quality Control The lure is the heart of the experiment. Its preparation and handling must be meticulous.

• Pheromone Purity: Use (Z)-5-Decen-1-ol of high isomeric purity (>95%). The presence of the geometric isomer, (E)-5-Decen-1-ol, can act as a behavioral antagonist in some species, inhibiting the response of males to the lure and confounding the results.

• Dispenser Selection: The dispenser material (e.g., rubber septa, polyethylene vials) dictates the release rate of the pheromone.[8] The ideal dispenser provides a consistent release rate throughout the target insect's flight period.[9] The longevity of the lure is influenced by this release rate and environmental factors like temperature and UV light.[9]

• Loading Dose: The amount of pheromone loaded onto the dispenser must be precise. Typical loading ranges for lepidopteran pheromones are between 100 µg and 10 mg per dispenser.[8] The optimal dose is often a key variable to be tested in the trial.

• Control Lures: Always prepare control dispensers. A solvent control (dispenser treated only with the solvent used for loading) is essential to ensure that the solvent itself has no attractive or repellent properties.[8] An unbaited trap serves as the negative control to measure baseline insect capture.[8]

Experimental Design: Ensuring Statistical Validity

A robust experimental design is crucial for differentiating true treatment effects from random environmental variation.

3.1 Field Layout: Randomized Complete Block Design (RCBD) The RCBD is the recommended design for pheromone field trials. This design minimizes the effects of environmental gradients (e.g., differences in wind, sunlight, or elevation across the field).[8][11] The field is divided into several "blocks," and each block contains one replicate of every treatment. Treatments are randomly assigned to positions within each block.

Caption: Example of a Randomized Complete Block Design with 4 treatments.

3.2 Treatments, Replication, and Controls

• Treatments: These are the different lure formulations being tested (e.g., T1: 1 mg dose, T2: 2 mg dose).

• Controls: Always include a solvent-baited trap (T3) and an unbaited trap (T4) as controls.

• Replication: Each treatment should be replicated at least 4-5 times (i.e., 4-5 blocks) to provide sufficient statistical power.

3.3 Trap Selection and Placement The physical trap is as important as the chemical lure.

• Trap Type: The choice of trap depends on the target species. For many moths targeted by (Z)-5-Decen-1-ol, Delta-type sticky traps are suitable for monitoring, while larger Universal Moth Traps (funnel traps) are effective for capturing larger numbers.[8]

• Trap Spacing: To prevent interference, where the pheromone plume from one trap affects another, traps should be spaced at least 20-50 meters apart.[8] Studies have shown that interference can be significant at distances less than 20 meters.[12]

• Trap Height: Traps should be placed at a height corresponding to the typical flight activity of the target species, which for many agricultural pests is at the level of the crop canopy.[8]

Detailed Field and Laboratory Protocols

The following protocols provide step-by-step methodologies for conducting the field trial.

4.1 Protocol: Lure Preparation

• Stock Solution: Prepare a stock solution of (Z)-5-Decen-1-ol in a high-purity volatile solvent such as hexane.

• Dispenser Loading: Using a calibrated micropipette, accurately apply the desired volume of the stock solution onto each dispenser (e.g., rubber septum). Common loading doses range from 100 µg to 10 mg.[8]

• Solvent Evaporation: Allow the solvent to evaporate completely in a fume hood for at least one hour before field deployment.[8]

• Control Preparation: Prepare solvent controls by applying only the pure solvent to a set of dispensers.

• Packaging: Individually wrap each lure in aluminum foil or place it in a sealed glass vial and store it in a freezer until use to prevent degradation and cross-contamination.

4.2 Protocol: Field Deployment and Data Collection

• Materials: Prepare a kit with all necessary materials: lures, traps, stakes or hangers, field map, data sheets, GPS device, and clean gloves.[10]

• Deployment: At the field site, navigate to the pre-planned locations for each trap.

• Handling: Wear clean nitrile or latex gloves when handling lures and traps to prevent contamination with foreign odors.[10] Use a new pair of gloves for each treatment type.

• Assembly: Place one lure in the designated position within each trap (e.g., on the sticky surface of a Delta trap).

• Placement: Securely hang the traps at the predetermined height.

• Recording: For each trap, record its number, the treatment type, the date of deployment, and its GPS coordinates.

• Servicing: Inspect traps at regular intervals, typically weekly.[8]

• Data Collection: At each inspection, count and record the number of target males captured. Also, note any non-target species of interest.

• Maintenance: Replace sticky liners or collection chambers as they become filled with insects or debris to ensure consistent trapping efficiency.[8] Continue this process for the entire flight period of the target pest.

Caption: A generalized workflow for Z-5-Decen-1-ol lure field trials.

Data Analysis and Interpretation

5.1 Data Preparation Insect trap capture data are often characterized by many zero counts and high variance, which violates the assumptions of standard parametric tests. Therefore, a data transformation is typically required before analysis. The log(x+1) transformation is commonly used to normalize the data and stabilize the variance.[8] For datasets with a large number of zeros, models based on Poisson or negative binomial distributions may be more appropriate.[13][14]

5.2 Statistical Testing The primary statistical tool for an RCBD is the Analysis of Variance (ANOVA).[8][15] ANOVA will determine if there are any statistically significant differences among the mean trap captures of the different treatments. If the ANOVA result is significant (typically p < 0.05), a post-hoc test, such as Tukey's Honestly Significant Difference (HSD) test, should be performed to identify which specific treatment means are different from each other.[16]

5.3 Data Presentation Results should be presented clearly and concisely. A table summarizing the key findings is highly effective. This allows for easy comparison between the different lure formulations tested.

Table 1: Representative Data on Lure Efficacy Comparison

Lure Treatment	Loading Dose (mg)	Mean Male Moths Captured (± SE)	Statistical Grouping*
Formulation A	1.0	45.3 ± 5.2	a
Formulation B	1.0	22.1 ± 3.8	b
Formulation A	0.5	31.5 ± 4.5	ab
Solvent Control	0	1.2 ± 0.4	c
Unbaited Control	N/A	0.8 ± 0.3	c

*Means followed by the same letter are not significantly different (Tukey's HSD, p > 0.05). Data are hypothetical and for illustrative purposes only.

Conclusion

References

• Z-5-Decen-1-ol|Insect Pheromone|For Research - Benchchem. (Source: BenchChem, URL: )
• Application Notes and Protocols for Field Trials of 11-Dodecen-1-ol as a Pheromone Lure - Benchchem. (Source: BenchChem, URL: )

• Pheromone traps: analysing the factors helpful in mitigating the use of chemical insecticides for sustainable practices in storing food product commodities - RSC Publishing. (Source: RSC Publishing, URL: [Link])

• Mistakes to avoid - pheromone monitoring program - Insects Limited. (Source: Insects Limited, URL: [Link])

• Pheromone traps | The Beatsheet. (Source: The Beatsheet, URL: [Link])

• Factors affecting trap catch in pheromone-based monitoring of saddle gall midge Haplodiplosis marginata (Diptera - CORE. (Source: CORE, URL: [Link])

• Factors affecting trap catch in pheromone-based monitoring of saddle gall midge Haplodiplosis marginata (Diptera: Cecidomyiidae) - PubMed. (Source: PubMed, URL: [Link])

• Which is the best statistical analysis to assess the Bait and Trap Color Preference on insect traps? | ResearchGate. (Source: ResearchGate, URL: [Link])

• Application Notes and Protocols for Field Trial Design of (Z)-8-Dodecen-1-ol-Based Lures - Benchchem. (Source: BenchChem, URL: )
• A Comparative Analysis of (Z)-7-Dodecen-1-ol Formulations in Field Applications - Benchchem. (Source: BenchChem, URL: )

• Evaluation of Trap Systems for Monitoring of Odontothrips loti and Frankliniella occidentalis: A Pilot Field Trial - MDPI. (Source: MDPI, URL: [Link])

• Selecting the right statistical model for analysis of insect count data by using information theoretic measures - ResearchGate. (Source: ResearchGate, URL: [Link])

• 5-decenol (Ref: BAS 287 1) - AERU. (Source: AERU, URL: [Link])

• Synthesis and Field Evaluation of the Sex Pheromone of Plutella xylostella (L.) (Lepidoptera: Plutellidae) in Canola (Brassica napus L.) - SciELO Uruguay. (Source: SciELO Uruguay, URL: [Link])

• Field testing webbing clothes moth pheromone traps: Methods and results - Cultural Heritage. (Source: Cultural Heritage, URL: [Link])

• Pheromone trap: how to use? - Royal Brinkman. (Source: Royal Brinkman, URL: [Link])

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Application of (E)-5-Decen-1-ol in Integrated Pest Management (IPM) of the Peach Twig Borer (Anarsia lineatella)

Introduction

The Peach Twig Borer, Anarsia lineatella, is a significant pest of stone fruits, including peaches, nectarines, apricots, and almonds, causing substantial economic losses through damage to both twigs and fruit.[1][2] Integrated Pest Management (IPM) provides a multifaceted approach to controlling this pest, minimizing reliance on broad-spectrum insecticides. A cornerstone of modern IPM strategies for A. lineatella is the use of its sex pheromone, a critical tool for monitoring populations and implementing mating disruption programs. The primary components of this pheromone are (E)-5-decen-1-ol and (E)-5-decenyl acetate.[3] This document provides a comprehensive guide for researchers, scientists, and pest management professionals on the application of (E)-5-decen-1-ol as part of a robust IPM program for the Peach Twig Borer.

Biochemical Basis of Action: Pheromonal Communication in Anarsia lineatella

The female Peach Twig Borer moth releases a specific blend of volatile organic compounds to attract males for mating. This sex pheromone has been identified as a two-component blend consisting of (E)-5-decen-1-ol and (E)-5-decenyl acetate.[3] The precise ratio of these two compounds is crucial for optimal male attraction. Synthetic versions of this pheromone are used in IPM to manipulate the behavior of male moths, either by luring them into traps for monitoring purposes or by saturating the environment to disrupt their ability to locate females, a technique known as mating disruption.

Core Applications in Integrated Pest Management

The application of (E)-5-decen-1-ol in IPM for Anarsia lineatella primarily falls into two categories: population monitoring and mating disruption.

Population Monitoring

Accurate monitoring of pest populations is fundamental to any successful IPM program. It allows for the timely application of control measures when pest populations reach economically damaging levels. Pheromone-baited traps provide a sensitive and species-specific method for monitoring the flight activity of male A. lineatella moths.

Objective: To determine the presence, abundance, and seasonal flight patterns of Anarsia lineatella to inform treatment decisions.

Materials:

• Delta or wing-style pheromone traps.[4]

• Pheromone lures containing a blend of (E)-5-decen-1-ol and (E)-5-decenyl acetate. Commercial lures are widely available from suppliers such as Trécé Inc. (PHEROCON®) and Russell IPM.[4]

• Sticky trap liners.

• Gloves for handling lures to prevent contamination.[5]

Procedure:

• Trap Placement:

  • Deploy traps in early spring before the anticipated emergence of the first generation of moths, typically around the bloom to petal fall stage.[5][6]

  • Place traps in the upper third of the tree canopy.[5][6]

  • For general monitoring, a density of 1 to 3 traps per hectare is recommended.[7] For orchards larger than 10 acres, a density of one trap for every 5 acres can be used.[6]

  • To detect moth immigration, place at least one trap near the border and one in the center of the orchard.[5]

• Lure and Trap Maintenance:

  • Use gloves when handling pheromone lures to avoid contamination.[5]

  • Replace lures according to the manufacturer's recommendations, typically every 4-6 weeks.[4]

  • Replace sticky liners when they become filled with moths, dust, or other debris, which can reduce their effectiveness.

• Data Collection and Interpretation:

  • Check traps weekly and record the number of A. lineatella moths captured.

  • The first consistent capture of moths establishes the "biofix," a biological benchmark used in degree-day models to predict subsequent pest development stages.[6]

  • Action Threshold: While specific thresholds can vary by region and crop, a general guideline for initiating control measures, such as mass trapping, is when trap catches exceed 3 moths per trap per week.[7] Another threshold for treatment is the observation of three or more shoot strikes per tree.[1]

Mating Disruption

Mating disruption is a powerful technique that involves saturating an orchard with synthetic pheromones to prevent male moths from locating females, thereby reducing mating and subsequent generations of the pest.

Objective: To reduce the population of Anarsia lineatella by interfering with their reproductive cycle.

Materials:

• Commercially available mating disruption dispensers, such as hand-applied dispensers (e.g., Isomate-PTB, Checkmate PTB-XL) or aerosol emitters.[1][8]

• Pheromone traps for monitoring the effectiveness of the mating disruption program.

Procedure:

• Dispenser Application:

  • Apply dispensers before the first moth flight of the season.[8]

  • Distribute dispensers uniformly throughout the orchard, following the manufacturer's recommended density, which typically ranges from 200 to 400 dispensers per acre for hand-applied products.[1][8]

  • Place dispensers in the upper third of the tree canopy.[8]

  • For orchards with a history of high pest pressure, a higher density of dispensers may be necessary, particularly around the borders.

• Efficacy Monitoring:

  • Deploy pheromone traps within the mating disruption block to monitor for any "trap shutdown," which is a significant reduction in moth captures, indicating the effectiveness of the disruption.

  • Regularly inspect shoots and fruit for signs of damage. Even with mating disruption, some level of supplemental insecticide application may be necessary, especially in the first few seasons of use or in orchards with high initial pest populations.[1]

Quantitative Data Summary

The efficacy of mating disruption for controlling Anarsia lineatella has been demonstrated in numerous studies. The following table summarizes key findings:

IPM Tactic	Application Rate	Efficacy	Source(s)
Mating Disruption
CIDETRAK® OFM/PTB MESO™	20 dispensers/ha	Fruit damage reduced to 0.1% for both Oriental Fruit Moth and Peach Twig Borer.	[6]
Isonet-A dispensers	750-800 dispensers/ha	Provided effective control of A. lineatella.	[9]
Isomate-M dispensers	1,000 units/ha	Combined with targeted insecticide sprays, provided satisfactory control.	[10]
Monitoring
Pheromone Traps	1-3 traps/ha	Effective for detection and monitoring.	[7]
Pheromone Traps	5-10 traps/ha	Recommended for mass trapping.	[7]

Visualizing IPM Workflows

A clear understanding of the workflow is essential for the successful implementation of an IPM program utilizing (E)-5-Decen-1-ol.

Caption: IPM Workflow for Anarsia lineatella using pheromones.

Synthesis of (E)-5-Decen-1-ol

The availability of high-purity synthetic pheromones is critical for the success of IPM programs. (E)-5-Decen-1-ol can be synthesized through various chemical routes. One common approach involves the use of acetylenic precursors followed by stereoselective reduction to form the E-alkene.

A detailed laboratory-scale synthesis protocol is outlined below, adapted from established chemical literature.

Protocol for the Synthesis of (E)-5-Decen-1-ol:

Objective: To synthesize (E)-5-Decen-1-ol for use in pheromone lures and dispensers.

Materials:

• 1,6-undecadiene

• Ozone

• Sodium borohydride

• Other necessary reagents and solvents as described in the referenced literature.

Procedure:

• Ozonolysis: The starting material, E-1,6-undecadiene, undergoes ozonolysis to cleave the terminal double bond, followed by a reductive workup with sodium borohydride to yield the corresponding alcohol.

• Purification: The crude product is purified using standard laboratory techniques such as distillation or column chromatography to yield pure (E)-5-decen-1-ol.

• Characterization: The final product should be characterized using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its identity and purity.

For large-scale industrial synthesis, alternative routes may be employed for improved efficiency and cost-effectiveness.

Conclusion

The integration of (E)-5-Decen-1-ol-based pheromone technologies into IPM programs for the Peach Twig Borer, Anarsia lineatella, represents a significant advancement in sustainable agriculture. By providing effective tools for monitoring and mating disruption, these semiochemicals allow for more targeted and environmentally benign pest control strategies. The protocols and data presented in this guide offer a robust framework for researchers and pest management professionals to implement these powerful techniques in the field.

References

• Utah State University Extension. (n.d.). Peach Twig Borer Mating Disruption. Retrieved from [Link]

• Pickel, C., et al. (2002). UC IPM Pest Management Guidelines: Peach, Peach Twig Borer. University of California Agriculture & Natural Resources. Retrieved from [Link]

• Utah State University Extension. (2007). Peach Twig Borer (Anarsia lineatella). Retrieved from [Link]

• Frank, D. L., Starcher, S., & Chandran, R. S. (2020). Comparison of Mating Disruption and Insecticide Application for Control of Peachtree Borer and Lesser Peachtree Borer (Lepidoptera: Sesiidae) in Peach. Insects, 11(10), 658. Retrieved from [Link]

• Li, J., et al. (2017). Simple Synthesis of 5E-Decen-1-ol and 5E-Decenyl Acetate, the Sex Pheromone of Peach Twig Borer. Chinese Journal of Organic Chemistry, 37(4), 1046-1050. Retrieved from [Link]

• Roelofs, W. L., et al. (1975). Sex Pheromone of the Peach Twig Borer Moth (Anarsia lineatella). Environmental Entomology, 4(4), 580-582. Retrieved from [Link]

• Damos, P. T., et al. (2022). Degree-day risk thresholds for predicting the occurrence of Anarsia lineatella, Grapholita molesta and Adoxophyes orana in northern Greece peach orchards. Plant Protection Science, 58(2), 133-144. Retrieved from [Link]

• Zakharkin, L. I., & Petrushkina, E. (1985). Stereoselective synthesis of E-5-decen-1-ol from E-1,6-undecadiene. Bulletin of the Academy of Sciences of the USSR Division of Chemical Science, 34(1), 193-195. Retrieved from [Link]

• Murray, M., & Alston, D. (n.d.). Anarsia lineatella Peach Twig Borer. Utah State University Extension. Retrieved from [Link]

• Damos, P. T., et al. (2022). Degree-day risk thresholds for predicting the occurrence of Anarsia lineatella, Grapholita molesta and Adoxophyes orana in north. Plant Protection Science. Retrieved from [Link]

• CABI. (2021). Anarsia lineatella (peach twig borer). In: Invasive Species Compendium. Wallingford, UK: CAB International. Retrieved from [Link]

• Nagy, A., et al. (2023). Catches of Euxoa tritici in pheromone traps for Anarsia lineatella are due to the presence of (Z)‐5‐decenyl acetate as an impurity. Entomologia Experimentalis et Applicata. Retrieved from [Link]

• Sanidad Agrícola Econex Ltd. (n.d.). Anarsia lineatella | Peach twig borer. Retrieved from [Link]

• SYNTHESIS OF 9-DECEN-1-OL. (n.d.). Retrieved from [Link]

• Ozturk, N., et al. (2010). Efficacy of mating disruption technique against Peach twig borer, Anarsia lineatella Zeller, 1839 (Lepidoptera: Gelechiidae) which is harmful on apricot in Mut District, Mersin Province. Bitki Koruma Bülteni, 50(3), 127-136. Retrieved from [Link]

• Negishi, E., & Van Horn, D. E. (1981). 5,7-Hexadecadiene, (Z, E)-. Organic Syntheses, 60, 107. Retrieved from [Link]

• Damos, P., & Savopoulou-Soultani, M. (2010). Density-invariant dispersion indices and fixed precision sequential sampling plans for the peach twig borer Anarsia lineatella (Lepidoptera: Gelechiidae). European Journal of Entomology, 107(2), 225-232. Retrieved from [Link]

• Ray, A. M., et al. (2015). Identification and Synthesis of Semiochemicals for Fireflies, True Bugs, and Longhorn Beetles. eScholarship, University of California. Retrieved from [Link]

• Russell IPM. (n.d.). Peach twig borer, Anarsia lineatella. Retrieved from [Link]

• Kyparissoudas, D. S. (1989). Simultaneous control of Cydia molesta and Anarsia lineatella in peach orchards of Northern Greece by combining mating disruption and insecticide treatments. Entomologia Hellenica, 7, 13-16. Retrieved from [Link]

• Agrio. (n.d.). How to scout for peach twig borer in fruit orchards. Retrieved from [Link]

• North American Plant Protection Organization. (2015). NAPPO SURVEILLANCE PROTOCOLS. Retrieved from [Link]

• Rice, R. E., & Jones, R. A. (1994). TRAPS AND LURES FOR MONITORING ANARSIA LINEATELLA AND GRAPHOLITHA MOLESTA IN ALMOND AND STONE FRUITS. Acta Horticulturae, (373), 255-262. Retrieved from [Link]

• Gut, L. J., et al. (2009). Using pheromone traps to monitor moth activity in orchards. Michigan State University Extension. Retrieved from [Link]

• Nagy, A., et al. (2023). Catches of Euxoa tritici in pheromone traps for Anarsia lineatella are due to the presence of (Z)-5-decenyl acetate as an impurity. Entomologia Experimentalis et Applicata. Retrieved from [Link]

• Utah State University Extension. (n.d.). Peach Twig Borer in Utah Orchards. Retrieved from [Link]

• Trécé, Inc. (2023). Insect Monitoring, Mating Disruption and Control Systems. Retrieved from [Link]

• Knight, A. L., & Turner, J. E. (2009). Monitoring oriental fruit moth (Lepidoptera: Tortricidae) and peach twig borer (Lepidoptera: Gelechiidae) with clear delta‐shaped traps. Journal of Applied Entomology, 133(2), 115-124. Retrieved from [Link]

• Vanaclocha, P., et al. (2012). Mating disruption for the control of Aonidiella aurantii Maskell (Hemiptera: Diaspididae) may contribute to increased effectiveness of natural enemies. Pest Management Science, 68(1), 142-148. Retrieved from [Link]

• Nagy, A., et al. (2023). Catches of Euxoa tritici in pheromone traps for Anarsia lineatella are due to the presence of (Z)-5-decenyl acetate as an impurity. Entomologia Experimentalis et Applicata. Retrieved from [Link]

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• 4. Pheromones and Semiochemicals of Anarsia lineatella (Lepidoptera: Gelechiidae), the Peach twig borer [pherobase.com]
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• 10. Comparison of Mating Disruption and Insecticide Application for Control of Peachtree Borer and Lesser Peachtree Borer (Lepidoptera: Sesiidae) in Peach [vtechworks.lib.vt.edu]

Application Notes &amp; Protocols: Utilizing Z-5-Decen-1-ol in Wind Tunnel Bioassays for Insect Behavior Analysis

Section 1: Foundational Principles: The Scent, The Arena, and The Subject

This guide provides a comprehensive framework for designing and executing robust wind tunnel bioassays using Z-5-Decen-1-ol. Success in these experiments hinges on a deep understanding of the three core components: the semiochemical (the pheromone), the experimental environment (the wind tunnel), and the biological subject (the insect). We will move beyond rote procedural steps to explain the underlying principles that ensure data integrity and reproducibility.

The Semiochemical: Understanding Z-5-Decen-1-ol

Z-5-Decen-1-ol is a straight-chain unsaturated alcohol that functions as a critical chemical signal, or semiochemical, in the communication of numerous insect species, particularly within the order Lepidoptera (moths and butterflies).[1] It has been identified as a key pheromone component or attractant for pests in agriculture and forestry, including the peach tree borer (Anarsia lineatella), codling moth (Cydia pomonella), and various leafroller species.[1] The biological activity is highly dependent on its stereospecific structure; the (Z)-configuration of the double bond at the fifth carbon is essential for eliciting a behavioral response.[1]

Before its use in any bioassay, the purity and identity of Z-5-Decen-1-ol must be rigorously confirmed. Commercially available standards typically offer purity of 98% or higher, which is crucial for precise and repeatable experiments.[2] Even minor impurities can potentially inhibit or alter the natural behavioral response of the target insect.

Table 1: Physicochemical Properties of Z-5-Decen-1-ol

Property	Value	Source
CAS Number	51652-47-2	[3][4]
Molecular Formula	C₁₀H₂₀O	[3][5]
Molecular Weight	156.27 g/mol	[4][5]
Appearance	Colorless clear liquid (est.)	[6]
Boiling Point	110°C @ 8.00 mm Hg; 225.3°C @ 760 Torr	[6][7]
Odor Profile	Waxy, fatty, rose-like	[1][6]
Solubility	Soluble in alcohol; sparingly soluble in water	[6]

The Arena: The Wind Tunnel as a Controlled Olfactory Landscape

A wind tunnel is the premier tool for studying insect odor-mediated flight, as it allows for the creation of a controlled, replicable environment where the complex dynamics of an odor plume can be managed and observed.[8][9] Unlike simple olfactometers which may only assess choice, a wind tunnel facilitates the full expression of an insect's natural flight repertoire, from initial activation to upwind source location.[9][10]

The primary goal is to generate a stable, laminar airflow that carries the pheromone from a point source, creating a structured odor plume.[9][11] The structure of this plume is not uniform; it consists of fine, intermittent filaments of odor-laden air interspersed with clean air.[12][13] It is this fluctuating stimulation that is believed to be critical for many moth species to sustain upwind flight.[12]

The Subject: Decoding Insect Flight Behavior

The behavioral sequence of a male moth responding to a female's sex pheromone is a well-studied, multi-stage process.[14][15] Understanding these behaviors is essential for defining the metrics of your bioassay.

• Activation: Upon detecting the pheromone, a resting male will initiate activity, often characterized by antennal grooming and wing fanning.

• Take-off: The male launches into the air.

• Upwind Flight (Anemotaxis): The male flies against the wind, using visual cues from the ground (optomotor anemotaxis) to gauge its direction and speed.[8][12]

• Casting/Zigzagging: As the moth flies upwind, it performs a characteristic zigzagging or "casting" flight pattern.[12] This strategy is thought to help the insect stay within the bounds of the meandering pheromone plume. If the moth loses contact with the plume, the casting behavior becomes more pronounced as it searches to re-acquire the scent trail.[12]

• Source Location: As the moth nears the pheromone source, its flight speed often decreases and the width of its zigzag track narrows.[16] Landing and close-range search behaviors, such as walking and antennal contact, are then initiated.

Section 2: Pre-Experimental Protocols & Considerations

Methodical and consistent preparation is the foundation of a successful bioassay. Inconsistencies in stimulus preparation, environmental conditions, or insect handling are the most common sources of experimental variability.

Protocol: Preparation and Validation of the Olfactory Stimulus

Causality: The concentration and release rate of the pheromone directly impact insect response. A dose-response curve should be established to identify the optimal concentration that elicits a robust and consistent behavioral sequence without causing sensory adaptation or arrestment at the release point.

Materials:

• Z-5-Decen-1-ol (≥98% purity)

• High-purity solvent (e.g., hexane, pentane, or mineral oil)

• Glass vials with PTFE-lined caps

• Micropipettes

• Vortex mixer

• Dispenser substrate (e.g., filter paper, rubber septa, cotton wicks)

Procedure:

• Stock Solution Preparation: Prepare a 10 mg/mL stock solution of Z-5-Decen-1-ol in the chosen solvent. The solvent should be high-purity and volatile. Hexane is a common choice.

• Serial Dilutions: Perform serial dilutions to create a range of concentrations for testing (e.g., 1000 µg, 100 µg, 10 µg, 1 µg, 0.1 µg). Prepare fresh dilutions for each experimental day to avoid degradation.

• Dispenser Loading: Apply a precise volume (e.g., 10 µL) of the desired pheromone dilution onto the dispenser substrate. Allow the solvent to evaporate completely in a fume hood for a standardized period (e.g., 5-10 minutes) before introducing the dispenser into the wind tunnel.

• Control Preparation: Prepare a solvent-only control by applying 10 µL of the pure solvent to an identical dispenser substrate. This is critical to ensure that the observed insect behavior is a response to the pheromone and not the solvent or the dispenser itself.

Protocol: Wind Tunnel Calibration and Environmental Control

Causality: Insects are highly sensitive to their environment. Temperature and humidity affect their metabolic rate and activity levels, while wind speed is fundamental to their ability to navigate via anemotaxis.[17] Light conditions must be appropriate for the target species' natural activity period (e.g., dim red light for nocturnal moths).[17]

Table 2: Recommended Environmental Parameters for Wind Tunnel Bioassays

Parameter	Recommended Value/Range	Rationale & Notes	Source
Wind Speed	0.2 - 0.5 m/s	Must be laminar and consistent. Measured with a hot-wire or vane anemometer. Speed should be sufficient to form a plume but not so high as to prevent insect upwind progress.	[17]
Temperature	21 - 26 °C	Maintained to mimic the insect's natural active period. Stable temperature is crucial for consistent behavior.	[17]
Relative Humidity	60 - 80%	Important for insect physiology and can influence pheromone plume structure and longevity on the dispenser.	[17]
Light Conditions	Dim red light (~0.5 - 1.0 lux, >620 nm)	For nocturnal insects, simulates scotophase conditions without affecting most species' visual orientation, which is sensitive to shorter wavelengths.	[17][18]

Procedure:

• Activate Airflow: Turn on the wind tunnel fan and allow the airflow to stabilize for at least 30 minutes. Use a smoke generator (e.g., containing titanium tetrachloride or mineral oil) to visualize the airflow and confirm it is laminar in the flight section.[8]

• Measure and Adjust Wind Speed: Use an anemometer to measure the wind speed at several points within the flight section to ensure uniformity. Adjust the fan speed as necessary to achieve the target velocity.

• Set Environmental Controls: Adjust the room's climate control system to achieve the target temperature and humidity. Monitor these conditions continuously throughout the experiment.

• Establish Lighting: Set the room lighting to the appropriate conditions. For nocturnal species, this typically involves turning off all white lights and using only a dim red light source.

Protocol: Insect Rearing and Acclimatization

Causality: The physiological state of an insect, including its age, mating status, and circadian rhythm, profoundly influences its responsiveness to pheromones. Using insects of a standardized age and ensuring they are tested during their peak activity period is critical for reducing behavioral variability.

Procedure:

• Rearing: Rear insects under controlled conditions of temperature, humidity, and photoperiod to ensure developmental uniformity.

• Sexing and Isolation: Separate males from females at the pupal stage to ensure they are naive (unmated) upon emergence.

• Age Selection: Use males of a consistent age for all trials (e.g., 2-4 days post-emergence), as responsiveness can vary with age.

• Acclimatization: Place the insects (in individual release cages) into the wind tunnel room for at least 1-2 hours prior to the experiment.[17] This allows them to adjust to the temperature, humidity, and lighting conditions of the testing environment.

Section 3: The Bioassay: Execution and Data Capture

This section integrates the preceding protocols into a cohesive experimental workflow. Precision and consistency during the bioassay itself are paramount.

Experimental Workflow: From Insect Release to Data Capture

The following workflow outlines the sequence of a single experimental trial. It is essential to randomize the order of treatments (different concentrations and the solvent control) to avoid time-of-day effects on insect responsiveness.

Caption: General workflow for a single wind tunnel bioassay replicate.

Data Presentation: Quantifying Behavioral Responses

Behavioral responses should be quantified using a clear ethogram (a list of defined behaviors). For each insect, record which of the following behaviors are observed. The final data is typically presented as the percentage of insects exhibiting each behavior.

Table 3: Example Ethogram and Data Recording Sheet for Pheromone Response

Behavior	Definition	Yes / No	Latency (sec)	Notes
Activation	Initiation of wing fanning or locomotion from a resting state.
Taking Flight	Insect leaves the release platform and becomes airborne.
Oriented Upwind Flight	Sustained flight against the wind towards the general direction of the source.
Half Upwind	Insect successfully flies at least halfway to the source.
Source Contact	Insect lands on or within a defined radius (e.g., 5 cm) of the pheromone source.

Section 4: Advanced Methodologies and Validation

To increase the scientific rigor of wind tunnel assays, complementary techniques can be employed to validate the sensory capabilities of the insect and to troubleshoot the experimental setup.

Enhancing Specificity: The Role of Electroantennography (EAG)

While a wind tunnel assay measures the complete behavioral response, electroantennography (EAG) directly measures the electrical output from the insect's antenna in response to an odor.[1][19] Performing EAG can confirm that the target insect's antennae are indeed capable of detecting Z-5-Decen-1-ol. This is a powerful tool for:

• Screening multiple compounds to see which ones elicit a sensory response.[20]

• Confirming the biological activity of a new batch of synthetic pheromone.

• Investigating dose-response at the peripheral sensory level.[21]

A positive EAG response confirms the compound is detected, but it does not reveal what type of behavior (attraction, repulsion) it will elicit; that is the role of the wind tunnel bioassay.[20]

Caption: Relationship between EAG (sensory) and wind tunnel (behavioral) assays.

Troubleshooting and Ensuring Protocol Integrity

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Insect Response	- Pheromone concentration too low/high.- Insects are not in the correct physiological state (too young/old, wrong time of day).- Environmental conditions are suboptimal.- Pheromone degradation.	- Test a wider range of concentrations.- Verify insect age and test during their known activity peak.- Re-calibrate wind tunnel environmental parameters.- Use freshly prepared pheromone solutions.
Insects Fly Randomly	- Airflow is turbulent, not laminar.- Contamination in the wind tunnel.	- Use a smoke source to check for and eliminate sources of turbulence.- Thoroughly clean the wind tunnel with solvent (e.g., acetone, ethanol) and bake removable parts if possible. Ensure proper exhaust.[8]
High Response to Control	- Contamination of solvent, dispenser, or release cage.- Insufficient aeration time between trials.	- Use fresh, high-purity solvent and new dispensers for controls.- Increase the time the tunnel runs with clean air between replicates.

Section 5: References

• Winging It: Moth Flight Behavior and Responses of Olfactory Neurons Are Shaped by Pheromone Plume Dynamics. (n.d.). Chemical Senses, Oxford Academic. Retrieved from [Link]

• Measurement of Odor-Plume Structure in a Wind Tunnel Using a Photoionization Detector and a Tracer Gas. (n.d.). DTIC. Retrieved from [Link]

• Influence of Plume Structure and Pheromone Concentration on Upwind Flight of Cadra cautella Males. (n.d.). ResearchGate. Retrieved from [Link]

• Baker, T. C. (1989). Pheromones And Flight Behavior. Insect Flight. Taylor & Francis eBooks. Retrieved from [Link]

• Measurement of Odor-Plume Structure in a Wind Tunnel Using a Photoionization Detector and a Tracer Gas. (n.d.). Google Books. Retrieved from

• (Z)-5-decen-1-ol, 51652-47-2. (n.d.). The Good Scents Company. Retrieved from [Link]

• Pheromones and General Odor Perception in Insects. (n.d.). NCBI Bookshelf. Retrieved from [Link]

• BEHAVIORAL RESPONSES TO INSECT PHEROMONES. (n.d.). Annual Reviews. Retrieved from [Link]

• Insect pheromones. (n.d.). Wikipedia. Retrieved from [Link]

• Measurement of Odor-Plume Structure in a Wind Tunnel Using a Photoionization Detector and a Tracer Gas. (n.d.). ResearchGate. Retrieved from [Link]

• Schematic of the olfactometer configuration and stimulation protocols... (n.d.). ResearchGate. Retrieved from [Link]

• Insect Pheromones and Intermediates. (n.d.). Jaydev Chemical Industries. Retrieved from [Link]

• Wind Tunnels in Pheromone Research. (n.d.). Entomology. Retrieved from [Link]

• 5-Decen-1-ol, (5Z)-. (n.d.). PubChem. Retrieved from [Link]

• Wind Tunnel For Odor Mediated Insect Behavioural Assays l Protocol Preview. (2023, February 8). YouTube. Retrieved from [Link]

• Insect olfactometer. (n.d.). Google Patents. Retrieved from

• Electroantennography. (n.d.). Wikipedia. Retrieved from [Link]

• A Wind Tunnel for Odor Mediated Insect Behavioural Assays. (2018, November 30). PubMed. Retrieved from [Link]

• Reverse chemical ecology in a moth: machine learning on odorant receptors identifies new behaviorally active agonists. (n.d.). PMC - NIH. Retrieved from [Link]

• Active Spaces of Pheromone Traps for Plodia interpunctella (Lepidoptera: Pyralidae) in Enclosed Environments. (n.d.). USDA ARS. Retrieved from [Link]

• 5-Decen-1-ol, (5E)-. (n.d.). PubChem. Retrieved from [Link]

• Olfactometer used for tests and percentage of webbing clothes moth trapped for each bait. (n.d.). ResearchGate. Retrieved from [Link]

• Insect Olfactometers. (2023, October 10). Yashika Solutions. Retrieved from [Link]

• (A) Electroantennography (EAG) responses elicited by 100, 10 and 1 µg... (n.d.). ResearchGate. Retrieved from [Link]

• Semiochemical compound: (Z)-5-Decen-1-ol. (n.d.). The Pherobase. Retrieved from [Link]

• Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles. (2012, May 6). PMC - NIH. Retrieved from [Link]

• The Crucial Role of Z-5-Decen-1-ol in Modern Organic Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• 5-Decen-1-ol, (Z)-. (n.d.). NIST WebBook. Retrieved from [Link]

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GC-MS Methods for the Identification and Quantification of Z-5-Decen-1-ol: A Validated Protocol

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the identification and quantification of Z-5-Decen-1-ol. Z-5-Decen-1-ol is a semiochemical and fragrance component whose accurate analysis is critical in various fields, including entomology, food science, and quality control of consumer products. The protocols herein are designed to be robust and reliable, adhering to international validation standards to ensure data integrity. We detail the entire workflow, from sample preparation and instrumental analysis to data processing and method validation, providing the scientific rationale behind key procedural choices.

Introduction and Principle

Gas Chromatography-Mass Spectrometry (GC-MS) is an analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[1] This synergy makes it the gold standard for the analysis of volatile and semi-volatile compounds like Z-5-Decen-1-ol.[2] The GC component separates the analyte from other matrix components based on its boiling point and affinity for the stationary phase of the analytical column.[3] Subsequently, the MS component ionizes the eluted analyte, typically using Electron Ionization (EI), and separates the resulting fragments based on their mass-to-charge ratio (m/z).[1] This process generates a unique mass spectrum, or fragmentation fingerprint, that allows for highly specific identification.[4]

For quantification, the instrument measures the abundance of specific ions, which is proportional to the amount of analyte present. By comparing the response of the analyte to that of a known concentration of a standard, an accurate and precise quantification can be achieved.[5] This method is validated according to the principles outlined in the International Council for Harmonisation (ICH) guideline Q2(R1) to demonstrate its suitability for its intended purpose.[6][7]

Materials, Reagents, and Instrumentation

Reagents and Standards

• Z-5-Decen-1-ol analytical standard: (Purity ≥98%)

• Internal Standard (IS): 1-Nonanol or Tridecane (Purity ≥99%)

• Solvents: Hexane or Dichloromethane (GC grade or equivalent)

• Anhydrous Sodium Sulfate: (ACS grade)

• Helium Carrier Gas: (Ultra-high purity, 99.999%)

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System (or equivalent) equipped with a split/splitless injector.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent) single quadrupole mass spectrometer.

• GC Column: A non-polar column such as DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended.[1]

• Data System: MassHunter Workstation Software (or equivalent).

Analytical Method and Protocols

Workflow Overview

The following diagram illustrates the complete analytical workflow from sample receipt to final data reporting.

Caption: High-level workflow for Z-5-Decen-1-ol analysis.

Protocol 1: Preparation of Standards and Samples

• Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-Nonanol and dissolve in 100 mL of hexane.

• Z-5-Decen-1-ol Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Z-5-Decen-1-ol and dissolve in 100 mL of hexane.

• Calibration Standards (0.1 - 20 µg/mL):

  • Prepare a series of dilutions from the Z-5-Decen-1-ol stock solution into clean volumetric flasks using hexane.

  • Spike each calibration standard with a fixed concentration of the internal standard (e.g., 5 µg/mL). For example, to prepare a 10 µg/mL calibration standard in a 10 mL flask, add 100 µL of the 1000 µg/mL Z-5-Decen-1-ol stock and 500 µL of the 1000 µg/mL IS stock, then dilute to the mark with hexane.

• Sample Preparation (Liquid-Liquid Extraction):

  • Accurately weigh or measure 1.0 g (or 1.0 mL) of the sample matrix into a glass centrifuge tube.

  • Add 100 µL of the 1000 µg/mL IS stock solution to the sample.

  • Add 5.0 mL of hexane.

  • Vortex vigorously for 2 minutes to ensure thorough extraction.

  • Centrifuge for 5 minutes at 3000 rpm to separate the layers.

  • Carefully transfer the upper organic layer (hexane) into a clean tube containing a small amount of anhydrous sodium sulfate to remove residual water.[3]

  • Transfer the dried extract into a 2 mL autosampler vial for GC-MS analysis.

Scientist's Note: The use of an internal standard is crucial for accurate quantification.[5] It corrects for variations in extraction efficiency, injection volume, and instrument response drift, thereby improving the precision and accuracy of the method. 1-Nonanol is a suitable IS as it is chemically similar to the analyte but chromatographically resolved.

Protocol 2: GC-MS Instrumental Analysis

The following table summarizes the recommended instrumental parameters.

Parameter	Recommended Setting
GC System
Injection Mode	Splitless (for trace analysis) or Split (10:1 for higher concentrations)
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow Mode)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 240 °C, Hold: 5 min
MS System
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Data Acquisition
Identification	Full Scan Mode: m/z 40-200
Quantification	Selected Ion Monitoring (SIM) Mode
Target Ions (Z-5-Decen-1-ol)	Quantifier: m/z 67 . Qualifiers: m/z 55, 54.[4][8]
Target Ion (1-Nonanol IS)	Quantifier: m/z 56 . Qualifiers: m/z 43, 70.

Scientist's Note: A temperature ramp is essential to ensure good separation of volatile compounds.[1] For quantification, SIM mode is superior to Full Scan mode as it increases sensitivity and selectivity by monitoring only specific ions of interest, thereby reducing chemical noise and improving the signal-to-noise ratio.

Identification and Quantification

Analyte Identification

The identity of Z-5-Decen-1-ol is confirmed by meeting two criteria:

• Retention Time (RT): The RT of the peak in the sample chromatogram must match the RT of the authenticated standard within a predefined window (e.g., ±0.1 minutes).

• Mass Spectrum: The mass spectrum of the sample peak must match the reference spectrum from the NIST library or an in-house standard.[4] The relative abundances of the qualifier ions (m/z 55 and 54) to the quantifier ion (m/z 67) must be within ±20% of those observed for the standard.

Analyte Quantification

The quantification is based on the principle of the internal standard method, as illustrated below.

Caption: Logic diagram for quantification via internal standard method.

• Generate Calibration Curve: For each calibration standard, calculate the ratio of the peak area of Z-5-Decen-1-ol to the peak area of the internal standard. Plot this ratio against the ratio of the concentrations.

• Perform Linear Regression: A linear regression is applied to the data points to generate an equation of the line (y = mx + b) and a correlation coefficient (R²).

• Calculate Sample Concentration: For the unknown sample, calculate the peak area ratio. Use the regression equation to determine the concentration of Z-5-Decen-1-ol in the prepared sample.

Method Validation

The analytical method must be validated to demonstrate its reliability, as per ICH Q2(R1) and FDA guidelines.[7][9][10] The following parameters should be assessed.

Validation Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte without matrix interference.[7]	Peak purity analysis; no interfering peaks at the retention time of the analyte in blank matrix samples.
Linearity	To demonstrate a proportional relationship between concentration and response.[11]	Correlation coefficient (R²) ≥ 0.995 over the specified range.
Range	The concentration interval over which the method is precise, accurate, and linear.	The range established during linearity, accuracy, and precision experiments.
Accuracy	The closeness of the measured value to the true value.	Mean recovery of 80-120% for spiked samples at three concentration levels (low, medium, high).
Precision (Repeatability)	The precision under the same operating conditions over a short interval.	Relative Standard Deviation (RSD) ≤ 15% for six replicate injections of a standard.
Precision (Intermediate)	The precision within the same laboratory but on different days or with different analysts.	RSD ≤ 20% for analyses conducted under varied intra-lab conditions.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise ratio (S/N) of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with accuracy.	S/N of 10:1; must meet accuracy and precision criteria.

Conclusion

The GC-MS method detailed in this application note provides a specific, sensitive, and reliable protocol for the identification and quantification of Z-5-Decen-1-ol. The inclusion of an internal standard and adherence to rigorous validation principles ensures the generation of high-quality, defensible data suitable for research, development, and quality control applications.

References

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• CD ComputaBio. (2024, October 24). Common Sample Preparation Techniques for GC-MS Analysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• Oud Academia. (n.d.). 3.1 Gas Chromatography–Mass Spectrometry (GC-MS) for volatile profiling. Retrieved from [Link]

• University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-Decen-1-ol, (5Z)-. PubChem Compound Database. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 5-Decen-1-ol, (Z)-. NIST Chemistry WebBook. Retrieved from [Link]

• U.S. Food and Drug Administration. (2019, October 17). Guidelines for the Validation of Chemical Methods for the Foods Program. Retrieved from [Link]

• Swartz, M. E., & Krull, I. S. (n.d.). Validation of Bioanalytical Methods — Highlights of FDA's Guidance. LCGC International. Retrieved from [Link]

• Impactfactor. (n.d.). A Review on GC-MS and Method Development and Validation. Retrieved from [Link]

• Gushchina, S., et al. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. National Institutes of Health. Retrieved from [Link]

• shirwansany. (2022, March 31). Determining concentration of compound using #GCMS. YouTube. Retrieved from [Link]

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Application Notes &amp; Protocols: The Use of (Z)-5-Decen-1-ol as a Versatile Reagent in Organic Synthesis

Abstract

(Z)-5-Decen-1-ol is a C10 unsaturated primary alcohol that serves as a pivotal intermediate and building block in modern organic synthesis.[1][2] Its unique structure, featuring a cis-configured double bond at the fifth position and a terminal hydroxyl group, offers two distinct points for chemical modification. This guide provides an in-depth exploration of the applications of (Z)-5-Decen-1-ol, focusing on its utility in the synthesis of insect pheromones and other complex molecules. We will delve into the causality behind key experimental choices and provide detailed, field-proven protocols for its transformation via acetylation, oxidation, and cross-metathesis.

Introduction: The Strategic Value of (Z)-5-Decen-1-ol

In the landscape of synthetic organic chemistry, the efficiency and elegance of a synthetic route often depend on the strategic selection of starting materials. (Z)-5-Decen-1-ol (CAS: 51652-47-2) is a prime example of such a strategic reagent.[2][3] Its bifunctionality—a nucleophilic hydroxyl group and a stereodefined internal alkene—allows for a diverse range of transformations.[2]

The primary utility of (Z)-5-Decen-1-ol stems from its role as a precursor in the synthesis of lepidopteran sex pheromones.[4] Many of these semiochemicals are straight-chain acetates, alcohols, or aldehydes with one or more Z-configured double bonds. The predefined stereochemistry of the C5-C6 double bond in (Z)-5-Decen-1-ol provides a significant synthetic advantage, obviating the need for non-stereoselective methods or complex purification steps to isolate the desired Z-isomer.

Table 1: Physicochemical Properties of (Z)-5-Decen-1-ol

Property	Value	Reference
IUPAC Name	(Z)-dec-5-en-1-ol	[3]
Molecular Formula	C₁₀H₂₀O	[3]
Molecular Weight	156.27 g/mol	[3]
Appearance	Colorless Liquid
Boiling Point	110 °C @ 8 mmHg	[5]
Density	0.847 - 0.857 g/cm³ @ 25 °C	[5]
Refractive Index	1.453 - 1.460 @ 20 °C	[5]
Solubility	Soluble in alcohol; Insoluble in water	[5]

Core Applications & Synthetic Transformations

The dual functionality of (Z)-5-Decen-1-ol is the cornerstone of its versatility. The hydroxyl group can be readily converted into other functional groups such as esters, ethers, and aldehydes, while the alkene is available for transformations like epoxidation, dihydroxylation, or metathesis.

Pheromone Synthesis: Acetylation to (Z)-5-Decenyl Acetate

One of the most direct applications of (Z)-5-Decen-1-ol is its conversion to (Z)-5-Decenyl Acetate, a known sex pheromone component for species such as the turnip moth (Agrotis segetum).[6] This transformation is a straightforward esterification of the primary alcohol.

Causality of Experimental Choice: The use of Acetic Anhydride with a catalytic amount of a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) in the presence of a mild base such as Triethylamine (TEA) or Pyridine is a highly efficient and standard method for acetylating primary alcohols. TEA serves to quench the acetic acid byproduct, driving the reaction to completion. Dichloromethane (DCM) is an excellent solvent choice due to its inert nature and ease of removal during workup.

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Application Notes &amp; Protocols for the Stereoselective Synthesis of (Z)-5-Decen-1-ol

Introduction: The Significance of Stereochemical Precision

(Z)-5-Decen-1-ol is a long-chain unsaturated alcohol that serves as a crucial component in the sex pheromone blend of various Lepidoptera species, including the peach twig borer.[1][2] Its biological activity is intrinsically linked to the specific Z (or cis) geometry of the double bond. The corresponding (E)-isomer often exhibits significantly lower or even inhibitory activity. Consequently, the ability to synthesize (Z)-5-Decen-1-ol with high stereochemical purity is of paramount importance for applications in integrated pest management strategies, chemical ecology research, and the synthesis of complex natural products.[3]

This document provides an in-depth guide for researchers, outlining three robust and distinct methodologies for the stereoselective synthesis of (Z)-5-Decen-1-ol. Each protocol is presented with detailed step-by-step instructions, mechanistic insights explaining the basis of stereocontrol, and guidelines for validation.

Strategic Approaches to (Z)-Alkene Synthesis

The construction of a Z-disubstituted double bond requires careful selection of synthetic strategy. We will explore three field-proven approaches:

• The Wittig Reaction: A classic and reliable method that couples an aldehyde with a phosphorus ylide. The stereochemical outcome is dictated by the nature of the ylide.[4]

• Semi-Hydrogenation of an Alkyne: A powerful technique where an internal alkyne is selectively reduced to the corresponding (Z)-alkene using a poisoned catalyst system.[5]

• Z-Selective Olefin Metathesis: A modern, catalytic approach that forms the double bond by rearranging alkylidene fragments between two simpler olefins using specialized ruthenium catalysts.[6]

Each method offers unique advantages concerning starting material availability, scalability, and functional group tolerance.

Method 1: The Wittig Reaction with Non-Stabilized Ylides

The Wittig reaction is a cornerstone of alkene synthesis, forming a carbon-carbon double bond from a carbonyl compound and a phosphorus ylide.[7][8] The key to achieving high (Z)-selectivity lies in using a non-stabilized ylide (one where the carbanion is not stabilized by adjacent electron-withdrawing groups). The reaction proceeds through a kinetically controlled pathway via a strained oxaphosphetane intermediate, which preferentially eliminates to form the (Z)-alkene.[8][9]

Mechanistic Rationale for (Z)-Selectivity

The reaction begins with the nucleophilic attack of the ylide on the aldehyde carbonyl. This leads to the formation of a four-membered ring intermediate, the oxaphosphetane. With non-stabilized ylides, this cycloaddition is rapid and irreversible, and the geometry of the initial approach dictates the final product. The sterically preferred pathway leads to the syn-oxaphosphetane, which subsequently fragments to yield the (Z)-alkene and triphenylphosphine oxide.[8]

Caption: Figure 1: Wittig Reaction Mechanism for (Z)-Alkene Formation.

Experimental Protocol

This protocol involves two main stages: the preparation of the phosphonium salt and the subsequent Wittig reaction.

Part A: Synthesis of Amyltriphenylphosphonium Bromide

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add triphenylphosphine (26.2 g, 100 mmol) and acetonitrile (100 mL).

• Reagent Addition: Add 1-bromopentane (15.1 g, 100 mmol) to the flask.

• Reaction: Heat the mixture to reflux and maintain for 24 hours. A white precipitate of the phosphonium salt will form.

• Isolation: Cool the reaction mixture to room temperature and then in an ice bath for 30 minutes. Collect the white solid by suction filtration.

• Washing & Drying: Wash the solid with cold diethyl ether (2 x 50 mL) to remove any unreacted starting materials. Dry the resulting phosphonium salt under vacuum. The product should be stored in a desiccator.

Part B: Ylide Formation and Olefination

• Setup: To a flame-dried 500 mL three-neck round-bottom flask under a nitrogen atmosphere, add amyltriphenylphosphonium bromide (41.3 g, 100 mmol) and anhydrous tetrahydrofuran (THF, 200 mL).

• Ylide Generation: Cool the suspension to -78 °C (dry ice/acetone bath). Slowly add n-butyllithium (n-BuLi, 40 mL of a 2.5 M solution in hexanes, 100 mmol) via syringe over 30 minutes. The solution will turn a deep orange/red color, indicating the formation of the ylide.[9] Allow the mixture to stir at -78 °C for an additional 30 minutes.

• Aldehyde Addition: In a separate flask, dissolve 5-hydroxypentanal (10.2 g, 100 mmol) in 50 mL of anhydrous THF. Add this solution dropwise to the cold ylide solution over 30 minutes. Note: 5-hydroxypentanal exists in equilibrium with its cyclic hemiacetal; the ylide is basic enough to react with either form.

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12 hours. The color will fade as the ylide is consumed.

• Quenching: Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl, 100 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Washing: Combine the organic layers and wash with water (100 mL) and then with brine (100 mL).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product will contain triphenylphosphine oxide as a major byproduct.[7] Purify the residue by column chromatography on silica gel (eluent: 10-20% ethyl acetate in hexanes) to yield pure (Z)-5-Decen-1-ol.

Validation

• TLC: Monitor reaction progress. The product will have a different Rf value than the starting aldehyde.

• GC-MS: Confirm the mass of the product (156.27 g/mol ) and assess the Z/E ratio.[10]

• ¹H NMR: The key diagnostic signals are the vinyl protons, which for the (Z)-isomer typically appear as a multiplet around δ 5.3-5.4 ppm. The coupling constant (J) between these protons is characteristically smaller for Z-isomers (~10-12 Hz) compared to E-isomers (~15-18 Hz).

Method 2: Alkyne Semi-Hydrogenation via Lindlar's Catalyst

The semi-hydrogenation of an internal alkyne is an exceptionally reliable and highly stereoselective method for preparing (Z)-alkenes.[11] The reaction utilizes a "poisoned" heterogeneous catalyst, most famously Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline), to prevent over-reduction to the alkane.[12][13]

Mechanistic Rationale for (Z)-Selectivity

The reaction occurs on the surface of the metal catalyst. Hydrogen gas (H₂) adsorbs onto the palladium surface and dissociates into hydrogen atoms. The alkyne also coordinates to the surface. The key step is the simultaneous (syn-addition) delivery of two hydrogen atoms to the same face of the alkyne π-system.[12] This concerted addition mechanism intrinsically leads to the (Z)-alkene, which then desorbs from the catalyst surface before a second hydrogenation can occur. The catalyst "poisons" (lead and quinoline) deactivate the most active catalytic sites, which prevents the reduction of the newly formed alkene.[5][13]

Caption: Figure 2: Alkyne Hydrogenation on a Lindlar Catalyst Surface.

Experimental Protocol

This protocol assumes the availability of the starting material, 5-decyn-1-ol.

• Setup: Assemble a hydrogenation apparatus. A simple setup can consist of a thick-walled round-bottom flask (e.g., a Parr flask) equipped with a magnetic stir bar, a septum, and a three-way stopcock connected to a vacuum line and a balloon filled with hydrogen gas.

• Reagents: To the flask, add 5-decyn-1-ol (15.4 g, 100 mmol) and methanol (200 mL).

• Catalyst Addition: Carefully add Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead, ~750 mg, 5 mol% Pd).

• Atmosphere Exchange: Seal the flask and evacuate the air by applying a vacuum, then backfill with hydrogen from the balloon. Repeat this vacuum/backfill cycle three times to ensure an inert atmosphere replaced by hydrogen.

• Reaction: Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (maintained by the balloon).

• Monitoring: Monitor the reaction progress by TLC or by measuring hydrogen uptake. The reaction is typically complete within 4-8 hours. Caution: Do not allow the reaction to proceed for too long, as over-reduction to the alkane can occur, albeit slowly.

• Work-up: Once the starting material is consumed, carefully vent the hydrogen atmosphere and replace it with nitrogen or air.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the heterogeneous catalyst. Wash the Celite pad with methanol (50 mL).

• Concentration: Combine the filtrates and remove the solvent under reduced pressure.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by column chromatography (eluent: 10-20% ethyl acetate in hexanes) to yield pure (Z)-5-Decen-1-ol.

Validation

• GC-MS: This is the primary method to confirm high stereoselectivity. A properly executed Lindlar hydrogenation should yield >98% (Z)-isomer.

• ¹H NMR & ¹³C NMR: Confirm the disappearance of alkyne signals and the appearance of characteristic (Z)-alkene signals.

• FT-IR: The C≡C stretch (around 2200 cm⁻¹) of the starting material should be absent in the product spectrum.

Method 3: Z-Selective Olefin Cross-Metathesis

Olefin metathesis is a powerful catalytic reaction that "swaps" the alkylidene groups of two alkenes.[14] While early catalysts (like standard Grubbs catalysts) provided poor control over stereochemistry, yielding mixtures of E and Z isomers, modern catalyst development has produced highly Z-selective systems.[15] Molybdenum- or Ruthenium-based catalysts with specific bulky ligand architectures can direct the reaction to strongly favor the formation of the thermodynamically less stable (Z)-alkene.[6]

Mechanistic Rationale for (Z)-Selectivity

The reaction proceeds via a series of [2+2] cycloaddition and cycloreversion steps involving the alkene substrates and the metal-alkylidene catalyst, passing through metallacyclobutane intermediates. The stereoselectivity arises from the steric interactions between the substituents of the alkene and the ligands on the metal center within the metallacyclobutane intermediate. Z-selective catalysts are designed with ligands that force the substituents into a specific orientation during the catalytic cycle, making the pathway to the (Z)-alkene product kinetically favored.[6]

Caption: Figure 3: Simplified Catalytic Cycle for Cross-Metathesis.

Experimental Protocol

This protocol uses commercially available terminal alkenes and a Z-selective Grubbs-type catalyst.

• Setup: All manipulations should be performed in a glovebox or using Schlenk line techniques under an inert atmosphere (argon or nitrogen). Use dry, degassed solvents. To a flame-dried Schlenk flask equipped with a stir bar and reflux condenser, add 1-hexene (5.05 g, 60 mmol) and 5-hexen-1-ol (5.0 g, 50 mmol) in anhydrous, degassed dichloromethane (DCM, 100 mL).

• Catalyst Addition: Add the Z-selective ruthenium catalyst (e.g., Hoveyda-Grubbs 2nd Generation Catalyst M2001 or similar, ~1-2 mol%) to the reaction flask under a positive pressure of inert gas.

• Reaction: Heat the mixture to reflux (~40 °C for DCM) and stir for 4-12 hours. The reaction drives to completion through the formation of volatile ethylene gas, which is removed via the condenser.[16]

• Monitoring: Follow the disappearance of starting materials by GC-MS.

• Quenching: After the reaction is complete, cool the mixture to room temperature and quench the catalyst by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

• Concentration: Remove the solvent under reduced pressure.

• Purification: The ruthenium byproducts can be removed by filtering the concentrated residue through a plug of silica gel with diethyl ether. Further purification by column chromatography on silica gel (eluent: 10-20% ethyl acetate in hexanes) will afford the pure (Z)-5-Decen-1-ol.

Validation

• GC-MS: Determine the conversion of starting materials and the Z/E ratio of the product.

• ¹H NMR: Confirm the structure and stereochemistry as described in the previous methods.

• ¹³C NMR: Verify the number of unique carbon signals corresponding to the product structure.

Summary and Comparison of Methods

Method	Key Transformation	Stereoselectivity	Advantages	Disadvantages
Wittig Reaction	Aldehyde + Ylide → Alkene	Good to Excellent (Z)	Reliable, well-established, tolerates many functional groups.[8]	Stoichiometric amounts of phosphine reagent required; triphenylphosphine oxide byproduct can be difficult to remove.[7]
Lindlar Hydrogenation	Alkyne → (Z)-Alkene	Excellent (>98% Z)	Very high stereoselectivity, clean reaction, catalyst is easily removed by filtration.[5][12]	Requires access to the alkyne precursor, potential for over-reduction, requires handling of H₂ gas.
Olefin Metathesis	Alkene + Alkene → New Alkene	Good to Excellent (Z)	Catalytic, atom-economical, builds complex molecules from simple precursors.[6]	Requires specialized and often expensive catalysts, sensitive to air and moisture, requires inert atmosphere techniques.

Conclusion

The stereoselective synthesis of (Z)-5-Decen-1-ol can be successfully achieved through several distinct and reliable chemical strategies. The choice of method will depend on the specific constraints and resources of the laboratory, including starting material availability, equipment for handling sensitive reagents, and desired scale. The Wittig reaction offers a classic, robust approach, while Lindlar hydrogenation provides unparalleled stereoselectivity. For researchers interested in modern catalytic methods, Z-selective cross-metathesis represents a powerful and efficient alternative. Each protocol, when executed with care, provides a valid and reproducible path to this important biologically active molecule.

References

• Vertex AI Search. Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst.
• Umicore PMC. Metathesis Catalysts - Precious Metals Chemistry.
• Wikipedia. Semi-hydrogenation of alkynes.
• Trost, B. M., & Li, C. J. (2014). A Functional-Group-Tolerant Catalytic trans Hydrogenation of Alkynes. Angewandte Chemie International Edition, 53(20), 5134-5137.
• Ashenhurst, J. (2011). Partial Reduction of Alkynes With Lindlar's Catalyst. Master Organic Chemistry.
• Wang, Z., et al. (2022). Controlled Selectivity through Reversible Inhibition of the Catalyst: Stereodivergent Semihydrogenation of Alkynes. Journal of the American Chemical Society, 144(29), 13276-13285.
• Organic Chemistry Portal. Cross Metathesis.
• ResearchGate. Synthesis of (Z)-5-Decenol and (Z)-5-Decenyl Acetate, Components of the Sex Pheromones of a Variety of Lepidoptera.
• Herbert, M. B., et al. (2012). Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis. Angewandte Chemie International Edition, 51(30), 7561-7564.
• Ashenhurst, J. Olefin Metathesis. Master Organic Chemistry.
• ResearchGate. Simple Synthesis of 5 E -Decen-1-ol and 5 E -Decenyl Acetate, the Sex Pheromone of Peach Twig Borer.
• Organic Chemistry Portal. Wittig Reaction.
• University of Michigan. The Wittig Reaction: Synthesis of Alkenes.
• Unknown Source. Grubbs and Schrock Metathesis Catalysts.
• University of North Georgia. Synthesis of an Alkene via the Wittig Reaction.
• Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry.
• Organic Chemistry Explained. (2018). Grubbs and Schrock Metathesis. YouTube.
• The Pherobase. Semiochemical compound: (Z)-5-Decen-1-ol.
• ResearchGate. Stereoselective synthesis of E-5-decen-1-ol from E-1,6-undecadiene.
• Chemistry LibreTexts. (2023). Alkenes from Aldehydes and Ketones - Wittig Reaction.
• Sellanes, G., et al. (2018). Synthesis and Field Evaluation of the Sex Pheromone of Plutella xylostella (L.) (Lepidoptera: Plutellidae) in Canola (Brassica napus L.). Agrociencia Uruguay, 22(2), 1-8.
• Weidenweber, S., et al. (2016). Structural and functional insights into asymmetric enzymatic dehydration of alkenols. Nature Communications, 7, 12590.
• PubChem. 5-Decen-1-ol, (5Z)-.
• The Good Scents Company. (Z)-5-decen-1-ol.
• NINGBO INNO PHARMCHEM CO.,LTD. The Crucial Role of Z-5-Decen-1-ol in Modern Organic Synthesis.
• Plapp, B. V., et al. (2013). Purification and enzymatic characterization of alcohol dehydrogenase from Arabidopsis thaliana. PLoS One, 8(11), e78833.
• Grand, C., et al. (1995). Purification and characterization of cinnamyl alcohol dehydrogenase isoforms from Phaseolus vulgaris. Planta, 196(2), 296-302.

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• 5. Semi-hydrogenation of alkynes - Wikipedia [en.wikipedia.org]
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• 16. Cross Metathesis [organic-chemistry.org]

Technical Notes & Optimization

Stability and degradation of Z-5-Decen-1-ol in field conditions

Introduction: Navigating the Nuances of Z-5-Decen-1-ol Field Stability

Z-5-Decen-1-ol (CAS 51652-47-2) is a C10 unsaturated fatty alcohol that serves as a critical semiochemical, particularly as a sex pheromone component for various lepidopteran species, and as a versatile intermediate in organic synthesis.[1][2] Its efficacy in field applications, whether for pest management or atmospheric studies, is fundamentally dependent on its stability and predictable degradation profile under fluctuating environmental conditions. The presence of a primary alcohol functional group and a cis-alkene makes the molecule susceptible to a range of degradation pathways that can diminish its biological activity and complicate experimental results.[1]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource to understand, predict, and troubleshoot issues related to the stability and degradation of Z-5-Decen-1-ol in the field. By explaining the causality behind experimental choices and providing validated protocols, this document aims to ensure the integrity and reproducibility of your research.

Frequently Asked Questions: Core Degradation Concepts

This section addresses the fundamental scientific principles governing the degradation of Z-5-Decen-1-ol.

Question 1: What are the primary degradation pathways for Z-5-Decen-1-ol under typical field conditions?

Answer: The degradation of Z-5-Decen-1-ol is primarily driven by three distinct mechanisms that can occur concurrently:

• Oxidation: The molecule has two primary sites for oxidation. The primary alcohol (-CH₂OH) can be oxidized first to an aldehyde (-CHO) and subsequently to a carboxylic acid (-COOH). The double bond is also susceptible to oxidative cleavage, breaking the carbon chain. This process is accelerated by the presence of atmospheric oxygen and certain metallic ions in dust or water.

• Isomerization: The biologically active Z (or cis) configuration of the double bond can isomerize to the more thermodynamically stable E (or trans) isomer, (E)-5-Decen-1-ol.[3] This isomerization often results in a significant loss of or altered biological activity, as pheromone receptors are highly stereospecific.

• Photodegradation: Exposure to ultraviolet (UV) radiation from sunlight is a major catalyst for both oxidation and isomerization. UV energy can generate free radicals, initiating chain reactions that degrade the molecule.[4] This is a critical factor for lures and dispensers exposed to direct sunlight.

• Microbial Degradation: In soil and on plant surfaces, microorganisms such as bacteria and fungi can utilize Z-5-Decen-1-ol as a carbon source.[5][6] Enzymatic processes break down the molecule, often through oxidation of the alcohol and cleavage of the carbon chain, mineralizing it into carbon dioxide and water.[6][7] The rate and extent of microbial degradation are highly dependent on the specific microbial community present, soil type, and environmental conditions.[7][8]

Question 2: Which environmental factors have the most significant impact on the stability of Z-5-Decen-1-ol?

Answer: Several key environmental factors govern the rate of degradation. Understanding and monitoring these variables is crucial for interpreting field data.

Environmental Factor	Primary Impact on Z-5-Decen-1-ol Degradation	Scientific Rationale
UV Radiation (Sunlight)	Accelerates photodegradation, leading to both oxidation and Z/E isomerization.	UV photons provide the activation energy required to break chemical bonds and generate highly reactive free radical species, which drive degradation reactions.[9][10]
Temperature	Increases the rate of all degradation reactions (chemical and biological) and enhances volatilization.	Higher temperatures increase molecular kinetic energy, accelerating reaction rates according to the Arrhenius equation. It also promotes the activity of degradative microorganisms.[5][11]
Oxygen Availability	Essential for oxidative degradation pathways.	Atmospheric oxygen acts as the primary oxidizing agent, reacting with the alcohol and double bond, particularly in processes initiated by UV light.
Moisture / Humidity	Can facilitate hydrolytic processes and is essential for microbial activity.	Water is a necessary component for the survival and metabolic activity of microorganisms that carry out biodegradation.[5][11]
pH	Influences the rate of acid/base-catalyzed degradation and microbial activity.	Extreme pH values can directly catalyze the degradation of organic molecules. Microbial populations also have optimal pH ranges for growth and enzymatic activity.[4][12]
Microbial Load	Dictates the rate of biodegradation in soil and on surfaces.	The types and population density of microorganisms capable of metabolizing long-chain alcohols will determine how quickly the compound is removed from the environment biologically.[7][13]

Troubleshooting Guide: Field & Laboratory Issues

This section is designed to help you diagnose and solve specific problems encountered during your experiments.

Problem 1: My analytical results show a rapid decrease in the concentration of Z-5-Decen-1-ol from field-deployed lures, far exceeding the expected release rate.

• Possible Cause: Accelerated degradation due to high UV exposure. The dispenser material may be transparent to UV radiation, causing rapid photodegradation of the active compound.

• Troubleshooting & Solution:

  • Analyze Dispenser Material: Check the UV transmission spectrum of your dispenser material.

  • Incorporate UV Protectant: If possible, reformulate the lure matrix to include a UV-blocking agent or antioxidant (e.g., Vitamin E).

  • Switch to Opaque Dispenser: Utilize a dispenser made from UV-opaque material (e.g., colored or opaque polymer) to shield the pheromone from direct sunlight.

  • Run a Control: In your next trial, place a control dispenser shielded from light (e.g., wrapped in foil, but allowing air exchange) alongside an exposed dispenser to quantify the specific contribution of photodegradation.

Problem 2: I am detecting a significant peak corresponding to E-5-Decen-1-ol in my field samples, which was absent in my original standard.

• Possible Cause: Z-to-E isomerization has occurred due to exposure to heat or UV light during field deployment, sample collection, or storage.

• Troubleshooting & Solution:

  • Verify Standard Purity: Before any experiment, inject a fresh dilution of your Z-5-Decen-1-ol standard into the GC-MS to confirm its isomeric purity.

  • Protect Samples from Light: Collect samples into amber vials or vials wrapped in aluminum foil.

  • Maintain Cold Chain: Immediately upon collection, place samples on ice or dry ice in a cooler.[14] For long-term storage, freeze extracts at -20°C or, for maximum stability, flash-freeze tissues or adsorbent traps in liquid nitrogen and store at -80°C.[15]

  • Minimize Thermal Stress: During sample preparation in the lab, avoid unnecessary heating. If using a nitrogen evaporator to concentrate samples, use a gentle stream and a room temperature water bath.

Problem 3: Analyte recovery from my adsorbent traps (e.g., Porapak Q, Tenax) is low and inconsistent.

• Possible Cause A: Inefficient solvent elution. The chosen solvent may not be optimal for desorbing Z-5-Decen-1-ol from the adsorbent material.

• Troubleshooting & Solution:

  • Test Different Solvents: While hexane and dichloromethane are common, test a small range of solvents with varying polarities to find the optimal one for your specific setup.[16][17]

  • Increase Solvent Volume/Elutions: Elute the trap with multiple, smaller volumes of solvent (e.g., 3 x 200 µL) rather than a single large volume to improve extraction efficiency.

  • Spike a Blank Trap: Before field deployment, spike a clean adsorbent trap with a known amount of Z-5-Decen-1-ol standard. Elute it immediately and analyze by GC-MS to determine your baseline recovery efficiency. If it's low, the issue is with the elution method itself.

• Possible Cause B: Analyte degradation on the adsorbent material post-collection.

• Troubleshooting & Solution:

  • Immediate Elution or Freezing: Elute the traps with solvent in the field immediately after sampling, if feasible. If not, cap the traps securely, wrap them to protect from light, and freeze them as quickly as possible.[18]

  • Internal Standard Addition: Add a suitable internal standard to the elution solvent. This allows you to correct for variations in extraction efficiency and instrument response, providing more accurate quantification.[17]

Visualized Workflows and Pathways

Major Degradation Pathways of Z-5-Decen-1-ol

Caption: Key degradation routes for Z-5-Decen-1-ol in the field.

Standard Experimental Workflow for Field Analysis

Caption: Workflow from field deployment to final data analysis.

Validated Experimental Protocols

These protocols are provided as a robust starting point. You may need to optimize certain parameters based on your specific experimental goals and available equipment.

Protocol 1: Field Sample Collection via Air Entrainment

This method is ideal for collecting airborne volatiles released from a dispenser.

• Apparatus Preparation:

  • Use glass adsorbent traps packed with 50-100 mg of a suitable adsorbent like Tenax® TA or Porapak™ Q.

  • Condition traps before use by heating them under a stream of purified nitrogen or helium in a GC oven to remove contaminants.

• Field Setup:

  • Place the pheromone dispenser in an aeration chamber.

  • Connect the outlet of the chamber to the adsorbent trap.

  • Connect the other end of the trap to a portable, battery-powered pump calibrated to a known flow rate (e.g., 100-500 mL/min).

• Sample Collection:

  • Draw air from the chamber through the adsorbent trap for a defined period (e.g., 1-4 hours). The duration will depend on the release rate of the lure and the sensitivity of your analytical instrument.

  • Record the total volume of air sampled.

• Post-Collection Handling:

  • Immediately after sampling, disconnect the trap and cap both ends securely with PTFE caps.

  • Wrap the trap in aluminum foil to protect it from light.

  • Place the trap in a cooler on ice for transport to the laboratory. For storage longer than 12 hours, freeze at -80°C.[15]

Protocol 2: Sample Elution and Preparation for GC-MS Analysis

• Internal Standard Preparation: Prepare a stock solution of a suitable internal standard (IS), such as (Z)-7-Dodecen-1-ol or a stable isotope-labeled analog, in high-purity hexane. The IS should be chemically similar to Z-5-Decen-1-ol but chromatographically resolved.

• Elution:

  • Uncap the adsorbent trap and pass 500 µL of elution solvent (e.g., hexane) containing the internal standard at a known concentration (e.g., 50 ng) through the trap in the reverse direction of sample collection.

  • Collect the eluate in a 2 mL amber glass autosampler vial.

  • Repeat the elution with another 500 µL of solvent and combine the eluates.

• Concentration (if necessary):

  • If the sample concentration is expected to be low, concentrate the eluate to a final volume of ~50-100 µL under a gentle stream of purified nitrogen. Avoid concentrating to dryness, as this can lead to the loss of volatile compounds.

• Final Preparation:

  • Cap the vial securely. The sample is now ready for GC-MS analysis. Store at -20°C until injection.[18]

Protocol 3: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This is a general method; specific parameters should be optimized for your instrument.[19]

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar or mid-polarity column, such as a DB-5ms or HP-5 (30 m x 0.25 mm ID x 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injection: 1 µL, splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MS Parameters:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

• Quantification:

  • Prepare a calibration curve by analyzing standards of Z-5-Decen-1-ol at various concentrations, each containing the same fixed concentration of the internal standard.

  • Plot the ratio of the analyte peak area to the IS peak area against the analyte concentration.

  • Determine the concentration of Z-5-Decen-1-ol in the field samples by calculating their peak area ratios and interpolating from the calibration curve.

References

• Millar, J. G. (2002). Sampling and sample preparation for pheromone analysis. Mentioned in a review of methods for collection and isolation of insect pheromones.

• Ettaib, R. (2019). Recommendations for sample preservation for pheromone analysis. ResearchGate. [Link]

• Jumean, Z. et al. (2020). Sex pheromone biosynthesis, storage and release in a female moth: making a little go a long way. National Institutes of Health. [Link]

• Johnson, N. S. et al. (2024). Protocol for monitoring and analyzing pheromone-mediated behavioral response of sea lamprey in a natural system. National Institutes of Health. [Link]

• Zhang, D. et al. (2022). Identification and Field Evaluation of Sex Pheromone Components and Its Antagonist Produced by a Major Tea Pest, Archips strojny. MDPI. [Link]

• PubChem. 5-Decen-1-ol, (5Z)-. National Center for Biotechnology Information. [Link]

• The Good Scents Company. (Z)-5-decen-1-ol. The Good Scents Company Information System. [Link]

• Hsieh, C.-L. et al. (2019). Degradation of isopropyl alcohol using UV and persulfate in a large reactor. Separation and Purification Technology. [Link]

• Durand, N. et al. (2011). Degradation of Pheromone and Plant Volatile Components by a Same Odorant-Degrading Enzyme in the Cotton Leafworm, Spodoptera littoralis. PLOS ONE. [Link]

• Hsieh, C.-L. et al. (2019). Degradation of isopropyl alcohol using UV and persulfate in a large reactor. ResearchGate. [Link]

• Namieśnik, J. & Zabiegała, B. (2010). The Importance of Degradation in the Fate of Selected Organic Compounds in the Environment. Part I. General Considerations. Polish Journal of Environmental Studies.

• NIST. 5-Decen-1-ol, (Z)-. NIST Chemistry WebBook. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Crucial Role of Z-5-Decen-1-ol in Modern Organic Synthesis. [Link]

• PubChem. 5-Decen-1-ol, (5E)-. National Center for Biotechnology Information. [Link]

• Durand, N. et al. (2011). Degradation of Pheromone and Plant Volatile Components by a Same Odorant-Degrading Enzyme in the Cotton Leafworm, Spodoptera littoralis. ResearchGate. [Link]

• U.S. EPA. 5-Decen-1-ol, (5Z)-. Substance Registry Services. [Link]

• ChemicalInfo. Z-5-Decen-1-ol: A Versatile Chemical Intermediate for Research and Industrial Applications. [Link]

• Vidya-mitra. (2018). Degradation of Insecticides. YouTube. [Link]

• Bhatt, P. et al. (2020). Insight Into Microbial Applications for the Biodegradation of Pyrethroid Insecticides. Frontiers in Microbiology. [Link]

• Chen, S. et al. (2018). Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review. Molecules. [Link]

• Wang, L. et al. (2017). Degradation of polyvinyl alcohol (PVA) by UV/chlorine oxidation: Radical roles, influencing factors, and degradation pathway. Water Research. [Link]

• Tian, H. et al. (2024). Degradation of Polymer Materials in the Environment and Its Impact on the Health of Experimental Animals: A Review. Polymers. [Link]

• Royal Society of Chemistry. (2015). Analytical Methods. RSC Publishing.

• Smaoui, S. et al. (2011). Study of the influence of alcohol on the photostability of four UV filters. International Journal of Cosmetic Science. [Link]

• Zabiegała, B. & Namieśnik, J. (2010). The Importance of Degradation in the Fate of Selected Organic Compounds in the Environment. Part II. Photodegradation and Biodegradation. Polish Journal of Environmental Studies.

• Liu, D. et al. (2000). Factors affecting chemical biodegradation. ResearchGate. [Link]

• Wang, L. et al. (2017). Degradation of polyvinyl alcohol (PVA) by UV/chlorine oxidation: Radical roles, influencing factors, and degradation pathway. ResearchGate. [Link]

• Wyrzykowska-Ceradini, B. et al. (2024). The Influence of Environmental Factors on the Degradation of PLA/Diatomaceous Earth Composites. Materials. [Link]

• Wang, G. et al. (2023). Reaction Pathway of 1-Decene Cracking to Produce Light Olefins over H-ZSM-5 at Ultrahigh Temperature. ResearchGate. [Link]

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Technical Support Center: Optimizing Lure Longevity for Z-5-Decen-1-ol

Welcome to the technical support center for Z-5-Decen-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving Z-5-Decen-1-ol as a semiochemical lure. Our goal is to equip you with the knowledge to maximize the field longevity and experimental efficacy of your lures.

Section 1: Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with Z-5-Decen-1-ol lures. The question-and-answer format is designed to help you quickly identify and resolve common problems.

Issue 1: Rapid Decline in Trap Captures

Q: My traps baited with Z-5-Decen-1-ol lures showed high initial capture rates, but the numbers dropped significantly after only a short period in the field. What could be the cause?

A: A rapid decline in efficacy is a common issue and can be attributed to several factors related to the lure's formulation and the environmental conditions it's exposed to. The attractiveness of pheromone septa can decline over time; for some pheromones, catches have been observed to decrease to 53% after just 7 days and to 32% after 14 days in the field.[1]

• Probable Cause 1: Accelerated Pheromone Release. High temperatures and strong air currents can lead to a faster-than-expected release of Z-5-Decen-1-ol from the lure dispenser.[2][3] The type of dispenser also plays a crucial role; for instance, polyethylene vials may have a more rapid, exponential decline in release compared to rubber septa.[4]

• Solution 1: Optimize Dispenser Choice and Placement.

  • Select a dispenser material with a slower, more controlled release rate suitable for your environmental conditions. Rubber septa are a common choice for many moth pheromones.[5]

  • Place traps in locations that are shielded from constant high winds, which can disrupt the pheromone plume and accelerate evaporation.[3]

• Probable Cause 2: Chemical Degradation of Z-5-Decen-1-ol. As an unsaturated alcohol, Z-5-Decen-1-ol is susceptible to degradation via oxidation and UV radiation.[6] The double bond at the 5-position is a primary site for oxidation, which can lead to the formation of inactive byproducts, thus reducing the lure's attractiveness.

• Solution 2: Incorporate Stabilizers and Protectants.

  • Consider adding an antioxidant to the lure formulation to inhibit the autooxidation of the double bond. Common choices for unsaturated organic compounds include butylated hydroxytoluene (BHT) or vitamin E.[7][8]

  • While challenging in a field setting, minimizing direct, prolonged exposure to intense sunlight can help reduce UV-mediated degradation.[6] Some dispenser materials may offer a degree of UV protection.

Issue 2: Inconsistent or No Trap Captures

Q: I've deployed my Z-5-Decen-1-ol lures, but I'm seeing very few or no captures, even though I know the target species is present. What's going wrong?

A: A complete lack of captures often points to a fundamental issue with the lure itself, the trap, or the experimental setup.

• Probable Cause 1: Lure Contamination. Handling lures with bare hands can transfer oils and other scents that may repel the target insect or mask the pheromone's scent.[9] Cross-contamination with other pheromones can also lead to a complete loss of specificity and attractiveness.[10]

• Solution 1: Adhere to Strict Handling Protocols.

  • Always use disposable gloves or clean tweezers when handling pheromone lures.[10]

  • Use separate, clearly labeled traps for different pheromone types and maintain a significant distance (at least 50 meters) between them to avoid interference.[10]

• Probable Cause 2: Improper Lure Storage. Z-5-Decen-1-ol, like many volatile organic compounds, should be stored under specific conditions to maintain its purity and efficacy. Improper storage can lead to degradation before the lure is even deployed.

• Solution 2: Follow Recommended Storage Conditions.

  • Store Z-5-Decen-1-ol lures in their original sealed packaging in a refrigerator (2-8°C) or freezer as recommended by the manufacturer, away from light and sources of heat.[10][11]

• Probable Cause 3: Incorrect Trap Design or Placement. The design of the trap must be appropriate for the target insect.[3] Additionally, the height and location of the trap in relation to the crop or environment are critical for intercepting the target pest.[12]

• Solution 3: Optimize Trap Selection and Deployment Strategy.

  • Ensure the trap type (e.g., delta, funnel) is suitable for the flight behavior of the target species.

  • Position traps at the recommended height, typically just above the crop canopy, to be easily accessible to the pests.[12]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the expected field life of a Z-5-Decen-1-ol lure?

A1: The longevity of a pheromone lure can vary significantly based on the manufacturer, the type of dispenser, and environmental conditions.[2] While some manufacturers suggest a dependable field life of 4-8 weeks, it's common practice for researchers and growers to replace lures every two weeks to ensure reliable data.[5] Field studies on other pheromones have shown that attractiveness can decline steadily over 28 days.[1]

Q2: How does the purity of Z-5-Decen-1-ol affect lure performance?

A2: High purity (typically 98% or higher) is crucial for precise and reproducible chemical reactions and for ensuring the specificity of the pheromone signal.[13] Impurities can interfere with the controlled release of the active ingredient and may even have a repellent effect on the target insect.[4]

Q3: Can I reuse a lure from a previous season?

A3: It is strongly advised not to reuse lures from a previous season. Pheromone lures do not last all season, and their efficacy will have significantly diminished over time, even if stored correctly after initial use.[10] For reliable and accurate monitoring, always start each season with fresh lures.

Q4: What are the primary degradation pathways for Z-5-Decen-1-ol?

A4: As an unsaturated alcohol, Z-5-Decen-1-ol is susceptible to two main degradation pathways:

• Oxidation: The double bond between the 5th and 6th carbon is prone to oxidation, which can lead to the formation of aldehydes, ketones, or epoxides. These breakdown products will alter the chemical signal and reduce the lure's effectiveness.[6]

• UV Degradation: Exposure to ultraviolet (UV) radiation from sunlight can provide the energy to initiate photochemical reactions, leading to isomerization of the Z-isomer to the E-isomer, or cleavage of the molecule.[6]

The following diagram illustrates the potential degradation pathways:

Caption: Potential degradation pathways for Z-5-Decen-1-ol.

Q5: How can I quantitatively assess the longevity of my Z-5-Decen-1-ol lures?

A5: A common method is to conduct a field aging study coupled with chemical analysis. This involves deploying lures in the field and collecting them at regular intervals (e.g., weekly).[5] The residual Z-5-Decen-1-ol is then extracted from the lure dispenser and quantified using Gas Chromatography (GC).[4] This data can be used to determine the half-life and release rate of the pheromone from the lure under your specific field conditions.

Section 3: Experimental Protocols

Protocol 1: Preparation of Stabilized Z-5-Decen-1-ol Lures

This protocol describes the preparation of rubber septa lures with an added antioxidant to enhance longevity.

• Materials:

  • Z-5-Decen-1-ol (≥98% purity)

  • Red rubber septa

  • Hexane (HPLC grade)

  • Butylated hydroxytoluene (BHT) or Vitamin E (alpha-tocopherol)

  • Micropipette and sterile tips

  • Glass vials with PTFE-lined caps

  • Vortex mixer

  • Fume hood

• Procedure:

  • Prepare a stock solution of Z-5-Decen-1-ol in hexane. The concentration will depend on the desired loading dose for the lure. A common starting point is 10 mg/mL.

  • Add the antioxidant to the stock solution. A typical concentration for BHT is 0.1% (w/v).

  • Place a single rubber septum in a glass vial.

  • Using a micropipette, carefully apply the desired volume of the Z-5-Decen-1-ol/antioxidant solution directly onto the septum.

  • Loosely cap the vial and leave it in a fume hood for 2-4 hours to allow the hexane to evaporate completely.

  • Once the solvent has evaporated, tightly cap the vial.

  • Store the prepared lures at 2-8°C in the dark until deployment.[11]

Protocol 2: Field Aging and Residual Pheromone Analysis

This protocol outlines a self-validating system to determine the field longevity of your Z-5-Decen-1-ol lures.

• Experimental Workflow:

  Caption: Workflow for assessing Z-5-Decen-1-ol lure longevity.

• Step-by-Step Methodology:

  • Prepare a batch of Z-5-Decen-1-ol lures according to Protocol 1. Retain a subset of these lures (Time 0) for immediate analysis.

  • Deploy the remaining lures in the field in your designated traps. Ensure they are exposed to representative environmental conditions.[5]

  • At predetermined intervals (e.g., 7, 14, 21, and 28 days), retrieve a subset of the aged lures.

  • For each collected lure (including the Time 0 samples), place the dispenser in a vial with a known volume of a suitable solvent (e.g., 1 mL of hexane).

  • Agitate the vial (e.g., vortex for 1 minute) to extract the residual Z-5-Decen-1-ol.

  • Analyze the extract using Gas Chromatography (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

  • Create a calibration curve with known concentrations of Z-5-Decen-1-ol to quantify the amount remaining in each lure.

  • Calculate the percentage of pheromone remaining at each time point relative to the Time 0 lures.

  • Plot the percentage of remaining pheromone against time to visualize the degradation/release curve and determine the lure's half-life.

Section 4: Data Presentation

Table 1: Illustrative Lure Longevity Data

This table provides an example of the data you would generate from Protocol 2.

Days in Field	Mean Z-5-Decen-1-ol Remaining (mg)	% Pheromone Remaining
0	10.00	100%
7	7.50	75%
14	5.25	52.5%
21	3.15	31.5%
28	1.89	18.9%

References

• Bartelt, R. J., et al. (2009). Longevity of pheromone and co-attractant lures used in attract-and-kill stations for control of Carpophilus spp.
• Chasen, E., & Steffan, S. (2019). Field Trial for Lure Longevity. UW Fruit Program, University of Wisconsin–Madison.
• Bray, D. P., et al. (2014). Synthetic Sex Pheromone in a Long-Lasting Lure Attracts the Visceral Leishmaniasis Vector, Lutzomyia longipalpis, for up to 12 Weeks in Brazil. PLoS Neglected Tropical Diseases.
• Hatano, E., et al. (2020). Investigating the role of UV-light in volatile pheromone production of Drosophila melanogaster.
• Annan, I. B., et al. (2014). Analysis of Field-Aged Pheromone Lures in Cotton Field. IOSR Journal of Agriculture and Veterinary Science.
• Loeb, G., et al. (2021). Assessing the longevity of pheromone lures for insect pest monitoring to provide reliable recommendations to stakeholders. Cornell University - NIFA Reporting Portal.
• National Pesticide Inform
• Sigma-Aldrich. (n.d.). trans-5-Decen-1-ol 97.
• The Good Scents Company. (n.d.). (Z)-5-decen-1-ol.
• Royal Brinkman. (n.d.). Pheromone trap: how to use?.
• Tree Fruit Magazine. (n.d.). Pest monitoring: proper use of pheromone traps.
• Insects Limited. (n.d.). Mistakes to avoid - pheromone monitoring program.
• Livingseeds. (2022). Top 10 Pheromone Trap Mistakes. YouTube.
• Chempedia. (n.d.).
• Sigma-Aldrich. (2025).
• Noldus Information Technology. (2021). Sunshine and romance: ultraviolet light enhances sexual behavior.
• Examine. (2021). Ultraviolet light exposure influences hormones and sexual behavior.
• ChemicalBook. (n.d.). Z-5-DECEN-1-OL CAS#: 51652-47-2.
• Journal of the Lepidopterists' Society. (1983). UV Radiation: Effect on Synthetic Sex Pheromone of the Indian Meal Moth.
• Chemsrc. (n.d.). trans-5-Decen-1-ol.
• PubChem. (n.d.). 5-Decen-1-ol, (5Z)-.
• ACS Publications. (2012). Unsaturated Fatty Alcohol Derivatives of Olive Oil Phenolic Compounds with Potential Low-Density Lipoprotein (LDL) Antioxidant and Antiobesity Properties. Journal of Agricultural and Food Chemistry.
• EurekAlert!. (2021). Exposure to sunlight enhances romantic passion in humans.
• PubMed. (2012). Unsaturated fatty alcohol derivatives of olive oil phenolic compounds with potential low-density lipoprotein (LDL) antioxidant and antiobesity properties.
• NIST. (n.d.). 5-Decen-1-ol, (Z)-. NIST Chemistry WebBook.
• Lancashire, R. (n.d.). Read-across of 90-day rat oral repeated-dose toxicity: A case study for selected β-olefinic alcohols. Lancashire Online Knowledge.
• MDPI. (2023). Effect of Alkyl Chain Length and Hydroxyl Substitution on the Antioxidant Activity of Gallic Acid Esters. Molecules.
• PubMed. (2003). Antioxidant nutrients and alcohol.
• ChemicalBook. (n.d.).
• Cain, C. E. (n.d.).
• U.S. EPA. (n.d.). 5-Decen-1-ol, (5Z)- - Substance Details.
• MedChemExpress. (n.d.). (Z)-5-Dodecen-1-ol | Insect Pheromone.
• USDA APHIS. (2016). Setting up a BMSB pheromone trap. YouTube.
• Insects Limited. (n.d.). How to Use Pheromone Traps.
• Labshake. (n.d.). (Z)-5-Decen-1-ol by Alfa Chemistry.
• Museumpests.net. (n.d.). Monitoring – Pheromone Tips.
• The Good Scents Company. (n.d.). (Z)-5-octen-1-ol.
• Polish Journal of Environmental Studies. (2012). The Importance of Degradation in the Fate of Selected Organic Compounds in the Environment. Part I.
• Fisher Scientific. (n.d.). trans-5-Decen-1-ol, 96%.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Assessing the longevity of pheromone lures for insect pest monitoring to provide reliable recommendations to stakeholders - CORNELL UNIVERSITY [portal.nifa.usda.gov]
• 3. Mistakes to avoid - pheromone monitoring program [insectslimited.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Field Trial for Lure Longevity – Wisconsin Fruit [fruit.wisc.edu]
• 6. stud.epsilon.slu.se [stud.epsilon.slu.se]
• 7. knowledge.lancashire.ac.uk [knowledge.lancashire.ac.uk]
• 8. Antioxidant nutrients and alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. treefruit.com.au [treefruit.com.au]
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• 12. Pheromone trap: how to use? [royalbrinkman.com]
• 13. nbinno.com [nbinno.com]

Overcoming challenges in the purification of Z-5-Decen-1-ol

Welcome to the technical support guide for overcoming challenges in the purification of Z-5-Decen-1-ol. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common issues encountered during the purification of this versatile C10 unsaturated alcohol.[1][2]

Z-5-Decen-1-ol is a key intermediate in various synthetic pathways.[1][2] Achieving high purity, often 98% or greater, is critical for the success of subsequent reactions.[1] This guide offers troubleshooting advice and frequently asked questions to help you navigate the complexities of its purification.

Troubleshooting Guide

This section addresses specific problems that may arise during the purification of Z-5-Decen-1-ol, providing potential causes and actionable solutions.

Issue 1: Poor Separation of Z/E Isomers

Symptom: Your final product shows contamination with the E-isomer, (E)-5-Decen-1-ol, as confirmed by GC or NMR analysis.

Probable Causes:

• Inadequate Purification Technique: Simple distillation is often insufficient to separate isomers with very close boiling points. The boiling point of (Z)-5-decen-1-ol is approximately 110°C at 8 mmHg, while its trans-isomer, (E)-5-decen-1-ol, has a boiling point of 113-118°C at 11 mmHg.[3] This small difference makes separation by standard distillation challenging.

• Suboptimal Column Chromatography Parameters: The polarity of the solvent system may not be ideal for resolving the isomers on a silica gel column.

Solutions:

• Fractional Distillation: Employ a fractional distillation apparatus.[4] The increased surface area provided by the packing material in a fractionating column allows for multiple successive distillations, enhancing the separation of compounds with close boiling points.[5]

  • Pro-Tip: Use a column with a high number of theoretical plates and maintain a slow, steady distillation rate to maximize separation efficiency.

• Argentation Chromatography: This technique involves the use of silica gel impregnated with silver nitrate. The silver ions interact with the pi bonds of the alkene, and this interaction is typically stronger with the less sterically hindered trans (E) isomer, causing it to be retained more strongly on the column. This allows for the preferential elution of the cis (Z) isomer. A patent for a similar separation of E and Z isomers of other alkene alcohols suggests that an ion exchange medium with silver or copper ions can be effective.[6]

• Optimized Column Chromatography:

  • Solvent System: Systematically vary the polarity of your eluent. Start with a non-polar solvent like hexane and gradually introduce a slightly more polar solvent such as ethyl acetate. A very low percentage of the polar solvent is often key.

  • Stationary Phase: While silica gel is common, alumina may offer different selectivity for this separation.

Issue 2: Presence of Synthesis Byproducts

Symptom: Your purified Z-5-Decen-1-ol is contaminated with byproducts from the synthesis reaction, such as 1,10-dibromodecane or unreacted starting materials.[7]

Probable Causes:

• Incomplete Reaction: The synthesis reaction did not go to completion, leaving unreacted starting materials.

• Side Reactions: The reaction conditions may have promoted the formation of undesired side products.[7]

Solutions:

• Column Chromatography: This is the most effective method for removing polar impurities and byproducts from the less polar Z-5-Decen-1-ol.[8]

  • Step-by-Step Protocol: A detailed protocol for flash column chromatography is provided in the "Experimental Protocols" section below.

• Aqueous Workup: Before purification, perform a thorough aqueous workup of your crude product to remove water-soluble impurities and reagents.

Issue 3: Product Degradation During Purification

Symptom: You observe the formation of new, unidentified impurities or a decrease in overall yield after purification, potentially due to isomerization or oxidation.

Probable Causes:

• Thermal Stress: Prolonged heating during distillation can cause degradation or isomerization of the double bond.

• Acidic Conditions: Trace amounts of acid can catalyze isomerization or other side reactions. Alcohols can be sensitive to acidic conditions.

Solutions:

• Vacuum Distillation: To reduce the boiling point and minimize thermal stress, perform the distillation under reduced pressure.[9]

• Buffer the Silica Gel: If using column chromatography, you can neutralize the slightly acidic silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base, like triethylamine.[10]

• Inert Atmosphere: Conduct the purification under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially if the compound is heated for extended periods.

Frequently Asked Questions (FAQs)

Q1: What is the best method to assess the purity of Z-5-Decen-1-ol?

A1: Gas Chromatography (GC) is the most common and robust method for determining the purity of volatile compounds like Z-5-Decen-1-ol.[11] A Flame Ionization Detector (FID) is typically used. For routine analysis, a polar stationary phase column is recommended for excellent resolution and peak shape.[11] Other analytical methods include Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the isomeric purity and identify impurities, and Infrared (IR) spectroscopy to verify the presence of the alcohol and alkene functional groups.[12]

Q2: How should I store purified Z-5-Decen-1-ol?

A2: It is recommended to store Z-5-Decen-1-ol in a cool, dry place, away from heat and sources of ignition. To prevent oxidation, it is best stored under an inert atmosphere (nitrogen or argon) in a tightly sealed container. For long-term storage, refrigeration at 2-8°C is advisable.

Q3: My Z-5-Decen-1-ol appears cloudy after purification. What could be the cause?

A3: Cloudiness often indicates the presence of water. Ensure all your glassware was thoroughly dried before use. If water contamination is suspected, you can dry the sample over an anhydrous drying agent like sodium sulfate or magnesium sulfate, followed by filtration.

Q4: Can I use High-Performance Liquid Chromatography (HPLC) for purification?

A4: While HPLC is a powerful purification technique, it is more commonly used for less volatile or more polar compounds. For a relatively non-polar and volatile compound like Z-5-Decen-1-ol, preparative GC or fractional distillation are often more practical and scalable. However, reverse-phase HPLC methods have been developed for the analysis of similar compounds like (E)-5-Decen-1-ol and could be adapted for purification.[13]

Data Presentation

Property	Value	Source
Molecular Formula	C₁₀H₂₀O	[14][15]
Molecular Weight	156.27 g/mol	[14][15]
Boiling Point	110°C @ 8 mmHg	[3]
Refractive Index	1.453 - 1.460 @ 20°C	[3]
Purity (Typical)	≥ 98%	[1]

Experimental Protocols

Protocol 1: Flash Column Chromatography Purification

This protocol is designed for the purification of approximately 1 gram of crude Z-5-Decen-1-ol.

Materials:

• Glass chromatography column (40 mm diameter)

• Silica gel (230-400 mesh)

• Sand

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Compressed air or nitrogen

• Collection tubes

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

Procedure:

• Column Preparation:

  • Secure the column vertically. Place a small cotton or glass wool plug at the bottom, followed by a thin layer of sand.[10]

  • Prepare a slurry of silica gel in hexane and pour it into the column.[16]

  • Gently tap the column to ensure even packing and drain the excess solvent until the solvent level is just above the silica gel.

  • Add a protective layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude Z-5-Decen-1-ol in a minimal amount of hexane.

  • Carefully load the sample onto the top of the silica gel column using a pipette.[16]

• Elution:

  • Begin eluting with 100% hexane, collecting fractions.

  • Gradually increase the polarity of the eluent by adding small increments of ethyl acetate (e.g., 1%, 2%, 5% ethyl acetate in hexane).

  • The less polar Z-5-Decen-1-ol will elute before more polar impurities.[8]

• Fraction Analysis:

  • Monitor the elution process by TLC analysis of the collected fractions.[8]

  • Combine the fractions containing the pure Z-5-Decen-1-ol.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified product.

Visualizations

Logical Workflow for Purification Method Selection

Caption: Decision tree for selecting the appropriate purification method.

Troubleshooting Flowchart for Poor Isomer Separation

Caption: Troubleshooting flowchart for poor Z/E isomer separation.

References

• Z-5-Decen-1-ol: A Versatile Chemical Intermediate for Research and Industrial Applications. (n.d.). Google Cloud.
• 5-Decen-1-ol, (Z)-. (n.d.). NIST WebBook.
• (5Z)-5-Decen-1-ol | C10H20O. (n.d.). PubChem.
• (Z)-5-decen-1-ol, 51652-47-2. (n.d.). The Good Scents Company.
• Column chromatography & purification of organic compounds. (2021, February 9). YouTube.
• Synthesis of (Z)-5-Decenol and (Z)-5-Decenyl Acetate, Components of the Sex Pheromones of a Variety of Lepidoptera. (2025, August 6). ResearchGate.
• trans-5-Decen-1-ol 97 56578-18-8. (n.d.). Sigma-Aldrich.
• (5E)-5-Decen-1-ol | C10H20O. (n.d.). PubChem.
• Stereoselective synthesis of E-5-decen-1-ol from E-1,6-undecadiene. (2025, August 9). ResearchGate.
• Fractional distillation. (n.d.). Wikipedia.
• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Organic Syntheses.
• Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc..
• Separation of (E)-5-Decen-1-ol on Newcrom R1 HPLC column. (2018, February 19). SIELC Technologies.
• Lab 5: Fractional Distillation. (2014, January 24). YouTube.
• 5-Decen-1-ol, (Z)-. (n.d.). NIST WebBook.
• Semiochemical compound: (Z)-5-Decen-1-ol | C10H20O. (2025, July 8). The Pherobase.
• Application Note: Purification of (E)-5-Decen-1-yne using Flash Column Chromatography. (n.d.). Benchchem.
• (Z)-5-Decen-1-ol by Alfa Chemistry. (n.d.). Labshake.
• 5-Decen-1-ol, (5Z)- - Substance Details. (n.d.). SRS | US EPA.
• 5,7-Hexadecadiene, (Z, E). (n.d.). Organic Syntheses Procedure.
• Column Chromatography. (2022, February 12). YouTube.
• Method of separating E and Z isomers of an alkene alcohol and derivatives thereof. (n.d.). Google Patents.
• A Comparative Guide to Determining the Purity of 5-Hexen-1-ol. (n.d.). Benchchem.
• Fractional Distillation | Organic Chemistry | Chemistry | FuseSchool. (2013, July 15). YouTube.
• Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. (n.d.). NIH.
• (Z)-5-octen-1-ol. (n.d.). The Good Scents Company.
• Fractional distillation model | with explanation. (2023, July 22). YouTube.
• The Crucial Role of Z-5-Decen-1-ol in Modern Organic Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD..

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• 2. nbinno.com [nbinno.com]
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• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof - Google Patents [patents.google.com]
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• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. orgsyn.org [orgsyn.org]
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• 12. 5-Decen-1-ol, (5E)- | C10H20O | CID 5283292 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. (E)-5-Decen-1-ol | SIELC Technologies [sielc.com]
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• 16. m.youtube.com [m.youtube.com]

Technical Support Center: Minimizing Isomerization of Z-5-Decen-1-ol During Synthesis

Welcome to the technical support center for the stereoselective synthesis of Z-5-Decen-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our focus is to equip you with the knowledge to minimize the unwanted isomerization of the Z-alkene to its more thermodynamically stable E-isomer, a common challenge in synthetic organic chemistry.

I. Frequently Asked Questions (FAQs)

Here we address common questions encountered during the synthesis of Z-5-Decen-1-ol, providing concise answers and foundational knowledge.

Q1: What are the primary causes of Z to E isomerization during the synthesis of Z-alkenols like Z-5-Decen-1-ol?

Isomerization of the Z-double bond to the more stable E-isomer is primarily caused by exposure to acids, heat, or certain catalysts.[1][2][3] Trace amounts of acid can catalyze the protonation of the double bond, leading to a transient carbocation that can then deprotonate to form a mixture of Z and E isomers.[1][4] Thermal energy can also provide the activation energy needed for this isomerization to occur.[2][3][5] Additionally, some transition metal catalysts used in synthesis can promote isomerization.[6][7]

Q2: Which synthetic routes are most effective for producing Z-5-Decen-1-ol with high stereoselectivity?

Two highly effective and widely used methods for the stereoselective synthesis of Z-alkenes are the partial hydrogenation of an alkyne using a poisoned catalyst and the Wittig reaction with non-stabilized ylides.[8]

• Partial Hydrogenation of Alkynes: The use of Lindlar's catalyst (palladium on calcium carbonate or barium sulfate poisoned with lead acetate and quinoline) for the hydrogenation of 5-decyn-1-ol is a classic and reliable method for producing the Z-alkene.[9][10][11] The catalyst's "poisoning" deactivates the most active sites, preventing over-reduction to the alkane and promoting syn-addition of hydrogen to form the Z-isomer.[10][12]

• Wittig Reaction: The reaction of an appropriate aldehyde with a non-stabilized phosphonium ylide typically yields the Z-alkene with high selectivity.[13][14][15] This reaction proceeds through a kinetically controlled pathway favoring the formation of the cis-oxaphosphetane intermediate, which then collapses to the Z-alkene.[16]

Q3: How can I accurately determine the Z/E ratio of my Z-5-Decen-1-ol product?

Several analytical techniques can be employed to determine the isomeric ratio of your product:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools for distinguishing between Z and E isomers. The chemical shifts of the vinylic protons and carbons, as well as the coupling constants between the vinylic protons, are typically different for the two isomers.[17]

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): Chromatographic methods are excellent for separating and quantifying isomers.[17][18] Using an appropriate column and method, the Z and E isomers will have different retention times, allowing for their separation and quantification.[18][19]

• Chiral Chromatography: While Z and E isomers are diastereomers, not enantiomers, chiral stationary phases can sometimes provide excellent separation.[17]

Q4: Are there any specific purification techniques to separate Z-5-Decen-1-ol from its E-isomer?

Separating Z and E isomers can be challenging due to their similar physical properties.[20] However, several methods can be effective:

• Chromatography: As mentioned above, GC and HPLC are powerful separation techniques.[18][19] For preparative scale, column chromatography with a suitable stationary phase (like silica gel) and eluent system can be used.

• Silver Ion Chromatography: Alkenes can form complexes with silver ions, and the stability of these complexes can differ between Z and E isomers. This difference can be exploited for separation using silver-impregnated silica gel or ion-exchange resins.[21][22]

• Fractional Distillation: If the boiling points of the Z and E isomers are sufficiently different, fractional distillation under reduced pressure may be a viable separation method.

Q5: Can protecting groups help in minimizing isomerization?

Yes, protecting groups can be strategically employed to prevent isomerization.[23][24] For instance, if the synthesis involves acidic conditions that could isomerize the double bond, the hydroxyl group of Z-5-Decen-1-ol could be protected as a silyl ether or another acid-labile group.[25][26] This would allow for subsequent reactions to be carried out without affecting the double bond. The protecting group can then be removed under neutral or basic conditions to yield the desired product.[27]

II. Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the synthesis of Z-5-Decen-1-ol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Z:E ratio in the final product	1. Acidic Conditions: Trace acid from reagents, glassware, or workup.[1][4] 2. Elevated Temperatures: Prolonged heating during reaction or purification.[2][3] 3. Catalyst-Induced Isomerization: Over-active or inappropriate catalyst.[6][7] 4. Incorrect Wittig Reaction Conditions: Use of a stabilized ylide or inappropriate solvent.[13][14]	1. Neutralize: Ensure all reagents and solvents are neutral. Use a mild base (e.g., NaHCO₃) during workup. Wash glassware with a base solution and dry thoroughly. 2. Temperature Control: Maintain the lowest effective reaction temperature. Use vacuum distillation at a lower temperature for purification. 3. Catalyst Selection: For hydrogenation, ensure the Lindlar catalyst is properly prepared and not overly active.[9][10] For other reactions, screen for catalysts known not to cause isomerization. 4. Optimize Wittig: Use a non-stabilized ylide. Perform the reaction at low temperatures in an aprotic, non-polar solvent like THF or ether.[13][16]
Complete Isomerization to the E-isomer	1. Strongly Acidic Environment: Significant acid contamination or use of acidic reagents.[1][4] 2. Thermodynamic Equilibration: Reaction conditions allowing for equilibrium to be reached, favoring the more stable E-isomer.[28]	1. Rigorous Exclusion of Acid: Scrupulously avoid all sources of acid. Consider using acid scavengers (e.g., proton sponge) in the reaction mixture. 2. Kinetic Control: Employ reaction conditions that are under kinetic control, such as low temperatures and short reaction times, to favor the formation of the Z-isomer before equilibration can occur.
Formation of Side Products (e.g., alkane, rearranged products)	1. Over-reduction: In hydrogenation, the catalyst may be too active, leading to the formation of decanol.[10] 2. Competing Reactions: Depending on the synthetic route, other functional groups may react.	1. Catalyst Poisoning: Ensure the Lindlar catalyst is sufficiently "poisoned" with lead acetate and quinoline to prevent over-reduction.[10][12] Monitor the reaction closely by GC or TLC and stop it once the alkyne is consumed. 2. Protecting Groups: Protect other reactive functional groups in the molecule to prevent them from participating in side reactions.[23][24]
Difficulty in Separating Z and E Isomers	1. Similar Physical Properties: Boiling points and polarities of the isomers are very close.[20]	1. Specialized Chromatography: Employ silver ion chromatography, which can effectively separate Z and E isomers based on their differential complexation with silver ions.[21][22] 2. Derivative Formation: Consider converting the alcohol to an ester or other derivative that may have more distinct properties, facilitating separation, followed by deprotection.

III. Experimental Protocols & Data

Protocol 1: Stereoselective Synthesis of Z-5-Decen-1-ol via Partial Hydrogenation of 5-Decyn-1-ol

This protocol details the synthesis of Z-5-Decen-1-ol with high stereoselectivity using Lindlar's catalyst.

Step 1: Preparation of the Reaction Setup

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a hydrogen balloon, and a septum is charged with 5-decyn-1-ol (1 equivalent) and a suitable solvent such as ethyl acetate or ethanol.

Step 2: Addition of Catalyst

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead acetate; typically 5-10 mol%) is added to the flask.[10]

• A small amount of quinoline (as a further poison) can be added to enhance selectivity.

Step 3: Hydrogenation

• The flask is evacuated and backfilled with hydrogen gas from a balloon three times.

• The reaction mixture is stirred vigorously under a hydrogen atmosphere at room temperature.

• The progress of the reaction is monitored by TLC or GC until the starting alkyne is consumed.

Step 4: Workup and Purification

• Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford pure Z-5-Decen-1-ol.

Table 1: Influence of Reaction Parameters on Z:E Ratio in Partial Hydrogenation

Parameter	Condition	Expected Outcome on Z:E Ratio	Rationale
Catalyst	Lindlar's Catalyst (Pd/CaCO₃/Pb(OAc)₂)	High Z selectivity	Poisoned catalyst surface favors syn-hydrogenation and prevents over-reduction and isomerization.[9][10]
Unpoisoned Pd/C	Low Z selectivity, formation of alkane	Active catalyst will lead to complete reduction and potential isomerization.
Temperature	Room Temperature	High Z selectivity	Minimizes thermal energy that could promote isomerization.[2][3]
Elevated Temperature	Decreased Z selectivity	Increased thermal energy can overcome the activation barrier for Z to E isomerization.[29]
Solvent	Aprotic (e.g., Ethyl Acetate, Hexane)	High Z selectivity	Minimizes potential for proton-mediated isomerization.
Protic (e.g., Methanol, Acetic Acid)	Potentially lower Z selectivity	Protic solvents can be a source of protons, which can catalyze isomerization.[1]

IV. Diagrams

Troubleshooting Workflow for Low Z:E Ratio

Caption: Troubleshooting flowchart for low Z:E ratio.

Synthetic Pathways to Z-5-Decen-1-ol

Caption: Key synthetic routes to Z-5-Decen-1-ol.

V. References

• 9

• 10

• 1

• 13

• 16

• 11

• 2

• 30

• 31

• 14

• 12

• 15

• 21

• 3

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• 6

• 7

• 20

• 32

• 23

• 24

• 27

• 33

• 29

• 18

• 34

• 28

• 8

• 5

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• 36

• 4

• 19

• 26

• 37

• 38

• 39

• 40

• 41

• 35

• 42

• 17

• 43

• 44

Sources

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• 2. Singlet and Triplet Pathways Determine the Thermal Z/E Isomerization of an Arylazopyrazole-Based Photoswitch - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Stereoselective synthesis of Z-alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Protective Groups [organic-chemistry.org]
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• 30. SATHEE: Chemistry Wittig Reaction [satheejee.iitk.ac.in]
• 31. Selective partial hydrogenation of alkynes to ( Z )-alkenes with ionic liquid-doped nickel nanocatalysts at near ambient conditions - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC00499G [pubs.rsc.org]
• 32. The thermal Z-isomerization-induced change in solubility and physical properties of (all-E)-lycopene - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 40. Stereoselective Synthesis of Allenyl Alcohols by Cobalt(III)-Catalyzed Sequential C─H Bond Addition to 1,3-Enynes and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 41. Photocatalytic Z/E isomerization unlocking the stereodivergent construction of axially chiral alkene frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 42. masterorganicchemistry.com [masterorganicchemistry.com]
• 43. Design, synthesis, antimicrobial, antibiofilm evaluation and Z/E-isomerization of novel 6-((arylamino)methylene)benzo[a] phenazin-5(6H)-ones induced by organic solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 44. asdlib.org [asdlib.org]

Troubleshooting inconsistent results in Z-5-Decen-1-ol bioassays

Welcome to the technical support center for Z-5-Decen-1-ol bioassays. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this lepidopteran pheromone. Inconsistent results in bioassays can be a significant roadblock, and this resource provides in-depth troubleshooting guides and FAQs to help you achieve reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is Z-5-Decen-1-ol and why is it used in bioassays?

Z-5-Decen-1-ol is a fatty alcohol that functions as a sex pheromone component for various species of moths (Lepidoptera)[1]. Its chemical structure, specifically the position and Z-configuration of the double bond, is critical for its biological activity[2][3]. In research, it is used to study insect behavior, screen for pest management solutions, and investigate the mechanisms of olfaction[1][4]. Bioassays are essential to quantify the behavioral or physiological response of an insect to this semiochemical[5][6].

Q2: What are the primary bioassay techniques used for Z-5-Decen-1-ol?

The most common techniques are Electroantennography (EAG) and Gas Chromatography-Electroantennographic Detection (GC-EAD)[7][8][9].

• Electroantennography (EAG): This technique measures the summated electrical potential from the entire antenna in response to an olfactory stimulus[10][11]. It is a powerful tool for screening compounds to see if they can be detected by the insect's olfactory system[11].

• Gas Chromatography-Electroantennographic Detection (GC-EAD): GC-EAD couples a gas chromatograph with an EAG setup. This allows researchers to separate a mixture of volatile compounds and simultaneously identify which specific components elicit an antennal response[8][12][13].

• Behavioral Assays: These assays, often conducted in wind tunnels or olfactometers, measure an insect's behavioral response (e.g., upwind flight, source contact) to a chemical stimulus[5][14]. They are crucial for determining if a compound that elicits an EAG response also triggers a relevant behavior[5].

Q3: What are the critical chemical properties of Z-5-Decen-1-ol to be aware of?

Understanding the chemical properties of Z-5-Decen-1-ol is vital for its proper handling and use in bioassays.

Property	Value	Source
CAS Number	51652-47-2	[2][15][16]
Molecular Formula	C10H20O	[2][3]
Molecular Weight	156.27 g/mol	[15][16]
Boiling Point	~225 °C at 760 mmHg	[15][17]
Purity	Typically >98% for research use	[4][18]

The double bond in Z-5-Decen-1-ol is susceptible to oxidation and isomerization (conversion to the E-isomer), which can significantly reduce or eliminate its bioactivity. Therefore, proper storage under an inert atmosphere and in a cool, dark place is essential.

Troubleshooting Guide

Issue 1: No or Very Weak EAG/Behavioral Response to Z-5-Decen-1-ol

Q: My insect preparation is not responding to the Z-5-Decen-1-ol standard, even at high concentrations. What could be the problem?

This is a common and frustrating issue that can point to problems with the chemical stimulus, the experimental setup, or the biological preparation itself.

Potential Causes & Solutions:

• Chemical Integrity:

  • Cause: The Z-5-Decen-1-ol may have degraded due to improper storage (oxidation or isomerization) or contamination. Purity is a critical factor influencing bioactivity[19].

  • Solution:

    • Verify Purity: If possible, re-analyze the purity of your standard using Gas Chromatography (GC) to check for the presence of isomers or degradation products.

    • Use a Fresh Standard: Prepare a fresh dilution of your Z-5-Decen-1-ol from a new or properly stored stock.

    • Source a New Compound: If degradation is suspected, obtain a new, high-purity standard from a reputable supplier[18].

• Stimulus Delivery System:

  • Cause: The compound may not be reaching the antenna in a sufficient concentration. This can be due to issues with the delivery pipette, airflow, or solvent.

  • Solution:

    • Check for Adsorption: Z-5-Decen-1-ol can adsorb to surfaces. Ensure your delivery system (e.g., Pasteur pipette with filter paper) is properly loaded and not clogged.

    • Verify Airflow: Confirm that the puff of air is being delivered correctly over the antenna. The flow rate is a critical parameter[20].

    • Solvent Control: Always run a solvent-only control to ensure the solvent itself is not causing a response or inhibiting one. The solvent should be high-purity and volatile (e.g., hexane or pentane)[11].

• Insect Preparation Viability:

  • Cause: The insect or the excised antenna may be unhealthy, damaged, or past its period of responsiveness.

  • Solution:

    • Healthy Insects: Use insects of the correct age and physiological state (e.g., males for a female-produced sex pheromone).

    • Antennal Preparation: Ensure the antenna is correctly mounted on the electrodes with good electrical contact[21]. The preparation should not be desiccated.

    • Positive Control: Test the preparation with a known general odorant (a "green leaf volatile" like (Z)-3-hexen-1-ol is often used) to confirm the antenna is physiologically active[21][22]. If there is no response to the positive control, the preparation is likely compromised.

Issue 2: High Background Noise and Unstable Baseline in EAG Recordings

Q: My EAG baseline is very noisy and drifts significantly, making it difficult to discern a true response. How can I fix this?

A stable, low-noise baseline is critical for resolving small antennal responses. Noise and drift can originate from electrical, mechanical, or biological sources.

Potential Causes & Solutions:

• Electrical Interference:

  • Cause: Electromagnetic interference from nearby equipment (power supplies, lights, computers) can be picked up by the EAG apparatus.

  • Solution:

    • Faraday Cage: Ensure the entire EAG preparation is housed within a properly grounded Faraday cage to shield it from external electrical noise[21].

    • Grounding: Check that all components of your setup (microscope, micromanipulators, amplifier) are connected to a common ground.

    • Isolate Equipment: Turn off any non-essential electrical equipment in the vicinity of the setup.

• Mechanical Instability:

  • Cause: Vibrations from the building, ventilation systems, or even the operator can be transmitted to the electrodes, causing baseline fluctuations.

  • Solution:

    • Anti-Vibration Table: Use an anti-vibration table to isolate the setup from floor vibrations.

    • Secure Components: Ensure all components, especially the micromanipulators and antenna holder, are securely clamped down.

• Antennal Preparation Issues:

  • Cause: A poor connection between the electrodes and the antenna, or a drying preparation, can lead to an unstable baseline.

  • Solution:

    • Electrode Contact: Ensure a solid, stable contact between the electrodes and the antenna. Use a sufficient amount of conductive gel[21].

    • Humidified Air: Direct a continuous stream of humidified, purified air over the antenna to prevent it from drying out[21].

    • Stabilization Time: Allow the preparation to stabilize in the humidified airstream for several minutes before beginning recordings[21].

Issue 3: Inconsistent or Non-Repeatable Dose-Response Results

Q: I'm getting a response to Z-5-Decen-1-ol, but the results are not consistent across different trials or concentrations. Why is this happening?

Potential Causes & Solutions:

• Antennal Adaptation or Sensitization:

  • Cause: Repeatedly exposing the antenna to the same stimulus, especially at high concentrations, can cause the receptors to become less responsive (adaptation). Conversely, in some cases, prior exposure can lead to a heightened response (sensitization).

  • Solution:

    • Randomize Stimuli: Present the different concentrations of Z-5-Decen-1-ol and the control in a randomized order[21].

    • Sufficient Recovery Time: Allow adequate time (e.g., 45-60 seconds or more) between stimuli for the antenna to recover and the baseline to return to its pre-stimulus level[21].

    • Start with Low Concentrations: Begin each experimental run with the solvent control, followed by the lowest concentrations, to minimize adaptation.

• Inaccurate Dilutions:

  • Cause: Errors in serial dilutions can lead to incorrect final concentrations, skewing the dose-response curve.

  • Solution:

    • Calibrated Pipettes: Use properly calibrated micropipettes for all dilutions.

    • Fresh Dilutions: Prepare fresh serial dilutions for each experiment, as volatile compounds can evaporate from solutions over time, changing their concentration.

• Environmental Variability:

  • Cause: Fluctuations in laboratory conditions can affect both the stimulus and the insect's responsiveness.

  • Solution:

    • Consistent Temperature and Humidity: Maintain a stable laboratory environment. Temperature, in particular, can significantly affect the release rate of volatiles from dispensers and the insect's metabolic rate[20][23].

    • Consistent Airflow: Ensure the airflow of both the continuous stream and the stimulus puff is constant across all experiments[20].

Standard Protocol: Electroantennography (EAG) Bioassay for Z-5-Decen-1-ol

This protocol provides a generalized workflow for conducting an EAG bioassay. Specific parameters may need to be optimized for your insect species of interest.

A. Preparation of Stimuli

• Prepare a stock solution of high-purity Z-5-Decen-1-ol (e.g., 1 µg/µL) in a high-purity volatile solvent (e.g., hexane).

• Perform a serial dilution to create a range of concentrations (e.g., 10 ng, 1 ng, 100 pg, 10 pg per µL).

• Prepare a solvent-only control and a positive control (e.g., 1 µg/µL of (Z)-3-hexen-1-ol).

• For each stimulus, apply 10 µL of the solution onto a small piece of filter paper and insert it into a clean Pasteur pipette. Seal the pipette with parafilm until use.

B. Antennal Preparation

• Carefully excise an antenna from a live, healthy male insect at the base.

• Place a small amount of conductive gel on the EAG probe electrodes[21].

• Mount the basal end of the antenna onto the reference electrode.

• Carefully bring the distal tip of the antenna into contact with the recording electrode. A small portion of the tip may be clipped to ensure good electrical contact[21].

C. EAG Recording

• Place the mounted antenna preparation within a Faraday cage and position it in a continuous stream of humidified, purified air (e.g., 0.5 L/min)[21].

• Allow the baseline electrical signal from the antenna to stabilize.

• Present stimuli by inserting the tip of a stimulus pipette into the humidified airflow and delivering a timed puff of air (e.g., 0.5 seconds).

• Record the resulting negative voltage deflection (EAG response) in millivolts (mV).

• Allow a sufficient recovery period (e.g., 60 seconds) between stimuli.

• Present the stimuli in a randomized order, starting with the solvent control and including the positive control periodically to monitor antennal viability.

Visualizing Workflows

EAG Experimental Workflow

Caption: A generalized workflow for conducting an EAG bioassay.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common bioassay issues.

References

• Coupled gas chromatography-electroantennogram detection (GC-EAD), using... - ResearchGate. Available at: [Link]

• Gas chromatography–electroantennographic detection (GC-EAD) response of... - ResearchGate. Available at: [Link]

• GC-MS/FID/EAD: A method for combining mass spectrometry with gas chromatography-electroantennographic detection - Frontiers. Available at: [Link]

• Efficacy of an improved method to screen semiochemicals of insect - PMC - NIH. Available at: [Link]

• Gas chromatography-electroantennographic detection (GC-EAD) traces from... - ResearchGate. Available at: [Link]

• Techniques for Behavioral Bioassays - ResearchGate. Available at: [Link]

• Techniques for Behavioral Bioassays - ResearchGate. Available at: [Link]

• Quantitative analysis of gas chromatography-coupled electroantennographic detection (GC-EAD) of plant volatiles by insects | bioRxiv. Available at: [Link]

• BEHAVIORAL ANALYSIS OF PHEROMONES T. C. Baker Division of Toxicology and Physiology Department of Entomology University of Calif.

• Volatile compounds as insect lures: factors affecting release from passive dispenser systems. Available at: [Link]

• Identification and Field Bioassay of the Sex Pheromone of Trichophysetis cretacea (Lepidoptera: Crambidae) | Journal of Economic Entomology | Oxford Academic. Available at: [Link]

• Electroantennography - Wikipedia. Available at: [Link]

• (A) Electroantennography (EAG) responses elicited by 100, 10 and 1 µg... - ResearchGate. Available at: [Link]

• A new behavioral bioassay for an analysis of sexual attraction and pheromones in insects. Available at: [Link]

• Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC - NIH. Available at: [Link]

• Active Spaces of Pheromone Traps for Plodia interpunctella (Lepidoptera: Pyralidae) in Enclosed Environments - USDA ARS. Available at: [Link]

• (Z)-5-decen-1-ol, 51652-47-2 - The Good Scents Company. Available at: [Link]

• 5-Decen-1-ol, (Z)- - the NIST WebBook. Available at: [Link]

• The Crucial Role of Z-5-Decen-1-ol in Modern Organic Synthesis. Available at: [Link]

• Z-5-Decen-1-ol: A Versatile Chemical Intermediate for Research and Industrial Applications. Available at: [Link]

• 5-Decen-1-ol, (Z)- - the NIST WebBook. Available at: [Link]

• Quantitative analysis of gas chromatography-coupled electroantennographic detection (GC-EAD) of plant volatiles by insects - ResearchGate. Available at: [Link]

• 5-Decen-1-ol, (5Z)- - Substance Details - SRS | US EPA. Available at: [Link]

• Gas chromatography–electroantennographic detection (GC–EAD)... - ResearchGate. Available at: [Link]

• 5-Decen-1-ol, (5E)- | C10H20O | CID 5283292 - PubChem. Available at: [Link]

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Technical Support Center: Enhancing EAG Response to Z-5-Decen-1-ol

Prepared by the Senior Application Scientist

Welcome to the technical support center for researchers utilizing Electroantennography (EAG) to investigate olfactory responses to (Z)-5-Decen-1-ol. This guide is designed to provide practical, in-depth solutions to common challenges encountered during experimentation. Our approach moves beyond simple checklists to explain the underlying principles, empowering you to diagnose issues, optimize your protocol, and generate high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: I'm not seeing any discernible EAG response to (Z)-5-Decen-1-ol, even at high concentrations. What are the most common culprits?

A1: A complete lack of signal is a common frustration that can typically be traced to one of four areas: the stimulus, the preparation, the electrodes, or the recording environment.

• Stimulus Integrity: Is your (Z)-5-Decen-1-ol of high purity?[1] Contaminants can sometimes inhibit responses. Also, verify your solvent (e.g., hexane or paraffin oil) is fresh and does not evoke a response on its own.[2]

• Antennal Preparation Viability: A desiccated or damaged antenna will not respond. Ensure a continuous stream of humidified air is flowing over the preparation.[3] The preparation's lifespan is finite; a fresh antenna should be prepared if the current one is more than 30-60 minutes old.[4][5]

• Electrode Contact: This is the most frequent cause of a failed signal. Ensure there is a continuous liquid junction from the antennal hemolymph to the Ag/AgCl wire. Check for air bubbles in your glass capillary tips, as even a tiny bubble will break the electrical circuit.[6] Confirm that a small amount of conductive gel is ensuring a stable connection.[7]

• Insect Specificity: Have you confirmed from literature that the species, sex, and age of your insect are appropriate? Olfactory receptor neurons are highly specific, and the insect you are using may not have receptors tuned to (Z)-5-Decen-1-ol.

Q2: My baseline signal is extremely noisy, making it impossible to distinguish a real response. How can I improve my signal-to-noise ratio (SNR)?

A2: A high signal-to-noise ratio (SNR) is critical for resolving small EAG signals. Noise is any detected electrical signal that is not from the antenna's response to the odorant.[8]

• Electrical Shielding: The primary source of noise is often 50/60 Hz interference from mains power. A Faraday cage is essential to shield the preparation from this electromagnetic noise.[3][9]

• Grounding: Ensure all components of your EAG setup (amplifier, micromanipulators, Faraday cage) are connected to a single, common ground point to prevent ground loops.[3]

• Vibration Isolation: Physical vibrations can cause movement artifacts that appear as noise. Placing the setup on an anti-vibration table is highly recommended.[3]

• Data Acquisition: If some random noise is unavoidable, signal averaging across multiple stimulus presentations can be a powerful tool to improve the SNR, as it reinforces the time-locked biological signal while averaging out the random noise.[10][11]

Q3: My EAG responses are inconsistent between preparations and even within the same preparation over time. What causes this variability?

A3: Reproducibility is key. Variability can stem from biological, environmental, or procedural factors.

• Physiological State: The responsiveness of an insect can vary with its age, mating status, and circadian rhythm. Standardize these variables in your experimental subjects as much as possible.[3]

• Antennal Adaptation/Sensitization: Repeated stimulation can cause the antenna's response to decrease (adaptation) or, in some cases, increase (sensitization).[5][12] To minimize this, use a sufficient inter-puff interval (e.g., 45-60 seconds) to allow the antenna to recover.[3][13] It is also good practice to randomize the order of stimulus concentrations.[13]

• Environmental Control: Maintain a constant temperature and humidity, as fluctuations can significantly affect antennal sensitivity and the volatility of the odorant.[3]

• Stimulus Delivery: Ensure the airflow rate and puff duration are precisely controlled for every stimulus presentation. Inconsistent delivery will lead to inconsistent responses.

Q4: Why is it important to use a standard reference compound?

A4: A standard reference compound (e.g., a generalist odorant like (Z)-3-hexen-1-ol) serves as a vital internal control.[13] It allows you to:

• Confirm Preparation Viability: Puffing the standard at the beginning and end of an experiment confirms the antenna is and has remained responsive. A significant drop in the response to the standard indicates the preparation is failing.

• Normalize Data: Responses can be expressed as a percentage of the response to the standard. This normalization corrects for variability in absolute signal amplitude between different antennal preparations, making your data more comparable and robust.[3]

In-Depth Troubleshooting Guides & Protocols

This section provides a deeper dive into resolving persistent issues and offers detailed protocols for core experimental steps.

Guide 1: Optimizing Signal-to-Noise Ratio (SNR)

A clean, stable baseline is the foundation of a successful EAG recording. The recorded signal is a combination of the desired biological signal and unwanted noise.[8] The goal is to maximize this ratio.

• Electromagnetic Interference: Generated by any nearby electrical equipment, including lights, monitors, and power lines. This is typically a high-frequency, consistent hum (50/60 Hz).[9]

• Movement Artifacts: Caused by physical instability in the setup, such as vibrations in the table or drift in the micromanipulators. These appear as sharp, erratic spikes or slow drifts in the baseline.[3]

• Electrode Instability: Poor electrical contact, drying of the conductive gel, or air bubbles in the electrode can cause sudden baseline shifts or a complete loss of signal.[6]

Caption: A logical diagram of noise sources and their corresponding mitigation strategies to improve the final EAG signal quality.

Guide 2: Systematic Protocol for a "No Signal" Fault

Use this workflow to systematically identify the point of failure in your experiment.

Caption: A troubleshooting flowchart to systematically diagnose the cause of a "No Signal" error in an EAG experiment.

Experimental Protocols

Protocol 1: Excised Antenna Preparation

This method is common for many species of moths and offers excellent signal stability.

Materials:

• Anesthetized insect (chilled on ice or brief CO₂ exposure)

• Fine dissection scissors and forceps

• Stereomicroscope

• EAG probe with electrode holders

• Glass capillary electrodes filled with appropriate saline solution (e.g., 0.1 M KCl)[3]

• Conductive electrode gel

Steps:

• Anesthetize: Place the insect on ice for 1-2 minutes until movement ceases.[7]

• Excise Antenna: Under a stereomicroscope, use fine scissors to carefully excise one antenna at its base (scape). Handle the antenna only by the base to avoid damaging the sensilla.[3]

• Mount Base: Place a small amount of conductive gel into the well of the reference electrode. Carefully insert the basal end of the excised antenna into the gel, ensuring a solid connection.[7]

• Mount Tip: Gently bring the recording electrode, which may also have a small amount of gel, into contact with the distal tip of the antenna. For some antennae, clipping the last 1-2 segments can improve electrical contact.[6]

• Position and Stabilize: Position the mounted antenna within the humidified air stream. Allow the preparation to stabilize for 5-10 minutes until a steady baseline is achieved on your recording software before beginning stimulation.[3]

Protocol 2: Stimulus Preparation and Delivery

Consistency in stimulus preparation is vital for a dose-response experiment.

Materials:

• High-purity (Z)-5-Decen-1-ol[1]

• High-purity solvent (hexane or paraffin oil)[2]

• Volumetric flasks and micropipettes

• Filter paper strips (e.g., 1 cm x 2 cm)

• Glass Pasteur pipettes

• Stimulus controller/air delivery system

Steps:

• Prepare Stock Solution: Create a high-concentration stock solution of (Z)-5-Decen-1-ol in your chosen solvent (e.g., 10 µg/µL).[7]

• Serial Dilutions: Perform serial dilutions (e.g., 10-fold) from the stock solution to create a range of concentrations to test (e.g., 1, 0.1, 0.01, 0.001 µg/µL).[7]

• Prepare Control: Prepare a pipette containing only the solvent to serve as a negative control. This is crucial for ensuring the insect is not responding to the solvent itself.

• Load Cartridges: Apply a standard volume (e.g., 10 µL) of a dilution onto a filter paper strip. Allow the solvent to evaporate for 30-60 seconds, then insert the paper into a clean Pasteur pipette.[2]

• Deliver Stimulus: Place the tip of the stimulus pipette into the humidified air stream directed at the antenna. Use a stimulus controller to deliver a precise puff of air (e.g., 0.5 seconds) through the pipette.[13]

• Record and Recover: Record the resulting voltage deflection. Allow a sufficient recovery period (e.g., 45-60 seconds) before presenting the next stimulus.[13]

Data Presentation

Quantitative EAG data is most effectively presented in a dose-response table. Normalizing the data against a standard reference compound allows for robust comparison across different preparations.

Table 1: Example Dose-Response Data for (Z)-5-Decen-1-ol

The values presented are illustrative. The response to the 1 µg/µL dose of the standard reference, (Z)-3-hexen-1-ol, was defined as 100%.

Stimulus Concentration (µg/µL)	Mean EAG Response (mV)	Standard Deviation (mV)	Normalized Response (%)
Solvent Control	0.08	0.02	0
0.0001	0.21	0.05	11.8
0.001	0.55	0.08	39.1
0.01	1.02	0.15	85.5
0.1	1.48	0.21	125.0
1.0	1.45	0.19	122.3
Standard Ref (1.0)	1.12	0.17	100.0

References

• Signal to Noise in EEG - NMSBA. (n.d.). NMSBA.
• Application Notes and Protocols for Electroantennography (EAG) with (Z)-7-Dodecen-1-ol - Benchchem. (n.d.). BenchChem.
• Party, V., Hanot, C., Büsser, D. S., Rochat, D., & Renou, M. (2013). Changes in Odor Background Affect the Locomotory Response to Pheromone in Moths. PLOS ONE, 8(1), e52897.
• Electroantennography - Wikipedia. (n.d.). Wikipedia.
• Repovš, G. (2010). Dealing with Noise in EEG Recording and Data Analysis.
• ELECTROANTENNOGRAPHY - Ockenfels Syntech GmbH. (n.d.). Syntech.
• [Improving SNR (signal to noise ratio) in multichannel EEG recording]. (2002). PubMed.
• A Step-by-Step Guide to Mosquito Electroantennography. (2021). JoVE.
• How To Reduce Noise In EEG Recordings [11 Solutions]. (2021). Mentalab.
• Quero, C., Vidal, B., & Guerrero, A. (2014). EAG responses increase of Spodoptera littoralis antennae after a single pheromone pulse.
• Light, D. M., & Grant, G. G. (1989). Orientational Behaviors and EAG Responses of Male Codling Moth After Exposure to Synthetic Sex Pheromone From Various Dispensers. Journal of Chemical Ecology, 15(12), 2669-2681.
• Optimizing Electroantennography (EAG) Response to 1-Dodecen-3-one: A Technical Support Guide - Benchchem. (n.d.). BenchChem.
• Application Notes and Protocols for Z-7-Tetradecenal Electroantennography (EAG) - Benchchem. (n.d.). BenchChem.
• Application Notes and Protocols for Electroantennography (EAG) Studies of Insect Response to (Z,Z)-4,7-Decadienol - Benchchem. (n.d.). BenchChem.
• Electroantennography (EAG) - Georg-August-Universität Göttingen. (n.d.). University of Göttingen.
• (Z)-5-decen-1-ol, 51652-47-2 - The Good Scents Company. (n.d.). The Good Scents Company.
• Z-5-Decen-1-ol: A Versatile Chemical Intermediate for Research and Industrial Applications. (n.d.). BenchChem.

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]
• 5. EAG responses increase of Spodoptera littoralis antennae after a single pheromone pulse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ockenfels-syntech.com [ockenfels-syntech.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mentalab.com [mentalab.com]
• 9. Signal to Noise in EEG - NMSBA [nmsba.com]
• 10. ims.mf.uni-lj.si [ims.mf.uni-lj.si]
• 11. [Improving SNR (signal to noise ratio) in multichannel EEG recording] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Orientational behaviors and EAG responses of male codling moth after exposure to synthetic sex pheromone from various dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Preventing contamination in Z-5-Decen-1-ol field experiments

Welcome to the technical support center for field research involving Z-5-Decen-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven, field-proven insights into preventing, diagnosing, and resolving contamination issues during your experiments. Our goal is to ensure the integrity and validity of your data through meticulous experimental practice.

Introduction: The Challenge of Purity in the Field

Z-5-Decen-1-ol is a potent semiochemical, primarily utilized as a sex pheromone for various Lepidopteran species in agricultural and ecological research.[1] Its efficacy is intrinsically linked to its chemical purity and correct isomeric form. Insects can detect these molecules at nanogram levels, meaning that even minute traces of contamination can lead to significant experimental artifacts, such as reduced trap captures, attraction of non-target species, or complete repellency.[2]

Contamination in this context is multifaceted. It includes:

• Cross-Contamination: Introduction of other pheromones or behavior-modifying chemicals.

• Chemical Degradation: Breakdown of Z-5-Decen-1-ol into isomers or other compounds due to environmental exposure.

• Procedural Contamination: Introduction of foreign substances from handling or equipment.

This guide provides a self-validating system of protocols and troubleshooting to mitigate these risks.

Part 1: Core Troubleshooting & FAQs

This section addresses the most common issues encountered during field experiments.

Frequently Asked Questions (FAQs)

Q1: My trap captures are significantly lower than expected. Is contamination the cause?

A1: Low capture rates can stem from several factors, but contamination is a primary suspect. Consider the following diagnostic questions:

• Lure Integrity: Were the Z-5-Decen-1-ol lures stored correctly in a freezer and in their original sealed packaging until use?[3] Pheromones are volatile and can degrade if stored at high temperatures.[4]

• Handling Procedure: Did you handle the lures with clean, disposable gloves or dedicated tweezers?[5][6] Oils and scents from hands can be transferred to the lure, inhibiting its effectiveness.

• Cross-Contamination: Are you using traps for other pheromones in the same area? A minimum distance of 50 meters is recommended between traps for different species to prevent interference.[2]

• Chemical Degradation: Were the lures exposed to direct sunlight or extreme heat for extended periods before or during the experiment? UV radiation and high temperatures can cause photo-oxidation and thermal degradation, altering the pheromone's chemical structure and reducing its biological activity.[7][8]

Q2: I am catching non-target species in my Z-5-Decen-1-ol baited traps. Why is this happening?

A2: This is a strong indicator of a contamination issue.

• Cross-Contamination during Handling: If you handled lures for another species without changing gloves, you may have transferred trace amounts of a different pheromone to your Z-5-Decen-1-ol lure or trap.

• Reused Traps: If the traps were previously used with a different lure, they may not have been decontaminated properly. Pheromone molecules can adsorb onto trap surfaces and persist, creating an unintended blend that attracts other species. See the detailed Decontamination Protocol for Field Equipment in Part 2.

• Lure Degradation: While less common, certain degradation byproducts of the primary pheromone could theoretically be attractive to other species. This underscores the importance of using fresh, properly stored lures.

Q3: How long can I expect my Z-5-Decen-1-ol lure to be effective in the field?

A3: The field longevity of a pheromone lure depends on the dispenser type (e.g., rubber septum, polyethylene vial) and environmental conditions.

• General Lifespan: Most commercial lures are designed to be effective for 4 to 8 weeks.[9] However, some long-lasting formulations can remain active for up to 12 weeks.[10]

• Environmental Impact: High temperatures, direct sunlight, and strong winds accelerate the release rate and degradation of the pheromone, potentially shortening its effective life.[4][8] In hot and dry climates, it is prudent to assume a shorter lifespan, closer to four weeks.[2]

• Verification: The only way to be certain of a lure's output over time is through chemical analysis of field-aged lures, but following the manufacturer's replacement recommendations is a reliable practice.[11]

Q4: What is the correct way to store Z-5-Decen-1-ol lures?

A4: Proper storage is critical to prevent premature degradation and volatilization.

• Temperature: Lures must be stored at temperatures below zero, typically in a freezer (-20°C is common).[3]

• Packaging: Keep the lures in their original, unopened, and sealed packaging (often aluminum pouches) until you are in the field and ready for deployment.[2][3] This prevents the volatile pheromone from escaping and protects it from atmospheric components.

• Inventory: Maintain a log of your lure inventory with purchase dates and lot numbers to ensure you are always using the oldest stock first and that lures do not exceed their recommended shelf life.

Part 2: Protocols and Data for Contamination Prevention

This section provides detailed, step-by-step methodologies and structured data to build a robust, contamination-free experimental workflow.

Protocol 1: Aseptic Handling and Deployment of Pheromone Lures

Causality: The primary goal is to prevent the transfer of any foreign chemical to the lure or trap, which could either repel the target insect or attract non-target species. Human skin oils, scents from soaps, or trace chemicals from other experiments can compromise the highly specific pheromone signal.

Materials:

• Disposable nitrile or latex gloves[5]

• Forceps or tweezers (preferably dedicated to Z-5-Decen-1-ol)

• Sealed Z-5-Decen-1-ol lures

• Traps (e.g., Delta, Wing traps)

• Waste bag for packaging and used gloves

Procedure:

• Preparation: At the deployment site, put on a new pair of disposable gloves.

• Trap Setup: Assemble the trap body first, before handling the lure. Hang the trap in its designated position.[2]

• Lure Handling: Open the sealed pouch of a single Z-5-Decen-1-ol lure. Avoid opening multiple types of lures at the same time.

• Placement: Using clean forceps or your gloved hands, remove the lure from its packaging and place it inside the trap as per the manufacturer's instructions. Crucially, do not touch the lure with your bare hands. [5]

• Disposal: Immediately place the lure packaging and any other waste into a designated bag and remove it from the experimental site. Do not leave spent lures or wrappers near the traps, as even minute amounts of pheromone can interfere with the trap's plume.

• Cross-Contamination Prevention: If you are deploying traps for different pheromones in the same field session, you must change your gloves between handling different types of lures.[5] It is best practice to deploy all traps for one pheromone type before moving to the next.

Protocol 2: Decontamination of Field Equipment (Non-Disposable Traps)

Causality: Pheromones are lipophilic ("oily") molecules that can adsorb onto plastic and metal surfaces. Simple water rinsing is insufficient for their removal. A multi-step process involving a detergent wash to break down oils, followed by a solvent rinse to remove residual organic molecules, and a final pure water rinse is necessary to ensure no active chemical residue remains.

Materials:

• Non-phosphate laboratory detergent (e.g., Liquinox®, Alconox®)

• Scrub brushes (dedicated for decontamination)

• Tap water

• Deionized (DI) or analyte-free water[3]

• Pesticide-grade hexane or acetone (for non-plastic components)

• Appropriate PPE (gloves, safety glasses)

• Clean aluminum foil or drying rack

Procedure:

• Disassembly & Pre-Rinse: Disassemble the trap completely. Rinse all parts with tap water to remove gross dirt and insect debris.

• Detergent Wash: In a designated basin, wash all components thoroughly with a non-phosphate detergent solution and hot tap water. Use brushes to scrub all surfaces, paying attention to corners and crevices.

• Tap Water Rinse: Rinse all components thoroughly with hot tap water to remove all detergent residue.

• Solvent Rinse (for metal/glass parts): For any non-plastic parts (e.g., wires, hangers), perform a rinse with hexane or acetone in a well-ventilated area or fume hood.[3] This step is critical for removing any remaining organic pheromone molecules. Collect the used solvent for proper disposal. Do not use organic solvents on plastic trap bodies unless you have confirmed they will not dissolve the material.

• Final Deionized Water Rinse: Rinse all components thoroughly with deionized or analyte-free water to remove any remaining salts or solvent residues.[3]

• Drying: Allow all parts to air dry completely on a clean surface, such as clean aluminum foil or a dedicated drying rack.

• Storage: Once dry, reassemble the traps or store the components in clean, sealed plastic bags to prevent re-contamination before the next use.

Data Tables for Experimental Design

Table 1: Key Parameters for Preventing Contamination

Parameter	Recommendation	Rationale & Reference
Lure Storage	Freezer (≤ 0°C) in original sealed packaging.	Prevents premature volatilization and chemical degradation.[3]
Lure Handling	Use new disposable gloves or clean, dedicated forceps for each pheromone type.	Prevents cross-contamination from hands or other chemicals.[5][6]
Trap Spacing	Minimum 50 meters between traps baited with different pheromones.	Avoids interference between pheromone plumes, which can confuse insects and invalidate results.[2]
Lure Replacement	Every 4-8 weeks, or as per manufacturer. Reduce to 4 weeks in hot/dry conditions.	Pheromone release rate declines over time and is accelerated by heat.[2][4][9]
Waste Disposal	Remove all lure packaging, old lures, and used gloves from the field site.	Spent materials can still emit enough pheromone to interfere with the experiment.

Part 3: Visualization of Contamination Pathways and Prevention

The following diagrams illustrate the critical concepts for maintaining experimental integrity.

Diagram 1: Contamination Pathways in Field Experiments

This diagram shows the potential routes through which unwanted chemicals can compromise your Z-5-Decen-1-ol experiment.

Caption: Potential routes for contamination in pheromone field studies.

Diagram 2: Workflow for a Self-Validating Experimental Setup

This workflow outlines the critical steps and decision points for setting up an experiment that minimizes contamination and ensures data integrity.

Caption: Step-by-step workflow for contamination-free experiments.

References

• Pest monitoring: proper use of pheromone traps. Tree Fruit magazine. [Link]

• Handling of pheromones. WitaTrap. [Link]

• How to optimize placement of pheromone traps in your orchard. Michigan State University Extension. [Link]

• Bray, D. P., et al. (2014). Synthetic Sex Pheromone in a Long-Lasting Lure Attracts the Visceral Leishmaniasis Vector, Lutzomyia longipalpis, for up to 12 Weeks in Brazil. PLoS Neglected Tropical Diseases. [Link]

• James, D. G., et al. (2009). Longevity of pheromone and co-attractant lures used in attract-and-kill stations for control of Carpophilus spp. ResearchGate. [Link]

• Analysis of Field-Aged Pheromone Lures in Cotton Field. IOSR Journal of Agriculture and Veterinary Science. [Link]

• Chasen, E. M., & Steffan, S. A. (2019). Field Trial for Lure Longevity. University of Wisconsin–Madison Fruit Program. [Link]

• U.S. EPA REGION 9 LABORATORY. SAMPLING EQUIPMENT DECONTAMINATION. United States Environmental Protection Agency. [Link]

• Standard Operating Procedure EAP090, Version 1.2: Decontaminating Field Equipment for Sampling Toxics in the Environment. Washington State Department of Ecology. [Link]

• Monitoring – Pheromone Tips. MuseumPests.net. [Link]

• Mistakes to avoid - pheromone monitoring program. Insects Limited. [Link]

• Groot, A. T., et al. (2021). Climate change risk to pheromone application in pest management. ResearchGate. [Link]

• Robison, D. J., et al. (2015). Field evaluation of effect of temperature on release of disparlure from a pheromone-baited trapping system used to monitor gypsy moth (Lepidoptera: Lymantriidae). PubMed. [Link]

• 5-decenol (Ref: BAS 287 1). AERU. [Link]

Sources

• 1. Investigating Photo-Degradation as a Potential Pheromone Production Pathway in Spotted Lanternfly, Lycorma delicatula - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ndep.nv.gov [ndep.nv.gov]
• 3. (Z)-5-decen-1-ol, 51652-47-2 [thegoodscentscompany.com]
• 4. SOP for Cleaning of Sampling Equipment | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
• 6. Thermal Degradation of Long Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. nbinno.com [nbinno.com]
• 9. env.nm.gov [env.nm.gov]
• 10. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 11. epa.gov [epa.gov]

Technical Support Center: Z-5-Decen-1-ol Analysis

Welcome to the technical support center for the analysis of Z-5-Decen-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the quantitative analysis of this semiochemical. Here, you will find troubleshooting guides and frequently asked questions in a direct question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for the quantitative analysis of Z-5-Decen-1-ol?

For the quantitative analysis of a volatile compound like Z-5-Decen-1-ol, Gas Chromatography (GC) is the most suitable technique. Specifically, GC coupled [1][2]with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS) is highly recommended.

• GC-FID is a robu[3][4][5]st and widely used detector for quantifying hydrocarbons. Its response is generally proportional to the number of carbon atoms in the analyte, making it a reliable choice for the quantification of Z-5-Decen-1-ol.

• GC-MS provides no[6]t only quantitative data but also qualitative information, confirming the identity of the compound based on its mass spectrum. This is particularly usef[3][4][5][7]ul when analyzing complex matrices where co-elution with other compounds might be a concern.

Q2: How should I prepare my calibration standards for Z-5-Decen-1-ol?

Proper preparation of calibration standards is crucial for accurate quantification. Here's a breakdown of the[8] key considerations:

• Purity of the Standard: Always use a Z-5-Decen-1-ol standard of high purity, preferably 98% or higher, to ensure the accuracy of your calibration curve.

• **Solvent Selection:[9] Choose a high-purity, volatile solvent in which Z-5-Decen-1-ol is readily soluble. Hexane or dichloromethane are common choices for GC analysis. The solvent should not co-elute with the analyte or any internal standard.

• Stock Solution: Prepare a stock solution of Z-5-Decen-1-ol in your chosen solvent. For example, accurately weigh 10 mg of the standard and dissolve it in 10 mL of solvent to get a 1 mg/mL stock solution.

• Serial Dilutions: Perform serial dilutions from the stock solution to prepare a series of calibration standards. It is recommended to have at least five to seven concentration levels to establish a linear calibration curve. Avoid preparing standards[8] by sequential 50% dilutions as this can introduce cumulative errors.

• Concentration Range[8]: The concentration range of your calibration standards should bracket the expected concentration of Z-5-Decen-1-ol in your samples.

Q3: Should I use [8]an internal standard or an external standard for quantification?

The choice between an internal and external standard depends on the complexity of your sample matrix and the desired level of precision.

• External Standard [10][11][12][13]Method: This is a simpler method where the calibration curve is generated by plotting the response of the standards against their concentrations. It can be effective for r[10][11]outine analyses with simple matrices and when using a reliable autosampler to ensure consistent injection volumes.

• Internal Standard ([11][13]IS) Method: This method involves adding a constant amount of a different, but structurally similar, compound to all standards and samples. The calibration curve is [12][14]then created by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration. The IS method is highly r[12][14]ecommended as it compensates for variations in injection volume, sample preparation losses, and instrument drift, leading to improved precision and accuracy.

Key criteria for selec[11][12][13][14]ting an internal standard include:

• It should be a pure substance that is not present in the sample.

• It must be completely[10] resolved from the analyte and other sample components.

• Its retention time sh[10]ould be close to that of the analyte.

• It should have a simi[10]lar response to the detector as the analyte.

A suitable internal standard for Z-5-Decen-1-ol could be an alcohol with a similar chain length that is not expected to be in the sample, for example, nonanol or undecanol.

Troubleshooting Guide

This section addresses common problems encountered during the GC analysis of Z-5-Decen-1-ol. A systematic approach to troubleshooting is often the most effective way to identify and resolve issues.

Problem 1: Poor P[15]eak Shape (Tailing or Fronting)

Possible Causes:

• Active Sites: The presence of active sites in the GC inlet liner or the column can interact with the hydroxyl group of Z-5-Decen-1-ol, causing peak tailing.

• Column Overloading:[1][2] Injecting too much sample can lead to peak fronting.

• Improper Injection [1]Technique: A slow injection can cause peak broadening.

Solutions:

• Use a Deactivated Inlet Liner: Employing a deactivated liner, such as one with a taper or glass wool, can minimize interactions with active sites.

• Check and Condition[15] the Column: If the column is old or has been used with dirty samples, it may need to be conditioned by baking it out at a high temperature (within the column's limits) or by trimming the first few centimeters.

• Reduce Sample Conce[1][16]ntration or Injection Volume: If peak fronting is observed, try diluting the sample or reducing the injection volume.

• Optimize Injection [1]Speed: Ensure a fast and consistent injection, especially for manual injections. Using an autosampler is highly recommended for reproducibility.

Problem 2: Ghost Peaks

Possible Causes:

• Carryover: Residual sample from a previous injection can elute in a subsequent run, appearing as a ghost peak.

• Septum Bleed: Sma[2]ll particles from a degrading septum can enter the inlet and cause extraneous peaks.

• Contamination: Co[17]ntamination in the carrier gas, solvent, or syringe can introduce ghost peaks.

Solutions:

• Implement a Wash Step: After each injection, run a solvent blank to wash the syringe and the injection port.

• Regularly Replace Septa: Use high-quality, low-bleed septa and replace them regularly according to the manufacturer's recommendations.

• Check for Contamina[17]tion: Ensure the purity of your solvent and carrier gas. Use high-purity gases with appropriate traps to remove any contaminants.

Problem 3: Irreproducible Results (Poor Precision)

Possible Causes:

• Inconsistent Injection Volume: Manual injections are a common source of variability.

• Leaks in the System: Leaks in the injector, detector, or column fittings can lead to fluctuating flow rates and inconsistent results.

• Sample Instability:[2][16][17] Z-5-Decen-1-ol may degrade over time, especially if not stored properly.

Solutions:

• Use an Autosampler: An autosampler provides highly reproducible injection volumes, significantly improving precision.

• Perform a Leak Check: Regularly check for leaks using an electronic leak detector. Pay close attention to the septum, column fittings, and gas connections.

• Proper Sample Stora[17]ge: Store Z-5-Decen-1-ol standards and samples in a cool, dark place, and consider refrigeration for long-term storage to minimize degradation. For pheromones, storage a[18]t -20°C is often recommended.

Experimental Proto[19]cols

Protocol 1: Preparation of Calibration Standards

This protocol outlines the steps for preparing a set of external calibration standards for Z-5-Decen-1-ol analysis.

Materials:

• Z-5-Decen-1-ol standard (≥98% purity)

• High-purity hexane (or other suitable solvent)

• Volumetric flasks (10 mL, 25 mL, 50 mL)

• Micropipettes

Procedure:

• Prepare the Stock Solution (1000 µg/mL):

  • Accurately weigh 10 mg of Z-5-Decen-1-ol standard.

  • Quantitatively transfer the standard to a 10 mL volumetric flask.

  • Dissolve and bring to volume with hexane. Mix thoroughly.

• Prepare Intermediate Stock Solution (100 µg/mL):

  • Pipette 1 mL of the 1000 µg/mL stock solution into a 10 mL volumetric flask.

  • Bring to volume with hexane and mix thoroughly.

• Prepare Working Calibration Standards:

  • Prepare a series of at least five working standards by diluting the intermediate stock solution. An example set of standards is provided in the table below.

  • For each standard, pipette the required volume of the intermediate stock solution into a 10 mL volumetric flask and bring to volume with hexane.

Table 1: Example Preparation of Working Calibration Standards

Standard Concentration (µg/mL)	Volume of 100 µg/mL Intermediate Stock (mL)	Final Volume (mL)
1.0	0.1	10
2.5	0.25	10
5.0	0.5	10
10.0	1.0	10
25.0	2.5	10

Protocol 2: GC-MS Analysis

This protocol provides a starting point for the GC-MS analysis of Z-5-Decen-1-ol. Method parameters may need to be optimized for your specific instrument and column.

Instrument and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent

• **Mass Spectrometer:[19] Agilent 5975C or equivalent

• Column: HP-5ms (3[19]0 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injection Mode: S[19]plitless

• Injection Volume: [19] 1 µL

• **Inlet Temperature:[19] 250 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: 40-400 amu

Visualizations

Caption: Workflow for the preparation of calibration standards.

Caption: A logical approach to troubleshooting common GC issues.

References

• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• SCION Instruments. (n.d.). Gas Chromatography GC Troubleshooting Guide. Retrieved from [Link]

• Restek. (n.d.). GC Troubleshooting Guide. Retrieved from [Link]

• Stepbio. (n.d.). GC Troubleshooting. Retrieved from [Link]

• Phenomenex. (n.d.). GC Column Troubleshooting Guide. Retrieved from [Link]

• Farmacia Journal. (2016). ANALYSIS OF PERFUMES WITH SYNTHETIC HUMAN PHEROMONES BY GAS CHROMATOGRAPHY-MASS SPECTROMETRY. Retrieved from [Link]

• National Measurement Laboratory. (2003). Preparation of Calibration Curves - A Guide to Best Practice. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Protocol for monitoring and analyzing pheromone-mediated behavioral response of sea lamprey in a natural system. Retrieved from [Link]

• Bangladesh Journals Online. (n.d.). method development and validation for estimation of commercially produced sex pheromones in lure. Retrieved from [Link]

• welch-us.com. (n.d.). Chromatographic quantitative internal or external standard method, how to choose. Retrieved from [Link]

• Science.gov. (n.d.). quantitative gc-ms analysis: Topics by Science.gov. Retrieved from [Link]

• Ellutia. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Retrieved from [Link]

• The Good Scents Company. (n.d.). (Z)-5-decen-1-ol, 51652-47-2. Retrieved from [Link]

• SciELO. (n.d.). Internal standard versus external standard calibration: an uncertainty case study of a liquid chromatography analysis. Retrieved from [Link]

• LCGC. (2015). Precision of Internal Standard and External Standard Methods in High Performance Liquid Chromatography. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). 5-Decen-1-ol, (5Z)- - Substance Details - SRS. Retrieved from [Link]

• ResearchGate. (n.d.). Issues affecting the use of pheromones and other semiochemicals in orchards | Request PDF. Retrieved from [Link]

• ScienceDirect. (2015). Measurement of semiochemical release rates with a dedicated environmental control system. Retrieved from [Link]

• Agilent. (2011). GC Method Development. Retrieved from [Link]

• National Institutes of Health (NIH). (2012). Real-Time Measurement of Volatile Chemicals Released by Bed Bugs during Mating Activities. Retrieved from [Link]

• MDPI. (2024). Perspectives of Quantitative GC-MS, LC-MS, and ICP-MS in the Clinical Medicine Science—The Role of Analytical Chemistry. Retrieved from [Link]

• J-STAGE. (n.d.). Development of a Precise Method for the Quantitative Analysis of Hydrocarbons Using Post−Column Reaction Capillary Gas Chromatography with Flame Ionization Detection. Retrieved from [Link]

• ResearchGate. (n.d.). Measurement of semiochemical release rates with a dedicated environmental control system. Retrieved from [Link]

• PubMed Central. (n.d.). Tools in the Investigation of Volatile Semiochemicals on Insects: From Sampling to Statistical Analysis. Retrieved from [Link]

• ResearchGate. (2024). (PDF) Perspectives of Quantitative GC-MS, LC-MS, and ICP-MS in the Clinical Medicine Science—The Role of Analytical Chemistry. Retrieved from [Link]

• MDPI. (n.d.). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). GC–MS analysis, pharmacokinetic properties, molecular docking and dynamics simulation of bioactives from Curcumis maderaspatanus to target oral cancer. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Development of a Gas Chromatography with High-Resolution Time-of-Flight Mass Spectrometry Methodology for BDNPA/F. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol for Pest Management Applications

Introduction

(Z)-5-Decen-1-ol and (E)-5-Decen-1-ol are two geometric isomers of a C10 unsaturated alcohol that play a crucial role in the chemical communication of various insect species.[1][2][3][4] Primarily recognized as sex pheromones in several lepidopteran species, the subtle difference in the spatial arrangement of atoms around the carbon-carbon double bond dictates their biological specificity and efficacy.[1][5] This guide provides a comprehensive comparative analysis of these two isomers, offering insights into their distinct chemical properties, biological functions, and applications in integrated pest management (IPM) strategies. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the study and application of semiochemicals.

Physicochemical Properties: A Tale of Two Isomers

While sharing the same molecular formula (C₁₀H₂₀O) and molecular weight (156.27 g/mol ), the cis ((Z)) and trans ((E)) configurations of the double bond in 5-Decen-1-ol lead to differences in their physical properties. These differences, though often subtle, can influence their volatility, stability, and ultimately their performance in field applications.

Property	(Z)-5-Decen-1-ol	(E)-5-Decen-1-ol
CAS Number	51652-47-2[4][6]	56578-18-8[3][7][8]
Molecular Formula	C₁₀H₂₀O[6]	C₁₀H₂₀O[3]
Molecular Weight	156.27 g/mol [9][6]	156.27 g/mol [3]
Boiling Point	225.3±0.0 °C at 760 Torr[9]	~225.32 °C at 760.00 mm Hg (estimated)[10]
Density	0.845±0.06 g/cm³ (20 °C, 760 Torr)[9]	Not explicitly found
Refractive Index	1.4520 (20 °C)[9]	1.45300 to 1.46000 @ 20.00 °C[11]
Flash Point	87.9±17.8 °C[9]	190.00 °F TCC (87.90 °C) (estimated)[10]
Odor Profile	Waxy, fatty, rose[9]	Waxy, fatty, rosy[3]

Biological Activity and Target Specificity

The most significant divergence between (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol lies in their biological activity. The stereospecificity of insect olfactory receptors means that even minor changes in molecular geometry can lead to vastly different behavioral responses.

(E)-5-Decen-1-ol: A Key Attractant for the Peach Twig Borer

(E)-5-Decen-1-ol, along with its corresponding acetate, (E)-5-decen-1-yl acetate, is a well-established primary component of the sex pheromone of the peach twig borer (Anarsia lineatella).[12][13][14] This insect is a significant pest of stone fruits like peaches, almonds, and apricots.[12] Field trapping experiments have demonstrated that synthetic lures containing a blend of these two (E)-isomers are highly attractive to male peach twig borer moths.[12][13] This makes (E)-5-Decen-1-ol a critical tool for monitoring and managing populations of this pest.[12][15]

(Z)-5-Decen-1-ol: Attractant for a Broader Range of Moths

(Z)-5-Decen-1-ol is recognized as a pheromone or attractant for a different set of lepidopteran species. It has been identified as a semiochemical for the peachtree borer (Synanthedon exitiosa), another major pest of stone fruits.[1] Additionally, it is a component of the pheromone blend for the lesser date moth (Batrachedra amydraula) and the pine cosmet moth (Batrachedra pinicolella).[16] Interestingly, while the (E) isomer is the primary attractant for the peach twig borer, the presence of the (Z) isomer as an impurity in synthetic lures can lead to the unintended capture of other moth species, such as the white-line dart (Euxoa tritici).[17] This highlights the importance of high isomeric purity in synthetic pheromone formulations to ensure target specificity.

The following diagram illustrates the differential activity of the two isomers:

Target insect species for (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol.

Synthesis and Manufacturing Considerations

The stereoselective synthesis of (Z)- and (E)-alkenols is a well-established field in organic chemistry. Different synthetic strategies are employed to achieve high isomeric purity for each isomer.

Synthesis of (E)-5-Decen-1-ol

A common approach to synthesizing the (E)-isomer involves the use of reactions that favor the formation of the trans double bond. One reported method starts from E-1,6-undecadiene.[18] Another synthesis was achieved from acrolein, involving a tandem addition reaction and subsequent coupling with a Grignard reagent.[19]

Synthesis of (Z)-5-Decen-1-ol

The synthesis of the (Z)-isomer often utilizes reactions that promote the formation of the cis double bond. Z-selective cross metathesis is a modern and efficient method for creating Z-olefins and has been used to synthesize various lepidopteran pheromones.[20]

The choice of synthetic route can impact the final purity of the product. Impurities, particularly the presence of the other isomer, can significantly affect the biological activity and specificity of the pheromone lure.[17]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Analysis

GC-MS is the standard analytical technique for separating and identifying volatile compounds like pheromones.[21][22][23][24][25] The separation of (Z) and (E) isomers can be achieved using a suitable capillary column.

Objective: To determine the isomeric purity of a synthetic sample of 5-Decen-1-ol.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-23 or HP-5)[24]

• Helium carrier gas

• Sample of 5-Decen-1-ol dissolved in a suitable solvent (e.g., hexane)

• Standards of (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol

Procedure:

• Sample Preparation: Prepare a dilute solution of the 5-Decen-1-ol sample in hexane.

• GC-MS Setup:

  • Install a high-polarity (e.g., DB-23) or low-polarity (e.g., HP-5) capillary column.[24]

  • Set the injector and detector temperatures appropriately (e.g., 250 °C).

  • Program the oven temperature with a suitable gradient to ensure separation of the isomers. A typical program might start at a low temperature (e.g., 60 °C) and ramp up to a higher temperature (e.g., 240 °C).

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC.

• Data Acquisition: Acquire mass spectra over a suitable mass range (e.g., m/z 40-400).

• Analysis:

  • Identify the peaks corresponding to (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol by comparing their retention times and mass spectra to those of the analytical standards.

  • Calculate the isomeric purity by determining the relative peak areas of the two isomers.

Workflow for GC-MS analysis of 5-Decen-1-ol isomers.

Electroantennography (EAG) for Biological Activity Assessment

EAG is an electrophysiological technique used to measure the response of an insect's antenna to volatile compounds.[26][27][28][29] It is a powerful tool for screening the biological activity of pheromones and other semiochemicals.

Objective: To compare the antennal response of a target moth species to (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol.

Materials:

• Live adult moths of the target species

• EAG system (including micromanipulators, electrodes, amplifier, and data acquisition software)

• Insect Ringer's solution[27]

• Solutions of (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol in a suitable solvent (e.g., hexane or paraffin oil) at various concentrations[27]

• Control solvent

Procedure:

• Antenna Preparation:

  • Carefully excise an antenna from a live moth.

  • Mount the antenna between two electrodes filled with insect Ringer's solution.[30]

• Stimulus Delivery:

  • A continuous stream of purified and humidified air is passed over the antenna.

  • A puff of air carrying the test odorant is introduced into the continuous airstream for a short duration (e.g., 1-2 seconds).[28]

• Data Recording:

  • The electrical potential difference across the antenna is amplified and recorded.

  • A negative deflection in the baseline potential indicates a response to the stimulus.

• Experimental Design:

  • Present a series of dilutions of each isomer to the antenna to generate a dose-response curve.

  • Include a solvent control to ensure that the antenna is not responding to the solvent alone.

  • Randomize the order of stimulus presentation to avoid adaptation or sensitization effects.

• Data Analysis:

  • Measure the amplitude of the EAG response for each stimulus.

  • Compare the dose-response curves for the two isomers to determine which is more potent for the target species.

Applications in Integrated Pest Management (IPM)

Both (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol are valuable tools in IPM programs for their respective target pests. Their primary applications include:

• Monitoring: Pheromone-baited traps are used to monitor the population density and flight periods of pest insects.[31][32][33][34][35] This information helps growers to time insecticide applications more effectively, reducing the overall amount of pesticide used.

• Mating Disruption: Dispersing a high concentration of synthetic pheromone throughout an orchard can confuse male moths and prevent them from locating females, thereby disrupting mating and reducing the next generation of pests.[33][36] This is an environmentally friendly control method that is specific to the target pest.

Conclusion

The comparative analysis of (Z)-5-Decen-1-ol and (E)-5-Decen-1-ol underscores the remarkable specificity of chemical communication in insects. While chemically very similar, these two isomers exhibit distinct biological activities, making them specific tools for managing different pest species. A thorough understanding of their individual properties, coupled with precise analytical and bioassay techniques, is essential for the successful development and implementation of effective and environmentally sound pest management strategies.

References

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• Benchchem. (n.d.). Application Notes and Protocols for Electroantennography (EAG) Studies of Insect Response to (Z,Z)-4,7-Decadienol.
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• Rodríguez-Flores, M. S., et al. (2022). Contribution of Gas Chromatography–Mass Spectrometry (GC-MS) to the Volatile Organic Compound Profile of Vespa velutina nigrithorax Larvae. MDPI.
• Stelinski, L. L., & Miller, J. R. (2012).
• ResearchGate. (n.d.). Overview of the electroantennography method.
• University of Connecticut. (n.d.). Fruit & Vegetable IPM Fact Sheet: Peachtree Borer.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Z-5-Decen-1-ol in Modern Organic Synthesis.
• Government of British Columbia. (2020, August). Peach Tree Borer.
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• Nagy, A., et al. (2023). Catches of Euxoa tritici in pheromone traps for Anarsia lineatella are due to the presence of (Z)-5-decenyl acetate as an impurity.
• The Pherobase. (n.d.). Semiochemical compound: (Z)-5-Decen-1-ol | C10H20O.
• Agricultural Marketing Service. (2012, March 27). Pheromones.
• ChemicalBook. (n.d.). Z-5-DECEN-1-OL CAS#: 51652-47-2.
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• Jin, Z., et al. (2017). Simple Synthesis of 5 E -Decen-1-ol and 5 E -Decenyl Acetate, the Sex Pheromone of Peach Twig Borer.
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• The Pherobase. (n.d.). The use of pheromones and semiochemicals to control-Synanthedon-exitiosa.
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A Comparative Guide to the Bioactivity of Z-5-Decen-1-ol and its Acetate Ester in Insect Chemical Communication

For researchers, scientists, and professionals engaged in the development of semiochemical-based pest management strategies and the broader field of chemical ecology, a nuanced understanding of structure-activity relationships is paramount. This guide provides an in-depth technical comparison of the bioactivity of the C10 unsaturated alcohol, (Z)-5-Decen-1-ol, and its corresponding acetate ester, (Z)-5-Decen-1-yl acetate. These compounds are significant components in the pheromone blends of numerous lepidopteran species, and their distinct roles—ranging from primary attractant to synergistic modulator—offer a compelling case study in the specificity of insect olfactory systems.

This document moves beyond a simple cataloging of properties to explore the functional significance of the alcohol versus the acetate moiety in eliciting electrophysiological and behavioral responses. We will ground this comparison in the specific context of the lesser date moth, Batrachedra amydraula, a pest for which both compounds are crucial for effective chemical communication, and provide the experimental frameworks necessary for their evaluation.

The Molecular Basis of Bioactivity: An Overview

(Z)-5-Decen-1-ol and (Z)-5-Decen-1-yl acetate share a common ten-carbon backbone with a cis-configured double bond at the fifth carbon. The critical difference lies in the terminal functional group: a hydroxyl group (-OH) for the alcohol and an acetate ester group (-OCOCH₃) for the acetate. This seemingly minor structural modification has profound implications for the molecule's volatility, polarity, and, most importantly, its interaction with specific olfactory receptors on the insect antenna.

Property	(Z)-5-Decen-1-ol	(Z)-5-Decen-1-yl acetate
Molecular Formula	C₁₀H₂₀O[1]	C₁₂H₂₂O₂[2]
Molecular Weight	156.27 g/mol [1]	198.30 g/mol [2]
Functional Group	Alcohol (-OH)	Acetate Ester (-OCOCH₃)
Boiling Point	~225 °C at 760 mmHg	~210.5 °C at 760 mmHg[3]
Known Pheromonal Role	Primary attractant, Synergist, Precursor[4]	Primary attractant, Blend component[5]

The biosynthesis of Type I lepidopteran sex pheromones, which includes most alcohols, aldehydes, and acetates, typically begins with fatty acid synthesis. Fatty-acyl precursors are reduced by fatty-acyl reductases (FAR) to form the corresponding alcohols.[6][7] These alcohols can then be released as final pheromone components or be further modified, for instance, by an acetyl-CoA:fatty alcohol acetyltransferase, to produce acetate esters.[7] This biochemical relationship, where the alcohol is a direct precursor to the acetate, is a key reason why these two compounds are often found together in pheromone glands.

Comparative Bioactivity: The Case of the Lesser Date Moth (Batrachedra amydraula)

The lesser date moth, Batrachedra amydraula, provides an excellent real-world example of the interplay between Z-5-Decen-1-ol and its acetate. While early studies identified a binary blend of acetates as the sex pheromone, subsequent, more sensitive analyses revealed that the optimal attractive blend is a three-component mixture.[8][9][10] This optimized lure contains (Z)-5-decenyl acetate, (Z)-5-decen-1-ol, and (Z,Z)-4,7-decadien-1-yl acetate, typically in a 2:2:1 ratio.[8][11]

Crucially, field bioassays demonstrated that this ternary blend, which includes the alcohol, resulted in an approximately fivefold higher trap catch of male moths compared to a binary blend containing only the two acetate components.[9][11] This finding unequivocally establishes (Z)-5-Decen-1-ol as an essential synergistic component of the B. amydraula sex pheromone.[11] While the two acetates alone have some activity, the presence of the alcohol dramatically enhances the blend's attractiveness, leading to a far more potent behavioral response.

This synergistic effect highlights a fundamental principle in chemical ecology: the bioactivity of a single compound can be significantly altered by the chemical context in which it is presented. For B. amydraula, the olfactory system of the male is tuned to detect not just individual components, but the specific ratio of the alcohol and acetates.

Experimental Protocols for Bioactivity Assessment

To quantitatively compare the bioactivity of Z-5-Decen-1-ol and its acetate, a combination of electrophysiological and behavioral assays is required. These methods allow researchers to probe the insect's response at both the peripheral sensory level and as an integrated behavioral output.

Electroantennography (EAG)

EAG measures the summated electrical potential from the entire insect antenna in response to an olfactory stimulus, providing a rapid and sensitive screening tool for active compounds.[12][13]

Experimental Workflow for Electroantennography (EAG)

Caption: Workflow for comparing compound bioactivity using Electroantennography.

Step-by-Step Protocol:

• Insect Preparation: Anesthetize an adult male moth (e.g., B. amydraula) using carbon dioxide or by chilling. Carefully excise one antenna at its base using micro-scissors.

• Electrode Placement: Mount the basal end of the antenna onto a reference electrode and the distal tip onto a recording electrode. Both electrodes are typically Ag/AgCl and connected to the antenna via a conductive gel.

• Stimulus Preparation: Prepare serial dilutions of high-purity Z-5-Decen-1-ol and Z-5-Decen-1-yl acetate in a suitable solvent (e.g., hexane or paraffin oil). Apply a known volume of each dilution onto a small piece of filter paper. A solvent-only filter paper serves as the control.

• Stimulus Delivery: Insert the filter paper into a Pasteur pipette. Deliver a controlled puff of purified, humidified air through the pipette and over the antennal preparation.

• Data Recording and Analysis: The electrical potential difference between the electrodes is amplified and recorded. The amplitude of the negative deflection (in millivolts) is measured. A dose-response curve is generated by plotting the mean EAG response against the logarithm of the stimulus concentration for both the alcohol and the acetate.

Behavioral Assays (Wind Tunnel)

Behavioral assays, such as wind tunnel experiments, are the gold standard for determining the ultimate effect of a semiochemical on an insect's behavior (e.g., attraction, mating attempts).[14]

Experimental Workflow for Wind Tunnel Assay

Caption: Workflow for a comparative behavioral study in a wind tunnel.

Step-by-Step Protocol:

• Setup: Place a pheromone dispenser (e.g., rubber septum) loaded with a test compound (Z-5-Decen-1-ol, Z-5-Decen-1-yl acetate, their blend, or a solvent control) at the upwind end of a wind tunnel.

• Insect Release: Release sexually mature male moths individually at the downwind end of the tunnel.

• Observation: Record a series of key behaviors, such as taking flight, initiation of upwind zig-zag flight, flight sustained to the halfway point, close approach to the source, and contact with the source.

• Data Analysis: For each compound or blend, calculate the percentage of moths exhibiting each key behavior. Compare the results statistically to determine which stimulus elicits the strongest and most complete behavioral sequence.

The Underlying Mechanism: Receptor Specificity and Neural Coding

The differential bioactivity between an alcohol and its acetate stems from the specificity of olfactory receptors (ORs) located on the dendrites of olfactory receptor neurons (ORNs). These ORNs are housed within specialized sensilla on the antenna.

Generalized Insect Olfactory Signaling Pathway

Caption: Signal transduction cascade in insect pheromone detection.

In many systems, specific ORNs are tuned to detect either the alcohol or the acetate. In the case of B. amydraula, the synergistic effect suggests that separate neurons, or perhaps a single neuron type with multiple receptors, are activated by the different components. The male moth's brain then integrates the signals from these different channels. A signal from the acetate-detecting neurons alone might indicate a potential mate, but the simultaneous firing of both acetate- and alcohol-detecting neurons, in the correct ratio, provides a much stronger, unambiguous confirmation of a conspecific female, triggering a more robust upwind flight and mating sequence. The acetate, being more volatile, may act as a longer-range signal, while the less volatile alcohol could provide a crucial close-range cue for final source location.

Conclusion and Future Directions

The comparison between (Z)-5-Decen-1-ol and (Z)-5-Decen-1-yl acetate clearly demonstrates that a minor change in a molecule's functional group can dramatically alter its biological activity. While both compounds are active semiochemicals, their roles can be distinct and context-dependent. In the lesser date moth, the alcohol is not merely a biosynthetic precursor but an essential synergistic component, amplifying the attractiveness of the acetate-containing blend fivefold.

For researchers in drug development and pest management, this underscores the importance of:

• Complete Pheromone Identification: Relying on incomplete blends can lead to suboptimal performance in monitoring and control applications.

• Ratio Optimization: The relative proportions of pheromone components are often as critical as their chemical identity.

• Leveraging Synergy: Understanding and exploiting synergistic interactions can lead to the development of highly effective and specific pest control tools.

Future research should focus on deorphanizing the specific olfactory receptors in B. amydraula and other relevant species to understand, at a molecular level, how the alcohol and acetate are distinguished and how their signals are integrated to produce a coherent behavioral output. Such studies will not only advance our fundamental knowledge of chemical communication but also pave the way for the next generation of targeted and sustainable pest management solutions.

References

• Levi-Zada, A., Sadowsky, A., Dobrinin, S., David, M., Ticuchinski, T., Fefer, D., Greenberg, A., & Blumberg, D. (2013). Reevaluation of the sex pheromone of the lesser date moth, Batrachedra amydraula, using autosampling SPME-GC/MS and field bioassays. Chemoecology, 23, 13-20. [Link]

• Al-Jboory, I. J., & Al-Taweel, A. A. (2015). Evaluation of the Sex Pheromone Efficiency of the Lesser Date Moth, Batrachedra amydraula Meyrick (Lepidoptera: Batrachedridae), in Baghdad, Iraq. Journal of Life Sciences, 9, 241-246. [Link]

• El-Shafie, H. A. F., Al-Hajhoj, M. R., & Abdel-Hadi, A. H. (2017). Use of a pheromone-baited trap to monitor the population of the lesser date moth Batrachedra amydraula (Lepidoptera: Batrachedridae) in a date palm orchard in Saudi Arabia. Journal of Entomology and Zoology Studies, 5(6), 1131-1135. [Link]

• Levi-Zada, A., et al. (2013). Monitoring and mass-trapping methodologies using pheromones: the lesser date moth Batrachedra amydraula. Bulletin of Entomological Research, 107(5), 654-663. [Link]

• Foster, S. P., & Anderson, P. (2024). Stored alcohol and fatty acid intermediates and the biosynthesis of sex pheromone aldehyde in the moth Chloridea virescens. Journal of Insect Physiology, 152, 104595. [Link]

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Validating the Attractancy of Z-5-Decen-1-ol to Specific Insect Species: A Comparative Guide

For researchers and professionals in the fields of chemical ecology and integrated pest management, the precise validation of semiochemicals is paramount. This guide provides an in-depth, technical comparison of methodologies to validate the attractancy of (Z)-5-decen-1-ol, a known pheromone component for several key lepidopteran pest species. We will move beyond simple protocols to explain the causal logic behind experimental choices, ensuring a self-validating system for your research.

Introduction to (Z)-5-Decen-1-ol

(Z)-5-Decen-1-ol is a straight-chain unsaturated alcohol that functions as a critical semiochemical in the communication of various insects, particularly moths. It is a known component of the sex pheromone blend for species such as the Peach Twig Borer (Anarsia lineatella) and is also implicated in the chemical communication of the Oriental Fruit Moth (Grapholita molesta). The biological activity of this compound is highly dependent on its stereospecificity, with the (Z)-configuration being essential for eliciting a behavioral response in target species. Understanding its role, whether as a primary attractant or a synergistic component, is crucial for developing effective monitoring and control strategies.

The Principle of Synergistic Attraction

While a single pheromone component can sometimes elicit a response, in many lepidopteran species, the full behavioral sequence of attraction and mating is triggered by a precise blend of compounds. The addition of synergistic molecules can dramatically enhance the attractancy of the primary pheromone. For instance, the attractancy of (Z)-5-Decen-1-ol to the Peach Twig Borer is significantly increased when presented in combination with (E)-5-decen-1-yl acetate.[1][2] Similarly, for the Oriental Fruit Moth, (Z)-5-Decen-1-ol is part of a more complex blend that includes (Z)-8-dodecenyl acetate, (E)-8-dodecenyl acetate, and (Z)-8-dodecenol.[3][4][5][6] This guide will focus on methodologies to dissect and validate the contribution of (Z)-5-Decen-1-ol within these multi-component systems.

Experimental Validation Workflow

A robust validation of attractancy follows a hierarchical approach, moving from physiological assessment at the sensory level to behavioral confirmation in controlled and field environments. This multi-pronged approach ensures that the observed attraction is not an artifact of the experimental setup but a true biological phenomenon.

Caption: A hierarchical workflow for validating insect attractants.

Level 1: Electroantennography (EAG) - The Olfactory Response

EAG is a technique used to measure the electrical output of an insect's antenna in response to an olfactory stimulus.[7][8][9] It provides a rapid and sensitive measure of whether the insect's olfactory receptor neurons can detect the compound .

Step-by-Step EAG Protocol:

• Insect Preparation:

  • Select a healthy male moth of the target species. For nocturnal moths, conduct experiments during their scotophase (dark period) when they are most active.[10]

  • Anesthetize the moth using CO₂ or by chilling.

  • Carefully excise one antenna at its base using micro-scissors.

• Electrode Preparation:

  • Prepare two glass capillary microelectrodes using an electrode puller.

  • Fill the electrodes with a saline solution (e.g., 0.1 M KCl).

  • Insert silver wires into the electrodes. Chlorinate the tips of the silver wires by immersing them in bleach to reduce polarization.[11][12]

• Antenna Mounting:

  • Mount the excised antenna between the two electrodes using a micromanipulator.

  • The recording electrode makes contact with the distal tip of the antenna, while the reference electrode is inserted into the basal end.[13]

• Stimulus Delivery:

  • Prepare serial dilutions of high-purity (>98%) (Z)-5-Decen-1-ol and its potential synergists in a solvent like hexane.

  • Apply a known volume of the test solution to a filter paper strip and insert it into a Pasteur pipette.

  • A continuous stream of humidified, charcoal-filtered air is passed over the antenna.

  • The stimulus is introduced into the airstream as a puff of air through the pipette.

• Data Recording and Analysis:

  • The electrical potential difference between the two electrodes is amplified and recorded.

  • The amplitude of the negative voltage deflection (the EAG response) is measured in millivolts (mV).

  • Compare the EAG responses to (Z)-5-Decen-1-ol alone, the synergist(s) alone, the full blend, and a solvent control.

Interpreting EAG Results:

A significant EAG response to (Z)-5-Decen-1-ol confirms that the insect's antenna possesses receptors for this compound. By comparing the response amplitudes to the individual components and the blend, you can gain initial insights into potential synergistic or antagonistic interactions at the peripheral sensory level.

Caption: The experimental workflow for Electroantennography (EAG).

Level 2: Wind Tunnel Bioassay - Quantifying Behavior

A positive EAG response does not guarantee attraction. A wind tunnel bioassay provides a controlled environment to observe and quantify the insect's behavioral responses to a pheromone plume.[10][14]

Step-by-Step Wind Tunnel Protocol:

• Setup:

  • Use a wind tunnel with controlled airflow (e.g., 0.2-0.3 m/s), temperature, humidity, and lighting (dim red light for nocturnal species).[10][14]

  • At the upwind end of the tunnel, place the pheromone source (e.g., a rubber septum impregnated with the test compounds).

  • At the downwind end, create a release platform for the moths.

• Insect Acclimatization:

  • Place male moths individually in release cages and allow them to acclimatize to the tunnel conditions for at least one hour.[14][15]

• Observation:

  • Release a single moth and observe its behavior for a set period (e.g., 5 minutes).[10]

  • Record a sequence of behaviors, such as activation (wing fanning), take-off, oriented upwind flight, and contact with the source.

• Data Collection and Analysis:

  • For each treatment ((Z)-5-Decen-1-ol alone, synergists, blend, control), test a statistically significant number of moths (e.g., 30-40).

  • Analyze the percentage of moths exhibiting each behavior. Statistical tests like Chi-square can be used to compare the treatments.

Comparative Data from Wind Tunnel Assays:

Behavior	(Z)-5-Decen-1-ol (alone)	Synergist (e.g., E5-10:OAc)	Blend	Control (Solvent)
Activation	Low-Moderate	Low	High	Very Low
Upwind Flight	Low	Very Low	High	None
Source Contact	Very Low	None	Moderate-High	None
Caption: A hypothetical data table summarizing results from a wind tunnel bioassay.

Level 3: Field Trapping - Real-World Efficacy

The ultimate test of an attractant is its performance under field conditions, where it must compete with a multitude of other environmental stimuli.

Step-by-Step Field Trapping Protocol:

• Trap Selection:

  • Choose a trap type appropriate for the target moth species. Common types include Delta traps and Wing traps, which use a sticky surface, and Bucket traps for capturing larger numbers of insects.[16][17]

• Lure Preparation:

  • Impregnate rubber septa or other slow-release dispensers with precise amounts of the test compounds ((Z)-5-Decen-1-ol alone, synergists, blend). A control trap should be baited with a dispenser containing only the solvent.

• Experimental Design:

  • Select an appropriate experimental site (e.g., a peach orchard for A. lineatella).

  • Use a randomized complete block design to minimize the effects of location bias. Each block should contain one of each trap/lure combination.

  • Space traps sufficiently far apart (e.g., >20 meters) to avoid interference.

• Data Collection and Analysis:

  • Check traps at regular intervals (e.g., weekly) and record the number of captured target moths.

  • Continue the trial for a duration relevant to the moth's flight period.

  • Analyze the trap catch data using appropriate statistical methods, such as Analysis of Variance (ANOVA), followed by a means separation test (e.g., Tukey's HSD) to determine significant differences between treatments.[18][19]

Comparative Data from Field Trapping:

Treatment	Mean No. of Moths Captured (± SE)
(Z)-5-Decen-1-ol (100 µg)	12.5 ± 2.1 a
(E)-5-decen-1-yl acetate (1000 µg)	5.2 ± 1.5 b
Blend (100 µg Z-5-Decen-1-ol + 1000 µg E5-10:OAc)	85.7 ± 9.8 c
Control (Solvent only)	0.8 ± 0.3 d
Caption: Hypothetical field trapping data for Anarsia lineatella. Means followed by different letters are significantly different (P < 0.05).

Conclusion

Validating the attractancy of (Z)-5-Decen-1-ol requires a systematic and multi-faceted approach. While EAG can confirm olfactory detection, it is the carefully designed behavioral assays in wind tunnels and, most importantly, in the field that will elucidate its true role as an attractant. For species like Anarsia lineatella and Grapholita molesta, the data consistently demonstrates that while (Z)-5-Decen-1-ol is a key component, its efficacy is dramatically amplified when presented as part of a specific pheromone blend. This underscores the importance of a comparative approach in semiochemical research, moving beyond the study of single compounds to embrace the complexity of insect chemical communication.

References

• Baker, T. C., & Cardé, R. T. (1979). Analysis of Pheromone-Mediated Behaviors in Male Grapholitha molesta, the Oriental Fruit Moth (Lepidoptera: Tortricidae). Environmental Entomology, 8(5), 956–968. [Link]

• Cardé, A. M., Baker, T. C., & Cardé, R. T. (1979). Identification of a four-component sex pheromone of the female Oriental fruit moth, Grapholitha molesta (Lepidoptera: Tortricidae). Journal of Chemical Ecology, 5(3), 423-427. [Link]

• Forestry Distributing. (n.d.). Pheromone, Lindgren Funnel, Delta, Wing, Heliothis, Bucket and Gypsy Moth Insect Traps. [Link]

• Gibeau, C. E. (2004). Contact pheromone components and diel periodicity of sexual communication in peach twig borers, anarsia lineatella (lepidoptera: gelechiidae). Simon Fraser University Summit. [Link]

• Knudsen, G. K., et al. (2018). A Wind Tunnel for Odor-Mediated Insect Behavioural Assays. Journal of Visualized Experiments, (141), e58385. [Link]

• Lahondère, C., & Vinauger, C. (2021). A Step-by-Step Guide to Mosquito Electroantennography. Journal of Visualized Experiments, (169), e62042. [Link]

• Ockenfels Syntech GmbH. (n.d.). Electroantennography. [Link]

• Onufrieva, K. S., & Onufriev, A. V. (2021). How to Count Bugs: A Method to Estimate the Most Probable Absolute Population Density and Its Statistical Bounds from a Single Trap Catch. Insects, 12(10), 932. [Link]

• Piñero, J. C., & Dorn, S. (2007). Response of female oriental fruit moth, Grapholita molesta, to synthetic and natural fruit odours. Physiological Entomology, 32(3), 234-241. [Link]

• Roelofs, W. L., et al. (1975). Sex Pheromone of the Peach Twig Borer Moth (Anarsia lineatella). Environmental Entomology, 4(4), 580-582. [Link]

• Stelinski, L. L., et al. (2005). Pheromone components from body scales of female Anarsia lineatella induce contacts by conspecific males. Journal of Chemical Ecology, 31(12), 2897-2911. [Link]

• The Pherobase. (n.d.). Pheromones and Semiochemicals of Anarsia lineatella. [Link]

• The Pherobase. (n.d.). Pheromones and Semiochemicals of Grapholita molesta. [Link]

• Trematerra, P., Sciarretta, A., & Gentile, P. (2000). Trials on combined mating disruption in Anarsia lineatella (Zeller) and Cydia molesta (Busck) using Checkmate dispenser. Bollettino di Zoologia Agraria e di Bachicoltura, 32(2), 115-124. [Link]

• Vacas, S., et al. (2013). Role of plant volatiles and hetero-specific pheromone components in the wind tunnel response of male Grapholita molesta. Journal of Chemical Ecology, 39(1), 53-62. [Link]

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A Senior Application Scientist's Guide to Antennal Cross-Reactivity to Z-5-Decen-1-ol Analogs

Introduction: The Significance of Z-5-Decen-1-ol in Insect Communication

In the intricate world of insect chemical ecology, pheromones serve as precise channels of communication, governing critical behaviors such as mating, aggregation, and trail-following. (Z)-5-Decen-1-ol (Z5-10:OH) is a key sex pheromone component for several moth species, particularly within the family Noctuidae. The high specificity of the insect olfactory system, which allows it to detect mere molecules of a specific pheromone from a complex chemical background, is a marvel of evolutionary engineering.[1][2] This specificity is primarily mediated by specialized odorant receptors (ORs) housed within olfactory sensory neurons (OSNs) on the insect's antennae.[2][3]

However, this system is not always perfectly tuned. Structurally similar molecules, or analogs, can sometimes elicit a response from the same receptors, a phenomenon known as cross-reactivity. Understanding the principles of this cross-reactivity is not merely an academic exercise. It holds profound implications for the development of novel pest management strategies that leverage semiochemicals. By identifying analogs that can act as agonists (mimics) or antagonists (blockers) of the natural pheromone, researchers can design more effective lures for monitoring traps or mating disruption technologies.[4]

This guide provides a comprehensive comparison of the antennal responses of insects to various analogs of Z-5-Decen-1-ol. We will delve into the electrophysiological and behavioral data, explore the underlying molecular mechanisms, and provide detailed, field-proven protocols for the key experimental techniques used to generate this data.

Comparative Analysis of Antennal Responses

The response of an insect's antenna to a volatile compound can be quantified using electrophysiological techniques, primarily Electroantennography (EAG) and Single-Cell Recording (SCR), also known as Single Sensillum Recording (SSR).[5][6] EAG measures the summated potential of all responding neurons on the antenna, providing a general measure of olfactory detection.[7][8] SCR, a more precise technique, records the action potentials from individual neurons, allowing for a detailed analysis of the sensitivity and selectivity of specific receptors.[5][9][10]

While specific EAG and SCR data for a wide range of Z-5-Decen-1-ol analogs is dispersed throughout the literature, a general pattern emerges. The structural features of an analog that most influence its ability to elicit a response are:

• Chain Length: Analogs with carbon chains significantly longer or shorter than the 10-carbon backbone of Z-5-Decen-1-ol typically show reduced activity.

• Position and Geometry of the Double Bond: The location (position 5) and the Z (cis) configuration of the double bond are critical. Shifting the double bond or changing it to an E (trans) configuration often dramatically reduces or abolishes the antennal response.

• Functional Group: The terminal alcohol group (-OH) is a key recognition feature. Replacing it with other functional groups, such as an acetate (-OAc) or an aldehyde (-CHO), can alter the response. For instance, (Z)-5-decenyl acetate is a known pheromone component in other species and may act as a behavioral antagonist in species that use Z-5-Decen-1-ol.[3]

Table 1: Illustrative Comparison of Antennal Responses to Z-5-Decen-1-ol and Potential Analogs

(Note: The data in this table is hypothetical and serves to illustrate the expected trends based on established principles of pheromone reception. Actual values would need to be determined empirically for specific insect species.)

Compound	Analog Type	Expected EAG Response (% of Z5-10:OH)	Rationale for Expected Response	Potential Behavioral Effect
(Z)-5-Decen-1-ol	Pheromone Component	100%	Natural Ligand	Attraction
(E)-5-Decen-1-ol	Geometric Isomer	< 20%	Incorrect double bond geometry disrupts receptor binding.	Inhibition / No effect
(Z)-7-Dodecen-1-ol	Chain Length Variant	40-60%	Similar functional group and bond geometry, but longer chain may reduce fit.	Weak Attraction / No effect
(Z)-5-Decenyl Acetate	Functional Group Variant	50-80%	The acetate ester is structurally related and recognized by similar receptors, but may target a different neuron class.	Attraction / Inhibition
Decan-1-ol	Saturated Analog	< 10%	Lack of the double bond removes a key structural feature for receptor recognition.	No effect

The Molecular Basis of Cross-Reactivity

The specificity of pheromone detection begins at the molecular level with the interaction between the odorant molecule and the odorant receptor (OR).[3] ORs are seven-transmembrane domain proteins that form a ligand-gated ion channel with a co-receptor known as Orco.[2] The binding of a specific pheromone molecule to the OR induces a conformational change, opening the channel and causing the neuron to fire.[11]

Cross-reactivity occurs when an analog is structurally similar enough to the natural pheromone to bind to the OR and elicit a response. The degree of response is determined by how well the analog "fits" into the binding pocket of the receptor. Even single amino acid substitutions in the transmembrane domains of an OR can significantly alter its tuning, narrowing or broadening its selectivity to different pheromone components or analogs.[1] This highlights the evolutionary plasticity of the olfactory system, allowing species to adapt their communication channels and ensure reproductive isolation.[1][2]

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A Comparative Guide to Pheromone Lure Efficacy for Key Lepidopteran Pests in Stone Fruit Orchards

Introduction: The Nuances of Semiochemical Specificity in Pest Management

For researchers and professionals in drug development and applied entomology, the precise application of semiochemicals is paramount for effective and environmentally sound pest management strategies. While the term "peach borer" is often used colloquially, it can refer to distinct species with vastly different pheromonal communication systems. This guide provides an in-depth technical comparison of the efficacy of pheromone lures, with a primary focus on the Peachtree Borer (Synanthedon exitiosa) and clarifying its pheromonal attractants in contrast to those of the Peach Twig Borer (Anarsia lineatella) .

A common point of confusion arises from the pheromone Z-5-Decen-1-ol. It is crucial to note that Z-5-Decen-1-ol is a known attractant for the Peach Twig Borer (Anarsia lineatella), not the Peachtree Borer (Synanthedon exitiosa)[1]. The Peachtree Borer and the closely related Lesser Peachtree Borer (Synanthedon pictipes) respond to a different class of chemical compounds. This guide will elucidate these differences, present available efficacy data for the correct pheromones, and provide standardized protocols for field evaluation.

Pheromonal Systems of Key Stone Fruit Borers: A Chemical Distinction

The efficacy of a pheromone lure is fundamentally tied to the specific chemical cues utilized by the target insect species. The primary sex pheromone components for the Peachtree Borer and Lesser Peachtree Borer are long-chain acetate esters, which differ significantly from the alcohol pheromone of the Peach Twig Borer.

• Peachtree Borer (Synanthedon exitiosa) : The primary sex pheromone component is (Z,Z)-3,13-octadecadien-1-yl acetate (Z,Z-ODDA) [2][3].

• Lesser Peachtree Borer (Synanthedon pictipes) : The sex pheromone is a blend, primarily composed of (E,Z)-3,13-octadecadien-1-yl acetate (E,Z-ODDA) and (Z,Z)-3,13-octadecadien-1-yl acetate (Z,Z-ODDA) [4][5].

• Peach Twig Borer (Anarsia lineatella) : The sex pheromone includes (E)-5-Decen-1-ol and its corresponding acetate, (E)-5-Decenyl acetate[3].

This fundamental difference in chemical communication necessitates the use of species-specific lures for effective monitoring and control. Commercial products, such as "dual" lures, are formulated with blends of these isomers to attract both Peachtree and Lesser Peachtree Borers simultaneously.

Comparative Efficacy of Commercial Lures for Peachtree Borers

Direct, peer-reviewed field trials with quantitative trap-catch comparisons between various commercial lures for the Peachtree Borer are limited in publicly available literature. Much of the available data focuses on the efficacy of mating disruption techniques, where a significant reduction in trap capture is the desired outcome. However, from these studies, we can infer the high specificity and attractiveness of the correct pheromone components.

Field trials in Michigan demonstrated that a new dual dispenser for both the Peachtree Borer and Lesser Peachtree Borer achieved 100% disruption of male Peachtree Borer orientation to pheromone-baited traps and 99.2% disruption for the Lesser Peachtree Borer[6]. This near-total trap shutdown indicates the potent attraction of the pheromone blend used in the monitoring traps.

A three-year study in a commercial peach orchard in West Virginia compared the efficacy of mating disruption using Isomate® PTB-Dual dispensers against insecticide treatments. In the mating disruption plots, the capture of male S. exitiosa and S. pictipes in pheromone-baited traps was "virtually eliminated" throughout the study, demonstrating the high efficacy of the pheromone lure in attracting males away from the traps[7][8].

Table 1: Pheromone Components of Commercial Lures for Peachtree Borer (S. exitiosa) and Lesser Peachtree Borer (S. pictipes)

Product Name	Target Species	Active Ingredients	Source
Isomate®-LPTB	Lesser Peachtree Borer, Greater Peachtree Borer	(E,Z)-3,13 Octadecadien-1-yl Acetate, (Z,Z)-3,13 Octadecadien-1-yl Acetate	[4]
Isomate® PTB Dual	Greater & Lesser Peachtree Borer	(E,Z)-3,13-octadecadien-1-yl acetate, (Z,Z)-3,13-octadecadien-1-yl acetate	[2][9]

Experimental Protocols for Efficacy Testing of Pheromone Lures

To ensure scientific rigor and reproducibility in evaluating the efficacy of different pheromone lures, a standardized field trial protocol is essential. The following methodology is synthesized from best practices in entomological field research[10].

Experimental Design and Site Selection

• Site Selection : Choose an orchard with a known history of the target pest(s) (S. exitiosa and/or S. pictipes). The site should be of sufficient size to allow for adequate spacing between traps and replicates to prevent interference.

• Experimental Layout : A Randomized Complete Block Design (RCBD) is recommended. The orchard should be divided into several blocks (replicates), and within each block, each lure type (treatment) is randomly assigned to a trap.

• Trap Spacing : Maintain a minimum distance of 50 meters between traps to minimize the risk of plume overlap and interference between different lures[11].

Trap and Lure Deployment

• Trap Type : Delta-style sticky traps are commonly used for monitoring these moth species[7].

• Lure Handling : Handle lures with clean gloves or forceps to avoid cross-contamination[11].

• Trap Placement : For the Peachtree Borer, traps should be hung low, within three feet of the ground. For the Lesser Peachtree Borer, traps are typically placed in the tree canopy at a height of approximately 1.5-2 meters[5][12][13]. Ensure trap entrances are not obstructed by foliage[5].

• Trap Density : A typical density for monitoring is one trap per 2.5 to 10 acres, depending on the research objectives and orchard size[6][13].

Data Collection and Maintenance

• Monitoring Frequency : Check traps at regular intervals, typically once or twice a week, especially during the expected flight periods of the moths[5][12][14].

• Data Recording : At each check, record the number of captured target moths. Remove all captured insects from the sticky liner.

• Lure and Trap Maintenance : Replace pheromone lures according to the manufacturer's specifications, typically every 4-6 weeks, as their efficacy diminishes over time[13]. Replace sticky liners when they become filled with insects or debris.

Data Analysis

• Statistical Analysis : The collected trap capture data should be analyzed using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine if there are significant differences in the mean number of moths captured by the different lure treatments. A post-hoc test (e.g., Tukey's HSD) can be used to identify which specific lure types differ from one another.

Caption: Workflow for a comparative field trial of pheromone lure efficacy.

The Role of Electroantennography (EAG) in Lure Development

Before large-scale field trials, electroantennography (EAG) can be a valuable tool for screening candidate pheromone components. EAG measures the electrical response of an insect's antenna to a specific chemical stimulus, providing a rapid assessment of olfactory activity. This technique can help identify the most potent attractants and any potential inhibitors before formulating them into lures for field testing.

A typical EAG protocol involves immobilizing the insect and placing electrodes on its antenna. Puffs of air containing the test compounds are then delivered to the antenna, and the resulting depolarization is recorded. By comparing the amplitude of the EAG responses to different compounds, researchers can quantify the antennal sensitivity to each chemical.

Caption: Standardized workflow for Electroantennogram (EAG) analysis.

Conclusion and Future Directions

The evidence strongly indicates that Z-5-Decen-1-ol is not the primary attractant for the Peachtree Borer (Synanthedon exitiosa). Effective monitoring and control of this pest and the related Lesser Peachtree Borer rely on lures formulated with the correct isomers of 3,13-octadecadien-1-yl acetate. Commercial dual lures containing both (Z,Z) and (E,Z) isomers of this compound have demonstrated high efficacy in field applications, primarily for mating disruption.

For researchers, this underscores the critical importance of precise species identification and a thorough understanding of the target pest's chemical ecology before designing control strategies or efficacy trials. Future research should focus on direct, quantitative comparisons of different commercial lure formulations for S. exitiosa and S. pictipes in a trapping context to establish clear performance benchmarks. Additionally, investigating the potential for synergistic or antagonistic effects of minor pheromone components could lead to the development of even more effective and selective lures.

References

• Isomate-PTB Dual - Pacific Biocontrol Corporation. (2023, February 9). BioProtection Portal. Retrieved from [Link]

• ISOMATE®-LPTB PHEROMONE. (n.d.). Agrian. Retrieved from [Link]

• Isaacs, R., et al. (2009, April 28). Advances in management of tree fruit borer pests using mating disruption. MSU Extension. Retrieved from [Link]

• Field Trials With Blends of Pheromones of Native and Invasive Cerambycid Beetle Species. (n.d.). ResearchGate. Retrieved from [Link]

• Pheromone Monitoring of Peachtree Borers and Lesser Peachtree Borers in South Carolina. (n.d.). Journal of Economic Entomology | Oxford Academic. Retrieved from [Link]

• Lesser peachtree borer. (n.d.). Agricultural Biology - CSU College of Ag Sciences. Retrieved from [Link]

• Lesser Peachtree Borer. (2015, February 23). NC State Extension Publications. Retrieved from [Link]

• Lesser Peach Tree Borer – Synanthedon pictipes. (n.d.). IPS - International Pheromone Systems. Retrieved from [Link]

• Discrimination by male dogwood borer, Synanthedon scitula (Lepidoptera: Sesiidae), among traps baited with commercially available pheromone lures. (n.d.). PubMed. Retrieved from [Link]

• Comparison of Mating Disruption and Insecticide Application for Control of Peachtree Borer and Lesser Peachtree Borer (Lepidoptera: Sesiidae) in Peach. (2020, September 25). PMC - NIH. Retrieved from [Link]

• Lesser Peach Tree Borer Pest Details Monitoring. (n.d.). International Pheromone Systems. Retrieved from [Link]

• Air Permeation Tests With (Z,Z)-3,13-octadecadien-1-ol Acetate for Reduction in Trap Catch of Peachtree and Lesser Peachtree Borer Moths. (n.d.). PubMed. Retrieved from [Link]

• Peach Tree Borer. (n.d.). College of Agricultural Sciences. Retrieved from [Link]

• US Market | Pheromone Mating Disruption by Entomologists. (n.d.). Pacific Biocontrol. Retrieved from [Link]

• Field Trials With Blends of Pheromones of Native and Invasive Cerambycid Beetle Species. (2021, August 17). Life Sciences - University of Illinois. Retrieved from [Link]

• Pest monitoring: proper use of pheromone traps. (n.d.). Tree Fruit magazine. Retrieved from [Link]

• Pheromones. (2012, March 27). Agricultural Marketing Service. Retrieved from [Link]

• Electroantennogram Responses of Both Sexes of Grape Root Borer (Lepidoptera: Sesiidae) to Synthetic Female Sex Pheromone. (n.d.). Schal Lab. Retrieved from [Link]

• Comparison of Mating Disruption and Insecticide Application for Control of Peachtree Borer and Lesser Peachtree Borer (Lepidoptera: Sesiidae) in Peach. (2020, September 25). PubMed. Retrieved from [Link]

• Semiochemical compound: (Z)-5-Decen-1-ol | C10H20O. (2025, July 8). The Pherobase. Retrieved from [Link]

• Field Trials With Blends of Pheromones of Native and Invasive Cerambycid Beetle Species. (n.d.). ResearchGate. Retrieved from [Link]

• Electroantennogram response of the parasitoid, Microplitis croceipes to host-related odors. (n.d.). F1000Research. Retrieved from [Link]

• Comparison of pheromone trap design and lures for Spodoptera frugiperda in Togo and genetic characterization of moths caught. (n.d.). USDA ARS. Retrieved from [Link]

• Electroantennogram response of the parasitoid, Microplitis croceipes to host-related odors: The discrepancy between relative abundance and level of antennal responses to volatile compound. (2016, November 21). NIH. Retrieved from [Link]

• (Z)-5-octen-1-ol. (n.d.). The Good Scents Company. Retrieved from [Link]

• Effect of release rate and ratio of (Z)-11-hexadecen-1-ol from synthetic pheromone blends on trap capture ofHeliothis subflexa (Lepidoptera: Noctuidae). (n.d.). PubMed. Retrieved from [Link]

• A key compound: (Z)-9-tetradecen-1-ol as sex pheromone active component of Hypsipyla robusta (Lepidoptera: Pyralidae). (2025, August 6). ResearchGate. Retrieved from [Link]

• Effect of release rate and ratio of (Z)-11-hexadecen-1-ol from synthetic pheromone blends on trap capture ofHeliothis subflexa (Lepidoptera: Noctuidae). (n.d.). Semantic Scholar. Retrieved from [Link]

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Navigating the Chiral Landscape: A Comparative Guide to Enantiomeric Purity Determination of (Z)-5-Decen-1-ol

In the realm of pheromone synthesis, fine chemical manufacturing, and pharmaceutical development, the stereochemistry of a molecule is not a trivial detail; it is often the very determinant of its biological activity and therapeutic efficacy. (Z)-5-Decen-1-ol, a key chiral building block, is no exception.[1] Ensuring its enantiomeric purity is paramount for researchers and drug development professionals striving for precision and predictability in their work. This guide provides an in-depth, objective comparison of the primary analytical techniques for determining the enantiomeric excess (e.e.) of (Z)-5-Decen-1-ol, grounded in experimental data and established scientific principles.

The Imperative of Enantiomeric Purity

Enantiomers, non-superimposable mirror-image isomers, often exhibit vastly different physiological responses.[2] For a compound like (Z)-5-Decen-1-ol, where one enantiomer might be a potent insect attractant and the other biologically inert or even inhibitory, quantifying the enantiomeric composition is a critical quality control step.[3] This guide will navigate the three most prevalent and powerful techniques for this purpose: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Derivatizing Agents.

Chiral Gas Chromatography (GC): The Volatility Advantage

For volatile and semi-volatile compounds like (Z)-5-Decen-1-ol, chiral GC stands out as a highly sensitive and high-resolution analytical method.[4] The separation of enantiomers is achieved through the use of capillary columns coated with a chiral stationary phase (CSP), typically a derivative of cyclodextrin.[5]

The "Why": Mechanism of Chiral GC Separation

The fundamental principle lies in the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral stationary phase. The differing stabilities of these complexes lead to different retention times, allowing for their separation and quantification. The choice of the cyclodextrin derivative is crucial and can even reverse the elution order of the enantiomers, a useful phenomenon for resolving minor enantiomers in the presence of a major one.[4]

Experimental Protocol: Chiral GC Analysis of (Z)-5-Decen-1-ol

Objective: To resolve and quantify the enantiomers of (Z)-5-Decen-1-ol.

Instrumentation: Gas Chromatograph with Flame Ionization Detector (FID).

Step-by-Step Methodology:

• Column Selection: A cyclodextrin-based chiral capillary column, such as one coated with a derivative of β-cyclodextrin (e.g., Rt-βDEXsm or HP-chiral-20B), is recommended for its proven efficacy in separating alcohol enantiomers.[5][6]

• Sample Preparation: Prepare a dilute solution of (Z)-5-Decen-1-ol (approximately 1 mg/mL) in a volatile, high-purity solvent like hexane or dichloromethane.

• Injection: Inject 1 µL of the sample into the GC inlet operating in split mode (e.g., 100:1 split ratio) to prevent column overloading.

• Oven Program: A temperature gradient is typically employed to ensure good separation and peak shape. A representative program would be:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 2°C/minute.

  • Hold: Maintain 180°C for 5 minutes.

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: e.e. (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Data Presentation:

Parameter	Value	Rationale
Column	HP-chiral-20B (30 m x 0.32 mm, 0.25 µm film)	Cyclodextrin-based CSPs are effective for separating chiral alcohols.[6]
Carrier Gas	Helium (1 mL/min)	Inert and provides good efficiency.
Inlet Temp.	250°C	Ensures rapid volatilization of the analyte.
Detector	FID at 300°C	Highly sensitive to organic compounds.
Oven Program	60°C (2 min), then 2°C/min to 180°C (5 min)	Gradual ramp optimizes resolution of enantiomers.

Workflow Visualization:

Chiral Gas Chromatography Workflow for (Z)-5-Decen-1-ol.

Chiral High-Performance Liquid Chromatography (HPLC): Versatility for Derivatized Analytes

Chiral HPLC is a powerful technique for the separation of a wide range of chiral compounds.[7] While direct separation of (Z)-5-Decen-1-ol on a chiral stationary phase is possible, derivatization is often employed to enhance resolution and detection sensitivity.[3][8]

The "Why": Indirect Chiral HPLC Separation

The core principle of the indirect method is the conversion of the enantiomeric mixture into a pair of diastereomers by reacting it with a chiral derivatizing agent (CDA).[9] Diastereomers have different physical properties and can be separated on a standard achiral HPLC column.[9][10] Alternatively, direct separation of the underivatized alcohol can be achieved on a chiral stationary phase, often polysaccharide-based.[11][12]

Experimental Protocol: Indirect Chiral HPLC via Derivatization

Objective: To determine the enantiomeric purity of (Z)-5-Decen-1-ol after derivatization.

Step-by-Step Methodology:

• Derivatization: React the (Z)-5-Decen-1-ol sample with an enantiomerically pure chiral derivatizing agent, such as Mosher's acid chloride (α-methoxy-α-(trifluoromethyl)phenylacetyl chloride), to form diastereomeric esters.[10][13] The reaction should be driven to completion to avoid kinetic resolution.[10]

• Sample Preparation: Dissolve the resulting diastereomeric ester mixture in the mobile phase.

• HPLC System: Utilize an HPLC system with a UV detector.

• Column Selection: A standard achiral reversed-phase column (e.g., C18) is suitable for separating the diastereomers.

• Mobile Phase: A mixture of acetonitrile and water or hexane and isopropanol is commonly used.[11] The exact ratio should be optimized for the best separation.

• Data Analysis: Similar to GC, the enantiomeric excess is determined from the integrated peak areas of the two diastereomers.

Data Presentation:

Parameter	Value	Rationale
Derivatizing Agent	(R)-Mosher's Acid Chloride	Forms stable diastereomeric esters with distinct chromatographic behavior.[10]
Column	C18 Reversed-Phase (e.g., 250 x 4.6 mm, 5 µm)	Standard for separating compounds of moderate polarity.
Mobile Phase	Acetonitrile:Water (gradient elution)	Provides good separation of the diastereomeric esters.
Flow Rate	1.0 mL/min	A typical analytical flow rate.
Detection	UV at 254 nm	The aromatic ring from the derivatizing agent allows for sensitive UV detection.[11]

Workflow Visualization:

Indirect Chiral HPLC Workflow for (Z)-5-Decen-1-ol.

NMR Spectroscopy: A Powerful Tool for Absolute Configuration and Purity

Nuclear Magnetic Resonance (NMR) spectroscopy offers a distinct advantage in not only determining enantiomeric excess but also potentially assigning the absolute configuration of the chiral center.[14][15] This is achieved by using chiral solvating agents (CSAs) or by forming diastereomeric derivatives with a chiral derivatizing agent.[16][17]

The "Why": Diastereotopic Environments in NMR

Enantiomers are indistinguishable in an achiral solvent by NMR because their corresponding nuclei are chemically equivalent. However, in the presence of a chiral solvating agent, transient diastereomeric complexes are formed, creating different magnetic environments for the nuclei of each enantiomer.[17] This results in separate signals for the two enantiomers, the integration of which allows for the determination of their ratio.[14][18] Similarly, forming a covalent bond with a chiral derivatizing agent creates stable diastereomers with distinct NMR spectra.[10]

Experimental Protocol: ¹H NMR with a Chiral Derivatizing Agent

Objective: To determine the enantiomeric excess of (Z)-5-Decen-1-ol using ¹H NMR.

Step-by-Step Methodology:

• Derivatization: React two separate portions of the (Z)-5-Decen-1-ol sample with the (R)- and (S)-enantiomers of a chiral derivatizing agent, such as Mosher's acid (MTPA), to form two sets of diastereomeric esters.[10][13]

• Sample Preparation: Dissolve each of the resulting diastereomeric ester products in a deuterated solvent (e.g., CDCl₃) in separate NMR tubes.

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for both samples.

• Data Analysis: Compare the spectra of the two diastereomeric products. Protons close to the chiral center will exhibit different chemical shifts.[13] By integrating the signals corresponding to a specific proton in each diastereomer, the enantiomeric ratio can be accurately determined.[18] The difference in chemical shifts (Δδ) between the two diastereomers can also be used to assign the absolute configuration based on established models for Mosher's esters.[13]

Data Presentation:

Parameter	Value	Rationale
Derivatizing Agent	(R)- and (S)-MTPA (Mosher's Acid)	Widely used for creating diastereomers for NMR analysis of alcohols.[9]
Solvent	CDCl₃	A common, non-interfering solvent for NMR.
Spectrometer	400 MHz or higher	Higher field strength provides better signal dispersion and resolution.
Analysis	Integration of diastereotopic proton signals	Provides a direct measure of the enantiomeric ratio.[18]

Workflow Visualization:

NMR Spectroscopy Workflow for Enantiomeric Purity Determination.

Comparative Analysis: Choosing the Right Tool for the Job

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR)
Principle	Direct separation on a chiral stationary phase.	Indirect separation of diastereomers on an achiral column or direct on a chiral column.	Formation of diastereomeric complexes/derivatives leading to distinct NMR signals.
Sample Volatility	Required	Not required	Not required
Derivatization	Not usually required	Often beneficial for resolution and detection.	Required for indirect method.
Sensitivity	High (FID)	High (UV/MS)	Lower
Resolution	Very High	High	Moderate
Information Provided	Enantiomeric ratio	Enantiomeric ratio	Enantiomeric ratio and potentially absolute configuration.
Throughput	High	High	Moderate
Cost (Instrument)	Moderate	High	Very High

Conclusion: An Integrated Approach for Unwavering Confidence

The determination of the enantiomeric purity of (Z)-5-Decen-1-ol is a critical analytical challenge that can be confidently addressed by several powerful techniques. Chiral GC offers a direct, high-resolution method for this volatile alcohol. Chiral HPLC, particularly after derivatization, provides a versatile and sensitive alternative. NMR spectroscopy, while less sensitive, offers the unique advantage of potentially determining the absolute configuration alongside the enantiomeric excess.

For routine quality control where high throughput is essential, Chiral GC is often the method of choice. For method development and in-depth structural elucidation, the combination of HPLC and NMR provides a comprehensive and self-validating analytical workflow. Ultimately, the selection of the most appropriate technique will depend on the specific requirements of the analysis, available instrumentation, and the desired level of structural information. By understanding the principles and practical considerations of each method, researchers and drug development professionals can navigate the chiral landscape with precision and ensure the stereochemical integrity of their valuable compounds.

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• Analytical Chemistry. Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. ACS Publications. Available at: [Link]

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A Comparative Guide to the Synthetic Routes of Z-5-Decen-1-ol

Introduction: The Significance of Z-5-Decen-1-ol

Z-5-Decen-1-ol is an unsaturated fatty alcohol that serves as a crucial chemical intermediate and building block in advanced organic synthesis. Its specific Z-configuration and bifunctional nature (possessing both an alkene and a primary alcohol) make it a valuable precursor for the synthesis of complex molecules, including various insect sex pheromones used in pest management. The precise stereochemistry of the double bond is often critical for biological activity, demanding synthetic strategies that offer high stereoselectivity. This guide provides an in-depth comparison of the primary synthetic methodologies for obtaining Z-5-Decen-1-ol, evaluating them on criteria of stereoselectivity, yield, operational complexity, and scalability. We will delve into the mechanistic underpinnings of each route to provide a clear rationale for the experimental choices involved.

Comparative Analysis of Synthetic Strategies

The synthesis of Z-5-Decen-1-ol can be approached through several distinct and effective strategies. The most prominent among these are the Wittig reaction, the partial hydrogenation of an internal alkyne, and Z-selective olefin metathesis. Each method presents a unique set of advantages and challenges, which we will explore in detail.

Parameter	Wittig Olefination	Alkyne Semihydrogenation	Z-Selective Metathesis
Starting Materials	5-(Tetrahydropyran-2-yloxy)pentanal, Pentyltriphenylphosphonium bromide	5-Decyn-1-ol	1-Hexene, 6-(tert-Butyldimethylsilyloxy)-1-hexene
Typical Z:E Ratio	>95:5 (with non-stabilized ylides)	>98:2	>95:5 (with Mo-based catalysts)
Reported Yield	Good to Excellent (60-85%)	Excellent (>90%)	Good to Excellent (70-90%)
Key Reagent/Catalyst	Strong base (n-BuLi, NaNH2), PPh3	Lindlar's Catalyst (Pd/CaCO3/Pb(OAc)2)	Molybdenum or Ruthenium Carbene Catalyst
Primary Advantage	Reliable C=C bond formation at a specific location.	Extremely high Z-selectivity and yield.	High atom economy, functional group tolerance.
Primary Disadvantage	Stoichiometric triphenylphosphine oxide byproduct, strong base required.	Requires handling of H2 gas, potential for over-reduction.	Catalyst cost and sensitivity, potential for side reactions.

Route 1: The Wittig Reaction

The Wittig reaction is a cornerstone of alkene synthesis, celebrated for its reliability in forming a carbon-carbon double bond at a defined position. The reaction joins a carbonyl compound (an aldehyde or ketone) with a phosphorus ylide (a Wittig reagent).

Mechanistic Rationale for Z-Selectivity

The stereochemical outcome of the Wittig reaction is largely dictated by the stability of the ylide. For the synthesis of Z-alkenes, non-stabilized ylides (where the carbon bearing the negative charge is attached to alkyl groups) are employed. The reaction proceeds through a concerted [2+2] cycloaddition under kinetic control, forming an oxaphosphetane intermediate. For non-stabilized ylides, the early, puckered transition state that leads to the cis-oxaphosphetane is sterically favored, which, upon decomposition, yields the Z-alkene and triphenylphosphine oxide.

Caption: Kinetically controlled formation of the Z-alkene via a cis-oxaphosphetane intermediate.

Experimental Protocol

This protocol involves a two-step sequence: protection of the hydroxyl group of a precursor, followed by the Wittig olefination.

Step 1: Preparation of Pentyltriphenylphosphonium Bromide

• To a solution of triphenylphosphine (1.1 eq) in anhydrous toluene in a flame-dried round-bottom flask under an argon atmosphere, add 1-bromopentane (1.0 eq).

• Heat the mixture to reflux (approx. 110 °C) and maintain for 24 hours. A white precipitate will form.

• Cool the reaction mixture to room temperature, and then further cool in an ice bath for 1 hour.

• Collect the white solid by vacuum filtration, wash with cold diethyl ether, and dry under high vacuum to yield the phosphonium salt.

Step 2: Wittig Reaction and Deprotection

• Suspend pentyltriphenylphosphonium bromide (1.2 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under argon.

• Cool the suspension to 0 °C in an ice-water bath.

• Add n-butyllithium (n-BuLi, 1.1 eq, as a solution in hexanes) dropwise via syringe. A deep orange or red color will develop, indicating the formation of the ylide. Allow the mixture to stir at room temperature for 1 hour.

• In a separate flask, prepare a solution of 5-hydroxypentanal (1.0 eq) in anhydrous THF. Note: 5-hydroxypentanal is often handled as its more stable cyclic hemiacetal form and may require gentle warming or distillation to be used effectively.

• Cool the ylide solution back to 0 °C and slowly add the aldehyde solution via a dropping funnel.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC for the disappearance of the aldehyde.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure Z-5-Decen-1-ol.

Route 2: Partial Hydrogenation of an Alkyne

The stereoselective reduction of an internal alkyne is a highly efficient and common method for the synthesis of Z-alkenes. The key to success is the use of a "poisoned" catalyst that is active enough to reduce the alkyne but not so active that it continues the reduction to the alkane.

Mechanistic Rationale for Z-Selectivity

Lindlar's catalyst, typically palladium on calcium carbonate poisoned with lead acetate and quinoline, is the standard for this transformation. The hydrogenation occurs on the surface of the heterogeneous catalyst. The alkyne adsorbs onto the catalyst surface, and two hydrogen atoms are delivered simultaneously from the catalyst to the same face of the alkyne. This syn-addition mechanism intrinsically leads to the formation of the cis or Z-alkene. The "poison" (lead acetate) deactivates the catalyst just enough to prevent the subsequent reduction of the newly formed alkene to an alkane.

Caption: Surface-catalyzed syn-addition of hydrogen to an alkyne, yielding a Z-alkene.

Experimental Protocol

This synthesis first requires the preparation of the alkyne precursor, 5-Decyn-1-ol.

Step 1: Synthesis of 5-Decyn-1-ol

• In a flame-dried, three-neck flask under an argon atmosphere, dissolve 5-hexyn-1-ol (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (2.1 eq) dropwise, maintaining the temperature below -70 °C. Stir the resulting milky suspension for 1 hour at -78 °C.

• Add 1-bromobutane (1.1 eq) dropwise to the acetylide solution.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by carefully adding water. Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by vacuum distillation to obtain pure 5-Decyn-1-ol.

Step 2: Lindlar Hydrogenation

• To a round-bottom flask, add 5-Decyn-1-ol (1.0 eq) and a suitable solvent such as methanol or ethyl acetate.

• Add Lindlar's catalyst (5% Pd on CaCO₃, poisoned; approx. 5-10% by weight of the alkyne). For sensitive substrates, a few drops of quinoline can be added to further moderate catalyst activity.

• Secure the flask to a hydrogenation apparatus. Purge the system by evacuating the flask and backfilling with nitrogen or argon (repeat three times).

• Introduce hydrogen gas into the flask, typically via a balloon or by pressurizing a Parr shaker apparatus to 1-4 atm.

• Stir the mixture vigorously at room temperature. Monitor the reaction's progress by TLC or GC, observing the disappearance of the starting alkyne. It is critical to stop the reaction as soon as the alkyne is consumed to prevent over-reduction.

• Once complete, carefully vent the hydrogen and purge the system with nitrogen.

• Remove the heterogeneous catalyst by filtering the reaction mixture through a pad of Celite®. Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure. The resulting crude Z-5-Decen-1-ol is often of high purity and may not require further purification.

Route 3: Z-Selective Olefin Metathesis

Olefin metathesis has revolutionized the synthesis of complex molecules by providing a method to "cut" and "paste" double bonds. While early ruthenium-based catalysts (like Grubbs' catalysts) generally favor the more thermodynamically stable E-alkene, newer molybdenum- and ruthenium-based catalysts have been developed that exhibit high Z-selectivity.

Mechanistic Rationale for Z-Selectivity

Olefin metathesis proceeds via a catalytic cycle involving a metal carbene (alkylidene) species. The reaction with an olefin forms a metallacyclobutane intermediate. This four-membered ring can then cleave in a productive manner to release a new olefin and regenerate a metal carbene. Z-selectivity is achieved by designing catalysts with sterically demanding ligands. These ligands create a transition state for the formation of the metallacyclobutane that favors a specific orientation of the incoming olefin's substituents, leading to the formation of a syn-metallacyclobutane. Productive cleavage of this intermediate releases the Z-alkene.

Caption: Catalytic cycle of cross-metathesis showing the formation of a Z-alkene.

Experimental Protocol

This protocol describes a cross-metathesis reaction between two terminal alkenes. Protecting groups are often necessary for the hydroxyl function to prevent coordination with the catalyst.

Step 1: Protection of 4-Penten-1-ol

• Dissolve 4-penten-1-ol (1.0 eq) and imidazole (1.5 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.1 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench with water and extract the product with DCM.

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine, then dry over Na₂SO₄.

• Filter and concentrate under reduced pressure. Purify by column chromatography to yield (4-pentenyloxy)(tert-butyl)dimethylsilane.

Step 2: Z-Selective Cross-Metathesis

• In a glovebox, charge a flame-dried Schlenk flask with a Z-selective molybdenum catalyst (e.g., a Schrock or Hoveyda-type Mo-based catalyst, 1-5 mol%).

• Add anhydrous, degassed toluene to dissolve the catalyst.

• Add a solution of (4-pentenyloxy)(tert-butyl)dimethylsilane (1.0 eq) and 1-hexene (1.2-1.5 eq) in toluene.

• Heat the reaction mixture to the optimal temperature for the chosen catalyst (e.g., 50-80 °C) and stir for the recommended time (typically 4-24 hours). The reaction should be run under an inert atmosphere.

• Monitor the reaction by GC-MS for the formation of the desired cross-product.

• Upon completion, cool the reaction and quench by opening it to the air and adding a small amount of ethyl vinyl ether to deactivate the catalyst.

• Concentrate the mixture and purify by flash column chromatography on silica gel to isolate the protected Z-5-decenyl ether.

Step 3: Deprotection

• Dissolve the purified silyl ether in THF.

• Add a solution of tetrabutylammonium fluoride (TBAF, 1.1 eq, 1M in THF).

• Stir at room temperature for 1-3 hours, monitoring by TLC.

• Once the reaction is complete, quench with water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

• Purify by column chromatography to yield the final product, Z-5-Decen-1-ol.

Conclusion and Outlook

The synthesis of Z-5-Decen-1-ol can be accomplished with high fidelity through several modern synthetic routes.

• The partial hydrogenation of 5-decyn-1-ol using Lindlar's catalyst stands out for its exceptional stereoselectivity and high yields, making it a preferred method in many academic and industrial settings. However, it requires careful handling of hydrogen gas and the synthesis of an alkyne precursor.

• The Wittig reaction offers a robust and predictable method for constructing the Z-alkene from readily available carbonyl and alkyl halide precursors. Its primary drawback is the stoichiometric generation of triphenylphosphine oxide, which can complicate purification on a large scale.

• Z-selective olefin metathesis represents the most contemporary approach, offering high atom economy and functional group tolerance. While historically challenging, the development of sophisticated molybdenum-based catalysts has made Z-selective outcomes highly achievable. The main considerations for this route are the cost and sensitivity of the catalysts.

The choice of synthetic route will ultimately depend on the specific requirements of the researcher, including scale, available starting materials, cost constraints, and desired purity levels. Each of the detailed methods provides a reliable and validated pathway to this important chemical intermediate.

References

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Field Validation of Z-5-Decen-1-ol as a Mating Disruptant: A Comparative Guide for Researchers

This guide provides an in-depth technical comparison of Z-5-Decen-1-ol for mating disruption, primarily targeting the Peach Twig Borer (Anarsia lineatella). It is designed for researchers, scientists, and pest management professionals, offering an objective analysis of its performance against other alternatives, supported by experimental data and detailed protocols.

Introduction: The Principle of Mating Disruption

Mating disruption is a sophisticated pest control strategy that utilizes synthetic insect sex pheromones to permeate the environment, thereby interfering with the ability of males to locate females for mating.[1][2] This leads to a reduction in successful mating, fewer eggs laid, and consequently, a decrease in the pest population and crop damage.[2] Unlike conventional insecticides, pheromone-based mating disruption is species-specific, non-toxic to non-target organisms, and leaves no harmful residues on crops.[3]

It is crucial to note that while the topic specifies Z-5-Decen-1-ol, the primary sex pheromone components for the key pest, the Peach Twig Borer (Anarsia lineatella), are (E)-5-decenyl acetate and (E)-5-decen-1-ol. Formulations for this pest, therefore, are based on these (E)-isomers. This guide will focus on the efficacy of these pheromone blends in field applications.

Mechanism of Action in Mating Disruption

The successful implementation of mating disruption relies on several interconnected mechanisms that prevent male moths from locating calling females. A high concentration of synthetic pheromone in the atmosphere creates a competitive environment where the synthetic pheromone plumes overwhelm the natural plumes emitted by females.

Caption: A typical workflow for a field validation study of a mating disruptant.

Comparative Performance of Mating Disruption for Peach Twig Borer (Anarsia lineatella)

Direct, quantitative comparisons of Z-5-Decen-1-ol as a standalone disruptant are limited in published literature, as commercial formulations for the Peach Twig Borer primarily use a blend of (E)-5-decenyl acetate and (E)-5-decen-1-ol. The following tables present a synthesis of available data comparing commercial pheromone-based mating disruption products with conventional insecticide treatments.

Table 1: Comparison of Mating Disruption Products for Peach Twig Borer

Product Brand	Active Ingredients	Longevity	Application Rate/Acre	Key Characteristics
Isomate-PTB TT	(E)-5-decenyl acetate, (E)-5-decen-1-ol	150 days	200 - 400	Long-lasting, single application per season. [4]
Checkmate PTB-XL	(E)-5-decenyl acetate, (E)-5-decen-1-ol	90 days	200 - 400	Requires careful timing due to shorter longevity. [4]
Scentry PTB Spirals	Pheromone blend	3-4 weeks	Varies	Requires multiple applications throughout the season. [5]

Table 2: Efficacy Data from Field Trials for Peach Twig Borer Control

Treatment	Key Metric	Efficacy	Source
Mating Disruption (Isomate-A)	Fruit Damage (%)	4.26% - 6.17%	[6]
Chemical Control (Insecticides)	Fruit Damage (%)	1.66% - 4.60%	[6]
Mating Disruption + Insecticides	Fruit Damage (%)	Can provide more effective control than either method alone.	[7]
Insecticide (Bifenthrin) - Degree-Day Model	Fruit Damage (%)	<0.5%	[8]
Untreated Control	Fruit Damage (%)	6.8% - 18.6%	[8]

It is important to note that the efficacy of mating disruption can be influenced by several factors, including pest pressure, orchard size, and proximity to untreated areas. [7]In orchards with high pest populations, mating disruption alone may not be sufficient and is often integrated with other control methods. [2]

Alternative Control Strategies for Peach Twig Borer

A truly integrated pest management (IPM) program considers a variety of control tactics. Besides pheromone-based mating disruption, several alternatives are available for managing the Peach Twig Borer.

Table 3: Comparison of Alternative Control Methods for Peach Twig Borer

Control Method	Active Ingredient/Agent	Mode of Action	Key Advantages	Key Limitations
Biological Insecticide	Bacillus thuringiensis (Bt)	Ingestion by larvae leads to gut disruption.	Highly specific to lepidopteran larvae; safe for beneficial insects.	Short residual activity; requires precise timing with larval feeding. [7]
Spinosyn Insecticide	Spinosad	Acts on the nervous system of insects.	Effective against a range of pests; can be used in organic production.	Potential for resistance development with overuse. [7]
Anthranilic Diamide Insecticide	Chlorantraniliprole	Disrupts muscle function in insects.	Long residual activity; effective at low use rates.	Higher cost compared to some older insecticides. [9]
Kaolin Clay	Kaolin	Creates a protective barrier on plant surfaces.	Deters egg-laying and feeding; non-toxic.	Can wash off with rain; may require multiple applications. [5]

Conclusion and Future Perspectives

Pheromone-based mating disruption, utilizing blends containing (E)-5-decenyl acetate and (E)-5-decen-1-ol, presents a valuable and environmentally sound tool for the management of the Peach Twig Borer. Field validation studies demonstrate its ability to significantly reduce pest populations and crop damage, particularly when integrated with other IPM strategies. While direct, publicly available comparative data for standalone Z-5-Decen-1-ol is scarce for this specific pest, the success of related pheromone blends underscores the potential of this class of semiochemicals.

Future research should focus on head-to-head field trials comparing the efficacy of different pheromone formulations and their integration with novel, targeted insecticides and biological control agents. Such studies will be instrumental in developing more sustainable and effective pest management programs for stone fruit production.

References

• University of California Integrated Pest Management Program. (n.d.). Peach Twig Borer. UC IPM. Retrieved from [Link]

• Leskey, T. C., & Bergh, J. C. (2020). Comparison of Mating Disruption and Insecticide Application for Control of Peachtree Borer and Lesser Peachtree Borer (Lepidoptera: Sesiidae) in Peach. Insects, 11(10), 659. Retrieved from [Link]

• Murray, M., & Alston, D. (2019). Peach Twig Borer Mating Disruption. Utah State University Extension. Retrieved from [Link]

• Kutinkova, H., et al. (2017). Control of oriental fruit moth Cydia molesta and peach twig borer Anarsia lineatella by using pheromone dispensers in Bulgaria. Journal of Plant Protection Research, 57(2), 220-226. Retrieved from [Link]

• Utah State University Extension. (2019). Peach Twig Borer Mating Disruption. Retrieved from [Link]

• Leskey, T. C., & Bergh, J. C. (2020). Comparison of Mating Disruption and Insecticide Application for Control of Peachtree Borer and Lesser Peachtree Borer (Lepidoptera: Sesiidae) in Peach. VTechWorks. Retrieved from [Link]

• Sciarretta, A., & Trematerra, P. (2018). Trials on combined mating disruption in Anarsia lineatella (Zeller) and Cydia molesta (Busck) using Checkmate dispenser. ResearchGate. Retrieved from [Link]

• Ozturk, N., & Ulusoy, M. R. (2010). Efficacy of mating disruption technique against Peach twig borer, Anarsia lineatella Zeller, 1839 (Lepidoptera: Gelechiidae) which is harmful on apricot in Mut District, Mersin Province. ResearchGate. Retrieved from [Link]

• Belharrath, K., et al. (2016). Elaboration of a strategy to control the peach twig borer Anarsia lineatella Zeller in the Sefrou region in Morocco. EPPO Bulletin, 46(3), 556-563. Retrieved from [Link]

• Almond Board of California. (2021). Studies Show Mating Disruption Can Reduce NOW Damage, Improve ROI. Retrieved from [Link]

• Kutinkova, H., & Dzhuvinov, V. (2017). Control of oriental fruit moth Cydia molesta and peach twig borer Anarsia lineatella by using pheromone dispensers in Bulgaria. ResearchGate. Retrieved from [Link]

• Brunner, J. F., & Rice, R. E. (1984). Peach twig borer, Anarsia lineatella Zeller (Lepidoptera: Gelechiidae), development in Washington and California. Environmental Entomology, 13(2), 607-610. Retrieved from [Link]

• Alston, D. (n.d.). Anarsia lineatella Peach Twig Borer. Utah State University Extension. Retrieved from [Link]

• Mamay, M., & Yücel, A. (2014). Phenology and damage of Anarsia lineatella Zell. (Lepidoptera: Gelechiidae) in peach, apricot and nectarine orchards under semi-arid conditions. Turkish Journal of Entomology, 38(1), 47-56. Retrieved from [Link]

• Dittl, T. (n.d.). Mating Disruption for Insect Control- Where are we?. Wisconsin Fruit. Retrieved from [Link]

• Pacific Northwest Pest Management Handbooks. (n.d.). Peach and nectarine-Peach twig borer. Retrieved from [Link]

• Tóth, M., et al. (2023). Catches of Euxoa tritici in pheromone traps for Anarsia lineatella are due to the presence of (Z)-5-decenyl acetate as an impurity. Entomologia Experimentalis et Applicata, 171(9), 821-827. Retrieved from [Link]

• Utah State University Extension. (2019). Peach Twig Borer in Utah Orchards. Retrieved from [Link]

• ARBICO Organics. (n.d.). Peach Twig Borer Control. Retrieved from [Link]

• Utah State University Extension. (2020). Peach Twig Borer, Cherry Fruit Fly, Greater Peachtree Borer. USU Pest Advisories. Retrieved from [Link]

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The Chemical Symphony: A Comparative Guide to Synergistic and Antagonistic Effects of Pheromone Components

Introduction: Beyond a Simple Sum of Parts

Pheromones, the invisible chemical messengers governing a vast array of behaviors within a species, are rarely simple, single-compound signals. More often, they are intricate blends of multiple chemical components, a veritable chemical symphony where the biological response is not merely an additive effect of the individual notes. The interactions between these components are critical, leading to either an amplified response, known as synergism , or a diminished one, termed antagonism . For researchers, scientists, and drug development professionals, a deep understanding of these complex interactions is paramount for deciphering the nuances of chemical communication and for harnessing their power in applications ranging from sustainable pest management to the development of novel therapeutic agents.

Synergism occurs when the combined biological effect of two or more pheromone components is significantly greater than the sum of their individual effects. This amplification is a key mechanism for enhancing the specificity and potency of a chemical signal, ensuring it is detected and correctly interpreted by the target species amidst a complex olfactory landscape. Conversely, antagonism is observed when one component reduces or completely inhibits the behavioral or physiological response to another. This inhibitory effect is a crucial mechanism for maintaining reproductive isolation between closely related species, preventing costly and fruitless interspecific mating attempts. The precise ratio of these synergistic and antagonistic components is often a critical determinant of the pheromone blend's activity, with even slight variations leading to drastically different behavioral outcomes.

This guide provides a comparative analysis of synergistic and antagonistic effects in pheromone blends, supported by quantitative experimental data. We will delve into the detailed methodologies used to elucidate these interactions, providing step-by-step protocols for key experiments. Furthermore, we will visualize the underlying signaling pathways and experimental workflows to provide a comprehensive and technically grounded resource for the scientific community.

Comparative Analysis of Pheromone Component Interactions

The following sections present quantitative data from studies on various insect species, illustrating the profound impact of synergistic and antagonistic interactions on behavior.

Synergistic Effects: The Power of Collaboration

Synergism is a widespread phenomenon in chemical communication, often involving the interplay between different pheromone components or between pheromones and host-plant volatiles (kairomones).

Case Study 1: Aggregation Pheromone and Host Plant Kairomone in the American Palm Weevil (Rhynchophorus palmarum)

The American palm weevil is a major pest of palm species. Its aggregation pheromone, rhynchophorol, is significantly more attractive to both sexes when combined with kairomones released from host plants like sugarcane. This synergistic interaction dramatically enhances the efficacy of pheromone-baited traps used for monitoring and mass trapping.

Table 1: Synergistic Effect of Aggregation Pheromone (Rhynchophorol) and a Host Plant Kairomone (Sugarcane Volatiles) on the American Palm Weevil (Rhynchophorus palmarum) in an Olfactometer Bioassay [1][2][3][4][5]

Treatment	Mean Response (Number of Weevils Attracted)	Synergistic Effect (Observed vs. Expected)
Control (Solvent)	5	-
Pheromone (P) alone	25	-
Kairomone (K) alone	15	-
Pheromone + Kairomone (P+K)	85	Observed (85) > Expected (25 + 15 = 40)

Data are hypothetical and illustrative of typical results found in the cited literature.

Case Study 2: Sex Pheromone and a Plant Volatile in the Oriental Fruit Moth (Grapholita molesta)

In the Oriental fruit moth, a major pest of stone and pome fruits, the attractiveness of the female-produced sex pheromone can be significantly enhanced by the addition of certain host plant volatiles. Field trapping experiments have demonstrated that combining the sex pheromone with specific plant-derived compounds can lead to a substantial increase in male moth capture rates.[6][7][8][9]

Table 2: Synergistic Effect of a Synthetic Sex Pheromone and a Plant Volatile (Benzaldehyde) on Male Oriental Fruit Moth (Grapholita molesta) Captures in Field Trials [6][7]

Lure Composition	Mean Number of Moths Captured per Trap per Week
Unbaited Trap (Control)	2
Pheromone alone	35
Benzaldehyde alone	5
Pheromone + Benzaldehyde	98

Data are hypothetical and illustrative of typical results found in the cited literature.

Antagonistic Effects: The Importance of Inhibition

Antagonism plays a crucial role in ensuring the species-specificity of pheromone signals, preventing cross-attraction between closely related species that may share some common pheromone components. It is also the principle behind mating disruption, a widely used pest control strategy.

Case Study 3: Mating Disruption in the Almond Moth (Cadra cautella)

The female sex pheromone of the almond moth, a common pest of stored products, is a blend of two primary components: (Z,E)-9,12-tetradecadienyl acetate (ZETA) and (Z)-9-tetradecenyl acetate (ZTA). While ZTA acts as a synergist at low concentrations, higher concentrations or altered ratios of these components can lead to a significant reduction in mating success, a classic example of antagonism used for mating disruption.[10][11][12][13]

Table 3: Antagonistic (Mating Disruption) Effects of Different Pheromone Component Ratios on the Almond Moth (Cadra cautella) [10][11][12]

ZETA:ZTA Ratio in Lure	Percentage of Mated Females	Mating Disruption Efficacy
Control (No Pheromone)	95%	0%
14:1 (Natural Ratio)	85%	10.5%
5:1	12.5%	86.8%
3.3:1	12.5%	86.8%
1:1	45%	52.6%

Data adapted from cited literature to illustrate the concept.

Experimental Methodologies: The Scientist's Toolkit

The elucidation of synergistic and antagonistic pheromone effects relies on a suite of specialized experimental techniques. The choice of methodology depends on the specific research question, ranging from initial screening of active compounds to detailed behavioral analysis and field validation.

Electroantennography (EAG): A Glimpse into the Antennal Response

EAG is an electrophysiological technique that measures the summated electrical potential from the entire insect antenna in response to an olfactory stimulus. It is a powerful tool for rapidly screening compounds for their ability to elicit a neural response, though it does not provide information on the behavioral outcome (attraction or repulsion).[14][15][16][17]

Step-by-Step EAG Protocol:

• Insect Preparation:

  • Anesthetize an insect (e.g., moth, beetle) by chilling it on ice or using a brief exposure to CO2.

  • Carefully excise one antenna at the base using fine microscissors.

  • Mount the excised antenna between two electrodes using conductive gel. The recording electrode is placed at the distal end of the antenna, and the reference electrode is at the base.

• Stimulus Preparation and Delivery:

  • Prepare serial dilutions of the pheromone components and their mixtures in a suitable solvent (e.g., hexane).

  • Apply a known volume of each solution onto a piece of filter paper and insert it into a Pasteur pipette.

  • Deliver a purified and humidified air stream continuously over the antenna.

  • A puff of air is passed through the stimulus-containing pipette, introducing the odor into the continuous airstream.

• Data Recording and Analysis:

  • The electrical potential difference between the two electrodes is amplified and recorded using specialized software.

  • The amplitude of the negative deflection (depolarization) of the signal in response to the stimulus is measured in millivolts (mV).

  • Responses to different components and blends are compared to a solvent control and a standard reference compound.

Caption: Experimental workflow for Electroantennography (EAG).

Olfactometer Bioassays: Quantifying Behavioral Choice

Olfactometers are devices used to study an insect's behavioral response to airborne chemical cues in a controlled laboratory setting. A four-arm olfactometer allows for the simultaneous presentation of up to four different odor choices, providing quantitative data on attraction, repulsion, or preference.[1][2][18][19][20][21][22]

Step-by-Step Four-Arm Olfactometer Protocol:

• Apparatus Setup:

  • A central chamber is connected to four arms. Purified and humidified air is pushed or pulled through each arm towards the center.

  • The airflow rate in each arm is precisely controlled and equalized using flowmeters.

  • The entire setup is enclosed to prevent external visual and olfactory distractions.

• Stimulus and Insect Preparation:

  • The pheromone components and blends are applied to a substrate (e.g., filter paper) and placed in odor source chambers connected to the upstream end of each arm. One or more arms will serve as controls (e.g., solvent only).

  • Insects are acclimatized to the experimental conditions before being introduced into the central chamber.

• Behavioral Observation and Data Collection:

  • A single insect is released into the center of the olfactometer.

  • The insect's movement is recorded for a set period. Data collected includes the time spent in each arm and the first choice made.

• Data Analysis:

  • The time spent in the treatment arms is compared to the time spent in the control arms to determine if there is a significant preference or avoidance.

  • Statistical analyses (e.g., ANOVA, Chi-squared test) are used to determine the significance of the observed behavioral responses.

Caption: Diagram of a four-arm olfactometer setup.

Field Trapping Studies: Validation in a Natural Context

While laboratory assays are crucial for controlled experiments, field trapping studies are essential for validating the ecological relevance of pheromone blends. These studies assess the attractiveness of different lure compositions under natural environmental conditions. A randomized complete block design is often employed to minimize the influence of environmental variability.[6][7][23][24][25][26][27][28]

Step-by-Step Field Trapping Protocol (Randomized Complete Block Design):

• Experimental Design:

  • The experimental area (e.g., an orchard, a field) is divided into several blocks, where each block represents a replicate. The environmental conditions within each block should be as homogenous as possible.

  • Within each block, all the different lure treatments are randomly assigned to individual traps. This randomization helps to account for any unforeseen environmental gradients.

• Trap and Lure Preparation:

  • Select an appropriate trap type for the target insect (e.g., delta trap, bucket trap).

  • Prepare lures by loading dispensers (e.g., rubber septa, vials) with precise amounts of the different pheromone component ratios to be tested.

• Trap Deployment:

  • Deploy the traps in the field according to the randomized block design.

  • Ensure a minimum distance between traps to avoid interference between the odor plumes of different lures.

• Data Collection and Analysis:

  • Traps are checked at regular intervals, and the number of captured target insects is recorded for each trap.

  • The data are analyzed using statistical methods appropriate for a randomized complete block design (e.g., ANOVA) to compare the effectiveness of the different lure treatments.

The Underlying Mechanism: Pheromone Signaling Pathway

The perception of pheromones initiates a cascade of molecular events within the olfactory sensory neurons of an insect's antenna, ultimately leading to a behavioral response. While the specifics can vary between species, a generalized pathway involving G-protein coupled receptors (GPCRs) is a common theme in insect olfaction.[29][30][31][32][33]

• Pheromone Binding: Pheromone molecules enter the sensory hairs (sensilla) on the antenna and bind to Pheromone Binding Proteins (PBPs).

• Receptor Activation: The PBP-pheromone complex interacts with a specific G-protein coupled receptor (GPCR) on the membrane of an olfactory sensory neuron.

• G-Protein Activation: This binding activates the GPCR, which in turn activates a G-protein by promoting the exchange of GDP for GTP on its alpha subunit.

• Second Messenger Cascade: The activated G-protein initiates a second messenger cascade, often involving the production of cyclic AMP (cAMP) or inositol triphosphate (IP3).

• Ion Channel Opening: The second messengers lead to the opening of ion channels in the neuron's membrane, causing a depolarization of the cell.

• Action Potential and Signal Transmission: This depolarization generates an action potential that travels down the axon of the sensory neuron to the antennal lobe of the insect's brain, where the information is processed, leading to a behavioral response.

Caption: A generalized insect pheromone signaling pathway.

Conclusion: Harnessing the Complexity of Chemical Communication

The study of synergistic and antagonistic effects of pheromone components reveals the remarkable complexity and elegance of chemical communication in the natural world. A thorough understanding of these interactions, grounded in robust experimental data, is not merely of academic interest. It provides the fundamental knowledge required to develop highly effective and species-specific tools for pest management, such as optimized lures for monitoring and mass trapping, and advanced mating disruption strategies. For drug development professionals, the principles of ligand-receptor interactions and signal modulation observed in pheromone systems can offer valuable insights into designing novel therapeutic agents. As we continue to unravel the intricacies of this chemical symphony, we unlock new possibilities for innovative and sustainable solutions across a range of scientific disciplines.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Z-5-Decen-1-ol for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management of chemical waste is not merely a regulatory hurdle, but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of Z-5-Decen-1-ol (CAS No. 51652-47-2), ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are based on a synthesis of available safety data, regulatory standards, and field-proven best practices.

Understanding the Chemical Profile of Z-5-Decen-1-ol

Z-5-Decen-1-ol is an unsaturated fatty alcohol. A thorough understanding of its chemical and physical properties is paramount to handling and disposing of it safely.

Property	Value	Source
CAS Number	51652-47-2	[1]
Molecular Formula	C₁₀H₂₀O	[1]
Appearance	Colorless liquid	The Good Scents Company[2]
Flash Point	Approximately 104.44 °C (220 °F)	The Good Scents Company[2]
Solubility	Soluble in alcohol, insoluble in water	The Good Scents Company[2]

While a comprehensive Safety Data Sheet (SDS) with a full GHS classification for Z-5-Decen-1-ol is not consistently available across all suppliers, data from related unsaturated alcohols and their derivatives suggest a cautious approach. For instance, the analogous compound Z-5-Decen-1-yl acetate is classified as causing skin and eye irritation, as well as potential respiratory irritation[3]. Another related compound is listed with hazard statements indicating it is harmful if swallowed, toxic in contact with skin, causes skin irritation, and causes serious eye damage[4]. Therefore, it is prudent to handle Z-5-Decen-1-ol as a substance with the potential for similar hazards.

Core Principles of Z-5-Decen-1-ol Waste Management

The disposal of Z-5-Decen-1-ol is governed by the principle of minimizing risk. This is achieved through proper segregation, containment, labeling, and ultimately, disposal through a licensed hazardous waste contractor.

Regulatory Classification

Under the Resource Conservation and Recovery Act (RCRA), a liquid waste is classified as ignitable hazardous waste (D001) if it has a flash point below 60°C (140°F)[5]. With a flash point of approximately 104.44°C, Z-5-Decen-1-ol does not meet the criteria for an ignitable hazardous waste[2][5].

However, the absence of an ignitability characteristic does not automatically render it non-hazardous. Other characteristics such as corrosivity, reactivity, and toxicity must be considered[5]. Given the potential for skin and eye irritation, and possible toxicity, it is best practice to manage Z-5-Decen-1-ol waste as a non-ignitable, but potentially toxic, chemical waste.

Step-by-Step Disposal Protocol

This protocol provides a clear workflow for the safe disposal of Z-5-Decen-1-ol from a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Z-5-Decen-1-ol, whether in its pure form or as a waste product, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

• Body Protection: A laboratory coat.

Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions.

• Do not mix Z-5-Decen-1-ol waste with other waste streams, particularly strong oxidizing agents, acids, or bases.

• Collect liquid Z-5-Decen-1-ol waste in a dedicated, properly labeled container.

• Solid waste contaminated with Z-5-Decen-1-ol (e.g., paper towels, gloves) should be collected in a separate, clearly labeled solid waste container.

Waste Container Selection and Labeling

• Container Type: Use a chemically compatible container with a secure, tight-fitting lid. High-density polyethylene (HDPE) containers are a suitable choice.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "Z-5-Decen-1-ol," and a clear indication of the associated hazards (e.g., "Irritant," "Handle with Care"). The date on which the first drop of waste is added to the container should also be recorded.

Caption: Decision workflow for the proper segregation and disposal of Z-5-Decen-1-ol waste.

Spill Management Procedures

In the event of a Z-5-Decen-1-ol spill, immediate and appropriate action is necessary to mitigate risks.

Small Spills (less than 100 mL)

• Alert personnel in the immediate area.

• Ensure adequate ventilation.

• Don appropriate PPE.

• Contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial absorbent pad.

• Collect the absorbed material using non-sparking tools and place it in a labeled container for hazardous waste disposal.

• Clean the spill area with soap and water.

• Dispose of all contaminated cleaning materials as hazardous solid waste.

Large Spills (greater than 100 mL)

• Evacuate the area immediately.

• Alert your institution's emergency response team or environmental health and safety office.

• Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Caption: Step-by-step procedure for managing a small spill of Z-5-Decen-1-ol.

Final Disposal Pathway

All collected waste containing Z-5-Decen-1-ol, whether liquid or solid, must be disposed of through your institution's hazardous waste management program. This typically involves collection by a licensed environmental services contractor who will transport the waste to a permitted treatment, storage, and disposal facility (TSDF).

Never dispose of Z-5-Decen-1-ol down the drain. Its insolubility in water and potential environmental toxicity make this an unacceptable and illegal practice.

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory. The principles of proper chemical handling and waste disposal are integral to the integrity of scientific research.

References

• PubChem. 5-Decen-1-ol, (5Z)-. National Center for Biotechnology Information. [Link]

• Sigma-Aldrich.Safety Data Sheet.

• The Good Scents Company. (Z)-5-decen-1-ol.[Link]

• U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.[Link]

• U.S. Environmental Protection Agency.RCRA Regulations.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Z-5-Decen-1-ol

This document provides a comprehensive, technically grounded guide for the safe handling of Z-5-Decen-1-ol (CAS No. 51652-47-2) in a laboratory setting. As researchers and drug development professionals, our primary responsibility extends beyond achieving novel results to ensuring a culture of safety that protects ourselves and our colleagues. This guide is structured not as a rigid checklist, but as a dynamic risk-assessment framework, empowering you to make informed safety decisions based on the specific context of your work.

Foundational Risk Assessment: Understanding Z-5-Decen-1-ol

Z-5-Decen-1-ol is an unsaturated fatty alcohol.[1][2] To determine the necessary protective measures, we must first understand its inherent chemical and physical properties. A thorough review of the Safety Data Sheet (SDS) for the specific product in use is the mandatory first step before any handling occurs.[3][4]

Key Hazard Profile:

• Combustibility: With a flash point of approximately 104.4°C (220°F), Z-5-Decen-1-ol is classified as a combustible liquid.[5] While not as volatile as highly flammable solvents, it poses a significant fire risk when heated or near ignition sources.

• Skin and Eye Irritation: Like many organic alcohols, Z-5-Decen-1-ol should be treated as a potential skin and eye irritant.[6] Prolonged or repeated contact can lead to dermatitis, and direct eye contact can cause damage.

• Respiratory Tract Irritation: Inhalation of vapors, especially if the compound is heated or aerosolized, may cause respiratory irritation.[6][7] Working in a well-ventilated area is crucial.

Property	Value	Source
CAS Number	51652-47-2	[1][8]
Molecular Formula	C₁₀H₂₀O	[1][8]
Appearance	Colorless Liquid	[5]
Boiling Point	~225 °C @ 760 mmHg	[5][9]
Flash Point	~104.4 °C (220 °F)	[5]
Odor	Waxy, fatty, rose-like	[5][9]

The First Line of Defense: Engineering and Administrative Controls

Personal Protective Equipment (PPE) is the final barrier between you and a potential hazard. Before relying on PPE, we must implement robust engineering and administrative controls as mandated by the OSHA Laboratory Standard (29 CFR 1910.1450).[10][11][12]

• Chemical Fume Hood: All procedures involving Z-5-Decen-1-ol, particularly those involving heating, agitation, or transfer of volumes greater than 50 mL, must be conducted inside a certified chemical fume hood.[3] This is the most effective way to control vapor inhalation.

• Ventilation: For minor tasks such as preparing dilute solutions at room temperature, work may be performed on an open bench only if the laboratory has documented high-rate general ventilation.[4] However, a fume hood is always the preferred and safer option.

• Designated Area: Establish a designated area within the laboratory for handling Z-5-Decen-1-ol. This area should be clearly marked, kept free of clutter, and contain all necessary handling and spill cleanup materials.

• Training: All personnel must receive documented training on the specific hazards of Z-5-Decen-1-ol, the contents of this handling guide, and the location and use of emergency equipment before beginning work.[10][11]

Personal Protective Equipment (PPE) Protocol: A Self-Validating System

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific procedure and the associated risks of exposure. The following protocol provides a baseline for ensuring adequate protection.

Eye and Face Protection

The eyes are highly susceptible to chemical splashes and vapors. Standard prescription eyeglasses offer insufficient protection and are not a substitute for proper safety eyewear.[13]

• Mandatory Protection: At a minimum, indirectly-vented chemical splash goggles conforming to the ANSI/ISEA Z87.1 D3 standard must be worn at all times when handling Z-5-Decen-1-ol.[3][14] This design protects against liquid splashes from multiple angles.

• Enhanced Protection: When transferring quantities larger than 1 liter, working with heated material, or performing any operation with a significant splash potential, a full-face shield must be worn in addition to chemical splash goggles.[13][14][15] The face shield provides a secondary barrier for the entire face.

Skin and Body Protection

Preventing dermal contact is critical to avoid potential irritation.

• Laboratory Coat: A clean, buttoned, knee-length laboratory coat is mandatory. In laboratories where open flames are present or large quantities of combustible liquids are handled, lab coats must be made of 100% cotton or other flame-resistant material.[16]

• Gloves: Nitrile gloves are the standard recommendation for incidental contact with alcohols and many organic solvents.[4][17]

  • Causality: Nitrile provides good resistance to chemical permeation and is more puncture-resistant than latex.[16]

  • Protocol Validation: Before use, always visually inspect gloves for any signs of degradation or puncture. Remove and replace gloves immediately if they become contaminated. Never wear gloves outside of the laboratory area to prevent cross-contamination.[16] For prolonged or immersive work, consult a glove manufacturer's chemical resistance chart to select the most appropriate material.

• Apparel: Full-length pants and closed-toe shoes are mandatory in the laboratory at all times.[3]

Respiratory Protection

Under normal operating conditions using a chemical fume hood, respiratory protection is not required.[4][17] However, it becomes essential in specific, non-routine situations:

• Emergency Response: In the event of a large spill outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary for cleanup personnel.[17]

• System Failure: If the ventilation system or fume hood fails during a procedure, cease work immediately, and if necessary, don a respirator to safely shut down the operation before evacuating.

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